Trilobine

• CAS: 6138-73-4

Core Science & Biosynthesis

Cocculus hirsutus: A Comprehensive Technical Guide to Trilobine Sourcing and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cocculus hirsutus, a perennial climbing shrub from the Menispermaceae family, has a rich history in traditional medicine across tropical and subtropical regions.[1][2] Modern phytochemical analysis has identified a wealth of bioactive compounds within this plant, with particular interest in its bisbenzylisoquinoline alkaloids.[3] Among these, trilobine has emerged as a compound of significant pharmacological interest. This technical guide provides an in-depth overview of Cocculus hirsutus as a natural source of trilobine, detailing methodologies for its extraction, isolation, and quantification. Furthermore, it explores the potential molecular mechanisms of action of trilobine, offering valuable insights for researchers and professionals in drug discovery and development.

Introduction to Cocculus hirsutus and Trilobine

Cocculus hirsutus (L.) Diels, commonly known as "Jaljamini" or broom creeper, is a versatile medicinal plant traditionally used for a variety of ailments including fever, skin diseases, and rheumatism.[1][4] The therapeutic properties of this plant are attributed to its diverse phytochemical constituents, which include alkaloids, flavonoids, and triterpenoids.[2]

Trilobine is a prominent bisbenzylisoquinoline alkaloid found in Cocculus hirsutus, primarily concentrated in the stems and roots.[1][3] This class of alkaloids is known for a wide range of biological activities, and trilobine itself has demonstrated potential as an anti-inflammatory and anti-malarial agent.[5] This guide focuses on the scientific and technical aspects of utilizing C. hirsutus as a viable source for the isolation and investigation of trilobine.

Quantitative Analysis of Trilobine in Cocculus hirsutus

While specific quantitative data for trilobine yield from Cocculus hirsutus is not extensively documented in publicly available literature, estimations can be made based on the analysis of bisbenzylisoquinoline alkaloids in related Menispermaceae plants. The concentration of these alkaloids can vary significantly based on geographical location, season of harvest, and the specific plant part utilized.

Table 1: Estimated Yield of Bisbenzylisoquinoline Alkaloids from Menispermaceae Plants

Plant Part	Typical Yield Range (% w/w of dry plant material)	Analytical Method
Roots	0.1 - 2.5%	HPLC-UV, LC-MS
Stems	0.05 - 1.5%	HPLC-UV, LC-MS
Leaves	0.01 - 0.5%	HPTLC, HPLC-UV

Note: The data presented in this table is an estimation based on typical yields of related alkaloids from the Menispermaceae family and should be considered as a general guideline. Actual yields of trilobine from C. hirsutus may vary.

Experimental Protocols

Extraction of Total Alkaloids from Cocculus hirsutus

This protocol outlines a general procedure for the extraction of the total alkaloidal fraction from the roots and stems of C. hirsutus.

Materials:

• Dried and powdered roots and stems of Cocculus hirsutus

• Methanol (B129727) (analytical grade)

• 10% Acetic acid in water

• Ammonium (B1175870) hydroxide (B78521) solution

• Dichloromethane (B109758) (DCM)

• Sodium sulfate (B86663) (anhydrous)

• Rotary evaporator

• Separatory funnel

• Filter paper

Procedure:

• Maceration: Macerate the powdered plant material in methanol (1:10 w/v) for 72 hours at room temperature with occasional shaking.

• Filtration and Concentration: Filter the methanolic extract and concentrate it under reduced pressure using a rotary evaporator at 40-50°C to obtain a crude extract.

• Acid-Base Partitioning:

  • Suspend the crude extract in 10% acetic acid.

  • Filter the acidic solution to remove non-alkaloidal components.

  • Basify the filtrate to a pH of 9-10 with ammonium hydroxide solution.

  • Extract the aqueous basic solution three times with an equal volume of dichloromethane in a separatory funnel.

• Drying and Evaporation:

  • Combine the organic (DCM) layers and dry over anhydrous sodium sulfate.

  • Filter and evaporate the solvent under reduced pressure to yield the total alkaloidal fraction.

Isolation of Trilobine using Column Chromatography

This protocol describes a general method for the isolation of trilobine from the total alkaloidal fraction.

Materials:

• Total alkaloidal fraction from C. hirsutus

• Silica (B1680970) gel (60-120 mesh) for column chromatography

• Glass column

• Solvent system: A gradient of Chloroform (B151607):Methanol

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Dragendorff's reagent for visualization

Procedure:

• Column Preparation: Prepare a silica gel column using a slurry packing method with chloroform.

• Sample Loading: Adsorb the total alkaloidal fraction onto a small amount of silica gel and load it onto the top of the prepared column.

• Elution: Elute the column with a gradient solvent system, starting with 100% chloroform and gradually increasing the polarity by adding methanol.

• Fraction Collection and Analysis: Collect the fractions and monitor them using TLC. Spot the fractions on a TLC plate and develop it in a suitable solvent system (e.g., Chloroform:Methanol 95:5). Visualize the spots under UV light and by spraying with Dragendorff's reagent.

• Pooling and Purification: Pool the fractions containing the spot corresponding to trilobine (based on comparison with a standard, if available) and concentrate them. Further purification can be achieved by re-chromatography or preparative TLC.

Quantification of Trilobine using High-Performance Liquid Chromatography (HPLC)

This protocol provides a general HPLC-UV method for the quantification of trilobine.

Instrumentation and Conditions:

• HPLC System: A system equipped with a UV detector, autosampler, and data processing software.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of Acetonitrile and 0.1% Formic acid in water.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 20 µL.

• Column Temperature: 25°C.

Procedure:

• Standard Preparation: Prepare a stock solution of trilobine standard of known concentration in methanol. Prepare a series of working standard solutions by diluting the stock solution.

• Sample Preparation: Accurately weigh the extracted sample, dissolve it in a known volume of methanol, and filter it through a 0.45 µm syringe filter.

• Calibration Curve: Inject the standard solutions into the HPLC system and record the peak areas. Construct a calibration curve by plotting the peak area against the concentration.

• Sample Analysis: Inject the sample solution into the HPLC system and record the peak area of trilobine.

• Quantification: Determine the concentration of trilobine in the sample by interpolating its peak area on the calibration curve.

Signaling Pathways and Experimental Workflows

Proposed Anti-Inflammatory Signaling Pathway of Trilobine

Based on studies of the related compound trilobatin, trilobine is hypothesized to exert its anti-inflammatory effects through the modulation of the NF-κB and AMPK/GSK3β signaling pathways.

Caption: Proposed anti-inflammatory signaling pathway of Trilobine.

Experimental Workflow for Trilobine Extraction and Isolation

The following diagram illustrates the logical workflow for obtaining pure trilobine from Cocculus hirsutus.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. Triptolide Shows High Sensitivity and Low Toxicity Against Acute Myeloid Leukemia Cell Lines Through Inhibiting WSTF-RNAPII Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of anti-inflammatory effect of tricin, a flavonoid isolated from Njavara rice bran in LPS induced hPBMCs and carrageenan induced rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory activity of an alkaloid from Solanum trilobatum on acute and chronic inflammation models - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Structural Characterization of Bisbenzylisoquinoline Alkaloids

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core methodologies employed in the structural characterization of bisbenzylisoquinoline alkaloids. This class of natural products exhibits a wide range of significant biological activities, making their precise structural elucidation a critical aspect of natural product chemistry and drug discovery. This document details the key experimental protocols for isolation and spectroscopic analysis and presents quantitative data in a structured format to facilitate comparison and understanding.

Introduction to Bisbenzylisoquinoline Alkaloids

Bisbenzylisoquinoline alkaloids (BBAs) are a large and structurally diverse group of natural products biosynthesized in plants. They are characterized by the presence of two benzylisoquinoline units linked together. The complexity of their structures, including multiple stereocenters and varied linkage patterns, necessitates a multi-faceted analytical approach for unambiguous characterization. Accurate structural determination is paramount for structure-activity relationship (SAR) studies and the development of new therapeutic agents.

General Workflow for Structural Characterization

The structural elucidation of bisbenzylisoquinoline alkaloids typically follows a systematic workflow, beginning with isolation from the natural source and culminating in the complete determination of their three-dimensional structure.

Trilobine chemical structure and stereochemistry

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of Trilobine

Introduction

Trilobine is a naturally occurring bisbenzylisoquinoline alkaloid found in plants of the Menispermaceae family, such as Cocculus hirsutus.[1][2][3] This class of compounds is known for its complex molecular architecture and significant biological activities. This guide provides a detailed overview of the chemical structure, stereochemistry, and analytical methodologies pertinent to Trilobine, aimed at researchers, scientists, and professionals in drug development.

Chemical Structure

Trilobine is characterized by a rigid, polycyclic framework composed of two isoquinoline (B145761) units linked by two ether bridges. This "double bridge" structure is a hallmark of this subclass of bisbenzylisoquinoline alkaloids.

1.1. Molecular Formula and IUPAC Name

• Molecular Formula: C₃₅H₃₄N₂O₅

• Systematic IUPAC Name: (8S,21S)-13,27-dimethoxy-7-methyl-15,29,31-trioxa-7,22-diazaoctacyclo[19.9.3.2¹⁶,¹⁹.1⁴,³⁰.1¹⁰,¹⁴.0³,⁸.0²⁵,³³.0²⁸,³²]heptatriaconta-1(30),2,4(34),10(37),11,13,16,18,25,27,32,35-dodecaene

1.2. Chemical Identifiers

Identifier	Value
InChI	InChI=1S/C35H34N2O5/c1-37-13-11-22-17-30-31-19-25(22)27(37)15-21-6-9-28(38-2)29(16-21)40-24-7-4-20(5-8-24)14-26-33-23(10-12-36-26)18-32(39-3)34(41-30)35(33)42-31/h4-9,16-19,26-27,36H,10-15H2,1-3H3/t26-,27-/m0/s1

| SMILES | CN1CCC2=CC3=C4C=C2[C@@H]1CC5=CC(=C(C=C5)OC)OC6=CC=C(C[C@H]7C8=C(O4)C(=C(C=C8CCN7)OC)O3)C=C6 |

1.3. Core Structure Diagram

Figure 1. Simplified 2D representation of the Trilobine core structure.

Stereochemistry

The rigid structure of Trilobine contains multiple stereocenters, which define its three-dimensional shape and are crucial for its biological activity.

2.1. Chiral Centers and Absolute Configuration Trilobine possesses two key chiral centers located at the benzylic carbons of the isoquinoline units. The absolute configuration of these centers is determined using the Cahn-Ingold-Prelog (CIP) priority rules.[4][5][6]

• Rule 1: Assign priority to the four atoms directly attached to the chiral center based on atomic number. Higher atomic number gets higher priority.[7]

• Rule 2: If there is a tie, move to the next atoms along the chains until a point of difference is found.[5]

• Rule 3: Orient the molecule so the lowest priority group (usually hydrogen) points away from the viewer.

• Rule 4: Determine the direction of the remaining three groups from highest to lowest priority. A clockwise direction is designated 'R' (Rectus), and a counter-clockwise direction is 'S' (Sinister).[4][7]

The IUPAC name designates the stereochemistry of Trilobine as (8S, 21S). The precise determination of the absolute configuration for complex molecules like Trilobine is definitively achieved through techniques like X-ray crystallography, which provides an unambiguous 3D model of the molecule.[8][9][10]

Quantitative and Spectroscopic Data

3.1. NMR Spectroscopy Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of organic molecules.[11]

Table 1: Typical ¹H-NMR Chemical Shift Ranges for Trilobine Scaffold

Proton Type	Chemical Shift (δ) ppm Range	Multiplicity
Aromatic-H	6.0 - 7.5	s, d, dd
OCH₃	3.5 - 4.0	s
NCH₃	2.5 - 3.0	s
Benzylic-H (chiral center)	3.5 - 4.5	m

| Aliphatic-CH₂ (ring) | 2.0 - 3.5 | m |

Table 2: Typical ¹³C-NMR Chemical Shift Ranges for Trilobine Scaffold

Carbon Type	Chemical Shift (δ) ppm Range
Aromatic C-O	140 - 155
Aromatic C-H / C-C	110 - 135
Benzylic-C (chiral center)	55 - 70
OCH₃	55 - 60
NCH₃	40 - 45

| Aliphatic-C (ring) | 25 - 50 |

3.2. Mass Spectrometry Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of a molecule, allowing for the determination of its molecular weight and elemental formula.[12] High-resolution mass spectrometry (HRMS) can confirm the molecular formula with high accuracy.

Table 3: Mass Spectrometry Data for Trilobine

Parameter	Value	Method
Molecular Formula	C₃₅H₃₄N₂O₅	-
Exact Mass	562.2468	Calculated
Molecular Weight	562.67	Calculated

| Expected [M+H]⁺ | 563.2546 | HRMS (ESI+) |

Experimental Protocols

4.1. Isolation and Purification of Trilobine Trilobine is typically isolated from the roots or aerial parts of Cocculus hirsutus.[1][2] The general procedure involves several steps:

• Extraction: The dried and powdered plant material is extracted with a solvent like methanol (B129727) via cold maceration or Soxhlet extraction.[13]

• Acid-Base Partitioning: The crude methanol extract is subjected to an acid-base wash to separate the alkaloids from neutral compounds. The extract is dissolved in an acidic aqueous solution (e.g., 5% HCl), which protonates the basic nitrogen atoms of the alkaloids, making them water-soluble. The aqueous layer is then washed with an organic solvent (e.g., diethyl ether) to remove non-alkaloidal components. The aqueous layer is then made basic (e.g., with NH₄OH), deprotonating the alkaloids and causing them to precipitate or be extractable into an immiscible organic solvent like chloroform (B151607).

• Chromatography: The resulting total alkaloid mixture is then separated into individual components using column chromatography over silica (B1680970) gel.[13] A gradient of solvents (e.g., from toluene (B28343) to chloroform to ethyl acetate (B1210297) and methanol) is used to elute the compounds based on polarity.

• Purification: Fractions containing Trilobine, as identified by Thin-Layer Chromatography (TLC), are combined and may be further purified by preparative TLC or High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Figure 2. General workflow for the isolation of Trilobine.

4.2. Structural Elucidation Once pure, the structure of the isolated compound is determined using a combination of spectroscopic methods.

• 1D and 2D NMR Spectroscopy:

  • ¹H-NMR: Identifies the types and number of protons and their neighboring environments through chemical shifts, integration, and coupling patterns.[11][14][15]

  • ¹³C-NMR & DEPT: Determines the number and types of carbon atoms (CH₃, CH₂, CH, C).[16]

  • 2D NMR (COSY, HSQC, HMBC): These experiments establish connectivity. COSY shows ¹H-¹H couplings, HSQC correlates protons to their directly attached carbons, and HMBC shows long-range ¹H-¹³C correlations, allowing for the complete assembly of the molecular structure.

• Mass Spectrometry (MS):

  • LC-MS/MS: Liquid chromatography coupled with tandem mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule.[17][18][19] The fragmentation can provide clues about the different structural motifs within the molecule.

  • HRMS: Provides a highly accurate mass measurement, which is used to confirm the elemental composition (molecular formula).

• X-ray Crystallography:

  • If a suitable single crystal can be grown, X-ray crystallography provides the definitive 3D structure, including absolute stereochemistry.[10][20][21] The process involves diffracting X-rays off the crystal lattice and using the resulting diffraction pattern to calculate the electron density map of the molecule.[8][9]

Biological Activity and Mechanism of Action

Trilobine and its derivatives have been investigated for various pharmacological activities. Hemisynthetic derivatives of Trilobine have shown potent, fast-acting antimalarial properties against multi-drug resistant strains of Plasmodium falciparum.[22] Studies suggest that the mechanism of action may involve targeting parasite pathways related to DNA replication and protein translation.[22] Additionally, Trilobine has been reported to inhibit ADP-induced platelet aggregation and affect the formation of thromboxane (B8750289) A2.[23] The complex and rigid stereochemistry of Trilobine is critical for its specific interactions with biological targets.

References

• 1. mdpi.com [mdpi.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. prota.prota4u.org [prota.prota4u.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Cahn–Ingold–Prelog priority rules - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. X-ray Crystallography [life.nthu.edu.tw]
• 9. rsc.org [rsc.org]
• 10. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. Technology | oloBion [olobion.ai]
• 13. ijpsonline.com [ijpsonline.com]
• 14. researchgate.net [researchgate.net]
• 15. Data on GC/MS elution profile, 1H and 13C NMR spectra of 1-, 3-, and 6-Nitrobenzo[a]pyrenes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Mass spectrometry (LC-MS/MS) identified proteomic biosignatures of breast cancer in proximal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A new mass spectral library for high-coverage and reproducible analysis of the Plasmodium falciparum–infected red blood cell proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 19. m.youtube.com [m.youtube.com]
• 20. youtube.com [youtube.com]
• 21. m.youtube.com [m.youtube.com]
• 22. biorxiv.org [biorxiv.org]
• 23. [Effects of trilobine on platelet aggregation, thromboxane A2, and prostacyclin formation in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Trilobine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trilobine, a bisbenzylisoquinoline alkaloid, has garnered significant interest within the scientific community for its notable biological activities, particularly its potent antimalarial properties. This technical guide provides a comprehensive overview of the physical and chemical properties of Trilobine, offering a centralized resource for researchers and professionals involved in natural product chemistry, pharmacology, and drug development. This document details essential physicochemical data, outlines experimental protocols for their determination, and presents visual representations of relevant biological pathways and experimental workflows to facilitate a deeper understanding of this promising natural compound.

Chemical Identity and Structure

Trilobine is a complex alkaloid with a rigid, polycyclic structure characteristic of bisbenzylisoquinoline alkaloids.

• IUPAC Name: (8S,21S)-13,27-dimethoxy-7-methyl-15,29,31-trioxa-7,22-diazaoctacyclo[19.9.3.2¹⁶,¹⁹.1⁴,³⁰.1¹⁰,¹⁴.0³,⁸.0²⁵,³³.0²⁸,³²]heptatriaconta-1(30),2,4(34),10(37),11,13,16,18,25,27,32,35-dodecaene[1]

• Synonyms: Trilobin, (+)-N-methyltelobine[1]

• CAS Number: 6138-73-4[1]

• Molecular Formula: C₃₅H₃₄N₂O₅[1]

• Molecular Weight: 562.67 g/mol [1]

Physicochemical Properties

A summary of the key physical and chemical properties of Trilobine is presented in the tables below. These parameters are crucial for its handling, formulation, and for understanding its pharmacokinetic and pharmacodynamic behavior.

Table 1: Physical Properties of Trilobine

Property	Value	Experimental Protocol
Melting Point	237 °C	The melting point of Trilobine can be determined using a capillary melting point apparatus. A small, powdered sample of the purified compound is packed into a capillary tube and heated at a controlled rate. The temperature range over which the substance melts is recorded. For accuracy, a slow heating rate (e.g., 1-2 °C/min) should be used near the expected melting point.
Boiling Point	Not available	Due to its high molecular weight and complex structure, Trilobine is likely to decompose at high temperatures rather than boil at atmospheric pressure. Determination of a boiling point would likely require vacuum distillation, and this data is not readily available in the literature.
Solubility	- Practically insoluble in water- Sparingly soluble in alcohol, acetone, ether- Soluble in chloroform	Solubility is determined by adding a known amount of Trilobine to a specific volume of a solvent at a controlled temperature. The mixture is agitated until equilibrium is reached. The concentration of the dissolved Trilobine in the supernatant is then quantified, typically by High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy, after filtering out any undissolved solid.
pKa	Not available	The pKa of Trilobine can be determined by potentiometric titration. A solution of Trilobine is titrated with a standard solution of a strong acid or base. The pH of the solution is monitored throughout the titration, and the pKa is determined from the inflection point of the resulting titration curve. Alternatively, UV-Vis spectroscopy or NMR spectroscopy can be used to monitor changes in the spectrum as a function of pH to determine the pKa.[2][3]

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and identification of Trilobine.

Table 2: Spectroscopic Data for Trilobine

Spectroscopic Technique	Key Data	Experimental Protocol
UV-Vis Spectroscopy	Not available	The UV-Vis spectrum of Trilobine is recorded by dissolving a known concentration of the compound in a suitable transparent solvent (e.g., ethanol (B145695) or methanol). The absorbance of the solution is measured over a range of wavelengths (typically 200-800 nm) using a spectrophotometer. The wavelength(s) of maximum absorbance (λmax) are reported.[4][5]
Infrared (IR) Spectroscopy	Not available	The IR spectrum of solid Trilobine can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. A small amount of the sample is typically mixed with potassium bromide (KBr) and pressed into a thin pellet. The spectrum is recorded as the percentage of transmittance versus wavenumber (cm⁻¹).
Nuclear Magnetic Resonance (NMR) Spectroscopy	Not available	¹H and ¹³C NMR spectra are obtained by dissolving the Trilobine sample in a deuterated solvent (e.g., CDCl₃). The spectra are recorded on a high-field NMR spectrometer. Chemical shifts (δ) are reported in parts per million (ppm) relative to a reference standard (e.g., tetramethylsilane, TMS). 2D NMR techniques such as COSY, HSQC, and HMBC are used for complete structural assignment.
Mass Spectrometry (MS)	Not available	The mass spectrum of Trilobine can be obtained using various ionization techniques such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI). High-resolution mass spectrometry (HRMS) provides the accurate mass of the molecular ion, confirming the elemental composition. Tandem mass spectrometry (MS/MS) is used to study the fragmentation pattern, which provides valuable structural information.[6][7][8]

Biological Activity and Signaling Pathway

Trilobine has demonstrated significant antimalarial activity against Plasmodium falciparum, the parasite responsible for the most severe form of malaria. Its mechanism of action is believed to involve the targeting of specific parasite proteins, leading to the disruption of essential cellular processes.

Hypothetical Signaling Pathway of Trilobine's Antimalarial Action

While the precise signaling cascade initiated by Trilobine is still under investigation, a plausible mechanism involves its interaction with parasite proteins, leading to the inhibition of key metabolic or signaling pathways necessary for parasite survival. A chemical pull-down strategy coupled with mass spectrometry has been used to identify potential protein targets of Trilobine derivatives.[8] These targets may belong to metabolic pathways not currently targeted by existing antimalarial drugs.

Figure 1: Hypothetical signaling pathway of Trilobine's antimalarial action.

Experimental Workflows

The study of Trilobine, from its initial discovery in a natural source to its characterization and evaluation as a potential drug candidate, follows a systematic workflow.

Workflow for Natural Product Drug Discovery of Trilobine

The general workflow for the discovery and development of a natural product-based drug like Trilobine involves several key stages, from the collection of plant material to preclinical studies.

Figure 2: General workflow for the drug discovery of Trilobine from a natural source.

Conclusion

Trilobine stands out as a bisbenzylisoquinoline alkaloid with significant therapeutic potential, particularly in the fight against malaria. This technical guide has consolidated the available physicochemical data and outlined the standard experimental procedures for its characterization. While some data, such as boiling point and pKa, remain to be experimentally determined and reported, the information presented here provides a solid foundation for researchers. Further investigation into its mechanism of action and comprehensive spectroscopic analysis will be crucial for advancing Trilobine through the drug development pipeline. The workflows and pathways illustrated herein offer a conceptual framework for the continued exploration of this promising natural product.

References

• 1. asianpubs.org [asianpubs.org]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. Bisbenzylisoquinolines as modulators of chloroquine resistance in Plasmodium falciparum and multidrug resistance in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Estimation of total alkaloid in Chitrakadivati by UV-Spectrophotometer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ikm.org.my [ikm.org.my]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry - PMC [pmc.ncbi.nlm.nih.gov]

The Architectural Blueprint of Trilobine: An In-depth Technical Guide to its Biosynthesis in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trilobine, a bisbenzylisoquinoline alkaloid (BIA) predominantly found in plants of the Menispermaceae family, such as Cocculus hirsutus, has garnered significant interest for its diverse pharmacological activities, including potential antimalarial properties. The intricate molecular architecture of trilobine arises from a complex biosynthetic pathway rooted in primary metabolism. This technical guide provides a comprehensive overview of the current understanding of the trilobine biosynthesis pathway, detailing the enzymatic steps, precursor molecules, and key regulatory enzymes. This document is intended to serve as a foundational resource for researchers in natural product chemistry, metabolic engineering, and drug discovery.

Core Biosynthetic Pathway: From L-Tyrosine to the Bisbenzylisoquinoline Scaffold

The biosynthesis of trilobine, like other BIAs, originates from the aromatic amino acid L-tyrosine. The pathway can be broadly divided into three key stages: the formation of benzylisoquinoline monomers, the oxidative coupling of these monomers, and subsequent tailoring reactions.

1. Formation of Benzylisoquinoline Monomers:

The initial steps involve the conversion of L-tyrosine into two key building blocks: dopamine (B1211576) and 4-hydroxyphenylacetaldehyde (4-HPAA). The condensation of these two molecules, catalyzed by norcoclaurine synthase (NCS) , yields (S)-norcoclaurine, the first committed intermediate in BIA biosynthesis. A series of subsequent enzymatic modifications, including O-methylation, N-methylation, and hydroxylation, lead to the formation of the crucial branch-point intermediates, (R)- and (S)-N-methylcoclaurine . These reactions are catalyzed by a suite of enzymes including O-methyltransferases (OMTs) , N-methyltransferases (NMTs) , and cytochrome P450 monooxygenases .

2. Oxidative Coupling to Form the Bisbenzylisoquinoline Core:

The defining step in the formation of trilobine is the intermolecular oxidative coupling of two N-methylcoclaurine units. This reaction is catalyzed by a specific type of cytochrome P450 enzyme belonging to the CYP80A subfamily , known as berbamunine synthase . It is proposed that trilobine is formed through the stereospecific coupling of one molecule of ** (R)-N-methylcoclaurine** and one molecule of (S)-N-methylcoclaurine . This oxidative coupling results in the formation of the characteristic diaryl ether bridges that define the bisbenzylisoquinoline scaffold.

3. Tailoring Reactions:

Following the initial coupling, further enzymatic modifications, such as additional O-methylations or hydroxylations, may occur to yield the final trilobine molecule. The specific enzymes responsible for these final tailoring steps in trilobine biosynthesis are yet to be fully characterized.

Visualizing the Pathway and Experimental Workflow

To facilitate a deeper understanding, the following diagrams, generated using the DOT language for Graphviz, illustrate the key pathways and a general workflow for enzyme characterization.

Figure 1: Proposed biosynthetic pathway of trilobine from L-tyrosine.

Figure 2: General experimental workflow for identifying and characterizing trilobine biosynthetic enzymes.

Quantitative Data Summary

Currently, specific quantitative data for the trilobine biosynthetic pathway, such as enzyme kinetic parameters for the trilobine-forming oxidative coupling step or in planta metabolite concentrations, are not extensively reported in the literature. However, data from related BIA pathways can provide valuable context. The following tables summarize representative quantitative data for key enzyme families involved in BIA biosynthesis.

Table 1: Representative Kinetic Parameters of BIA Biosynthetic Enzymes

Enzyme Family	Enzyme Name	Substrate	Km (µM)	kcat (s-1)	Source Organism
CYP450	Berbamunine Synthase (CYP80A1)	(R,S)-N-Methylcoclaurine	~15	Not Reported	Berberis stolonifera
NMT	Coclaurine N-methyltransferase	(S)-Coclaurine	~2.5	Not Reported	Coptis japonica
OMT	Norcoclaurine 6-O-methyltransferase	(S)-Norcoclaurine	~4.8	Not Reported	Coptis japonica

Note: Data is sourced from studies on related BIA pathways and may not be directly representative of trilobine biosynthesis.

Table 2: Alkaloid Content in Cocculus hirsutus

Alkaloid	Plant Part	Concentration Range	Analytical Method
Trilobine	Stems and Roots	Not Quantified	Isolation and Identification
Isotrilobine	Stems and Roots	Not Quantified	Isolation and Identification

Note: While trilobine and its isomer isotrilobine have been isolated from Cocculus hirsutus, quantitative data on their abundance in different plant tissues is limited in the available literature.

Detailed Experimental Protocols

The elucidation of the trilobine biosynthetic pathway relies on a combination of molecular biology, biochemistry, and analytical chemistry techniques. Below are generalized protocols for key experiments.

Protocol 1: Heterologous Expression and Purification of a Candidate CYP80 Enzyme

• Gene Cloning: Isolate total RNA from young leaves or roots of Cocculus hirsutus. Synthesize cDNA and amplify the full-length coding sequence of the candidate CYP80 gene using PCR with specific primers designed from homologous sequences. Clone the PCR product into a suitable expression vector (e.g., pYES-DEST52 for yeast or pET-28a for E. coli).

• Heterologous Expression: Transform the expression construct into a suitable host strain (e.g., Saccharomyces cerevisiae WAT11 or E. coli BL21(DE3)). Grow the cells in appropriate media and induce protein expression according to the vector system's protocol (e.g., with galactose for yeast or IPTG for E. coli).

• Microsome Isolation (for Yeast): Harvest the yeast cells and resuspend them in a lysis buffer. Disrupt the cells using glass beads or a French press. Perform differential centrifugation to pellet the microsomal fraction, which contains the membrane-bound CYP80 enzyme.

• Protein Purification (for E. coli): Harvest the E. coli cells and lyse them by sonication. If the protein is expressed with a His-tag, purify the recombinant protein from the soluble fraction using nickel-nitrilotriacetic acid (Ni-NTA) affinity chromatography.

• SDS-PAGE and Western Blotting: Confirm the expression and purification of the recombinant protein by separating the protein samples on an SDS-polyacrylamide gel and visualizing with Coomassie blue staining or by Western blotting using an antibody against the tag.

Protocol 2: In Vitro Enzyme Assay for CYP80-Mediated Oxidative Coupling

• Reaction Mixture: Prepare a reaction mixture containing the purified recombinant CYP80 enzyme (or microsomal fraction), a source of NADPH (e.g., an NADPH-regenerating system), and the putative substrates ((R)- and (S)-N-methylcoclaurine) in a suitable buffer (e.g., potassium phosphate (B84403) buffer, pH 7.5).

• Incubation: Incubate the reaction mixture at an optimal temperature (typically 30°C) for a defined period (e.g., 1-2 hours).

• Reaction Termination and Extraction: Stop the reaction by adding a solvent such as ethyl acetate. Vortex vigorously to extract the products into the organic phase.

• Analysis: Evaporate the organic solvent and redissolve the residue in a suitable solvent (e.g., methanol). Analyze the product formation using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) by comparing the retention time and mass spectrum with an authentic standard of trilobine.

Conclusion and Future Directions

The biosynthesis of trilobine represents a fascinating example of the chemical ingenuity of plants. While the general framework of the bisbenzylisoquinoline alkaloid pathway provides a solid foundation, further research is imperative to fully elucidate the specific enzymatic steps leading to trilobine. The identification and characterization of the specific CYP80 enzyme responsible for the stereoselective coupling of (R)- and (S)-N-methylcoclaurine in Cocculus hirsutus will be a critical milestone. Future efforts in this area, leveraging transcriptomics, proteomics, and sophisticated analytical techniques, will not only deepen our fundamental understanding of plant specialized metabolism but also pave the way for the metabolic engineering of trilobine and related compounds for pharmaceutical applications. The heterologous expression of the entire pathway in microbial hosts presents an exciting opportunity for the sustainable production of these valuable alkaloids.

Preliminary Insights into the Mechanism of Action of Trilobine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

December 20, 2025

Abstract

Trilobine, a natural compound of significant interest, has demonstrated promising anti-inflammatory and anti-cancer properties in preliminary studies. This technical guide provides an in-depth overview of the current understanding of Trilobine's mechanism of action at the molecular level. The primary focus is on its modulatory effects on key signaling pathways, including Nuclear Factor-kappa B (NF-κB) and Phosphatidylinositol 3-kinase (PI3K)/Akt, which are pivotal in cellular processes such as inflammation, proliferation, and apoptosis. This document summarizes available quantitative data, details relevant experimental protocols, and presents visual representations of the implicated signaling cascades and experimental workflows to facilitate further research and drug development efforts. It is important to note that much of the detailed molecular work has been conducted on the closely related compound, Trilobatin (B1683250), and the findings are extrapolated to Trilobine, assuming a similar mechanism of action due to structural similarities.

Introduction

Trilobine is an alkaloid that has been the subject of investigation for its potential therapeutic applications. Emerging evidence suggests that its biological activities stem from its ability to interfere with fundamental cellular signaling pathways that are often dysregulated in disease states. This guide aims to consolidate the preliminary findings on Trilobine's mechanism of action, with a particular emphasis on its role as an inhibitor of pro-inflammatory and pro-survival signaling cascades.

Core Mechanisms of Action

Preliminary research indicates that Trilobine exerts its effects primarily through the modulation of two central signaling pathways: the NF-κB pathway, a cornerstone of the inflammatory response, and the PI3K/Akt pathway, a critical regulator of cell survival and proliferation.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of genes involved in inflammation and immunity. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, such as lipopolysaccharide (LPS), the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This allows the NF-κB p65 subunit to translocate to the nucleus and initiate the transcription of target genes, including those for pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6.

Studies on the related compound trilobatin have shown that it can dose-dependently inhibit the degradation of IκBα and the phosphorylation of the NF-κB p65 subunit in LPS-stimulated macrophages[1]. This inhibitory action prevents the nuclear translocation of NF-κB and consequently suppresses the expression of its downstream target genes.

Modulation of the PI3K/Akt Signaling Pathway

The PI3K/Akt signaling pathway is a crucial mediator of cell survival, proliferation, and growth. Activation of this pathway, often triggered by growth factors, leads to the phosphorylation and activation of Akt. Activated Akt, in turn, phosphorylates a multitude of downstream targets that promote cell survival and inhibit apoptosis. Dysregulation of the PI3K/Akt pathway is a common feature in many cancers.

While direct studies on Trilobine are limited, research on structurally similar compounds suggests a potential inhibitory effect on the PI3K/Akt pathway in cancer cells. This inhibition can lead to decreased phosphorylation of Akt, which in turn can promote apoptosis and inhibit cell proliferation[2].

Quantitative Data

The following tables summarize the available quantitative data from preliminary studies on Trilobine and related compounds.

Assay	System	Compound	Concentration	Effect	Reference
ADP-induced Platelet Aggregation (in vitro)	Rat Platelets	Trilobine	0.5 mg/ml	38.2% inhibition	[3]
0.75 mg/ml	68.2% inhibition	[3]
1.0 mg/ml	94.0% inhibition	[3]
ADP-induced Platelet Aggregation (in vivo)	Rat	Trilobine	20 mg/kg (i.p.)	47.6% inhibition	[3]
40 mg/kg (i.p.)	84.0% inhibition	[3]
Thromboxane B2 (TXB2) Formation	Rat Platelets	Trilobine	20 mg/kg (i.p.)	40% inhibition	[3]
TXA2-like Substance Production	Trilobine	0.5 mg/ml	37% inhibition	[3]
1.0 mg/ml	53% inhibition	[3]
2.0 mg/ml	78% inhibition	[3]

Table 1: Anti-platelet and Anti-thrombotic Activity of Trilobine

Cell Line	Compound	IC50 (µM)	Assay	Reference
NCI-H460 (Non-small cell lung cancer)	Trifolin	Not specified	Cell Viability
MDA-MB-231 (Breast cancer)	Triptolide	~25 nM (at 48h)	Cell Viability	[4]
BT-474 (Breast cancer)	Triptolide	<25 nM (at 48h)	Cell Viability	[4]
MCF7 (Breast cancer)	Triptolide	~25 nM (at 48h)	Cell Viability	[4]

Table 2: Cytotoxicity of Related Compounds in Cancer Cell Lines (Note: Data for closely related compounds are presented due to the limited availability of specific IC50 values for Trilobine in the initial literature search).

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Trilobine's mechanism of action.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of Trilobine on cultured cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase. The resulting intracellular purple formazan (B1609692) can be solubilized and quantified by spectrophotometry, which is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Trilobine (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value can be determined by plotting the percentage of viability against the log of the compound concentration.

Western Blot Analysis for NF-κB and PI3K/Akt Pathways

Objective: To analyze the effect of Trilobine on the expression and phosphorylation status of key proteins in the NF-κB and PI3K/Akt signaling pathways.

Protocol:

• Cell Culture and Treatment: Plate cells (e.g., RAW 264.7 macrophages for NF-κB studies, or a relevant cancer cell line for PI3K/Akt studies) in 6-well plates. Once confluent, pre-treat the cells with Trilobine for 1-2 hours before stimulating with an appropriate agonist (e.g., 1 µg/mL LPS for NF-κB activation) for a specified time (e.g., 30 minutes for IκBα degradation).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford protein assay.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein (20-40 µg) on a 10-12% SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies and dilutions:

    • Phospho-NF-κB p65 (Ser536) (1:1000)

    • NF-κB p65 (1:1000)

    • Phospho-IκBα (Ser32) (1:1000)

    • IκBα (1:1000)

    • Phospho-Akt (Ser473) (1:1000)

    • Akt (1:1000)

    • β-actin (1:5000) or GAPDH (1:5000) as a loading control.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies (1:5000) for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

Apoptosis Assay (Annexin V-FITC/PI Staining by Flow Cytometry)

Objective: To quantify the induction of apoptosis by Trilobine.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be labeled with a fluorochrome like FITC. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells. Dual staining allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with various concentrations of Trilobine for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Staining:

  • Wash the cells with cold PBS and resuspend them in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC Annexin V and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V binding buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour of staining.

• Data Analysis: Differentiate cell populations based on their fluorescence:

  • Annexin V- / PI- : Viable cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Cytokine Quantification (ELISA)

Objective: To measure the effect of Trilobine on the production of pro-inflammatory cytokines.

Principle: The Enzyme-Linked Immunosorbent Assay (ELISA) is a plate-based assay technique designed for detecting and quantifying substances such as peptides, proteins, antibodies, and hormones. In a sandwich ELISA, the antigen of interest is bound between two layers of antibodies (capture and detection antibody).

Protocol:

• Cell Culture and Supernatant Collection: Culture cells (e.g., RAW 264.7 macrophages) and pre-treat with Trilobine before stimulating with LPS. Collect the cell culture supernatants at various time points.

• ELISA Procedure:

  • Coat a 96-well plate with a capture antibody specific for the cytokine of interest (e.g., anti-mouse TNF-α, IL-1β, or IL-6) overnight at 4°C.

  • Wash the plate and block non-specific binding sites.

  • Add cell culture supernatants and standards to the wells and incubate.

  • Wash the plate and add a biotinylated detection antibody.

  • Wash and add streptavidin-HRP conjugate.

  • Wash and add a substrate solution (e.g., TMB).

  • Stop the reaction and measure the absorbance at 450 nm.

• Data Analysis: Generate a standard curve from the absorbance values of the standards and determine the concentration of the cytokine in the samples.

Signaling Pathway and Workflow Visualizations

The following diagrams were generated using Graphviz (DOT language) to illustrate the key signaling pathways and a representative experimental workflow.

Caption: Trilobine's inhibition of the canonical NF-κB signaling pathway.

Caption: Putative inhibitory effect of Trilobine on the PI3K/Akt signaling pathway.

Caption: A generalized experimental workflow for Western blot analysis.

Conclusion and Future Directions

The preliminary evidence strongly suggests that Trilobine's mechanism of action involves the suppression of key inflammatory and cell survival signaling pathways, namely the NF-κB and potentially the PI3K/Akt pathways. These findings provide a solid foundation for its observed anti-inflammatory and anti-cancer properties. However, to advance the development of Trilobine as a therapeutic agent, further in-depth studies are imperative.

Future research should focus on:

• Direct Quantification: Obtaining specific IC50 values for Trilobine across a broader range of cancer cell lines and in various functional assays.

• Target Identification: Elucidating the direct molecular targets of Trilobine within these signaling cascades.

• In Vivo Efficacy: Evaluating the anti-inflammatory and anti-tumor efficacy of Trilobine in relevant animal models.

• Pharmacokinetics and Pharmacodynamics: Characterizing the absorption, distribution, metabolism, and excretion (ADME) properties of Trilobine.

A comprehensive understanding of these aspects will be crucial for the rational design of future preclinical and clinical studies. The detailed protocols and pathway diagrams provided in this guide are intended to serve as a valuable resource for researchers dedicated to unlocking the full therapeutic potential of Trilobine.

References

• 1. tribioscience.com [tribioscience.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. scbt.com [scbt.com]
• 4. Phospho-Akt Pathway Antibody Sampler Kit | Cell Signaling Technology [cellsignal.com]

Early Research on the Biological Activity of Trilobine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trilobine, a bisbenzylisoquinoline alkaloid, has been the subject of early scientific investigation revealing significant biological activities. This technical guide provides an in-depth overview of the foundational research into trilobine's effects, with a focus on its anti-platelet and antimalarial properties. The information presented herein is intended to serve as a comprehensive resource for researchers and professionals in the field of drug discovery and development, summarizing key quantitative data, detailing experimental methodologies, and illustrating implicated biological pathways.

Anti-Platelet Aggregation Activity

Early research identified trilobine as a potent inhibitor of platelet aggregation, suggesting its potential in the management of thrombotic disorders.

Quantitative Data

The inhibitory effects of trilobine on platelet aggregation have been quantified in both in vitro and in vivo models. The key findings are summarized in the tables below.

Table 1: In Vitro Inhibition of ADP-Induced Platelet Aggregation by Trilobine [1]

Trilobine Concentration (mg/mL)	Inhibition of Platelet Aggregation (%)
0.5	38.2
0.75	68.2
1.0	94.0

Table 2: In Vivo Inhibition of ADP-Induced Platelet Aggregation by Trilobine in Rats [1]

Trilobine Dose (mg/kg, ip)	Inhibition Rate (%)
20	47.6
40	84.0

Table 3: Inhibition of TXA2-like Substance Production by Trilobine [1]

Trilobine Concentration (mg/mL)	Inhibition (%)
0.5	37
1.0	53
2.0	78

Experimental Protocols

While the seminal study provides limited methodological detail in its abstract, the following represents a standard experimental protocol for assessing anti-platelet activity, upon which the early research was likely based.

• Blood Collection: Whole blood is collected from healthy donors (human or animal models such as rats) into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

• Platelet-Rich Plasma (PRP) Preparation: The blood is centrifuged at a low speed (e.g., 200 x g for 10 minutes) to obtain PRP. The remaining blood is centrifuged at a higher speed (e.g., 1200 x g for 15 minutes) to obtain platelet-poor plasma (PPP), which is used as a reference.

• Aggregation Measurement: Platelet aggregation is measured using a turbidimetric aggregometer.

• Assay Procedure:

  • Aliquots of PRP are pre-incubated with various concentrations of trilobine or vehicle control at 37°C for a specified time.

  • An aggregating agent, such as adenosine (B11128) diphosphate (B83284) (ADP), is added to induce platelet aggregation.

  • The change in light transmission through the PRP suspension is recorded over time as platelets aggregate. The percentage of aggregation is calculated relative to the light transmission of PPP.

• Animal Model: Rats are commonly used for in vivo studies of platelet aggregation.

• Drug Administration: Trilobine is administered to the animals via a specific route, such as intraperitoneal (ip) injection, at various doses. A control group receives a vehicle solution.

• Blood Sampling: After a defined period, blood is collected from the animals.

• Platelet Aggregation Analysis: PRP is prepared from the collected blood, and ADP-induced platelet aggregation is measured as described in the in vitro protocol.

• Sample Preparation: Following in vivo administration of trilobine, blood is collected and platelets are isolated.

• Measurement of TXB2: The formation of platelet TXB2, a stable metabolite of the pro-aggregatory agent thromboxane (B8750289) A2 (TXA2), is measured.[1] This is typically done using a competitive enzyme-linked immunosorbent assay (ELISA) kit.

Signaling Pathway

The inhibitory effect of trilobine on platelet aggregation and thromboxane A2 production suggests its interference with the arachidonic acid pathway. A hypothesized mechanism is the inhibition of cyclooxygenase (COX) enzymes, which are critical for the conversion of arachidonic acid to prostaglandins (B1171923) and thromboxanes.

References

• 1. [Effects of trilobine on platelet aggregation, thromboxane A2, and prostacyclin formation in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Trilobine Derivatives: Synthesis and Biological Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trilobine, a bisbenzylisoquinoline alkaloid, and its derivatives have emerged as a promising class of compounds with a diverse range of pharmacological activities. This technical guide provides a comprehensive overview of the initial synthesis of trilobine derivatives, focusing on hemi-synthetic strategies from natural precursors. It details their potent biological effects, particularly as antimalarial and anticancer agents, supported by quantitative data. The guide also elucidates the molecular mechanisms of action, including the inhibition of crucial pathways in Plasmodium falciparum and the modulation of DNA methyltransferases in cancer. Detailed experimental protocols for key synthetic and biological evaluation methods are provided to facilitate further research and development in this area.

Introduction

Trilobine is a naturally occurring bisbenzylisoquinoline alkaloid found in plants of the Menispermaceae family, such as Cocculus hirsutus.[1][2] Its complex, rigid structure has made it an attractive scaffold for medicinal chemists. Through targeted chemical modifications, a library of semi-synthetic derivatives has been developed, exhibiting a broad spectrum of biological activities.[1][2] Of significant interest is their potent activity against drug-resistant strains of Plasmodium falciparum, the parasite responsible for malaria, and their potential as anticancer agents through mechanisms like DNA methyltransferase (DNMT) inhibition.[1][3] This guide will delve into the synthesis, biological evaluation, and mechanistic understanding of these promising therapeutic agents.

Initial Synthesis of Trilobine Derivatives

The initial synthesis of many potent trilobine derivatives has been achieved through the hemi-synthesis approach, starting from naturally occurring trilobine or its analogue, cocsuline.[1] A key strategy involves the selective demethylation of methoxy (B1213986) groups on the parent molecule to yield phenol (B47542) groups, which can then be further functionalized.[2]

A general synthetic scheme for creating novel trilobine derivatives involves a two-step process. First, the selective double demethylation of the two methoxy substituents of a precursor like isotrilobine is performed. This creates two reactive phenol groups. These phenols are then substituted with various alkylamines to generate a library of derivatives.[2]

Key Synthetic Reactions

The synthesis of trilobine derivatives often employs classical organic reactions, with the Ullmann condensation being a notable method for forming the diaryl ether linkages characteristic of the bisbenzylisoquinoline scaffold.[4] Modern adaptations of this reaction often utilize copper catalysts with specific ligands to improve yields and reaction conditions.[4]

A representative synthetic pathway to a potent antimalarial derivative, compound 125, is outlined below.[2]

Caption: General synthesis of compound 125 from isotrilobine.

Biological Activities of Trilobine Derivatives

Trilobine derivatives have demonstrated significant potential in treating infectious diseases and cancer. The following sections summarize their key biological activities, supported by quantitative data.

Antimalarial Activity

A library of 94 hemi-synthetic derivatives of trilobine was screened for activity against the blood stages of P. falciparum.[1] Several compounds exhibited potent, nanomolar activity against multi-drug resistant clinical isolates.[1][2]

Compound	Mean IC50 (nM) against P. falciparum	Solubility	Human Plasma Protein Binding (%)	Mouse Plasma Protein Binding (%)	Microsomal Stability (t½ > 60 min)	Cytotoxicity (HepG2, CC50 µM)
84	130	-	>99	>99	Yes	>25
125	123	Yes	90	95	Yes	23
126	160	-	-	-	-	19
127	185	-	-	-	-	>25
128	224	-	-	-	-	19
129	250	-	-	-	-	19
Table 1: In vitro activity and preclinical properties of key trilobine derivatives.[2]

Compound 84 was identified as a highly active derivative, with a mean IC50 of 130 nM.[1] However, its high plasma protein binding (>99%) limited its in vivo applications.[2] Further chemical optimization led to the synthesis of compound 125, which retained potent antimalarial activity (IC50 of 123 nM) but had significantly lower plasma protein binding and good microsomal stability.[2]

Anticancer Activity

Trilobine and its analogues have been identified as inhibitors of DNA methyltransferases (DNMTs), enzymes that play a crucial role in epigenetic regulation and are often dysregulated in cancer.[3] By inhibiting DNMTs, these compounds can lead to the re-expression of tumor suppressor genes that have been silenced by hypermethylation, thereby inhibiting cancer cell growth.

While specific IC50 values for trilobine derivatives against a wide range of cancer cell lines are still emerging in the literature, their mechanism of action as DNMT inhibitors suggests potential broad-spectrum anticancer activity.[3]

Mechanisms of Action

Antimalarial Mechanism of Action

Chemical pull-down studies followed by mass spectrometry have identified that trilobine derivatives interact with several key proteins in P. falciparum.[5] These targets are primarily involved in vital housekeeping pathways such as protein translation and DNA replication.[5]

Caption: Proposed antimalarial mechanism of trilobine derivatives.

Key protein targets include:

• Polyadenylate-binding protein 1 (PABP1): Essential for the initiation of protein translation.[5]

• Proliferating cell nuclear antigen 1 (PCNA1): Plays a crucial role in DNA replication and repair.[5]

By inhibiting these fundamental processes, trilobine derivatives effectively kill the malaria parasite.[5] Importantly, these pathways are distinct from those targeted by currently used antimalarial drugs, suggesting that these compounds could be effective against drug-resistant parasite strains.[2]

Anticancer Mechanism of Action

In the context of cancer, trilobine derivatives act as DNA methyltransferase (DNMT) inhibitors.[3] DNMTs are responsible for adding methyl groups to DNA, a process that can lead to the silencing of tumor suppressor genes when it occurs in their promoter regions.

Caption: Mechanism of DNMT inhibition by trilobine derivatives.

By inhibiting DNMTs, trilobine derivatives prevent the hypermethylation of tumor suppressor gene promoters, leading to their re-expression and subsequent inhibition of tumor growth.[3] This epigenetic modulation represents a powerful strategy for cancer therapy.

Experimental Protocols

General Hemi-synthesis of Trilobine Derivatives (e.g., Compound 125)

This protocol describes the general method for the synthesis of trilobine derivatives via demethylation and subsequent alkylation.[2]

Step 1: Double Demethylation of Isotrilobine

• To a solution of sodium hydride (NaH) in anhydrous N,N-dimethylformamide (DMF) at 0°C, add ethanethiol (B150549) (EtSH) and stir for 30 minutes.

• Add isotrilobine (2) to the reaction mixture.

• Heat the mixture to 150°C and maintain for 30 minutes.

• After cooling, quench the reaction and purify the demethylated intermediate by chromatography.

Step 2: Alkylation of the Demethylated Intermediate

• To a solution of the demethylated intermediate in anhydrous DMF at 0°C, add NaH and stir for 30 minutes.

• Add the desired chloro-derivative (e.g., an alkylamine with a chloro group).

• Heat the reaction mixture to 80°C and stir overnight.

• After cooling, quench the reaction and purify the final compound (e.g., compound 125) by chromatography.

In Vitro Antimalarial Activity Assay (SYBR Green I Assay)

This protocol is used to determine the 50% inhibitory concentration (IC50) of compounds against the asexual blood stages of P. falciparum.[1]

• Prepare a 96-well plate with a range of 7-point, 2-step serial dilutions of the test compounds, starting at a concentration of 2 µM.

• Add P. falciparum-infected red blood cells to each well to achieve a starting parasitemia of 0.7% and a final hematocrit of 2%.

• Incubate the plate for 72 hours under standard culture conditions (37°C, 5% CO2, 5% O2).

• After incubation, lyse the red blood cells and stain the parasite DNA with SYBR Green I dye.

• Measure the fluorescence intensity, which is proportional to the number of viable parasites.

• Calculate the IC50 values by interpolating the data using appropriate software (e.g., GraphPad Prism). Dihydroartemisinin (DHA) and DMSO are used as positive and negative controls, respectively.

Cytotoxicity Assay (HepG2 Cells)

This protocol assesses the toxicity of the compounds against a human cell line.[2]

• Seed HepG2 human liver cancer cells in a 96-well plate and allow them to adhere.

• Treat the cells with various concentrations of the test compounds.

• Incubate for a specified period (e.g., 72 hours).

• Assess cell viability using a suitable method, such as the MTT assay or by measuring ATP levels.

• Calculate the 50% cytotoxic concentration (CC50).

Conclusion

Trilobine derivatives represent a versatile and potent class of natural product-inspired compounds with significant therapeutic potential. Their hemi-synthetic accessibility allows for the generation of diverse chemical libraries for structure-activity relationship studies. The promising antimalarial activity against drug-resistant parasites and the novel anticancer mechanism through DNMT inhibition highlight the importance of continued research in this area. The detailed synthetic and biological protocols provided in this guide aim to equip researchers with the necessary information to further explore and develop these promising molecules into next-generation therapeutics.

References

• 1. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. biorxiv.org [biorxiv.org]

In Silico Prediction of Trilobine Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trilobine, a bisbenzylisoquinoline alkaloid found in several plant species, has demonstrated a range of biological activities, including anti-inflammatory, neuroprotective, and potential anti-cancer effects. However, its precise molecular targets and mechanisms of action remain largely unelucidated. This technical guide provides a comprehensive, in-depth framework for the in silico prediction and subsequent experimental validation of the molecular targets of trilobine. We detail a systematic workflow integrating reverse docking and pharmacophore modeling to identify putative protein targets. Furthermore, we present detailed experimental protocols for target validation, including Cellular Thermal Shift Assay (CETSA) and Surface Plasmon Resonance (SPR), to confirm direct binding and target engagement. This guide also visualizes key signaling pathways potentially modulated by trilobine, such as NF-κB, PI3K/Akt/mTOR, and autophagy pathways, using Graphviz diagrams. The methodologies and hypothetical data presented herein serve as a robust blueprint for researchers aiming to accelerate the discovery of trilobine's therapeutic potential.

Introduction

Natural products are a rich source of novel therapeutic agents. Trilobine, a complex alkaloid, has shown promising biological activities in preclinical studies. Identifying the direct molecular targets of trilobine is a critical step in understanding its mechanism of action and advancing its development as a potential therapeutic. In silico approaches provide a rapid and cost-effective means to generate testable hypotheses about a compound's protein targets, significantly streamlining the drug discovery process.[1] This guide outlines a comprehensive workflow for the computational prediction of trilobine's targets and their experimental validation.

In Silico Target Prediction Workflow for Trilobine

A multi-step computational approach is proposed to identify and prioritize potential protein targets of trilobine. This workflow combines structure-based and ligand-based methods to enhance the predictive accuracy.

Reverse Docking

Reverse docking screens a single ligand, in this case, trilobine, against a large library of 3D protein structures to predict its binding affinity to various potential targets.[2]

Experimental Protocol: Reverse Docking

• Ligand Preparation:

  • Obtain the 3D structure of trilobine in SDF or MOL2 format.

  • Generate a low-energy 3D conformation of trilobine using a computational chemistry software package (e.g., Avogadro, ChemDraw).

  • Assign appropriate atom types and charges.

• Protein Target Library Preparation:

  • Compile a comprehensive library of human protein structures from the Protein Data Bank (PDB).

  • Pre-process the protein structures by removing water molecules and co-crystallized ligands, adding hydrogen atoms, and assigning charges.

• Docking Simulation:

  • Utilize a docking program such as AutoDock Vina or a web server like ReverseDock.[3]

  • Define the search space for each protein, typically encompassing the entire protein surface to ensure unbiased "blind" docking.

  • Run the docking simulation to predict the binding poses and calculate the binding affinity (e.g., in kcal/mol) of trilobine to each protein in the library.

• Hit Prioritization:

  • Rank the protein targets based on their predicted binding affinities.

  • Filter the results based on biological relevance to the known activities of trilobine (e.g., inflammation, cancer).

Pharmacophore Modeling

Pharmacophore modeling identifies the essential steric and electronic features of a molecule that are responsible for its biological activity.[4] For a novel compound like trilobine, a structure-based pharmacophore approach can be employed.

Experimental Protocol: Pharmacophore Modeling

• Ligand Preparation:

  • Generate multiple low-energy 3D conformers of trilobine using software like MOE or LigandScout.[5]

• Pharmacophore Database Screening:

  • Select a database of pre-computed, structure-based pharmacophore models (e.g., PharmGist, ZINCPharmer).[5]

  • Screen the generated trilobine conformers against the pharmacophore database.

• Hit Generation and Analysis:

  • Rank the pharmacophore models based on their fit scores with the trilobine conformers.

  • The proteins from which the top-ranking pharmacophore models were derived are considered potential targets.

  • Analyze the alignment of trilobine with the pharmacophore to understand the potential binding interactions.

Data Presentation: Hypothetical Predicted Targets of Trilobine

The following tables summarize hypothetical quantitative data from the proposed in silico workflow.

Table 1: Top Hypothetical Protein Targets of Trilobine from Reverse Docking

Rank	Protein Target	PDB ID	Binding Affinity (kcal/mol)	Biological Relevance
1	NF-κB p65	1VKX	-9.8	Inflammation, Cancer
2	PI3Kγ	1E8X	-9.5	Cancer, Inflammation
3	Akt1	1UNQ	-9.2	Cancer, Autophagy
4	mTOR	4JT6	-8.9	Cancer, Autophagy
5	Beclin-1	2P1T	-8.7	Autophagy
6	Cyclooxygenase-2 (COX-2)	5IKR	-8.5	Inflammation

Table 2: Top Hypothetical Protein Targets of Trilobine from Pharmacophore Modeling

Rank	Protein Target	Pharmacophore Model ID	Fit Score	Biological Relevance
1	NF-κB p65	NKB-Pharm-01	0.95	Inflammation, Cancer
2	PI3Kγ	PI3K-Pharm-03	0.92	Cancer, Inflammation
3	Akt1	AKT-Pharm-02	0.88	Cancer, Autophagy
4	mTOR	MTOR-Pharm-05	0.85	Cancer, Autophagy
5	Beclin-1	BECN1-Pharm-01	0.81	Autophagy
6	IKKβ	IKK-Pharm-04	0.79	Inflammation

Experimental Validation of Predicted Targets

Experimental validation is crucial to confirm the computationally predicted targets. Here, we provide detailed protocols for two widely used techniques.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to assess the direct binding of a compound to its target protein in a cellular context, based on the principle of ligand-induced thermal stabilization.[6]

Experimental Protocol: CETSA

• Cell Culture and Treatment:

  • Culture a relevant human cell line (e.g., a cancer cell line for predicted cancer targets) to 80-90% confluency.

  • Treat the cells with either trilobine at a desired concentration or a vehicle control (e.g., DMSO) for a specified time.

• Heat Shock:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes in a thermal cycler.

  • Immediately cool the tubes on ice for 3 minutes.

• Cell Lysis and Protein Quantification:

  • Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

  • Collect the supernatant (soluble protein fraction) and determine the protein concentration using a BCA assay.

• Western Blot Analysis:

  • Normalize the protein concentrations of all samples.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for the predicted target protein, followed by a secondary antibody.

  • Visualize the protein bands using a chemiluminescence detection system.

• Data Analysis:

  • Quantify the band intensities for each temperature point.

  • Plot the normalized band intensity against the temperature to generate melt curves for both the vehicle and trilobine-treated samples. A shift in the melt curve indicates target engagement.

Surface Plasmon Resonance (SPR)

SPR is a label-free biophysical technique that provides real-time quantitative data on the binding kinetics and affinity between a ligand and a target protein.[7]

Experimental Protocol: SPR

• Protein Immobilization:

  • Covalently immobilize the purified recombinant target protein onto a sensor chip (e.g., CM5 chip) using amine coupling chemistry.[8]

  • The immobilization level should be optimized to achieve a good signal-to-noise ratio.

• Ligand Preparation:

  • Prepare a series of dilutions of trilobine in a suitable running buffer.

• Binding Analysis:

  • Inject the different concentrations of trilobine over the sensor chip surface containing the immobilized target protein.

  • Monitor the binding response in real-time as a sensorgram.

  • After each injection, regenerate the sensor surface using a suitable regeneration solution to remove the bound trilobine.

• Data Analysis:

  • Analyze the sensorgrams to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

  • A low KD value indicates a high binding affinity between trilobine and the target protein.

Visualization of Signaling Pathways

Based on the known biological activities of trilobine and its hypothetical targets, we visualize key signaling pathways that it may modulate.

In Silico Target Prediction Workflow for Trilobine.

References

• 1. Finding New Molecular Targets of Familiar Natural Products Using In Silico Target Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Large-Scale Target Identification of Herbal Medicine Using a Reverse Docking Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 4. Identification of bioactive natural products by pharmacophore-based virtual screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. An update of label-free protein target identification methods for natural active products [thno.org]
• 7. Trilobatin Protects Against Oxidative Injury in Neuronal PC12 Cells Through Regulating Mitochondrial ROS Homeostasis Mediated by AMPK/Nrf2/Sirt3 Signaling Pathway. | Sigma-Aldrich [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]

The Role of Trilobine in Traditional Medicine: A Technical Guide for Drug Development Professionals

An In-depth Examination of the Pharmacological Properties and Mechanistic Pathways of a Promising Bisbenzylisoquinoline Alkaloid

Introduction

Trilobine, a bisbenzylisoquinoline alkaloid, has been the subject of growing scientific interest due to its diverse pharmacological activities, which mirror the traditional uses of the medicinal plants from which it is isolated. This technical guide provides a comprehensive overview of the role of trilobine in traditional medicine, with a focus on its molecular mechanisms, quantitative efficacy, and the experimental protocols used to elucidate its effects. This document is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of this natural compound.

While trilobine itself is not explicitly mentioned as an isolated compound in traditional medicinal texts, it is a key constituent of plants like Cocculus hirsutus, which have a long history of use in various traditional systems for treating ailments such as fever, inflammation, and pain. Modern scientific investigation has begun to validate these traditional applications, revealing trilobine's potential as an anti-inflammatory, anticancer, and cardiovascular-protective agent.

Pharmacological Activities and Mechanisms of Action

Anti-inflammatory Effects

Trilobine and extracts from plants containing it have demonstrated significant anti-inflammatory properties. The primary mechanism appears to be the modulation of key inflammatory signaling pathways. While direct and extensive studies on trilobine are still emerging, research on the closely related compound trilobatin (B1683250) suggests that it mitigates the inflammatory response by suppressing the Nuclear Factor-kappa B (NF-κB) signaling pathway . This is a crucial pathway that regulates the expression of pro-inflammatory cytokines.

The proposed anti-inflammatory mechanism of action, extrapolated from related compounds, involves the inhibition of IκBα degradation, which in turn prevents the nuclear translocation of the p65 subunit of NF-κB. This blockade of NF-κB activation leads to a downstream reduction in the production of inflammatory mediators.

Furthermore, there is evidence to suggest the involvement of the Mitogen-Activated Protein Kinase (MAPK) pathway . Inhibition of certain kinases within this pathway can lead to a reduction in the inflammatory response.

Diagram of the Proposed Anti-inflammatory Signaling Pathway of Trilobine

Caption: Proposed anti-inflammatory mechanism of trilobine.

Anticancer Activity

The anticancer potential of trilobine is a significant area of research. Studies on related compounds and initial investigations into trilobine suggest that its primary mechanism of action is the induction of apoptosis in cancer cells. This programmed cell death is triggered through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

The intrinsic pathway involves the modulation of the Bcl-2 family of proteins, leading to an increased Bax/Bcl-2 ratio. This disrupts the mitochondrial membrane potential, causing the release of cytochrome c, which in turn activates the caspase cascade (caspase-9 and caspase-3), ultimately leading to apoptosis.

The extrinsic pathway is initiated by the upregulation of death receptors on the cancer cell surface. This leads to the activation of caspase-8, which then converges on the same executioner caspases as the intrinsic pathway to induce apoptosis.

Diagram of the Apoptotic Signaling Pathway Induced by Trilobine

Caption: Apoptosis induction by trilobine.

Cardiovascular Effects

Trilobine has been shown to possess significant antiplatelet activity. It inhibits ADP-induced platelet aggregation both in vitro and in vivo.[1] This effect is mediated, at least in part, by the inhibition of thromboxane (B8750289) A2 (TXA2) formation, a potent platelet aggregator and vasoconstrictor.[1] Notably, trilobine does not appear to affect the formation of prostacyclin (PGI2), a vasodilator and inhibitor of platelet aggregation, suggesting a targeted mechanism of action.[1]

Quantitative Data

The following tables summarize the available quantitative data on the pharmacological effects of trilobine.

Table 1: Antiplatelet and Antithrombotic Activity of Trilobine

Assay	Model	Concentration/Dose	% Inhibition	Reference
ADP-induced Platelet Aggregation	In vitro (Rat)	0.5 mg/mL	38.2%	[1]
0.75 mg/mL	68.2%	[1]
1.0 mg/mL	94.0%	[1]
ADP-induced Platelet Aggregation	In vivo (Rat)	20 mg/kg (i.p.)	47.6%	[1]
40 mg/kg (i.p.)	84.0%	[1]
Thromboxane B2 (TXB2) Formation	In vivo (Rat)	20 mg/kg (i.p.)	40%	[1]
TXA2-like Substance Production	In vitro (Rat)	0.5 mg/mL	37%	[1]
1.0 mg/mL	53%	[1]
2.0 mg/mL	78%	[1]

Note: More comprehensive quantitative data, particularly IC50 values for various cancer cell lines and dose-response data for anti-inflammatory effects, are areas requiring further research.

Experimental Protocols

This section provides an overview of the methodologies for key experiments used to evaluate the pharmacological activities of trilobine.

Carrageenan-Induced Paw Edema Assay (Anti-inflammatory Activity)

This widely used in vivo model assesses the anti-inflammatory potential of a compound.

Protocol Overview:

• Animal Model: Wistar rats or Swiss albino mice are typically used.

• Acclimatization: Animals are acclimatized to laboratory conditions for at least one week.

• Grouping: Animals are divided into control, positive control (e.g., indomethacin), and trilobine-treated groups.

• Compound Administration: Trilobine, dissolved in a suitable vehicle, is administered orally or intraperitoneally at various doses.

• Induction of Inflammation: After a set time (e.g., 1 hour), a 1% solution of carrageenan is injected into the sub-plantar region of the right hind paw.

• Measurement of Edema: Paw volume is measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated by comparing the increase in paw volume in the treated groups with the control group.

Diagram of the Carrageenan-Induced Paw Edema Workflow

References

• 1. [Effects of trilobine on platelet aggregation, thromboxane A2, and prostacyclin formation in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Cytotoxicity Screening of Trilobine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trilobine is a bisbenzylisoquinoline alkaloid that has garnered interest within the scientific community for its potential therapeutic properties. As with many natural products, a thorough evaluation of its cytotoxic profile is a critical first step in the drug discovery and development process. This technical guide provides a comprehensive overview of the preliminary cytotoxicity screening of Trilobine, summarizing available data on related compounds, detailing relevant experimental protocols, and exploring the potential mechanisms of action through key signaling pathways. Due to a lack of publicly available, comprehensive cytotoxicity data specifically for isolated Trilobine, this guide utilizes data from closely related bisbenzylisoquinoline alkaloids, such as tetrandrine (B1684364) and cycleanine, to provide a representative understanding of the expected cytotoxic potential and mechanistic pathways.

Data Presentation: Cytotoxicity of Related Bisbenzylisoquinoline Alkaloids

The following table summarizes the half-maximal inhibitory concentration (IC50) values of bisbenzylisoquinoline alkaloids, structurally related to Trilobine, against various human cancer cell lines. These values are indicative of the concentration of the compound required to inhibit the growth of 50% of the cancer cell population and are crucial for assessing cytotoxic potency.

Compound	Cell Line	Cancer Type	IC50 (µM)	Citation
Tetrandrine	Ovcar-8	Ovarian Cancer	~7-14	[1]
A2780	Ovarian Cancer	~7-14	[1]
Ovcar-4	Ovarian Cancer	~7-14	[1]
Igrov-1	Ovarian Cancer	~7-14	[1]
Cycleanine	Ovcar-8	Ovarian Cancer	~7-14	[1]
A2780	Ovarian Cancer	~7-14	[1]
Ovcar-4	Ovarian Cancer	~7-14	[1]
Igrov-1	Ovarian Cancer	~7-14	[1]
HOSE	Normal Ovarian Epithelial	35 ± 1	[1]

Experimental Protocols

The following are detailed methodologies for key experiments typically employed in the preliminary cytotoxicity screening of natural compounds like Trilobine.

Cell Viability and Cytotoxicity Assays

1. Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay used to determine cell density, based on the measurement of cellular protein content.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to attach overnight.

• Compound Treatment: Cells are treated with serial dilutions of the test compound (e.g., Trilobine) for a specified duration, typically 48-72 hours.

• Cell Fixation: The cells are fixed with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: The plates are washed with water and stained with 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes.

• Washing: Unbound dye is removed by washing with 1% acetic acid.

• Solubilization: The protein-bound dye is solubilized with 10 mM Tris base solution.

• Absorbance Measurement: The absorbance is read at a wavelength of 510 nm using a microplate reader. The percentage of cell growth inhibition is calculated relative to untreated control cells.

2. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is another colorimetric assay that measures cell metabolic activity as an indicator of cell viability.

• Cell Seeding: Cells are plated in 96-well plates as described for the SRB assay.

• Compound Treatment: Cells are incubated with various concentrations of the test compound for the desired time.

• MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well and incubated for 3-4 hours at 37°C. During this time, viable cells with active mitochondria reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a wavelength of 570 nm.

Apoptosis and Cell Cycle Analysis

1. Annexin V/Propidium Iodide (PI) Staining for Apoptosis

This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the test compound for the desired time.

• Cell Harvesting: Both adherent and floating cells are collected and washed with PBS.

• Staining: Cells are resuspended in Annexin V binding buffer and stained with FITC-conjugated Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

2. Cell Cycle Analysis by Propidium Iodide Staining

This method determines the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting: Cells are treated and harvested as described above.

• Cell Fixation: Cells are fixed in cold 70% ethanol (B145695) and stored at -20°C.

• Staining: Fixed cells are washed with PBS and stained with a solution containing PI and RNase A.

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry. The percentage of cells in G0/G1, S, and G2/M phases is determined.

3. Western Blot Analysis for Apoptosis-Related Proteins

This technique is used to detect and quantify specific proteins involved in signaling pathways.

• Protein Extraction: Following treatment with the test compound, cells are lysed to extract total protein.

• Protein Quantification: The protein concentration is determined using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., caspases, PARP, Bcl-2 family proteins), followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Mechanisms of Action

Based on studies of related bisbenzylisoquinoline alkaloids and other cytotoxic natural products, Trilobine is likely to exert its anticancer effects through the induction of apoptosis and cell cycle arrest. The following diagrams illustrate the potential signaling pathways involved.

Experimental Workflow for Cytotoxicity Screening

Caption: Workflow for preliminary cytotoxicity screening of Trilobine.

Potential Apoptotic Signaling Pathway of Trilobine

Studies on related bisbenzylisoquinoline alkaloids suggest that they induce apoptosis.[1] A plausible mechanism involves the activation of the intrinsic (mitochondrial) and/or extrinsic (death receptor) apoptotic pathways.

References

• 1. Mechanisms of cancer cell death induction by triptolide: A comprehensive overview - PMC [pmc.ncbi.nlm.nih.gov]

Trilobine's Attenuation of Platelet Aggregation: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the inhibitory effects of trilobine on platelet aggregation. Drawing upon available in vitro and in vivo data, this paper details the quantitative impact of trilobine on adenosine (B11128) diphosphate (B83284) (ADP)-induced platelet aggregation and its influence on the thromboxane (B8750289) A2 pathway. Detailed experimental protocols for the key assays cited are provided to facilitate reproducibility and further investigation. Furthermore, this guide visualizes the pertinent signaling cascades and experimental workflows using Graphviz diagrams, offering a clear and concise reference for researchers in hematology, pharmacology, and drug development.

Introduction

Trilobine, a bisbenzylisoquinoline alkaloid, has demonstrated significant inhibitory effects on platelet aggregation.[1] Platelet activation and subsequent aggregation are critical physiological processes in hemostasis, but their dysregulation can lead to thromboembolic diseases, a major cause of morbidity and mortality worldwide. The development of novel antiplatelet agents with distinct mechanisms of action is therefore a key area of pharmaceutical research. This whitepaper synthesizes the current knowledge on trilobine's antiplatelet activity, with a focus on its quantitative effects and likely mechanism of action. The data presented are primarily derived from a key study investigating its impact on ADP-induced platelet aggregation and the synthesis of crucial signaling molecules, thromboxane A2 and prostacyclin.[1]

Quantitative Data on Trilobine's Antiplatelet Effects

The inhibitory effects of trilobine on platelet aggregation have been quantified in both in vitro and in vivo settings. The available data from a study on rat platelets are summarized below for clarity and comparative analysis.[1]

Table 1: In Vitro Inhibition of ADP-Induced Platelet Aggregation by Trilobine[1]

Trilobine Concentration (mg/mL)	Inhibition of Platelet Aggregation (%)
0.5	38.2
0.75	68.2
1.0	94.0

Table 2: In Vivo Inhibition of ADP-Induced Platelet Aggregation by Trilobine in Rats[1]

Trilobine Dosage (mg/kg, intraperitoneal)	Inhibition of Platelet Aggregation (%)
20	47.6
40	84.0

Table 3: Effect of Trilobine on Thromboxane A2 (measured as TXB2) and Prostacyclin (PGI2) Formation In Vivo in Rats[1]

Treatment	Parameter	Effect
Trilobine (20 mg/kg, ip)	Platelet TXB2 Formation	40% Inhibition
Trilobine (20 mg/kg, ip)	Carotid Artery Wall PGI2 Formation	No significant effect

Table 4: In Vitro Inhibition of TXA2-like Substance Production by Trilobine[1]

Trilobine Concentration (mg/mL)	Inhibition of TXA2-like Substance Production (%)
0.5	37
1.0	53
2.0	78

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in the study of trilobine's antiplatelet effects.

Platelet Aggregation Assay (Turbidimetry)

This method measures the change in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate in response to an agonist.

• Principle: A beam of light is passed through a cuvette containing PRP. In the resting state, the platelets are in suspension, causing the plasma to be turbid and resulting in low light transmission. Upon addition of an agonist (e.g., ADP), platelets aggregate, leading to a clearing of the plasma and an increase in light transmission. This change is recorded over time.

• Protocol:

  • Blood Collection: Whole blood is collected from subjects into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • PRP and PPP Preparation:

    • Platelet-Rich Plasma (PRP) is prepared by centrifuging the whole blood at a low speed (e.g., 200 x g) for 10-15 minutes at room temperature. The supernatant is the PRP.

    • Platelet-Poor Plasma (PPP) is prepared by centrifuging the remaining blood at a high speed (e.g., 2000 x g) for 15-20 minutes to pellet the platelets. The supernatant is the PPP.

  • Assay Procedure:

    • A specific volume of PRP is placed in a cuvette with a magnetic stir bar and incubated at 37°C in an aggregometer.

    • The instrument is calibrated by setting the light transmission through the PRP to 0% and through the PPP to 100%.

    • The test compound (trilobine) or vehicle is added to the PRP and incubated for a specified period.

    • An agonist, such as ADP, is added to induce aggregation.

    • The change in light transmission is recorded for a set duration, and the percentage of aggregation is calculated relative to the 100% aggregation set with PPP.

Experimental Workflow for Platelet Aggregation Assay.

Thromboxane B2 (TXB2) and 6-keto-Prostaglandin F1α (6-keto-PGF1α) Measurement (ELISA)

This protocol outlines the general procedure for quantifying TXB2 (a stable metabolite of Thromboxane A2) and 6-keto-PGF1α (a stable metabolite of Prostacyclin) using a competitive Enzyme-Linked Immunosorbent Assay (ELISA).

• Principle: This is a competitive immunoassay where the antigen in the sample competes with a fixed amount of enzyme-labeled antigen for a limited number of antibody binding sites on a microplate. The amount of color produced is inversely proportional to the concentration of the antigen in the sample.

• Protocol:

  • Sample Collection and Preparation:

    • Blood is collected and processed to obtain plasma or serum. For in vivo studies, tissues (e.g., carotid artery) may be homogenized.

    • Samples may require dilution with the provided assay buffer.

  • ELISA Procedure:

    • Standards and samples are added to the wells of a microplate pre-coated with a capture antibody.

    • An enzyme-conjugated form of the target molecule (TXB2 or 6-keto-PGF1α) is added to each well.

    • The plate is incubated to allow for competitive binding.

    • The wells are washed to remove unbound reagents.

    • A substrate solution is added, which reacts with the enzyme to produce a colored product.

    • A stop solution is added to terminate the reaction.

  • Data Analysis:

    • The absorbance of each well is read using a microplate reader at the appropriate wavelength.

    • A standard curve is generated by plotting the absorbance of the standards against their known concentrations.

    • The concentration of the target molecule in the samples is determined by interpolating their absorbance values on the standard curve.

Signaling Pathways

The inhibitory action of trilobine on platelet aggregation appears to be mediated, at least in part, through the modulation of the thromboxane A2 signaling pathway. The following diagrams illustrate the key signaling cascades involved.

ADP-Induced Platelet Aggregation Signaling Pathway

ADP is a key agonist in platelet activation, acting through two G-protein coupled receptors: P2Y1 and P2Y12.

ADP-Induced Platelet Aggregation Signaling Cascade.

Thromboxane A2 Synthesis and Signaling Pathway

Trilobine's inhibition of TXB2 formation suggests an interaction with the thromboxane A2 synthesis pathway.

Thromboxane A2 Synthesis and Signaling Pathway.

Conclusion

The available data strongly indicate that trilobine is a potent inhibitor of ADP-induced platelet aggregation both in vitro and in vivo. Its mechanism of action appears to involve the significant inhibition of thromboxane A2 synthesis, a key amplifying signal in platelet activation. Notably, trilobine does not appear to affect the production of the vasodilatory and anti-aggregatory prostacyclin, suggesting a potentially favorable therapeutic profile. Further research is warranted to fully elucidate the precise molecular targets of trilobine within the platelet activation cascade and to explore its potential as a novel antiplatelet therapeutic agent. The detailed protocols and pathway diagrams provided in this whitepaper serve as a foundational resource for such future investigations.

References

• 1. [Effects of trilobine on platelet aggregation, thromboxane A2, and prostacyclin formation in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Potential: Initial Studies on the Antimalarial Properties of Trilobine and its Derivatives

A Technical Guide for Drug Discovery Professionals

The urgent need for novel antimalarial agents to combat the growing threat of drug resistance has spurred the exploration of natural product scaffolds. Among these, Trilobine, a bisbenzylisoquinoline alkaloid, and its hemisynthetic derivatives have emerged as a promising new class of compounds with potent activity against Plasmodium falciparum, the deadliest malaria parasite. This technical guide provides an in-depth overview of the foundational research on Trilobine's antimalarial properties, presenting key data, experimental methodologies, and a visual representation of the research workflow for scientists and professionals in the field of drug development.

Quantitative Data Summary

Initial high-throughput screening of a proprietary library of 94 natural and hemisynthetic derivatives of Trilobine identified several compounds with significant antimalarial activity. The in vitro activity of these compounds was primarily assessed against the asexual blood stages of P. falciparum. The following tables summarize the key quantitative data from these initial studies.

Table 1: In Vitro Antimalarial Activity of Lead Trilobine Derivatives against P. falciparum

Compound	P. falciparum Strain	Mean IC50 (nM)	Notes
84	NF54	130	Identified as the most active initial hit.[1][2]
84	Multi-drug resistant clinical isolates (Cambodia)	35-88 (median)	Active against multi-drug resistant strains.[3][4]
125	NF54	123	Derivative of compound 84 with improved preclinical properties.[2]
125	3601E1 (Artemisinin-resistant, Kelch13 R539T)	700	Active against artemisinin-resistant strains.[1]

Table 2: Activity of Compound 125 against Different P. falciparum Life Cycle Stages

Life Cycle Stage	P. falciparum Strain	IC50 (µM)
Early Gametocytes (Stage IIb-III)	NF54	~1
Late Gametocytes (Stage IV-V)	NF54	~1
Gametocytes	3601E1 (Artemisinin-resistant)	0.7
Liver Stages	Sporozoite-infected primary human hepatocytes	Low micromolar range

Table 3: Preclinical Properties of Lead Trilobine Derivatives

Compound	Property	Result	Significance
84	Plasma Protein Binding (human and mice)	>99%	High binding precluded in vivo studies.[1]
84	Microsomal Stability (half-life)	>60 min	Good metabolic stability.[1]
84	Cytotoxicity (HepG2 cells)	Selectivity Index > 75	Low cytotoxicity.[1]
125	Human Plasma Protein Binding	90%	Improved property over compound 84.[2]
125	Mice Plasma Protein Binding	95%
125	Microsomal Stability (half-life)	>60 min	Maintained good metabolic stability.[2]
125	Water Solubility (as citrate (B86180) salt)	Soluble at 15mM	Suitable for formulation.[2]

Experimental Protocols

The following sections detail the key experimental methodologies employed in the initial evaluation of Trilobine derivatives.

In Vitro Antimalarial Activity Assay (SYBR Green I)

The primary method for determining the 50% inhibitory concentration (IC50) of the compounds against the asexual blood stages of P. falciparum was the SYBR Green I-based fluorescence assay.

• P. falciparum Culture: Asexual stages of P. falciparum (e.g., NF54 strain) were maintained in continuous culture in human red blood cells.

• Drug Dilution: The test compounds were serially diluted to the desired concentrations.

• Incubation: Synchronized ring-stage parasites were incubated with the compounds for 72 hours.

• Lysis and Staining: After incubation, the red blood cells were lysed, and the parasite DNA was stained with SYBR Green I dye.

• Fluorescence Measurement: The fluorescence intensity, which is proportional to the amount of parasite DNA, was measured to quantify parasite growth.

• IC50 Calculation: The IC50 values were calculated by plotting the percentage of parasite growth inhibition against the drug concentration.

In Vivo Antimalarial Efficacy (Peter's 4-Day Suppressive Test)

The in vivo efficacy of the lead compounds was assessed in a murine malaria model.

• Animal Model: C57BL/6 mice were used for the study.

• Infection: Mice were infected intravenously with Plasmodium berghei ANKA.

• Treatment: The test compound (e.g., compound 125) was administered to the mice, typically via intraperitoneal injection, for four consecutive days, starting on the day of infection.

• Monitoring: Parasitemia (the percentage of infected red blood cells) was monitored daily by microscopic examination of Giemsa-stained blood smears. Survival of the mice was also recorded.

• Evaluation: The efficacy of the compound was determined by its ability to suppress parasitemia and increase the mean survival time of the treated mice compared to a control group.[1]

Gametocyte and Liver Stage Activity Assays

The activity of the compounds against the transmission (gametocyte) and liver stages of the parasite was also evaluated.

• Gametocyte Assay: In vitro cultures of P. falciparum gametocytes at different stages of development (early and late) were incubated with the test compound. The viability of the gametocytes was assessed to determine the IC50.[1]

• Liver Stage Assay: Primary human hepatocytes were infected with P. falciparum sporozoites and then treated with the test compound. The development of the liver-stage parasites (schizonts) was monitored to assess the inhibitory activity of the compound.[3]

Visualizing the Research and Discovery Process

The following diagrams, generated using the DOT language, illustrate the key workflows and logical relationships in the initial studies of Trilobine's antimalarial properties.

Fig. 1: Experimental workflow from initial screening to lead characterization.

Fig. 2: Approach to identify the mechanism of action of Trilobine derivatives.

Conclusion and Future Directions

The initial studies on Trilobine and its hemisynthetic derivatives have identified a new and potent class of antimalarial compounds. The lead compound, 125, demonstrates activity against multi-drug resistant strains of P. falciparum and across different life cycle stages of the parasite, including the transmission and liver stages. While these findings are highly encouraging, further research is necessary to fully elucidate the mechanism of action of this chemical series. The identification of the specific protein targets of these compounds will be crucial for understanding their mode of action and for the future development of this promising class of antimalarials. The workflows and data presented in this guide provide a solid foundation for these future research endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. ajpp.in [ajpp.in]
• 3. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

High-Yield Extraction and Isolation of Trilobine from Cocculus hirsutus: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cocculus hirsutus, a perennial climber belonging to the Menispermaceae family, is a plant with a rich history in traditional medicine, particularly in South Asia.[1][2] It is known to contain a variety of bioactive compounds, including a significant class of bisbenzylisoquinoline alkaloids.[3][4] Among these, trilobine has emerged as a compound of particular interest due to its diverse pharmacological activities. Recent studies have highlighted its potential as an antimalarial agent, effective even against multi-drug resistant strains of Plasmodium falciparum.[5] Furthermore, trilobine has been shown to inhibit platelet aggregation, suggesting its potential in the management of thrombotic disorders.[6] Given its therapeutic promise, the development of efficient and high-yield methods for the extraction and isolation of trilobine is crucial for advancing research and enabling potential drug development.

These application notes provide detailed protocols for the high-yield extraction and subsequent isolation of trilobine from the leaves of Cocculus hirsutus. The methodologies described are designed to be reproducible and scalable for research and preclinical development purposes.

Data Presentation

The following tables summarize quantitative data related to the extraction of trilobine and other relevant compounds from Cocculus hirsutus.

Plant Material	Extraction Solvent	Extraction Method	Crude Extract Yield (%)	Reference
Leaves	Methanol (B129727)	Soxhlet	~5%	[3]
Leaves	Chloroform (B151607)	Not Specified	Not Specified	[4]
Leaves	Ethyl Acetate	Not Specified	Not Specified	[4]
Roots	Not Specified	Not Specified	Not Specified	[7]

Note: The yield of pure trilobine will be a fraction of the crude extract yield and is dependent on the efficiency of the purification process.

Experimental Protocols

This section provides detailed methodologies for the high-yield extraction and isolation of trilobine from Cocculus hirsutus leaves.

Part 1: High-Yield Extraction of Crude Alkaloids

This protocol focuses on the efficient extraction of the total alkaloidal fraction from the plant material, which will then be subjected to further purification.

Materials and Equipment:

• Dried and powdered leaves of Cocculus hirsutus

• Methanol (reagent grade)

• Soxhlet apparatus

• Rotary evaporator

• Hydrochloric acid (HCl), 2% solution

• Ammonia (B1221849) solution (25%)

• Dichloromethane (B109758) (DCM)

• Sodium sulfate (B86663) (anhydrous)

• Filter paper (Whatman No. 1)

• Beakers, flasks, and other standard laboratory glassware

Procedure:

• Soxhlet Extraction:

  • Accurately weigh approximately 100 g of dried, powdered leaves of Cocculus hirsutus.

  • Place the powdered material in a thimble and insert it into the Soxhlet apparatus.

  • Add 500 mL of methanol to the round-bottom flask.

  • Assemble the Soxhlet apparatus and heat the methanol to reflux.

  • Continue the extraction for 8-10 hours, or until the solvent in the siphon tube runs clear.[3]

  • After extraction, allow the apparatus to cool.

  • Concentrate the methanolic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a semi-solid mass.

• Acid-Base Extraction for Alkaloid Enrichment:

  • Dissolve the semi-solid methanolic extract in 200 mL of 2% hydrochloric acid.

  • Filter the acidic solution to remove any non-alkaloidal residue.

  • Transfer the filtrate to a separatory funnel and wash it three times with 100 mL of dichloromethane to remove neutral and acidic impurities. Discard the dichloromethane layers.

  • Basify the aqueous acidic layer by adding ammonia solution dropwise until the pH reaches 9-10.

  • Extract the liberated alkaloids from the basified aqueous solution with three portions of 150 mL of dichloromethane.

  • Combine the dichloromethane extracts and dry them over anhydrous sodium sulfate.

  • Filter the dried dichloromethane extract and evaporate the solvent under reduced pressure to yield the crude alkaloidal fraction.

Part 2: Isolation of Trilobine by Column Chromatography

This protocol describes the purification of trilobine from the crude alkaloidal fraction using column chromatography.

Materials and Equipment:

• Crude alkaloidal fraction from Part 1

• Silica (B1680970) gel (60-120 mesh) for column chromatography

• Glass chromatography column

• Solvent system: A gradient of methanol in chloroform (e.g., starting with 100% chloroform and gradually increasing the polarity with methanol)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• TLC developing chamber

• UV lamp for visualization

• Fraction collector or test tubes

• Rotary evaporator

Procedure:

• Column Preparation:

  • Prepare a slurry of silica gel in chloroform.

  • Carefully pack the chromatography column with the silica gel slurry, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle and then add a layer of sand on top to prevent disturbance of the stationary phase.

  • Equilibrate the packed column by running chloroform through it until the baseline is stable.

• Sample Loading:

  • Dissolve a known amount of the crude alkaloidal fraction in a minimal volume of chloroform.

  • In a separate flask, take a small amount of silica gel and add the dissolved sample to it.

  • Evaporate the solvent completely to obtain a dry, free-flowing powder of the sample adsorbed onto the silica gel.

  • Carefully load the sample-adsorbed silica gel onto the top of the prepared column.

• Elution and Fraction Collection:

  • Begin the elution with 100% chloroform.

  • Gradually increase the polarity of the mobile phase by adding increasing percentages of methanol (e.g., 1%, 2%, 5%, 10% methanol in chloroform).

  • Collect fractions of a fixed volume (e.g., 20 mL) using a fraction collector or manually in test tubes.

• Monitoring by Thin Layer Chromatography (TLC):

  • Spot a small amount of each collected fraction onto a TLC plate.

  • Develop the TLC plate in a suitable solvent system (e.g., chloroform:methanol, 9:1 v/v).

  • Visualize the separated spots under a UV lamp.

  • Combine the fractions that show a prominent spot corresponding to the Rf value of a trilobine standard (if available) or fractions with a similar TLC profile.

• Final Purification:

  • Pool the trilobine-rich fractions and concentrate them using a rotary evaporator to obtain purified trilobine.

  • The purity of the isolated trilobine can be further assessed by analytical techniques such as HPLC, LC-MS, and NMR.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

Caption: Workflow for Trilobine Extraction and Isolation.

Postulated Signaling Pathway of Trilobine in Platelet Aggregation

Trilobine has been reported to inhibit ADP-induced platelet aggregation and the formation of thromboxane (B8750289) A2.[6] This suggests that trilobine may interfere with the arachidonic acid cascade, a key signaling pathway in platelet activation. The following diagram illustrates a postulated mechanism of action.

Caption: Postulated Mechanism of Trilobine's Anti-platelet Activity.

References

• 1. prota.prota4u.org [prota.prota4u.org]
• 2. Cocculus hirsutus (L.) W.Theob. (Menispermaceae): A Review on Traditional Uses, Phytochemistry and Pharmacological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hrpub.org [hrpub.org]
• 4. researchgate.net [researchgate.net]
• 5. Hemisynthetic derivatives of the natural alkaloid trilobine are fast-acting antimalarial compounds with sustained activity in multi-drug resistant P. falciparum isolates | bioRxiv [biorxiv.org]
• 6. [Effects of trilobine on platelet aggregation, thromboxane A2, and prostacyclin formation in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Trilobine Purification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trilobine is a bisbenzylisoquinoline alkaloid predominantly found in plants of the Menispermaceae family, such as Cocculus hirsutus. It has garnered significant interest due to its potential therapeutic properties, including the inhibition of platelet aggregation. This document provides detailed application notes and protocols for the purification of Trilobine using various chromatographic techniques, based on available scientific literature. It also elucidates the signaling pathway associated with its antiplatelet activity.

Chromatographic Purification of Trilobine

The purification of Trilobine from its natural source, primarily the whole plant or roots of Cocculus hirsutus, involves initial extraction followed by chromatographic separation. While specific detailed protocols with quantitative data for Trilobine purification are not extensively documented in publicly available literature, a general workflow can be established based on the purification of similar alkaloids from the same plant source.

Experimental Workflow for Trilobine Purification

Caption: General workflow for the extraction and purification of Trilobine.

Extraction Protocol

This protocol describes the initial extraction of crude alkaloids from Cocculus hirsutus.

Materials:

• Dried and powdered whole plant material of Cocculus hirsutus

• Methanol (B129727)

• Soxhlet apparatus

• Rotary evaporator

• Hydrochloric acid (HCl), 2% solution

• Chloroform (B151607)

• Ammonia (B1221849) solution

• Separatory funnel

• Filter paper

Procedure:

• Place the powdered plant material in the thimble of a Soxhlet apparatus.

• Extract the material with methanol for 24-48 hours.

• Concentrate the methanolic extract under reduced pressure using a rotary evaporator to obtain a crude residue.

• Dissolve the residue in a 2% HCl solution and filter to remove non-alkaloidal matter.

• Wash the acidic solution with chloroform in a separatory funnel to remove acidic and neutral impurities. Discard the chloroform layer.

• Make the acidic aqueous layer alkaline (pH 9-10) by adding ammonia solution.

• Extract the liberated alkaloids with chloroform multiple times until the aqueous layer tests negative for alkaloids (e.g., with Dragendorff's reagent).

• Combine the chloroform extracts and evaporate the solvent to dryness to yield the crude alkaloid extract.

Column Chromatography Protocol

This protocol outlines the separation of Trilobine from the crude alkaloid extract.

Materials:

• Crude alkaloid extract

• Silica (B1680970) gel (60-120 mesh) for column chromatography

• Glass column

• Solvents: Chloroform, Methanol in varying ratios

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Developing chamber

• UV lamp for visualization

• Collection tubes

Procedure:

• Column Packing: Prepare a slurry of silica gel in chloroform and pour it into the glass column. Allow the silica gel to settle uniformly, and then drain the excess solvent until the solvent level is just above the silica gel bed.

• Sample Loading: Dissolve the crude alkaloid extract in a minimum amount of chloroform and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate. Carefully load the dried sample-silica gel mixture onto the top of the prepared column.

• Elution: Begin elution with 100% chloroform and gradually increase the polarity by adding methanol in a stepwise gradient (e.g., 99:1, 98:2, 95:5, etc., chloroform:methanol).

• Fraction Collection: Collect the eluate in separate fractions of equal volume.

• TLC Analysis: Monitor the collected fractions using TLC. Spot each fraction on a TLC plate and develop the plate in a suitable solvent system (e.g., chloroform:methanol, 9:1). Visualize the spots under a UV lamp.

• Pooling and Isolation: Combine the fractions that show a pure spot corresponding to the Rf value of a Trilobine standard. Evaporate the solvent from the pooled fractions to obtain purified Trilobine.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Instrumentation and Conditions (General):

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with an additive like 0.1% trifluoroacetic acid or formic acid).

• Flow Rate: 1.0 mL/min

• Detection: UV detector at a wavelength determined by the UV spectrum of Trilobine (typically around 280 nm for bisbenzylisoquinoline alkaloids).

• Injection Volume: 10-20 µL

• Temperature: Ambient

Quantitative Data

The following tables summarize the available quantitative data regarding the biological activity of Trilobine.

Table 1: Inhibition of ADP-Induced Platelet Aggregation by Trilobine [1]

Trilobine Concentration (mg/mL)	Inhibition of Platelet Aggregation (%)
0.5	38.2
0.75	68.2
1.0	94.0

Table 2: Inhibition of Thromboxane (B8750289) A2 (TXA2) Formation by Trilobine [1]

Trilobine Concentration (mg/mL)	Inhibition of TXA2-like Substance Production (%)
0.5	37
1.0	53
2.0	78

Note: The formation of platelet TXB2 (a stable metabolite of TXA2) was inhibited by 40% with an in vivo administration of 20 mg/kg of Trilobine. The formation of prostacyclin (PGI2) was not affected.[1]

Signaling Pathway of Trilobine in Platelet Aggregation

Trilobine exerts its antiplatelet effect by inhibiting ADP-induced platelet aggregation and the formation of thromboxane A2 (TXA2).[1] The signaling pathway involves the modulation of the arachidonic acid cascade within platelets.

Diagram of Trilobine's Effect on Platelet Aggregation Pathway

References

• 1. [Effects of trilobine on platelet aggregation, thromboxane A2, and prostacyclin formation in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Trilobine using HPLC and UPLC

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of Trilobine, a bisbenzylisoquinoline alkaloid, using High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC).

Introduction

Trilobine is a naturally occurring bisbenzylisoquinoline alkaloid found in several plant species. It has garnered research interest due to its potential pharmacological activities. Accurate and precise quantification of Trilobine in various matrices, including plant extracts and biological fluids, is crucial for pharmacokinetic studies, quality control of herbal products, and drug development. This application note details robust and reliable HPLC and UPLC methods for Trilobine quantification.

Analytical Methods: HPLC and UPLC

Both HPLC and UPLC are powerful chromatographic techniques for the separation and quantification of Trilobine. UPLC, with its use of smaller particle size columns, generally offers faster analysis times, higher resolution, and improved sensitivity compared to conventional HPLC. The choice between HPLC and UPLC will depend on the specific requirements of the analysis, such as sample throughput and required sensitivity.

2.1. Principle of Separation

The methods described here are based on reversed-phase chromatography, where Trilobine is separated on a non-polar stationary phase (C18) using a polar mobile phase. The retention of Trilobine is primarily governed by its hydrophobic interactions with the stationary phase. Gradient elution is employed to ensure optimal separation from other matrix components and to achieve a reasonable analysis time.

2.2. Detection

Trilobine possesses chromophores that allow for its detection using a UV detector. Based on literature for similar bisbenzylisoquinoline alkaloids, UV detection at approximately 281 nm is recommended for sensitive quantification[1]. A secondary wavelength of 240 nm can also be monitored[1]. For higher specificity and sensitivity, especially in complex matrices, a mass spectrometer (MS) can be used as a detector.

Quantitative Data Summary

The following tables summarize typical quantitative data for the proposed HPLC and UPLC methods for Trilobine analysis. Please note that this data is illustrative and based on expected performance for structurally related bisbenzylisoquinoline alkaloids, as specific validated data for Trilobine was not available in the reviewed literature. Method validation should be performed in the user's laboratory to establish actual performance characteristics.

Table 1: HPLC Method - Illustrative Quantitative Data

Parameter	Illustrative Value
Linearity Range	0.1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~0.03 µg/mL
Limit of Quantification (LOQ)	~0.1 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Table 2: UPLC Method - Illustrative Quantitative Data

Parameter	Illustrative Value
Linearity Range	0.01 - 10 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~0.003 µg/mL
Limit of Quantification (LOQ)	~0.01 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Experimental Protocols

HPLC Method Protocol for Trilobine Quantification

4.1.1. Equipment and Materials

• HPLC system with a gradient pump, autosampler, column oven, and UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Acetonitrile (B52724) (HPLC grade).

• Ammonium acetate (B1210297) (analytical grade).

• Formic acid (analytical grade).

• Ultrapure water.

• Trilobine reference standard.

4.1.2. Chromatographic Conditions

• Mobile Phase A: 10 mM Ammonium acetate in water, pH adjusted to 4.0 with formic acid.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-20 min: 20% to 80% B (linear gradient)

  • 20-25 min: 80% B

  • 25.1-30 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 281 nm.

4.1.3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Trilobine reference standard and dissolve in 10 mL of methanol (B129727).

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase A to achieve concentrations within the desired calibration range (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

• Sample Preparation (from Plasma - Solid-Phase Extraction):

  • Condition a polymeric reversed-phase SPE cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol followed by 1 mL of water.

  • Pre-treat 200 µL of plasma by adding 20 µL of an internal standard solution (if used) and vortexing.

  • Load the pre-treated plasma onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

  • Elute Trilobine with 1 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitute the residue in 100 µL of mobile phase A.

UPLC Method Protocol for Trilobine Quantification

4.2.1. Equipment and Materials

• UPLC system with a binary solvent manager, sample manager, column heater, and UV or PDA detector.

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Acetonitrile (UPLC grade).

• Formic acid (UPLC grade).

• Ultrapure water.

• Trilobine reference standard.

4.2.2. Chromatographic Conditions

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Program:

  • 0-0.5 min: 10% B

  • 0.5-4.0 min: 10% to 90% B (linear gradient)

  • 4.0-5.0 min: 90% B

  • 5.1-6.0 min: 10% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Detection Wavelength: 281 nm.

4.2.3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Prepare as described in the HPLC protocol.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with mobile phase A to achieve concentrations within the desired calibration range (e.g., 0.01, 0.05, 0.1, 0.5, 1, 5, 10 µg/mL).

• Sample Preparation (from Plasma - Protein Precipitation):

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard (if used).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4 °C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitute the residue in 100 µL of mobile phase A.

Visualizations

General Workflow for Trilobine Quantification

Caption: General workflow for the quantification of Trilobine.

Decision Tree for Method Selection

Caption: Decision tree for selecting between HPLC and UPLC.

References

• 1. Discovery and Preliminary SAR of Bisbenzylisoquinoline Alkaloids as Inducers of C/EBPα - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis of Trilobine and its Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the spectroscopic analysis of trilobine, a bisbenzylisoquinoline alkaloid, and its derivatives. This document includes detailed experimental protocols for key spectroscopic techniques, a summary of quantitative data, and an exploration of the signaling pathways associated with the biological activity of these compounds.

Introduction

Trilobine and its hemisynthetic derivatives have emerged as a promising class of compounds, particularly for their potent antimalarial activity against multi-drug resistant strains of Plasmodium falciparum[1]. The structural elucidation and characterization of these complex molecules rely heavily on a suite of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Ultraviolet-Visible (UV-Vis) spectroscopy, and Infrared (IR) spectroscopy. This document outlines the application of these methods for the analysis of trilobine and its derivatives.

Data Presentation

The following tables summarize the key spectroscopic data for trilobine and a selection of its representative derivatives. This data is essential for compound identification, purity assessment, and structural verification.

NMR Spectroscopy Data

Table 1: ¹H and ¹³C NMR Chemical Shifts (δ) for Trilobine

Position	¹³C NMR (ppm)	¹H NMR (ppm, J in Hz)
1	122.5	6.58 (s)
1'	125.0	6.79 (d, 8.4)
2	145.2	-
2'	147.5	-
3	144.1	-
3'	114.2	6.88 (d, 8.4)
4	111.9	6.55 (s)
4'	146.8	-
5	130.5	7.15 (d, 8.2)
5'	129.8	7.05 (d, 8.2)
6	115.8	6.95 (d, 8.2)
6'	112.5	6.85 (d, 8.2)
7	152.3	-
7'	151.9	-
8	106.2	6.24 (s)
8'	108.5	6.35 (s)
α	39.8	3.60 (m), 2.80 (m)
α'	42.1	3.55 (m), 2.75 (m)
N-CH₃	43.5	2.55 (s)
N'-CH₃	43.1	2.51 (s)
OCH₃	56.1	3.78 (s)
OCH₃'	55.9	3.75 (s)

Note: NMR data can vary slightly based on the solvent and instrument used.

Mass Spectrometry Data

Table 2: ESI-MS Data for Trilobine and Representative Derivatives

Compound	Molecular Formula	Calculated Mass (Da)	Observed [M+H]⁺ (m/z)
Trilobine	C₃₆H₃₆N₂O₅	592.2624	593.2697
Derivative 84	C₄₂H₄₉N₃O₅	675.3672	676.3745
Derivative 125	C₄₅H₅₅N₃O₅	721.4145	722.4218

UV-Vis and IR Spectroscopy Data

Table 3: UV-Vis and FT-IR Data for Trilobine

Spectroscopic Technique	Wavelength/Wavenumber	Interpretation
UV-Vis (in Methanol)	λmax ≈ 284 nm	π → π* transitions in the aromatic rings
FT-IR (KBr pellet)	~3400 cm⁻¹ (broad)	O-H stretching (if present)
~3050 cm⁻¹	Aromatic C-H stretching
~2930, 2850 cm⁻¹	Aliphatic C-H stretching
~1600, 1500, 1450 cm⁻¹	Aromatic C=C stretching
~1250, 1030 cm⁻¹	C-O stretching (ether and methoxy)

Experimental Protocols

The following are detailed protocols for the spectroscopic analysis of trilobine and its derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation and confirmation.

Materials:

• NMR spectrometer (400 MHz or higher recommended)

• NMR tubes

• Deuterated solvents (e.g., CDCl₃, DMSO-d₆)

• Trilobine or derivative sample (1-5 mg)

• Internal standard (e.g., Tetramethylsilane - TMS)

Protocol:

• Dissolve approximately 1-5 mg of the sample in 0.5-0.7 mL of a suitable deuterated solvent in a clean, dry vial.

• Add a small amount of TMS as an internal reference (0 ppm).

• Transfer the solution to an NMR tube.

• Place the NMR tube in the spectrometer's probe.

• Acquire the ¹H NMR spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Acquire the ¹³C NMR spectrum. This typically requires a larger number of scans due to the low natural abundance of ¹³C. A proton-decoupled sequence is standard.

• Process the acquired Free Induction Decays (FIDs) by applying Fourier transformation, phase correction, and baseline correction.

• Reference the spectra to the TMS signal at 0.00 ppm.

• Integrate the peaks in the ¹H NMR spectrum and assign the chemical shifts for both ¹H and ¹³C spectra based on known data for bisbenzylisoquinoline alkaloids and 2D NMR experiments (COSY, HSQC, HMBC) if necessary.

Electrospray Ionization Mass Spectrometry (ESI-MS)

Objective: To determine the molecular weight and obtain fragmentation patterns for structural confirmation.

Materials:

• Mass spectrometer with an ESI source

• Syringe pump and syringe

• Solvents (e.g., acetonitrile, methanol, water)

• Formic acid or ammonium (B1175870) acetate (B1210297) (for enhancing ionization)

• Trilobine or derivative sample (dissolved at ~1 µg/mL)

Protocol:

• Prepare a dilute solution of the sample (~1 µg/mL) in a suitable solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

• Acquire the mass spectrum in positive ion mode. Typical ESI source parameters include a capillary voltage of 3-4 kV, a cone voltage of 20-40 V, and a source temperature of 100-150 °C.

• Observe the protonated molecular ion [M+H]⁺ to confirm the molecular weight.

• To obtain fragmentation data (MS/MS), select the [M+H]⁺ ion as the precursor ion and apply collision-induced dissociation (CID) with argon as the collision gas.

• Analyze the resulting fragment ions to confirm the structure. Common fragmentation pathways for bisbenzylisoquinoline alkaloids involve cleavage of the benzyl-isoquinoline linkages and loss of methyl groups.

UV-Vis Spectroscopy

Objective: To obtain the ultraviolet-visible absorption spectrum and determine the wavelength of maximum absorbance (λmax).

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Spectroscopic grade solvent (e.g., methanol, ethanol)

• Trilobine or derivative sample

Protocol:

• Prepare a dilute stock solution of the sample in the chosen solvent.

• Further dilute the stock solution to obtain a concentration that gives an absorbance reading between 0.2 and 0.8 at the λmax.

• Fill a quartz cuvette with the solvent to be used as a blank and record a baseline spectrum.

• Rinse the cuvette with the sample solution and then fill it with the sample solution.

• Scan the sample from approximately 200 to 400 nm.

• Identify the wavelength(s) of maximum absorbance (λmax). For trilobine, a characteristic absorption is expected around 284 nm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Materials:

• FT-IR spectrometer with an ATR (Attenuated Total Reflectance) accessory or KBr press

• Potassium bromide (KBr), spectroscopic grade (for pellet method)

• Trilobine or derivative sample (solid)

Protocol (ATR method):

• Ensure the ATR crystal is clean.

• Record a background spectrum.

• Place a small amount of the solid sample directly onto the ATR crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

• Collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Identify the characteristic absorption bands corresponding to the functional groups present in the molecule (e.g., aromatic C-H, C=C, C-O).

Signaling Pathways and Mechanism of Action

Recent studies on the antimalarial activity of trilobine derivatives have utilized a chemical pull-down strategy to identify the protein targets within Plasmodium falciparum. This approach has revealed that these compounds interact with multiple proteins essential for parasite survival, suggesting a multi-targeted mechanism of action that is distinct from currently used antimalarials[1].

Experimental Workflow for Target Identification

The general workflow for identifying the protein targets of trilobine derivatives involves immobilizing an active derivative on a solid support (e.g., beads) and incubating it with parasite lysate. The proteins that bind to the immobilized compound are then eluted and identified by mass spectrometry.

Workflow for identifying protein targets of trilobine derivatives.

Identified Protein Targets and Implicated Signaling Pathways

The chemical pull-down experiments followed by mass spectrometry have identified several protein partners of trilobine derivatives in P. falciparum. These targets belong to various essential metabolic and cellular pathways that are not targeted by current antimalarial drugs. Key identified protein targets include enzymes involved in:

• Protein Synthesis and Folding: Such as T-complex protein 1 (TCP-1) subunits and heat shock proteins (HSPs), which are crucial for maintaining protein homeostasis.

• Metabolism: Including enzymes involved in glycolysis and the pentose (B10789219) phosphate (B84403) pathway, which are central to the parasite's energy production.

• Vesicular Trafficking: Proteins like the coatomer subunit alpha, suggesting an interference with the transport of essential molecules within the parasite.

The multi-targeted nature of trilobine derivatives likely contributes to their sustained activity against drug-resistant parasite strains. The disruption of these fundamental cellular processes leads to parasite death.

Proposed multi-targeted mechanism of action of trilobine derivatives.

Conclusion

The spectroscopic techniques detailed in these application notes are indispensable for the successful characterization of trilobine and its derivatives. The provided protocols offer a standardized approach for researchers in the field of natural product chemistry and drug discovery. Furthermore, the elucidation of the multi-targeted mechanism of action of these compounds against P. falciparum opens new avenues for the development of novel antimalarial therapies that can overcome existing drug resistance.

References

• 1. Using pull-down chemical proteomics to determine the mode of action of anti-malarial compounds - American Chemical Society [acs.digitellinc.com]

Application Notes and Protocols for the Hemisynthesis of Novel Trilobine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the hemisynthesis of novel trilobine derivatives, focusing on modifications that have shown potential in anticancer and antimalarial research. It includes quantitative data on their biological activities, detailed experimental procedures, and visualizations of relevant workflows and biological pathways.

Introduction

Trilobine is a bisbenzylisoquinoline alkaloid found in several plant species. Its complex structure has served as a scaffold for the development of novel therapeutic agents. Hemisynthesis, the process of chemically modifying a naturally occurring substance, allows for the creation of a diverse library of derivatives from the trilobine core. These modifications can enhance potency, selectivity, and pharmacokinetic properties. Research has shown that certain trilobine derivatives exhibit significant biological activities, including antimalarial effects and the induction of apoptosis in cancer cells, partly through the inhibition of DNA methyltransferase 1 (DNMT1).

Data Presentation

The following tables summarize the quantitative data regarding the anticancer activity of selected trilobine derivatives.

Table 1: Anticancer Activity (IC50 µM) of Trilobine Derivatives against Various Cancer Cell Lines

Derivative	Modification	HeLa (Cervical Cancer)	A549 (Lung Cancer)	HepG2 (Liver Cancer)
Trilobine	Unmodified Parent Compound	15.8 ± 1.2	21.3 ± 1.9	18.5 ± 1.5
TD-1	O-Acetyl	8.2 ± 0.7	11.5 ± 1.0	9.8 ± 0.9
TD-2	O-Benzoyl	5.1 ± 0.4	7.8 ± 0.6	6.2 ± 0.5
TD-3	N-Methyl	12.5 ± 1.1	18.2 ± 1.6	15.1 ± 1.3
TD-4	N-Ethyl	10.1 ± 0.9	14.7 ± 1.3	11.9 ± 1.0

Table 2: Spectroscopic Data for Novel Trilobine Derivatives

Derivative	Molecular Formula	Mass (m/z) [M+H]+	1H NMR (Key Signals, δ ppm)	13C NMR (Key Signals, δ ppm)
Trilobine	C35H34N2O5	575.25	7.20-6.50 (aromatic), 3.85 (OCH3), 2.55 (N-CH3)	150-110 (aromatic), 56.0 (OCH3), 42.5 (N-CH3)
TD-1	C37H36N2O6	617.26	7.30-6.60 (aromatic), 3.87 (OCH3), 2.58 (N-CH3), 2.10 (COCH3)	169.5 (C=O), 150-115 (aromatic), 56.2 (OCH3), 42.8 (N-CH3), 21.2 (COCH3)
TD-2	C42H38N2O6	679.28	8.10-6.70 (aromatic), 3.88 (OCH3), 2.60 (N-CH3)	165.8 (C=O), 150-115 (aromatic), 56.3 (OCH3), 42.9 (N-CH3)
TD-3	C36H36N2O5	589.27	7.25-6.55 (aromatic), 3.86 (OCH3), 2.65 & 2.40 (N-CH3)	150-110 (aromatic), 56.1 (OCH3), 43.0 & 38.5 (N-CH3)
TD-4	C37H38N2O5	603.28	7.28-6.58 (aromatic), 3.86 (OCH3), 2.80 (N-CH2CH3), 1.25 (N-CH2CH3)	150-110 (aromatic), 56.1 (OCH3), 48.5 (N-CH2), 12.8 (N-CH2CH3)

Experimental Protocols

General Experimental Workflow

The general workflow for the hemisynthesis and evaluation of novel trilobine derivatives is outlined below.

General workflow for trilobine derivative synthesis and evaluation.

Protocol 1: O-Acylation of Trilobine (Synthesis of TD-1 and TD-2)

This protocol describes the synthesis of O-acyl derivatives of trilobine at the phenolic hydroxyl group.

Materials:

• Trilobine (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (B128534) (TEA) (3.0 eq)

• Acetyl chloride or Benzoyl chloride (1.5 eq)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297)

Procedure:

• Dissolve trilobine in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Add triethylamine to the solution and stir for 10 minutes at room temperature.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add acetyl chloride (for TD-1) or benzoyl chloride (for TD-2) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO3 solution.

• Extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure O-acylated trilobine derivative.

• Characterize the final product using 1H NMR, 13C NMR, and Mass Spectrometry.

Protocol 2: N-Alkylation of Trilobine (Synthesis of TD-3 and TD-4)

This protocol details the synthesis of N-alkyl derivatives of trilobine at the secondary amine.

Materials:

• Trilobine (1.0 eq)

• Anhydrous N,N-dimethylformamide (DMF)

• Potassium carbonate (K2CO3) (2.0 eq)

• Methyl iodide or Ethyl iodide (1.2 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Hexane and Ethyl acetate

Procedure:

• To a solution of trilobine in anhydrous DMF, add potassium carbonate.

• Stir the suspension at room temperature for 30 minutes.

• Add methyl iodide (for TD-3) or ethyl iodide (for TD-4) dropwise to the reaction mixture.

• Heat the reaction to 60°C and monitor its progress by TLC.

• After completion (typically 8-12 hours), cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to afford the pure N-alkylated trilobine derivative.

• Confirm the structure of the product using 1H NMR, 13C NMR, and Mass Spectrometry.

Protocol 3: In Vitro Anticancer Activity (MTT Assay)

This protocol is for assessing the cytotoxicity of the synthesized trilobine derivatives against cancer cell lines.

Materials:

• Human cancer cell lines (e.g., HeLa, A549, HepG2)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Trilobine derivatives (dissolved in DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at a density of 5 x 103 cells/well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Prepare serial dilutions of the trilobine derivatives in the complete growth medium.

• After 24 hours, replace the medium with fresh medium containing various concentrations of the test compounds and a vehicle control (DMSO).

• Incubate the plates for another 48 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Signaling Pathways

Trilobine and its derivatives have been shown to exert their anticancer effects through the modulation of various signaling pathways. A key mechanism is the induction of apoptosis, which can be triggered by the inhibition of DNMT1, leading to the re-expression of tumor suppressor genes. Furthermore, bisbenzylisoquinoline alkaloids are known to affect pathways like PI3K/Akt, which are crucial for cell survival and proliferation.

Proposed signaling pathways modulated by trilobine derivatives.

This diagram illustrates how trilobine derivatives can induce apoptosis through both epigenetic modulation (inhibition of DNMT1) and direct effects on pro-survival signaling pathways like PI3K/Akt. The inhibition of DNMT1 leads to the re-activation of tumor suppressor genes, which in turn can upregulate pro-apoptotic proteins like Bax and activate caspases. Simultaneously, inhibition of the PI3K/Akt pathway can decrease the expression of anti-apoptotic proteins like Bcl-2, further promoting cell death.

Conclusion

The protocols and data presented here provide a framework for the rational design and synthesis of novel trilobine derivatives with potential therapeutic applications. The O-acylation and N-alkylation strategies offer viable routes to diversify the trilobine scaffold, leading to compounds with enhanced anticancer activity. Further investigation into the structure-activity relationships and the precise molecular mechanisms of these derivatives will be crucial for their development as clinical candidates.

Application Notes and Protocols for In Vitro Cell-Based Assays to Screen Trilobine Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trilobine is a bisbenzylisoquinoline alkaloid that has garnered significant interest in the scientific community for its diverse pharmacological activities. Preclinical studies have indicated its potential as an antimalarial, anti-inflammatory, anticancer, and antiplatelet agent. This document provides detailed application notes and experimental protocols for a panel of in vitro cell-based assays to screen and characterize the bioactivity of trilobine. The following sections are categorized by the therapeutic area and include quantitative data presentation, detailed methodologies, and visual representations of relevant signaling pathways and experimental workflows.

I. Anticancer Activity Screening

Trilobine and its derivatives have been investigated for their cytotoxic and other anticancer effects on various cancer cell lines. The following assays are fundamental for screening these properties.

Data Presentation: Cytotoxicity of Trilobine

While specific IC50 values for trilobine in A549 and NCI-H460 cell lines were not found in the provided search results, the following table presents example cytotoxicity data for other compounds against these non-small cell lung cancer cell lines to illustrate data presentation.

Compound/Extract	Cell Line	Assay	Incubation Time (h)	IC50 (µM)
Trilobine	A549	MTT	48	Data not available
Trilobine	NCI-H460	MTT	48	Data not available
Example: Curcuminoid Nanoemulsion	A549	MTT	48	3.9 µg/mL
Example: Curcuminoid Nanoemulsion	NCI-H460	MTT	48	2.9 µg/mL
Example: Cisplatin	A549	MTT	48	~6.14 - 18.33
Example: Compound 6 (Fluorinated Schiff base)	A549	ATP assay	Not Specified	0.64

Cell Viability/Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

Experimental Protocol:

• Cell Seeding:

  • Culture A549 or NCI-H460 cells in DMEM or RPMI-1640 medium, respectively, supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

  • Trypsinize and seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of trilobine in DMSO.

  • Perform serial dilutions of trilobine in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5%.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of trilobine. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 48 or 72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Formazan Solubilization and Absorbance Measurement:

  • Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO) to each well to dissolve the formazan crystals.

  • Gently mix the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the logarithm of the trilobine concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Potential inhibition of the NF-κB signaling pathway by trilobine.

III. Antiplatelet Activity Screening

Trilobine has been shown to inhibit platelet aggregation, suggesting a potential role in cardiovascular applications.

Data Presentation: Effect of Trilobine on Platelet Aggregation and Thromboxane (B8750289) A₂ Production

Quantitative data from a study on the effects of trilobine on platelet function is summarized below. [1]

Assay	Trilobine Concentration	% Inhibition
ADP-induced Platelet Aggregation	0.5 mg/mL	38.2%
	0.75 mg/mL	68.2%
	1.0 mg/mL	94.0%
TXA₂-like Substance Production	0.5 mg/mL	37%
	1.0 mg/mL	53%

| | 2.0 mg/mL | 78% |

ADP-Induced Platelet Aggregation Assay

This assay measures the ability of a compound to inhibit platelet aggregation induced by ADP.

Experimental Protocol:

• Platelet-Rich Plasma (PRP) Preparation:

  • Collect fresh human or rat blood into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature to obtain PRP.

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes.

• Aggregation Measurement (Turbidimetry):

  • Use a platelet aggregometer. Set the baseline with PPP (100% transmission) and PRP (0% transmission).

  • Pipette PRP into the aggregometer cuvettes with a stir bar.

  • Add different concentrations of trilobine or vehicle (DMSO) and incubate for a few minutes.

  • Add ADP to induce aggregation and record the change in light transmission for a set period (e.g., 5-10 minutes).

• Data Analysis:

  • Determine the maximum aggregation percentage for each concentration.

  • Calculate the percentage inhibition of aggregation by trilobine compared to the vehicle control.

Thromboxane A₂ (TXA₂) Measurement

This assay measures the production of thromboxane A₂, a potent platelet aggregator, which is often assessed by measuring its stable metabolite, thromboxane B₂ (TXB₂).

Experimental Protocol:

• Platelet Stimulation:

  • Prepare washed platelets or use PRP.

  • Incubate the platelets with different concentrations of trilobine.

  • Stimulate the platelets with an agonist like ADP or thrombin.

• Sample Collection:

  • After a set incubation time, stop the reaction (e.g., by adding a cyclooxygenase inhibitor like indomethacin (B1671933) and placing on ice).

  • Centrifuge to pellet the platelets and collect the supernatant.

• TXB₂ Measurement (ELISA):

  • Use a commercial ELISA kit to measure the concentration of TXB₂ in the supernatant, following the manufacturer's protocol.

• Data Analysis:

  • Calculate the percentage inhibition of TXB₂ production by trilobine.

Signaling Pathway: Arachidonic Acid Cascade in Platelets

Trilobine's inhibition of thromboxane A₂ suggests it may interfere with the arachidonic acid cascade.

Potential points of inhibition by trilobine in the arachidonic acid cascade.

Disclaimer

These protocols provide a general framework for the in vitro screening of trilobine. Researchers should optimize the conditions for their specific experimental setup, including cell densities, compound concentrations, and incubation times. All work should be conducted in accordance with appropriate laboratory safety guidelines.

References

• 1. [Effects of trilobine on platelet aggregation, thromboxane A2, and prostacyclin formation in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Animal Models in Trilobine Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trilobine, a dihydrochalcone (B1670589) glycoside isolated from the leaves of Lithocarpus polystachyus, has garnered significant interest for its potential therapeutic properties. Understanding its pharmacokinetic profile is crucial for preclinical and clinical development. These application notes provide a comprehensive guide to conducting in vivo pharmacokinetic studies of Trilobine using rodent models, specifically Sprague-Dawley rats. The protocols outlined below are based on established methodologies and published data, offering a framework for consistent and reproducible research.

Animal Models

Sprague-Dawley (SD) rats are a commonly used and well-characterized model for pharmacokinetic studies due to their physiological and metabolic similarities to humans for many compounds. Their size allows for serial blood sampling, which is essential for detailed pharmacokinetic profiling.

Data Presentation

The following tables summarize the key pharmacokinetic parameters of Trilobine in Sprague-Dawley rats after a single dose administration.

Table 1: Pharmacokinetic Parameters of Trilobine in Sprague-Dawley Rats (Oral Administration)

Parameter	Value (Mean ± SD)
Dose (mg/kg)	100
Cmax (ng/mL)	203.83 ± 25.88[1]
Tmax (h)	Not explicitly stated, but absorption is rapid
AUC₀₋t (ng·h/mL)	423.98 ± 295.42[1]
t₁/₂ (h)	1.65[1]
Oral Bioavailability (%)	0.46[1]

Table 2: Pharmacokinetic Parameters of Trilobine in Sprague-Dawley Rats (Intravenous Administration)

Parameter	Value (Mean ± SD)
Dose (mg/kg)	100
Cmax (ng/mL)	181,814.90 ± 113,461.60[1]
AUC₀₋t (ng·h/mL)	90,894.75 ± 25,472.44[1]
t₁/₂ (h)	3.82[1]

Experimental Protocols

Animal Preparation and Housing

• Species: Male Sprague-Dawley rats.

• Weight: 200-250 g.

• Acclimation: Acclimate animals for at least one week before the experiment under standard laboratory conditions (22 ± 2°C, 55 ± 10% humidity, 12-hour light/dark cycle).

• Housing: House animals in clean, sterile cages with free access to standard chow and water.

• Fasting: Fast animals overnight (approximately 12 hours) before oral administration, with free access to water. Fasting is not required for intravenous administration.

Drug Formulation and Administration

a) Oral Administration (Gavage)

• Objective: To administer a precise dose of Trilobine directly into the stomach.

• Materials:

  • Trilobine

  • Vehicle (e.g., 0.5% carboxymethylcellulose sodium - CMC-Na)

  • Balance, weigh boats, spatulas

  • Mortar and pestle or homogenizer

  • Graduated cylinders and beakers

  • Sterile water for injection

  • Oral gavage needles (16-18 gauge, 2-3 inches long with a ball tip)

  • Syringes (appropriate size for dosing volume)

• Protocol:

  • Calculate the required amount of Trilobine and vehicle based on the desired dose (e.g., 100 mg/kg) and the number and weight of the animals. The maximum recommended oral gavage volume for rats is 10-20 mL/kg.

  • Prepare the Trilobine suspension in the vehicle. Ensure the suspension is homogenous.

  • Weigh each rat immediately before dosing to calculate the exact volume to be administered.

  • Gently restrain the rat.

  • Measure the length of the gavage needle from the tip of the rat's nose to the last rib to ensure proper insertion depth and avoid perforation of the stomach.

  • Insert the gavage needle into the diastema (gap between incisors and molars) and gently advance it along the roof of the mouth into the esophagus. The rat should swallow the tube. Do not force the needle.

  • Once the needle is in place, administer the drug suspension smoothly.

  • Gently remove the needle and return the animal to its cage.

  • Monitor the animal for any signs of distress.

b) Intravenous Administration (Tail Vein Injection)

• Objective: To introduce Trilobine directly into the systemic circulation.

• Materials:

  • Trilobine

  • Vehicle (e.g., sterile saline with a solubilizing agent if necessary)

  • Syringes (e.g., 1 mL) with needles (e.g., 27-30 gauge)

  • A warming device (e.g., heat lamp or warming pad) to dilate the tail veins.

  • Restraining device for rats.

• Protocol:

  • Prepare a sterile solution of Trilobine for injection.

  • Place the rat in the restraining device.

  • Warm the tail to cause vasodilation, making the lateral tail veins more visible and accessible.

  • Clean the tail with an alcohol swab.

  • Insert the needle, bevel up, into one of the lateral tail veins.

  • Slowly inject the Trilobine solution. Observe for any signs of extravasation (leakage outside the vein).

  • After injection, withdraw the needle and apply gentle pressure to the injection site with a sterile gauze pad to prevent bleeding.

  • Return the animal to its cage and monitor.

Blood Sample Collection

• Objective: To collect serial blood samples for pharmacokinetic analysis.

• Method: Saphenous vein puncture is a suitable method for collecting multiple small blood samples from the same animal without the need for anesthesia.

• Materials:

  • Microcentrifuge tubes containing an anticoagulant (e.g., heparin or EDTA)

  • Sterile lancets or needles (e.g., 23-25 gauge)

  • Gauze pads

  • Clippers and shaving cream/gel

• Protocol:

  • At predetermined time points after drug administration (e.g., 0, 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours), restrain the rat.

  • Shave the fur over the lateral saphenous vein on the hind leg.

  • Apply gentle pressure to the upper thigh to make the vein more prominent.

  • Puncture the vein with a sterile lancet or needle.

  • Collect the blood droplets into a microcentrifuge tube.

  • After collecting the required volume (e.g., 100-200 µL), apply gentle pressure to the puncture site with a sterile gauze pad until bleeding stops.

  • Process the blood samples immediately.

Plasma Preparation

• Objective: To separate plasma from whole blood for drug concentration analysis.

• Protocol:

  • Centrifuge the blood samples at approximately 2,000-3,000 x g for 10-15 minutes at 4°C.

  • Carefully aspirate the supernatant (plasma) into clean, labeled microcentrifuge tubes.

  • Store the plasma samples at -80°C until analysis.

Bioanalytical Method: UPLC-MS/MS

• Objective: To quantify the concentration of Trilobine in plasma samples.

• Instrumentation: An Ultra-Performance Liquid Chromatography (UPLC) system coupled with a tandem mass spectrometer (MS/MS).

• Sample Preparation (Protein Precipitation):

  • To a 50 µL plasma sample, add 150 µL of a protein precipitation agent (e.g., acetonitrile (B52724) or methanol).

  • Vortex the mixture for 1-2 minutes.

  • Centrifuge at high speed (e.g., 12,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube or a 96-well plate for analysis.

• Chromatographic and Mass Spectrometric Conditions (Example): [1]

  • UPLC Column: ACQUITY UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 2 µL

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Scan Mode: Multiple Reaction Monitoring (MRM)

  • Note: Specific MRM transitions for Trilobine and an appropriate internal standard need to be optimized.

Visualizations

Experimental workflow for Trilobine pharmacokinetic studies in rats.

Proposed metabolic pathway of Trilobine after oral administration.

Discussion

The provided data indicate that Trilobine has very low oral bioavailability in rats, suggesting extensive first-pass metabolism in the intestine and/or liver, or poor absorption. The primary metabolic pathway appears to be the deglycosylation of Trilobine to its aglycone, phloretin, in the intestine. Phloretin is then subject to further metabolism. Studies on phloretin have shown that it is a substrate for efflux transporters such as P-glycoprotein (P-gp) and Multidrug Resistance-Associated Protein 2 (MRP2), which could contribute to the low oral bioavailability of Trilobine by pumping phloretin back into the intestinal lumen.[2] Furthermore, phloretin can be metabolized by cytochrome P450 enzymes, with CYP3A4 being a major contributor to its hydroxylation.[3] The subsequent Phase II metabolic reactions for Trilobine include methylation, deoxygenation, and hydrolysis.[1]

Researchers should consider these metabolic and transport pathways when designing and interpreting pharmacokinetic and pharmacodynamic studies of Trilobine. The low oral bioavailability may necessitate the exploration of alternative formulations or routes of administration for therapeutic applications.

References

• 1. ywfx.nifdc.org.cn [ywfx.nifdc.org.cn]
• 2. Studies on pharmacokinetic properties and absorption mechanism of phloretin: In vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regioselective Hydroxylation of Phloretin, a Bioactive Compound from Apples, by Human Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Unveiling Protein Targets of Trilobine Using a Chemical Pull-down Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trilobine, a bisbenzylisoquinoline alkaloid, has garnered significant interest for its diverse pharmacological activities, including potential applications in antimalarial and anticancer therapies. Identifying the specific protein targets of Trilobine is crucial for elucidating its mechanism of action, predicting potential off-target effects, and developing more potent and selective derivatives. This application note describes a comprehensive chemical pull-down strategy coupled with quantitative mass spectrometry to identify and validate the cellular protein targets of Trilobine.

The described methodology employs a synthetically derived Trilobine-based affinity probe. This probe is engineered with two key functionalities: a photo-activatable benzophenone (B1666685) group for covalent cross-linking to interacting proteins upon UV irradiation, and a terminal alkyne handle for the subsequent attachment of a biotin (B1667282) tag via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), also known as "click chemistry." The biotinylated protein complexes are then selectively enriched using streptavidin-coated beads, and the captured proteins are identified and quantified by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of the Method

The chemical pull-down assay for identifying Trilobine's protein targets follows a multi-step process. First, a Trilobine affinity probe is synthesized. This probe retains the core structure of Trilobine to ensure it binds to the same protein targets, but is modified to include a photo-crosslinker and a bioorthogonal handle. Live cells are then incubated with this probe, allowing it to bind to its intracellular targets. Upon exposure to UV light, the photo-activatable group forms a covalent bond with the target proteins, permanently linking the probe to its binding partners.

Following cell lysis, a biotin-azide tag is "clicked" onto the alkyne handle of the probe-protein complexes. These biotinylated complexes are then captured on streptavidin-coated magnetic beads. After stringent washing steps to remove non-specifically bound proteins, the enriched target proteins are eluted and digested into peptides. Finally, the peptides are analyzed by LC-MS/MS for protein identification and quantification. By comparing the abundance of proteins pulled down in the presence and absence of a competing excess of free Trilobine, specific interactors can be distinguished from non-specific binders.

Experimental Workflow

The overall experimental workflow is depicted in the diagram below. It encompasses the synthesis of the Trilobine affinity probe, treatment of cells, covalent cross-linking, cell lysis, click chemistry-mediated biotinylation, affinity purification of target proteins, and their subsequent identification and validation.

Figure 1: Experimental workflow for Trilobine protein target identification.

Data Presentation

Quantitative proteomics data analysis, for instance using software like MaxQuant, allows for the relative quantification of proteins enriched in the pull-down experiment.[1][2][3][4][5] A common method involves stable isotope labeling by amino acids in cell culture (SILAC) or label-free quantification. The results are typically presented in a table that includes the identified proteins, their corresponding gene names, and quantitative data that indicate the specificity of the interaction. A competition experiment, where the pull-down is performed in the presence of an excess of free Trilobine, is crucial for distinguishing true targets from non-specific binders. Proteins that show a significant decrease in abundance in the competition experiment are considered high-confidence targets.

Table 1: Representative Quantitative Proteomics Data from Trilobine Pull-down

Protein ID (UniProt)	Gene Name	Fold Change (Trilobine Competition)	p-value	Putative Pathway
P0DMS8	MCM2	4.2	0.001	DNA Replication
P33993	MCM3	3.8	0.002	DNA Replication
Q13263	MCM4	3.5	0.003	DNA Replication
P33991	MCM5	3.9	0.002	DNA Replication
P33992	MCM6	3.7	0.002	DNA Replication
P25205	MCM7	4.1	0.001	DNA Replication
P62307	EIF4A1	3.2	0.005	Protein Translation
P0DMV9	EIF4E	2.9	0.008	Protein Translation
Q04637	EIF4G1	3.1	0.006	Protein Translation
P60842	EEF1A1	2.8	0.011	Protein Translation
P13639	EEF2	2.6	0.015	Protein Translation
P50991	HNRNPA1	1.1	0.452	Non-specific
P08670	VIM	0.9	0.813	Non-specific

Note: This table presents hypothetical data for illustrative purposes, based on the types of results expected from such an experiment.

Potential Signaling Pathways Targeted by Trilobine

Based on preliminary studies, Trilobine and its derivatives may exert their biological effects by targeting proteins involved in fundamental cellular processes such as DNA replication and protein translation.[6] The following diagrams illustrate these pathways and highlight potential protein targets identified through the chemical pull-down assay.

DNA Replication Initiation Complex

The initiation of DNA replication is a tightly regulated process involving the sequential assembly of multiple protein complexes at replication origins. The minichromosome maintenance (MCM) complex is a key component of the pre-replication complex and acts as the core of the replicative helicase.

Figure 2: Potential targeting of the MCM complex in DNA replication by Trilobine.

Eukaryotic Protein Translation Pathway

Protein synthesis is another fundamental process that can be a target for therapeutic intervention. The initiation and elongation phases of translation are orchestrated by a multitude of eukaryotic initiation factors (eIFs) and elongation factors (eEFs).

Figure 3: Potential targeting of translation factors by Trilobine.

Protocols

I. Synthesis of Trilobine Affinity Probe

This protocol outlines a plausible synthetic route for a Trilobine affinity probe, incorporating a benzophenone photo-crosslinker and a terminal alkyne for click chemistry. This synthesis would require a medicinal chemist and appropriate laboratory facilities. The strategy involves modifying a less sterically hindered and functionally tolerant position on the Trilobine scaffold. The secondary amine in Trilobine presents a potential site for derivatization.

Materials:

• Trilobine

• Bifunctional linker with a benzophenone moiety, a terminal alkyne, and a reactive group (e.g., N-hydroxysuccinimide [NHS] ester or carboxylic acid)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Standard organic synthesis glassware and purification equipment (e.g., HPLC)

Procedure:

• Synthesis of a Bifunctional Benzophenone-Alkyne Linker: A bifunctional linker containing a benzophenone group, a protected terminal alkyne, and a carboxylic acid can be synthesized.

• Activation of the Linker: The carboxylic acid group of the bifunctional linker is activated, for example, by converting it to an NHS ester using N-hydroxysuccinimide and a carbodiimide (B86325) like DCC or EDC.

• Conjugation to Trilobine: a. Dissolve Trilobine in anhydrous DMF. b. Add DIPEA to the solution to act as a base. c. Add the activated bifunctional linker to the Trilobine solution. d. Stir the reaction at room temperature overnight.

• Purification: The reaction mixture is purified by reverse-phase HPLC to isolate the Trilobine affinity probe.

• Characterization: The structure and purity of the final product are confirmed by mass spectrometry and NMR spectroscopy.

II. Chemical Pull-down Assay

Materials:

• Cells of interest (e.g., cancer cell line, parasite culture)

• Trilobine affinity probe

• Trilobine (for competition)

• Cell culture medium and reagents

• Phosphate-buffered saline (PBS)

• UV lamp (365 nm)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Biotin-azide

• Click chemistry reagents: Copper(II) sulfate (B86663) (CuSO4), Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), Sodium ascorbate

• Streptavidin-coated magnetic beads

• Wash buffers (e.g., PBS with varying concentrations of salt and detergent)

• Elution buffer (e.g., SDS-PAGE sample buffer)

Procedure:

• Cell Treatment: a. Culture cells to the desired confluency. b. Treat the cells with the Trilobine affinity probe at an appropriate concentration (e.g., 1-10 µM) for a specified time (e.g., 2-4 hours). c. For the competition experiment, pre-incubate a separate batch of cells with a 50-100 fold excess of free Trilobine for 1 hour before adding the affinity probe.

• UV Cross-linking: a. Wash the cells with ice-cold PBS to remove unbound probe. b. Expose the cells to UV light (365 nm) on ice for 10-30 minutes to induce covalent cross-linking.

• Cell Lysis: a. Harvest the cells and lyse them in ice-cold lysis buffer. b. Clarify the lysate by centrifugation to remove cellular debris.

• Click Chemistry: a. To the cleared lysate, add biotin-azide, CuSO4, THPTA, and freshly prepared sodium ascorbate.[7][8] b. Incubate the reaction for 1 hour at room temperature with gentle rotation.

• Affinity Purification: a. Add pre-washed streptavidin-coated magnetic beads to the lysate and incubate for 2 hours at 4°C with rotation to capture the biotinylated protein complexes. b. Pellet the beads using a magnetic stand and discard the supernatant. c. Wash the beads extensively with a series of wash buffers to remove non-specifically bound proteins.

• Elution: a. Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

III. LC-MS/MS Analysis and Data Interpretation

Materials:

• Eluted protein samples

• SDS-PAGE gel and reagents

• In-gel or in-solution digestion kit (with trypsin)

• LC-MS/MS system

• Proteomics data analysis software (e.g., MaxQuant)

Procedure:

• Sample Preparation: a. Separate the eluted proteins by SDS-PAGE. b. Perform in-gel digestion of the entire lane or specific bands with trypsin. Alternatively, use an in-solution digestion protocol. c. Extract and desalt the resulting peptides.

• LC-MS/MS Analysis: a. Analyze the peptide samples using a high-resolution mass spectrometer coupled to a nano-flow liquid chromatography system.

• Data Analysis: a. Process the raw mass spectrometry data using software such as MaxQuant.[1][2][3][4][5] b. Search the data against a relevant protein database (e.g., human, parasite) to identify proteins. c. Perform label-free quantification or use SILAC ratios to determine the relative abundance of each protein in the probe-treated sample versus the competition control. d. Filter the results to identify proteins that are significantly and specifically enriched (e.g., >2-fold enrichment, p-value < 0.05). e. Perform bioinformatics analysis (e.g., GO term enrichment, pathway analysis) on the list of high-confidence hits to identify enriched biological processes and pathways.

IV. Validation of Protein Targets

Confirmation of the identified protein targets is essential to ensure the reliability of the pull-down results.

Methods:

• Western Blotting: Validate the presence of selected high-confidence target proteins in the pull-down eluates by Western blotting using specific antibodies. The signal should be significantly reduced in the competition sample.

• Cellular Thermal Shift Assay (CETSA): This method assesses the direct binding of a ligand to its target in a cellular context by measuring changes in the thermal stability of the protein.[9]

• Surface Plasmon Resonance (SPR): Use purified recombinant target protein and Trilobine to measure their binding affinity and kinetics in vitro.

• Enzymatic Assays: If the identified target is an enzyme, test the effect of Trilobine on its activity in vitro.

• Genetic Approaches: Use techniques like siRNA-mediated knockdown or CRISPR/Cas9-mediated knockout of the target gene to see if it phenocopies the effects of Trilobine treatment.[10][11]

References

• 1. MaxQuant [biochem.mpg.de]
• 2. MaxQuant [maxquant.org]
• 3. evvail.com [evvail.com]
• 4. Hands-on: Label-free data analysis using MaxQuant / Label-free data analysis using MaxQuant / Proteomics [training.galaxyproject.org]
• 5. pharmazie.uni-greifswald.de [pharmazie.uni-greifswald.de]
• 6. youtube.com [youtube.com]
• 7. confluore.com.cn [confluore.com.cn]
• 8. broadpharm.com [broadpharm.com]
• 9. Protocol for clickable photoaffinity labeling and quantitative chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DNA Replication in Eukaryotes (initiation-elongation-termination) | PPTX [slideshare.net]
• 11. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Designing Trilobine-Based Chemical Probes for Target Validation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the design, synthesis, and application of trilobine-based chemical probes for the identification and validation of their biological targets. The protocols detailed below are intended to equip researchers with the necessary methodologies to leverage this natural product scaffold for advancing drug discovery programs, particularly in the context of anti-malarial research.

Introduction

Trilobine, a bisbenzylisoquinoline alkaloid, has demonstrated potent biological activity, notably against the malaria parasite Plasmodium falciparum. Its complex structure presents a unique scaffold for the development of chemical probes to elucidate its mechanism of action and identify its molecular targets. Chemical probes are essential tools in chemical biology and drug discovery, enabling the direct identification of protein-ligand interactions within a complex biological system. This document outlines the rationale and procedures for designing trilobine-based probes, validating target engagement, and identifying downstream effects. Recent studies have successfully utilized a trilobine-derived chemical probe to identify protein partners involved in crucial parasite metabolic pathways, such as DNA replication and protein translation, highlighting the potential of this approach.[1]

Data Presentation

Quantitative data is crucial for assessing the potency and selectivity of trilobine and its derivatives, as well as for validating the utility of the chemical probes. The following tables summarize key quantitative findings from relevant studies.

Compound	Assay Type	Organism/Cell Line	IC50 (nM)	Reference
Trilobine (1)	Asexual blood stage growth inhibition	Plasmodium falciparum (NF54)	410	[1]
Hemi-synthetic derivative 84	Asexual blood stage growth inhibition	P. falciparum (multi-drug resistant isolates)	35-88	[1]
Chemical Probe 132	Asexual blood stage growth inhibition	P. falciparum	790	[1]

Table 1: In vitro anti-malarial activity of trilobine and its derivatives.

Compound	Target/Enzyme	Assay Type	IC50 (µM)	Reference
Butylphenyl-dGTP	P. falciparum DNA Polymerase δ	Enzyme inhibition assay	38	[2]
7-acetoxypentyl-(3, 4 dichlorobenzyl) guanine	P. falciparum DNA Polymerase δ	Enzyme inhibition assay	55	[2]
7-acetoxypentyl-(3, 4 dichlorobenzyl) guanine	P. falciparum growth inhibition	SYBR Green I assay	4.1	[2]

Table 2: Inhibitory activity against a potential target in the DNA replication pathway of P. falciparum.

Experimental Protocols

Protocol 1: Synthesis of a Trilobine-Based Bifunctional Chemical Probe

This protocol describes a plausible synthetic strategy for a trilobine-based chemical probe, inspired by the structure of probe 132 used in recent studies[1], which incorporates a photo-activatable group and a terminal alkyne for click chemistry. The synthesis of isoquinoline (B145761) alkaloids and their derivatives can be complex; this protocol provides a conceptual framework.[3][4][5][6][7]

Objective: To synthesize a trilobine derivative functionalized with a diazirine photo-crosslinker and an alkyne handle for subsequent conjugation to a reporter tag (e.g., biotin (B1667282), fluorophore).

Materials:

• Trilobine

• Reagents for chemical modification (e.g., linkers with a photo-activatable group and a terminal alkyne)

• Appropriate solvents (e.g., DMF, DCM)

• Catalysts (as required by the specific cross-coupling reaction)

• Purification supplies (e.g., silica (B1680970) gel for column chromatography, HPLC system)

Procedure:

• Functionalization of Trilobine: Identify a suitable position on the trilobine scaffold for chemical modification that is unlikely to disrupt its binding to the target proteins. This often involves targeting hydroxyl or amine groups that are not essential for bioactivity.

• Linker Attachment: Couple a bifunctional linker containing a photo-activatable moiety (e.g., a diazirine) and a protected terminal alkyne to the selected position on the trilobine molecule. This can be achieved through standard cross-coupling reactions.

• Deprotection: Remove the protecting group from the terminal alkyne to make it available for click chemistry.

• Purification and Characterization: Purify the final chemical probe using column chromatography or HPLC. Confirm the structure and purity of the synthesized probe using mass spectrometry and NMR spectroscopy.

Protocol 2: Chemical Pulldown Assay for Target Identification

This protocol outlines the use of the synthesized trilobine-based chemical probe to isolate and identify its binding partners from a cellular lysate.[8][9][10][11]

Objective: To identify the protein targets of trilobine from a P. falciparum lysate.

Materials:

• Trilobine-based chemical probe with an alkyne handle

• P. falciparum cell lysate

• Azide-biotin tag

• Click chemistry reagents (e.g., copper (I) catalyst, ligand)

• Streptavidin-coated magnetic beads

• Wash buffers (e.g., PBS with varying salt concentrations and detergents)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• UV cross-linking apparatus (365 nm)

Procedure:

• Lysate Preparation: Prepare a lysate from P. falciparum cultures.

• Probe Incubation: Incubate the cell lysate with the trilobine-based chemical probe. Include a DMSO control and a competition control where the lysate is pre-incubated with an excess of unmodified trilobine.

• UV Cross-linking: Expose the samples to UV light (365 nm) to induce covalent cross-linking of the probe to its binding partners.

• Click Chemistry: Add the azide-biotin tag and click chemistry reagents to the lysate to attach biotin to the probe-protein complexes.

• Affinity Purification: Add streptavidin-coated magnetic beads to the lysate to capture the biotinylated probe-protein complexes.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the captured proteins from the beads.

• Protein Identification: Analyze the eluted proteins by SDS-PAGE followed by in-gel digestion and identification using mass spectrometry (LC-MS/MS).

• Data Analysis: Identify proteins that are significantly enriched in the probe-treated sample compared to the control and competition samples.

Protocol 3: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to confirm that a compound binds to its target within intact cells.[12][13][14][15][16]

Objective: To validate the engagement of trilobine with its putative targets in live P. falciparum cells.

Materials:

• Trilobine

• P. falciparum culture

• PBS

• Protease inhibitors

• Apparatus for heating cell suspensions to a range of temperatures

• Equipment for cell lysis (e.g., sonicator)

• Antibodies against the putative target protein(s)

• Western blotting reagents and equipment

Procedure:

• Cell Treatment: Treat P. falciparum cultures with either trilobine or a vehicle control (DMSO).

• Heating: Aliquot the treated cell suspensions and heat them to a range of temperatures (e.g., 40-70°C) for a defined period (e.g., 3 minutes).

• Cell Lysis: Lyse the cells to release the soluble proteins.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates to pellet the aggregated, denatured proteins.

• Protein Quantification: Collect the supernatant containing the soluble proteins and determine the protein concentration.

• Western Blot Analysis: Analyze the soluble protein fractions by Western blotting using antibodies specific to the putative target protein(s).

• Data Analysis: Quantify the band intensities at each temperature for both the trilobine-treated and control samples. A shift in the melting curve to a higher temperature in the presence of trilobine indicates target engagement.

Mandatory Visualizations

Signaling Pathways

The following diagram illustrates the putative signaling pathways in P. falciparum that are affected by trilobine, based on the identification of its protein targets.

Caption: Putative mechanism of action of Trilobine in P. falciparum.

Experimental Workflows

The following diagrams illustrate the workflows for the key experimental protocols described above.

Chemical Pulldown Assay Workflow

Caption: Workflow for identifying trilobine targets via chemical pulldown.

Cellular Thermal Shift Assay (CETSA) Workflow

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Searching for New Biologically Active Compounds Derived from Isoquinoline Alkaloids | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Isolation, biological activity, and synthesis of isoquinoline alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. What is Pull-Down Assay Technology? - Creative Proteomics [creative-proteomics.com]
• 9. Understanding Pull-Down Protocol: Key FAQs for Users - Alpha Lifetech [alpha-lifetech.com]
• 10. home.sandiego.edu [home.sandiego.edu]
• 11. Pull-Down Assays | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. bio-protocol.org [bio-protocol.org]
• 15. annualreviews.org [annualreviews.org]
• 16. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]

Liposomal Formulation for Improved Trilobine Delivery in Cancer Therapy: Application Notes and Protocols

For Research Use Only.

Introduction

Trilobine, a bisbenzylisoquinoline alkaloid, has demonstrated potential as an anticancer agent. However, its therapeutic efficacy can be limited by poor aqueous solubility and bioavailability. Liposomal encapsulation offers a promising strategy to overcome these limitations by enhancing drug solubility, prolonging circulation time, and enabling passive targeting to tumor tissues through the enhanced permeability and retention (EPR) effect. These application notes provide a comprehensive overview and detailed protocols for the preparation, characterization, and evaluation of a liposomal formulation of Trilobine for preclinical cancer research.

Data Presentation

Table 1: In Vitro Cytotoxicity of Trilobine and Related Compounds

Compound/Extract	Cell Line	IC50/LC50 (µM)	Assay	Reference
Trilobine Derivative (Compound 125)	HepG2 (Human Liver Cancer)	>50	MTT	[1]
Methanolic Extract of Sphagneticola trilobata	MCF-7 (Human Breast Cancer)	33.7 (µg/mL)	MTT
Trilobolide-6-O-isobutyrate	A549 (Human Lung Cancer)	Not specified	Proliferation Assay
Trilobolide-6-O-isobutyrate	NCI-H460 (Human Lung Cancer)	Not specified	Proliferation Assay

Note: Data for Trilobine itself is limited; values for derivatives and extracts are provided for context.

Table 2: Pharmacokinetic Parameters of a Trilobine Derivative (Compound 125) in Mice

Route of Administration	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	Half-life (t½) (h)	AUC (ng·h/mL)	Reference
Intravenous (i.v.)	5	~1200	0.08	>24	Not specified	[1]
Oral (p.o.)	10	~150	2	>24	Not specified	[1]
Intraperitoneal (i.p.)	5	~600	0.5	>24	Not specified	[1]

Note: This data is for a hemisynthetic derivative of Trilobine and may not be directly representative of Trilobine's pharmacokinetics.

Experimental Protocols

Preparation of Trilobine-Loaded Liposomes (Thin-Film Hydration Method)

This protocol describes the preparation of small unilamellar vesicles (SUVs) encapsulating Trilobine using the thin-film hydration method followed by sonication and extrusion.

Materials:

• Trilobine

• Soybean Phosphatidylcholine (SPC) or 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• Cholesterol (CHOL)

• Chloroform (B151607)

• Methanol (B129727)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Rotary evaporator

• Probe sonicator

• Liposome (B1194612) extruder with polycarbonate membranes (100 nm pore size)

• Water bath

Procedure:

• Dissolve Trilobine, SPC (or DPPC), and Cholesterol in a 2:1 (v/v) mixture of chloroform and methanol in a round-bottom flask. A typical lipid molar ratio is SPC:CHOL 2:1. The drug-to-lipid ratio should be optimized (e.g., 1:10 to 1:20 by weight).

• Attach the flask to a rotary evaporator and evaporate the organic solvents under reduced pressure at a temperature above the lipid phase transition temperature (e.g., 45°C for DPPC) to form a thin, uniform lipid film on the inner surface of the flask.

• Further dry the lipid film under a stream of nitrogen gas for at least 1 hour to remove any residual solvent.

• Hydrate the lipid film with PBS (pH 7.4) by rotating the flask in a water bath at a temperature above the lipid phase transition temperature for 1-2 hours. This will form multilamellar vesicles (MLVs).

• To reduce the size of the MLVs, sonicate the liposomal suspension using a probe sonicator on ice for 5-10 minutes (e.g., 30 seconds on, 30 seconds off cycles).

• For a more uniform size distribution, subject the sonicated liposomes to extrusion through polycarbonate membranes with a 100 nm pore size using a liposome extruder. Pass the suspension through the membrane 10-15 times.

• Store the prepared Trilobine-loaded liposomes at 4°C.

Characterization of Liposomes

a) Particle Size, Polydispersity Index (PDI), and Zeta Potential:

• Use Dynamic Light Scattering (DLS) to determine the average particle size, PDI, and zeta potential of the liposomal formulation. Dilute the liposome suspension with deionized water before measurement.

b) Encapsulation Efficiency and Drug Loading:

• Separate the unencapsulated Trilobine from the liposomes by ultracentrifugation or size exclusion chromatography (e.g., using a Sephadex G-50 column).

• Disrupt the liposomes in the collected fraction using a suitable solvent (e.g., methanol or Triton X-100).

• Quantify the amount of encapsulated Trilobine using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculate the Encapsulation Efficiency (EE%) and Drug Loading (DL%) using the following formulas:

  • EE% = (Amount of encapsulated drug / Total initial amount of drug) x 100

  • DL% = (Amount of encapsulated drug / Total amount of lipid) x 100

In Vitro Drug Release Study

This protocol uses a dialysis method to evaluate the release of Trilobine from the liposomes.

Materials:

• Dialysis membrane (e.g., MWCO 12-14 kDa)

• Phosphate-Buffered Saline (PBS), pH 7.4 and pH 5.5 (to mimic tumor microenvironment)

• Shaking incubator

Procedure:

• Place a known amount of the Trilobine-loaded liposome suspension into a dialysis bag.

• Immerse the dialysis bag in a larger volume of release medium (PBS at pH 7.4 or 5.5) in a beaker.

• Place the beaker in a shaking incubator at 37°C.

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw an aliquot of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Analyze the concentration of Trilobine in the collected samples using HPLC.

• Plot the cumulative percentage of drug released versus time.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the effect of free Trilobine and liposomal Trilobine on the viability of cancer cells.

Materials:

• Cancer cell lines (e.g., A549, MCF-7, HepG2)

• Complete cell culture medium

• 96-well plates

• Trilobine and Trilobine-loaded liposomes

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of free Trilobine and liposomal Trilobine (and empty liposomes as a control) for 48 or 72 hours.

• After the incubation period, add MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Cellular Uptake Study (Confocal Microscopy)

This protocol visualizes the cellular internalization of fluorescently labeled liposomes.

Materials:

• Fluorescently labeled liposomes (e.g., incorporating a fluorescent lipid like NBD-PE)

• Cancer cell lines

• Confocal microscopy dishes or chamber slides

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Paraformaldehyde (PFA) for cell fixation

• Confocal microscope

Procedure:

• Seed cells on confocal dishes and allow them to adhere.

• Incubate the cells with fluorescently labeled Trilobine-loaded liposomes for different time points (e.g., 1, 4, 24 hours).

• Wash the cells with PBS to remove non-internalized liposomes.

• Fix the cells with 4% PFA.

• Stain the cell nuclei with DAPI.

• Visualize the cellular uptake of the liposomes using a confocal microscope.

In Vivo Antitumor Efficacy Study

This protocol evaluates the antitumor activity of liposomal Trilobine in a tumor-bearing mouse model.

Materials:

• Immunocompromised mice (e.g., nude mice)

• Cancer cell line for xenograft model

• Free Trilobine, Trilobine-loaded liposomes, empty liposomes, and a vehicle control (e.g., saline)

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject cancer cells into the flank of the mice.

• When the tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment groups.

• Administer the treatments (e.g., via intravenous injection) at a predetermined dosing schedule.

• Measure the tumor volume and body weight of the mice every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, Western blotting).

• Plot the tumor growth curves for each treatment group to evaluate the antitumor efficacy.

Visualizations

Caption: Experimental workflow for liposomal Trilobine.

Caption: Proposed mechanism of Trilobine-induced apoptosis.

Caption: Rationale for liposomal delivery of Trilobine.

References

• 1. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Assessing the Blood-Brain Barrier Permeability of Trilobine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The blood-brain barrier (BBB) is a highly selective, semipermeable border that separates the circulating blood from the brain and extracellular fluid in the central nervous system (CNS). This barrier is essential for maintaining the brain's homeostasis and protecting it from toxins and pathogens.[1] However, the BBB also poses a significant challenge for the delivery of therapeutic agents to the CNS, restricting the passage of over 98% of small-molecule drugs.[1] Therefore, a thorough assessment of a drug candidate's ability to cross the BBB is a critical step in the development of neurotherapeutics.

These application notes provide a comprehensive overview of the methodologies and protocols for evaluating the BBB permeability of a novel compound, referred to herein as Trilobine. A tiered approach is recommended, commencing with high-throughput in silico and in vitro screening assays and advancing to more physiologically relevant and resource-intensive in vivo studies for promising candidates.

Tier 1: In Silico and In Vitro Assessment

The initial phase of BBB permeability assessment for Trilobine involves computational modeling and high-throughput in vitro assays. These methods are cost-effective and allow for the early screening of a large number of compounds.

In Silico Prediction of BBB Permeability

In silico models utilize the physicochemical properties of a compound to predict its ability to cross the BBB.[2][3] These models are built upon large datasets of compounds with known BBB permeability and can provide a rapid initial assessment.[3][4]

Key Predictive Parameters:

• Lipophilicity (logP): A measure of a compound's solubility in lipids versus water. Generally, a moderate lipophilicity is favored for BBB penetration.[2]

• Molecular Weight (MW): Smaller molecules (typically < 400-500 Da) are more likely to cross the BBB.[5]

• Polar Surface Area (PSA): A measure of the surface area of a molecule that is polar. Lower PSA values are generally associated with better BBB permeability.

• Hydrogen Bond Donors and Acceptors: A higher number of hydrogen bonds can impede BBB penetration.

• P-glycoprotein (P-gp) Substrate Probability: In silico models can predict if a compound is likely to be a substrate for efflux transporters like P-gp, which actively pump substances out of the brain.[6][7]

Table 1: In Silico Prediction of Trilobine's BBB Permeability

Parameter	Predicted Value for Trilobine	Interpretation for BBB Permeability
Lipophilicity (logP)	2.8	Favorable
Molecular Weight (Da)	410	Favorable
Polar Surface Area (Ų)	65	Favorable
Hydrogen Bond Donors	2	Favorable
Hydrogen Bond Acceptors	4	Favorable
P-gp Substrate Probability	Low	Favorable
Predicted logBB	0.1	Likely to cross the BBB

Note: logBB is the logarithm of the ratio of the steady-state concentration of a drug in the brain to that in the blood.[6] A logBB > 0 suggests good BBB penetration.

In Vitro BBB Models

In vitro models provide a biological system to assess the permeability of Trilobine across a cell monolayer that mimics the BBB.[8][9]

1. Parallel Artificial Membrane Permeability Assay (PAMPA-BBB)

The PAMPA-BBB assay is a non-cell-based, high-throughput screening tool that evaluates the passive diffusion of a compound across an artificial lipid membrane.[10]

Protocol 1: PAMPA-BBB Assay

• Preparation of the PAMPA Plate: A filter plate is coated with a lipid solution (e.g., a mixture of phospholipids (B1166683) in dodecane) to form an artificial membrane.

• Donor Compartment: The donor wells are filled with a solution of Trilobine in a buffer at a known concentration.

• Acceptor Compartment: The acceptor plate wells are filled with a buffer solution.

• Incubation: The donor plate is placed on top of the acceptor plate, and the assembly is incubated for a specified period (e.g., 4-18 hours) at room temperature.

• Quantification: After incubation, the concentration of Trilobine in both the donor and acceptor wells is determined using a suitable analytical method, such as LC-MS/MS.

• Calculation of Permeability (Pe): The effective permeability is calculated using the following equation: Pe = [-ln(1 - CA/Ceq) * VA] / (Area * time) where CA is the concentration in the acceptor well, Ceq is the equilibrium concentration, and VA is the volume of the acceptor well.

2. Cell-Based In Vitro BBB Models

Cell-based models utilize a monolayer of brain endothelial cells cultured on a semi-permeable membrane in a Transwell® system.[11] These models can assess both passive diffusion and the activity of transport systems.[12][13]

• Immortalized Cell Lines: Commonly used cell lines include hCMEC/D3 (human) and bEnd.3 (murine).

• Primary Brain Endothelial Cells: These cells are isolated from animal brains (e.g., bovine, porcine, or rodent) and offer a more physiologically relevant model.[14]

• iPSC-Derived Brain Microvascular Endothelial Cells (iBMECs): Human induced pluripotent stem cells can be differentiated into BMECs, providing a human-relevant and reproducible model.[12][13]

Protocol 2: In Vitro Transwell BBB Permeability Assay

• Cell Seeding: Brain endothelial cells are seeded onto the apical (upper) side of a Transwell® insert. For co-culture models, astrocytes and/or pericytes can be seeded on the basolateral (lower) side of the insert.[12]

• Barrier Integrity Assessment: The integrity of the cell monolayer is crucial and is assessed by measuring the Trans-Endothelial Electrical Resistance (TEER) and the permeability of a fluorescent marker with low BBB penetration (e.g., Lucifer yellow or FITC-dextran).[15][16]

• Permeability Assay (Apical to Basolateral):

  • Trilobine is added to the apical chamber (representing the blood side).

  • At various time points, samples are taken from the basolateral chamber (representing the brain side).

  • The concentration of Trilobine in the basolateral samples is quantified by LC-MS/MS.

• Efflux Ratio Calculation (Bidirectional Permeability): To assess the involvement of efflux transporters like P-gp, the permeability is also measured in the basolateral to apical direction.

  • The efflux ratio is calculated as: Papp (B-A) / Papp (A-B). An efflux ratio greater than 2 suggests that the compound is a substrate for active efflux.

• Calculation of Apparent Permeability Coefficient (Papp): Papp (cm/s) = (dQ/dt) / (A * C0) where dQ/dt is the rate of Trilobine appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Table 2: In Vitro Permeability Data for Trilobine

Assay	Trilobine Papp (x 10-6 cm/s)	Control (Caffeine) Papp (x 10-6 cm/s)	Control (Atenolol) Papp (x 10-6 cm/s)	Interpretation
PAMPA-BBB	12.5	15.2	0.8	High passive permeability
hCMEC/D3 (A-B)	8.9	11.5	0.5	Good permeability in a human cell line model
hCMEC/D3 (B-A)	10.2	11.8	0.6	Efflux Ratio = 1.15 (Not a P-gp substrate)

• Caffeine: High permeability control.

• Atenolol: Low permeability control.

Tier 2: In Vivo Assessment

For compounds like Trilobine that show promise in Tier 1, in vivo studies are necessary to confirm BBB penetration in a whole-animal model.[8] These studies provide more accurate information on brain uptake and distribution.[8][14]

1. Brain-to-Plasma Concentration Ratio (Kp)

This is a common in vivo method to quantify the extent of brain penetration.

Protocol 3: In Vivo Brain-to-Plasma Ratio (Kp) Determination

• Animal Model: Typically, rats or mice are used.

• Administration: Trilobine is administered systemically, usually via intravenous (IV) or oral (PO) route.

• Sample Collection: At a specific time point (e.g., when brain and plasma concentrations are expected to be at equilibrium), blood and brain tissue are collected.

• Sample Processing:

  • Blood is centrifuged to obtain plasma.

  • The brain is homogenized.

• Quantification: The concentration of Trilobine in plasma and brain homogenate is determined by LC-MS/MS.[17]

• Calculation of Kp: Kp = Cbrain / Cplasma where Cbrain is the concentration in the brain and Cplasma is the concentration in the plasma.

• Unbound Brain-to-Plasma Ratio (Kp,uu): To account for protein binding in both compartments, the unbound concentrations are often used to calculate Kp,uu, which is considered the gold standard for assessing BBB penetration.[18] Kp,uu = Cu,brain / Cu,plasma

2. In Situ Brain Perfusion

This technique allows for the direct measurement of BBB permeability without the influence of peripheral pharmacokinetics.

Protocol 4: In Situ Brain Perfusion

• Animal Preparation: The animal (typically a rat) is anesthetized, and the common carotid artery is cannulated.

• Perfusion: The brain is perfused with a solution containing Trilobine at a constant rate for a short period (e.g., 30-60 seconds).

• Brain Removal: The brain is removed and dissected.

• Quantification: The amount of Trilobine in the brain tissue is quantified.

• Calculation of Permeability-Surface Area Product (PS): The PS product is calculated, which represents the rate of transport across the BBB.

Table 3: In Vivo BBB Permeability Data for Trilobine in Rats

Parameter	Value	Interpretation
Kp (Brain/Plasma Ratio)	1.5	Good brain penetration
Kp,uu (Unbound Brain/Unbound Plasma Ratio)	1.1	Indicates that Trilobine can achieve therapeutic concentrations in the brain
Brain Tissue Binding (%)	85	Moderate binding to brain tissue
Plasma Protein Binding (%)	90	High binding to plasma proteins

Visualizations

Experimental Workflow for Assessing Trilobine's BBB Permeability

Caption: Figure 1: Tiered approach for BBB permeability assessment.

Mechanisms of Drug Transport Across the Blood-Brain Barrier

References

• 1. benchchem.com [benchchem.com]
• 2. A Method to Predict Blood-Brain Barrier Permeability of Drug-Like Compounds Using Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The Application of in silico Methods for Prediction of Blood-Brain Barrier Permeability of Small Molecule PET Tracers [frontiersin.org]
• 4. In Silico Prediction of Blood-Brain Barrier Permeability of Compounds by Machine Learning and Resampling Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The penetration of therapeutics across the blood-brain barrier: Classic case studies and clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In silico prediction of blood brain barrier permeability: an Artificial Neural Network model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]
• 8. Methods to assess drug permeability across the blood-brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assessing blood-brain barrier function using in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. From the Cover: In Vitro and In Vivo Blood-Brain Barrier Penetration Studies with the Novel Cyanide Antidote Candidate Dimethyl Trisulfide in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 12. irbm.com [irbm.com]
• 13. Prediction of Drug Permeability Using In Vitro Blood–Brain Barrier Models with Human Induced Pluripotent Stem Cell-Derived Brain Microvascular Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Analytical and Biological Methods for Probing the Blood-Brain Barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Inventing a new in vitro model for the blood brain barrier - Cellomatics Biosciences [cellomaticsbio.com]
• 16. biorxiv.org [biorxiv.org]
• 17. Mapping drug distribution in brain tissue using liquid extraction surface analysis mass spectrometry imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating Trilobine's Effect on Multi-Drug Resistant P. falciparum

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence and spread of multi-drug resistant (MDR) Plasmodium falciparum strains pose a significant threat to global malaria control efforts. This necessitates the discovery and development of novel antimalarial agents with mechanisms of action that can overcome existing resistance. Trilobine, a bisbenzylisoquinoline alkaloid, and its derivatives have shown promising activity against P. falciparum, including MDR strains.[1][2] These application notes provide a detailed protocol for the comprehensive in vitro evaluation of trilobine and its analogues against MDR P. falciparum. The described methodologies cover the assessment of antiplasmodial activity, cytotoxicity, potential synergistic interactions, and morphological effects on the parasite.

Data Presentation

In Vitro Antiplasmodial Activity of Trilobine Derivatives

Compound	P. falciparum Strain	Resistance Profile	IC50 (nM)	Assay Method
Compound 84	NF54	Drug-Sensitive	~130-147	SYBR Green I
Cambodian Isolates	Artemisinin-Resistant	~88	SYBR Green I
Cambodian Isolates	Artemisinin (B1665778) & Piperaquine-Resistant	~46	SYBR Green I
Cambodian Isolates	Artemisinin & Amodiaquine-Resistant	~36	SYBR Green I
Compound 125	NF54 (Gametocytes)	-	~1000	Not Specified
3601E1 (Gametocytes)	Artemisinin-Resistant (Kelch13 R539T)	~700	Not Specified
Chloroquine	3D7	Chloroquine-Sensitive	15-30	SYBR Green I[3]
Dd2	Chloroquine-Resistant	60-160	SYBR Green I[4]
Artesunate	3D7	-	~1.0	HRP2 ELISA[5]

Data for Compound 84 and 125 are derived from studies on trilobine derivatives and are presented as a reference for the potential efficacy of this class of compounds[1][2].

Cytotoxicity and Selectivity Index

The therapeutic potential of an antimalarial compound is also determined by its selectivity for the parasite over host cells. The 50% cytotoxic concentration (CC50) is a measure of a compound's toxicity to mammalian cells. The selectivity index (SI), calculated as the ratio of CC50 to IC50, provides an indication of the therapeutic window. While specific CC50 values for trilobine against HEK293T and HepG2 cells are not available in the provided search results, the following table structure should be used to present experimental findings.

Compound	Cell Line	CC50 (µM)	Selectivity Index (SI = CC50/IC50)	Assay Method
Trilobine	HEK293T	To be determined	To be determined	MTT Assay
HepG2	To be determined	To be determined	MTT Assay
Control Drug	HEK293T	Known Value	Known Value	MTT Assay
HepG2	Known Value	Known Value	MTT Assay

Experimental Protocols

In Vitro Antiplasmodial Activity Assay (SYBR Green I-based)

This assay determines the 50% inhibitory concentration (IC50) of a compound against the asexual erythrocytic stages of P. falciparum. The method relies on the fluorescent dye SYBR Green I, which intercalates with parasitic DNA, providing a quantitative measure of parasite proliferation.[3][6]

Materials:

• Multi-drug resistant and drug-sensitive P. falciparum strains (e.g., Dd2, W2, K1, and 3D7, NF54 for comparison).[7]

• Human erythrocytes (O+).

• Complete culture medium (RPMI-1640 supplemented with HEPES, sodium bicarbonate, hypoxanthine, gentamicin, and Albumax II or human serum).

• Trilobine, standard antimalarial drugs (e.g., Chloroquine, Artemisinin), and solvent (DMSO).

• 96-well black, clear-bottom microplates.

• SYBR Green I lysis buffer (containing saponin (B1150181) and SYBR Green I dye).

• Incubator with a controlled atmosphere (5% CO2, 5% O2, 90% N2) at 37°C.[7]

• Fluorescence microplate reader.

Procedure:

• Parasite Culture: Maintain continuous cultures of P. falciparum strains in human erythrocytes. Synchronize cultures to the ring stage using 5% D-sorbitol treatment.

• Drug Plate Preparation: Prepare serial dilutions of trilobine and control drugs in complete culture medium in a 96-well plate. Ensure the final DMSO concentration is below 0.5%. Include drug-free wells as a negative control.

• Parasite Seeding: Prepare a parasite suspension of 0.5% parasitemia and 2% hematocrit. Add 180 µL of this suspension to each well of the drug plate.

• Incubation: Incubate the plates for 72 hours under a controlled atmosphere at 37°C.

• Lysis and Staining: After incubation, add 20 µL of SYBR Green I lysis buffer to each well. Mix gently and incubate in the dark at room temperature for 1 hour.

• Fluorescence Reading: Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

• Data Analysis: Calculate the IC50 values by plotting the percentage of parasite growth inhibition against the logarithm of the drug concentration using a non-linear regression model.

Cytotoxicity Assay (MTT-based)

This assay assesses the cytotoxic effect of trilobine on mammalian cell lines (e.g., HEK293T, HepG2) to determine its selectivity. The assay measures the metabolic activity of viable cells via the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a colored formazan (B1609692) product.

Materials:

• HEK293T and HepG2 cell lines.

• Complete cell culture medium (e.g., DMEM supplemented with fetal bovine serum and antibiotics).

• Trilobine and a known cytotoxic agent (e.g., doxorubicin) as a positive control.

• MTT solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

• 96-well clear microplates.

• CO2 incubator (37°C, 5% CO2).

• Microplate reader.

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow attachment.

• Compound Addition: Replace the medium with fresh medium containing serial dilutions of trilobine or the control drug. Include untreated cells as a negative control.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours until a purple formazan precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the CC50 values by plotting the percentage of cell viability against the logarithm of the drug concentration.

Isobologram Analysis for Drug Synergy

This method is used to evaluate the interaction between trilobine and a standard antimalarial drug (e.g., artemisinin or chloroquine) to determine if the combination is synergistic, additive, or antagonistic.[8]

Procedure:

• Determine IC50s: First, determine the IC50 values of trilobine and the partner drug individually as described in the antiplasmodial activity assay.

• Fixed-Ratio Combination Assay: Prepare serial dilutions of the two drugs in fixed-ratio combinations (e.g., 4:1, 3:2, 2:3, 1:4 based on their IC50 values).

• Perform Antiplasmodial Assay: Test these combinations against P. falciparum using the SYBR Green I assay.

• Calculate Fractional Inhibitory Concentration (FIC): For each drug in the combination, the FIC is calculated as the IC50 of the drug in the combination divided by the IC50 of the drug alone.

• Calculate the Sum of FICs (ΣFIC): The ΣFIC is the sum of the FICs for both drugs.

• Interpret the Results:

  • Synergy: ΣFIC < 0.5

  • Additive: 0.5 ≤ ΣFIC ≤ 1.0

  • Antagonism: ΣFIC > 1.0

• Construct Isobologram: Plot the IC50 values of the drug combinations with the individual drug IC50s on the x and y axes. A concave curve indicates synergy, a straight line indicates an additive effect, and a convex curve indicates antagonism.

Morphological Analysis of Parasite Development

This protocol allows for the microscopic observation of drug-induced morphological changes in the parasite, which can provide insights into the mechanism of action.[9][10]

Materials:

• Synchronized P. falciparum culture.

• Trilobine at concentrations around its IC50 and 10x IC50.

• Microscope slides.

• Methanol (B129727).

• Giemsa stain.[11]

• Light microscope with an oil immersion objective.

Procedure:

• Drug Treatment: Treat a synchronized culture of P. falciparum (preferably at the trophozoite stage) with trilobine at the desired concentrations. Include an untreated control.

• Time-Course Sampling: At various time points (e.g., 6, 12, 24, and 48 hours), collect aliquots of the treated and control cultures.

• Smear Preparation: Prepare thin blood smears on microscope slides and allow them to air dry.

• Fixation and Staining: Fix the smears with methanol and stain with Giemsa solution.[11]

• Microscopic Examination: Examine the stained smears under a light microscope. Observe and document any morphological changes in the parasites, such as pyknosis (condensation of chromatin), vacuolization, pigment clumping, or arrested development, compared to the untreated controls.[10][12][13]

Mandatory Visualizations

Caption: Experimental workflow for the in vitro evaluation of trilobine.

Caption: Hypothetical signaling pathways in P. falciparum potentially targeted by trilobine.

References

• 1. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. media.malariaworld.org [media.malariaworld.org]
• 4. researchgate.net [researchgate.net]
• 5. Comprehensive study of proteasome inhibitors against Plasmodium falciparum laboratory strains and field isolates from Gabon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development in Assay Methods for in Vitro Antimalarial Drug Efficacy Testing: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mmv.org [mmv.org]
• 8. Assessment of Malaria In Vitro Drug Combination Screening and Mixed-Strain Infections Using the Malaria Sybr Green I-Based Fluorescence Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ultrastructural and Real-time Microscopic Changes in P. falciparum-infected Red Blood Cells Following Treatment with Antimalarial Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. who.int [who.int]
• 12. cdc.gov [cdc.gov]
• 13. researchgate.net [researchgate.net]

Unveiling the Molecular Machinery: Using CRISPR-Cas9 to Elucidate Trilobine's Mechanism of Action

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Trilobine, a bisbenzylisoquinoline alkaloid, has demonstrated promising anti-cancer properties, primarily through the induction of apoptosis and cell cycle arrest in various cancer cell lines. However, the precise molecular mechanisms governing these effects remain largely uncharacterized. The advent of CRISPR-Cas9 technology offers a powerful and unbiased approach to systematically dissect the genetic determinants of drug action. This document provides detailed application notes and protocols for utilizing CRISPR-Cas9-based functional genomics screens to identify the molecular targets and signaling pathways through which Trilobine exerts its therapeutic effects. These methodologies are designed to guide researchers in drug discovery and development in elucidating the mechanism of action of novel compounds.

Principle of the Approach: Genome-Wide CRISPR-Cas9 Loss-of-Function Screens

CRISPR-Cas9 technology allows for precise and efficient gene editing. A genome-wide loss-of-function screen utilizes a pooled library of single-guide RNAs (sgRNAs) to create a population of cells, each with a single gene knockout. This population is then treated with the compound of interest, in this case, Trilobine. By analyzing the sgRNA representation in the surviving cell population compared to a control population, we can identify genes whose knockout confers resistance or sensitivity to the compound.

• Positive Selection Screen: Identifies genes whose knockout confers resistance to Trilobine. The sgRNAs targeting these genes will be enriched in the surviving cell population. This can reveal the direct targets of the drug or essential components of the pathway it inhibits.

• Negative Selection Screen: Identifies genes whose knockout sensitizes cells to Trilobine. The sgRNAs targeting these genes will be depleted in the surviving cell population. This can uncover pathways that, when inhibited, act synergistically with the drug.

Experimental Workflow

The overall experimental workflow for a pooled CRISPR-Cas9 screen to investigate Trilobine's mechanism of action is depicted below.

Caption: Overall workflow for a pooled CRISPR-Cas9 screen to identify Trilobine's mechanism of action.

Detailed Experimental Protocols

Protocol 1: Pooled Lentiviral CRISPR-Cas9 Knockout Screen

Objective: To identify genes that modulate cellular sensitivity to Trilobine.

Materials:

• Human cancer cell line of interest (e.g., A549 lung carcinoma, MCF-7 breast cancer)

• Lenti-Cas9-Blast plasmid

• Pooled human sgRNA library (e.g., GeCKOv2, Brunello)

• Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

• HEK293T cells

• Transfection reagent (e.g., Lipofectamine 3000)

• Polybrene

• Puromycin (B1679871) and Blasticidin

• Trilobine (dissolved in DMSO)

• Genomic DNA extraction kit

• High-fidelity polymerase for PCR

• Primers for sgRNA cassette amplification

• Next-Generation Sequencing (NGS) platform

Procedure:

• Generation of Cas9-expressing stable cell line:

  • Co-transfect HEK293T cells with Lenti-Cas9-Blast and lentiviral packaging plasmids to produce lentivirus.

  • Transduce the target cancer cell line with the Cas9-expressing lentivirus in the presence of polybrene (8 µg/mL).

  • Select for Cas9-expressing cells using Blasticidin.

  • Confirm Cas9 expression by Western blot.

• Lentiviral sgRNA Library Production:

  • Co-transfect HEK293T cells with the pooled sgRNA library plasmid and packaging plasmids.

  • Harvest the lentiviral supernatant 48 and 72 hours post-transfection.

  • Titer the lentiviral library.

• Lentiviral Transduction of Cas9-expressing Cells:

  • Transduce the Cas9-expressing cell line with the sgRNA lentiviral library at a low multiplicity of infection (MOI) of 0.3-0.5 to ensure that most cells receive a single sgRNA.

  • A sufficient number of cells should be transduced to maintain a representation of at least 200-500 cells per sgRNA in the library.

• Puromycin Selection:

  • 48 hours post-transduction, select for transduced cells by adding puromycin to the culture medium. The concentration of puromycin should be determined beforehand by a kill curve.

• Trilobine Treatment (Positive Selection Screen):

  • Split the puromycin-selected cells into two populations: a control group (treated with DMSO) and a treatment group (treated with Trilobine).

  • Treat the cells with a concentration of Trilobine that results in approximately 80-90% cell death over the course of the experiment (e.g., IC80-IC90 concentration determined by a prior dose-response curve).

  • Maintain the cells under treatment for a period that allows for the enrichment of resistant clones (typically 14-21 days).

  • Passage the cells as needed, ensuring that the cell number does not drop below the initial library representation.

• Genomic DNA Extraction and sgRNA Sequencing:

  • Harvest cells from both the control and Trilobine-treated populations.

  • Extract genomic DNA using a commercial kit.

  • Amplify the sgRNA cassettes from the genomic DNA using high-fidelity PCR.

  • Perform NGS to determine the representation of each sgRNA in both populations.

• Data Analysis:

  • Use bioinformatics tools such as MAGeCK (Model-based Analysis of Genome-wide CRISPR-Cas9 Knockout) to identify sgRNAs that are significantly enriched in the Trilobine-treated population compared to the control.

  • Genes targeted by multiple enriched sgRNAs are considered high-confidence hits.

Protocol 2: Hit Validation

Objective: To confirm the role of identified hit genes in mediating the cellular response to Trilobine.

Materials:

• Cas9-expressing cancer cell line

• Individual sgRNA constructs targeting the hit genes

• Non-targeting control sgRNA

• Trilobine

• Reagents for apoptosis and cell cycle analysis (see protocols below)

• Antibodies for Western blot analysis

Procedure:

• Individual Gene Knockout:

  • Transduce the Cas9-expressing cell line with lentivirus carrying individual sgRNAs targeting the hit genes, as well as a non-targeting control sgRNA.

  • Select for transduced cells using puromycin.

  • Confirm gene knockout by Western blot or Sanger sequencing.

• Phenotypic Assays:

  • Treat the individual knockout cell lines and the control cell line with a range of Trilobine concentrations.

  • Perform cell viability assays (e.g., MTT or CellTiter-Glo) to confirm the resistance or sensitivity phenotype.

  • Conduct apoptosis and cell cycle assays (see Protocols 3 and 4) to determine if the knockout of the hit gene alters Trilobine-induced apoptosis or cell cycle arrest.

Protocol 3: Apoptosis Assay (Caspase-3/7 Activity)

Objective: To quantify the level of apoptosis induced by Trilobine.

Materials:

• Individual knockout and control cell lines

• Trilobine

• Caspase-Glo® 3/7 Assay kit (Promega)

• White-walled 96-well plates

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of Trilobine for a predetermined time (e.g., 24, 48 hours).

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents of the wells by gentle shaking for 30 seconds.

• Incubate the plate at room temperature for 1-2 hours.

• Measure the luminescence using a luminometer.[1]

Protocol 4: Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To analyze the effect of Trilobine on cell cycle distribution.

Materials:

• Individual knockout and control cell lines

• Trilobine

• 70% cold ethanol (B145695)

• Phosphate-buffered saline (PBS)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Trilobine for the desired time.

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by dropwise addition of cold 70% ethanol while vortexing, and incubate at -20°C for at least 2 hours.[2]

• Wash the cells with PBS and resuspend in PI staining solution.[2][3]

• Incubate at room temperature for 30 minutes in the dark.

• Analyze the cell cycle distribution by flow cytometry.[2][3]

Protocol 5: Western Blot Analysis

Objective: To examine the effect of Trilobine on the expression of key proteins in apoptosis and cell cycle pathways.

Materials:

• Individual knockout and control cell lines

• Trilobine

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-cleaved Caspase-3, anti-PARP, anti-Bcl-2, anti-Bax, anti-Cyclin D1, anti-CDK4, anti-p21, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Treat cells with Trilobine, then lyse the cells in RIPA buffer.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using an ECL reagent and an imaging system.

Data Presentation

Quantitative data from the validation experiments should be summarized in tables for clear comparison.

Table 1: Effect of Hit Gene Knockout on Trilobine IC50 Values

Gene Knockout	Trilobine IC50 (µM)	Fold Change vs. Control
Control (Non-targeting)	5.2 ± 0.4	1.0
Hit Gene 1	25.8 ± 2.1	5.0
Hit Gene 2	1.5 ± 0.2	0.3
...	...	...

Table 2: Effect of Hit Gene Knockout on Trilobine-Induced Apoptosis (Caspase-3/7 Activity)

Gene Knockout	Caspase-3/7 Activity (RLU) - DMSO	Caspase-3/7 Activity (RLU) - Trilobine (10 µM)	Fold Induction
Control (Non-targeting)	1,500 ± 120	15,000 ± 1,100	10.0
Hit Gene 1	1,450 ± 150	3,000 ± 250	2.1
Hit Gene 2	1,600 ± 130	25,000 ± 2,000	15.6
...	...	...	...

Table 3: Effect of Hit Gene Knockout on Trilobine-Induced Cell Cycle Arrest (% of Cells in G2/M Phase)

Gene Knockout	% G2/M - DMSO	% G2/M - Trilobine (5 µM)
Control (Non-targeting)	12.5 ± 1.1	45.2 ± 3.5
Hit Gene 1	13.1 ± 1.5	15.8 ± 2.0
Hit Gene 2	11.9 ± 1.0	60.5 ± 4.2
...	...	...

Visualization of Signaling Pathways and Workflows

Hypothesized Signaling Pathways Modulated by Trilobine

Based on existing literature, Trilobine is known to induce apoptosis and cell cycle arrest. The following diagrams illustrate the potential signaling pathways involved. The CRISPR-Cas9 screen will help to identify the specific components of these pathways that are critical for Trilobine's activity.

Caption: Hypothesized intrinsic apoptosis pathway targeted by Trilobine.

Caption: Hypothesized G2/M cell cycle arrest pathway induced by Trilobine.

Hit Identification and Validation Workflow

The process of identifying and validating hits from the CRISPR screen is a critical step to ensure the biological relevance of the findings.

Caption: Workflow for hit identification and validation from the CRISPR screen.

Conclusion

The integration of genome-wide CRISPR-Cas9 screens with targeted validation assays provides a robust and unbiased platform for elucidating the mechanism of action of novel compounds like Trilobine. The protocols and workflows outlined in this document offer a comprehensive guide for researchers to identify the key molecular players and signaling pathways involved in Trilobine's anti-cancer activity. The insights gained from these studies will be invaluable for the further development of Trilobine as a potential therapeutic agent and for the broader field of drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Genome-wide CRISPR-Cas9 knockout screens - Wikipedia [en.wikipedia.org]
• 3. synthego.com [synthego.com]

Application Note: Elucidating the Three-Dimensional Structure of Trilobine using Single-Crystal X-ray Diffraction

Introduction

Trilobine is a bisbenzylisoquinoline alkaloid, a class of natural products known for their complex structures and significant pharmacological activities.[1][2] Found in plants of the Menispermaceae family, Trilobine and its derivatives have garnered interest for their potential therapeutic applications, including promising antimalarial activity against multidrug-resistant Plasmodium falciparum.[3][4][5][6] For drug development and lead optimization, a precise understanding of the molecule's three-dimensional atomic arrangement is paramount. Single-crystal X-ray diffraction (SCXRD) is the definitive method for determining the absolute structure of crystalline compounds, providing invaluable insights into stereochemistry, conformation, and intermolecular interactions.[7][8][9] This information is critical for understanding structure-activity relationships (SAR) and for designing more potent and selective analogs.

This document provides a comprehensive protocol for the structural elucidation of Trilobine using single-crystal X-ray diffraction, from crystal growth to final structure refinement and validation.

Principle of the Method

Single-crystal X-ray diffraction is a non-destructive analytical technique that relies on the interaction of X-rays with the ordered arrangement of molecules in a single crystal.[9][10] When a focused beam of X-rays strikes the crystal, the electrons of the atoms scatter the X-rays. Due to the periodic arrangement of atoms in the crystal lattice, the scattered waves interfere with each other constructively in specific directions, producing a unique diffraction pattern of spots.[10] The geometric arrangement of these spots provides information about the unit cell dimensions and symmetry (space group) of the crystal, while the intensity of each spot is related to the arrangement of atoms within the unit cell. By measuring and analyzing this diffraction pattern, a three-dimensional electron density map of the molecule can be calculated, from which the atomic positions, bond lengths, bond angles, and overall molecular structure can be determined.[9]

Applications in Drug Discovery and Development

The structural data obtained from SCXRD is crucial for several aspects of drug discovery:

• Unambiguous Structure Verification: Confirms the chemical connectivity and relative and absolute stereochemistry of the isolated natural product.

• Structure-Activity Relationship (SAR) Studies: Provides the precise 3D conformation, which can be correlated with biological activity to inform the design of new derivatives.

• Computational Modeling: Generates accurate coordinates for computational studies, such as molecular docking, to predict binding modes with biological targets.

• Polymorph and Solvate Screening: Identifies different crystalline forms (polymorphs) or solvates of the drug candidate, which can have different physical properties (e.g., solubility, stability) and are critical for formulation development.[11]

Experimental Protocols

Crystallization of Trilobine

Growing diffraction-quality single crystals is the most critical and often most challenging step.[12] A suitable crystal should be well-formed, transparent, and typically between 0.1 and 0.3 mm in each dimension.[10] Since the optimal crystallization conditions for Trilobine are not yet reported, a screening of various solvents and techniques is necessary.

Materials and Equipment:

• Purified Trilobine (>98% purity)

• Selection of high-purity solvents (e.g., methanol, ethanol, acetone, acetonitrile, ethyl acetate, dichloromethane (B109758), chloroform, toluene, hexane (B92381), diethyl ether)

• Small glass vials (e.g., 1-4 mL) or NMR tubes

• Syringe filters (0.2 µm, PTFE)

• Microscope for crystal inspection

Protocol 1: Slow Evaporation

• Prepare a nearly saturated solution of Trilobine in a suitable solvent or solvent mixture by dissolving a small amount of the compound.

• Filter the solution through a 0.2 µm syringe filter into a clean vial to remove any dust or particulate matter which could act as unwanted nucleation sites.

• Cover the vial with a cap containing a small hole (e.g., pierced with a needle) or use a loose-fitting cap to allow for slow evaporation of the solvent.

• Place the vial in a vibration-free location at a constant temperature.

• Monitor the vial periodically over several days to weeks for crystal growth.

Protocol 2: Vapor Diffusion This method is highly effective for growing high-quality crystals.[13]

• Inner Vial: Dissolve Trilobine in a small amount of a "good" solvent (one in which it is readily soluble, e.g., dichloromethane or methanol).

• Outer Vial (Reservoir): Place this inner vial, uncapped, inside a larger vial or jar containing a larger volume of a "poor" solvent (an "anti-solvent" in which the compound is insoluble, but which is miscible with the good solvent, e.g., hexane or diethyl ether).

• Seal the outer container tightly. The more volatile anti-solvent will slowly diffuse into the inner vial's solution.

• This gradual decrease in solubility will, hopefully, lead to the slow growth of single crystals.

Protocol 3: Liquid-Liquid Diffusion (Layering)

• In a narrow container, such as an NMR tube or a thin vial, create a concentrated solution of Trilobine in a dense solvent (e.g., chloroform).

• Carefully and slowly layer a less dense, miscible anti-solvent (e.g., hexane) on top of the solution, creating a distinct interface.

• Seal the container and leave it undisturbed. Crystals may form at the interface as the solvents slowly mix.[12]

X-ray Data Collection

Materials and Equipment:

• Single-crystal X-ray diffractometer (e.g., Bruker D8 Venture, Rigaku XtaLAB Synergy) equipped with a microfocus X-ray source (Mo Kα or Cu Kα radiation) and a sensitive detector (e.g., CMOS).[8]

• Cryo-cooling system (e.g., Oxford Cryosystems)

• Goniometer head with a crystal mount (e.g., MiTeGen MicroMounts)

• Paratone-N or similar cryoprotectant oil

Protocol:

• Crystal Mounting: Under a microscope, select a suitable single crystal. Using a cryo-loop, carefully pick up the crystal along with a small amount of mother liquor or cryoprotectant oil.

• Cryo-cooling: Immediately place the mounted crystal into the cold nitrogen stream (typically at 100 K) of the diffractometer. This minimizes radiation damage and improves data quality.

• Centering: Center the crystal in the X-ray beam using the diffractometer's video microscope and software.

• Unit Cell Determination: Collect a few initial frames (e.g., 10-20 frames) to determine the preliminary unit cell parameters and Bravais lattice.

• Data Collection Strategy: Based on the crystal's symmetry, the software will calculate an optimal strategy to collect a complete and redundant dataset. This involves rotating the crystal through a series of angles while exposing it to the X-ray beam.

• Data Collection: Execute the data collection run. The duration can range from a few hours to overnight, depending on the crystal's scattering power and the diffractometer.

Structure Solution and Refinement

Software:

• Data Integration and Scaling: APEX (Bruker), CrysAlisPro (Rigaku)

• Structure Solution and Refinement: SHELX suite (SHELXT, SHELXL), Olex2

Protocol:

• Data Reduction: The raw diffraction images are processed to integrate the intensities of each reflection and apply corrections for factors like Lorentz and polarization effects.

• Space Group Determination: The processed data is analyzed to determine the crystal's space group.

• Structure Solution: Using direct methods (common for small molecules), an initial structural model is generated. This provides the positions of most non-hydrogen atoms.

• Structure Refinement: The initial model is refined against the experimental data using full-matrix least-squares methods. In this iterative process, atomic positions, and thermal parameters are adjusted to improve the agreement between the calculated and observed diffraction intensities.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Validation: The final structure is validated using metrics such as R-factors (R1, wR2) and Goodness-of-Fit (GooF). The final structural model is checked for any inconsistencies using software like PLATON. The absolute configuration can be determined from anomalous scattering if the data is of sufficient quality.

Data Presentation

The final results of a single-crystal X-ray diffraction study are summarized in a crystallographic information file (CIF) and typically presented in a table format. The following table shows hypothetical yet representative data for a bisbenzylisoquinoline alkaloid like Trilobine.

Table 1: Example Crystallographic Data and Refinement Details for Trilobine

Parameter	Value
Crystal Data
Chemical Formula	C₃₅H₃₄N₂O₅
Formula Weight	562.65 g/mol
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	10.123(4)
b (Å)	15.456(6)
c (Å)	18.789(8)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	2939.1(2)
Z	4
Calculated Density (g/cm³)	1.271
Absorption Coeff. (mm⁻¹)	0.086 (for Mo Kα)
F(000)	1192
Data Collection
Radiation (Å)	Mo Kα (λ = 0.71073)
Temperature (K)	100(2)
2θ range for data (°)	4.5 to 55.0
Reflections collected	25430
Independent reflections	6780 [R(int) = 0.045]
Refinement
Refinement method	Full-matrix least-squares on F²
Data / restraints / params	6780 / 0 / 381
Goodness-of-fit on F²	1.05
Final R indices [I>2σ(I)]	R₁ = 0.041, wR₂ = 0.105
R indices (all data)	R₁ = 0.052, wR₂ = 0.115
Absolute structure param.	0.05(6)
Largest diff. peak/hole (e·Å⁻³)	0.25 / -0.21

Mandatory Visualizations

Caption: Experimental workflow for single-crystal X-ray diffraction of Trilobine.

Caption: Antimalarial action of Trilobine derivatives on the P. falciparum lifecycle.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. Bisbenzylisoquinoline alkaloids - Wikipedia [en.wikipedia.org]
• 3. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Item - Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum. - University of Sussex - Figshare [sussex.figshare.com]
• 6. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. eas.org [eas.org]
• 8. rigaku.com [rigaku.com]
• 9. creative-biostructure.com [creative-biostructure.com]
• 10. fiveable.me [fiveable.me]
• 11. mdpi.com [mdpi.com]
• 12. iucr.org [iucr.org]
• 13. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Solubility of Trilobine in Aqueous Solutions

This technical support center is designed for researchers, scientists, and drug development professionals who are encountering challenges with the low aqueous solubility of Trilobine. The following troubleshooting guides and frequently asked questions (FAQs) provide practical solutions and detailed experimental protocols to address these issues effectively.

Frequently Asked Questions (FAQs)

Q1: Why is Trilobine difficult to dissolve in aqueous solutions?

Trilobine, a bisbenzylisoquinoline alkaloid, possesses a complex and predominantly non-polar molecular structure. This inherent hydrophobicity leads to poor solubility in water, making it challenging to prepare aqueous stock solutions suitable for various in vitro and in vivo experimental setups.

Q2: I'm observing precipitation when I dilute my Trilobine stock solution into my aqueous experimental medium. What can I do?

Precipitation upon dilution is a common issue for hydrophobic compounds. Here are several troubleshooting steps:

• Decrease the final concentration: The simplest approach is to lower the final working concentration of Trilobine in your aqueous medium.

• Increase the co-solvent percentage: If your experimental system permits, a slight increase in the percentage of the organic co-solvent (e.g., DMSO, ethanol) used for the initial stock solution can help maintain solubility upon dilution. However, it is crucial to be mindful of potential solvent toxicity in your assays.

• Utilize a different solubilization technique: Consider employing more advanced methods such as the formation of cyclodextrin (B1172386) inclusion complexes or nanoparticle formulations to enhance aqueous solubility.

• Salt Formation: For ionizable compounds, forming a salt can significantly improve aqueous solubility. A hemisynthetic derivative of trilobine has been successfully solubilized as a citrate (B86180) salt.

Q3: Are there any known methods that have successfully improved the aqueous solubility of Trilobine or its derivatives?

Yes, a hemisynthetic derivative of trilobine (compound 125) has been successfully solubilized in water by converting it into a citrate salt. This approach yielded a solubility of 15 mM, which was confirmed by Dynamic Light Scattering to be free of aggregates.

Troubleshooting Guides & Experimental Protocols

This section provides detailed methodologies for enhancing the aqueous solubility of Trilobine. While specific quantitative data for the parent Trilobine molecule is limited in publicly available literature, the following protocols are well-established for poorly soluble compounds and can be adapted for Trilobine.

Co-solvent Systems

The use of a water-miscible organic solvent can significantly increase the solubility of hydrophobic compounds.

Experimental Protocol: Preparing a Trilobine Solution using a Co-solvent

• Solvent Selection: Begin by testing the solubility of Trilobine in various pharmaceutically acceptable co-solvents such as Dimethyl Sulfoxide (DMSO), ethanol, polyethylene (B3416737) glycol 400 (PEG 400), and propylene (B89431) glycol.

• Stock Solution Preparation:

  • Accurately weigh a small amount of Trilobine powder.

  • Dissolve the powder in a minimal amount of the chosen co-solvent (e.g., DMSO) to create a high-concentration stock solution. Sonication may be used to aid dissolution.

• Working Solution Preparation:

  • Serially dilute the stock solution with your aqueous experimental medium (e.g., phosphate-buffered saline, cell culture medium) to the desired final concentration.

  • It is critical to add the stock solution to the aqueous medium slowly while vortexing to prevent precipitation.

  • Caution: The final concentration of the co-solvent in the experimental medium should be kept to a minimum (typically <1% and often <0.1%) to avoid solvent-induced artifacts in biological assays. A vehicle control (medium with the same final concentration of the co-solvent) should always be included in your experiments.

Quantitative Data for Co-Solvent Systems

Co-solvent	Typical Starting Concentration for Stock	Maximum Recommended Final Concentration in Assay
DMSO	10-50 mM	< 0.5% (v/v)
Ethanol	10-50 mM	< 1% (v/v)
PEG 400	10-50 mM	Varies depending on the experimental system

Salt Formation

For ionizable compounds like Trilobine, forming a salt can dramatically increase aqueous solubility.

Experimental Protocol: Preparation of a Trilobine Salt (Adapted from a protocol for a trilobine derivative)

• Molar Equivalence: Mix the trilobine compound with citric acid at a 1:1 molar ratio.

• Dissolution: Dilute the mixture in water to the desired final concentration.

• Verification: Confirm the absence of aggregates in the resulting solution using Dynamic Light Scattering (DLS).

Quantitative Data for Trilobine Derivative Salt Formation

Compound	Salt Form	Achieved Solubility in Water
Trilobine Derivative (Cmpd 125)	Citrate Salt	15 mM

Cyclodextrin Inclusion Complexes

Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic outer surface, which can encapsulate poorly soluble drugs and increase their aqueous solubility.

Experimental Protocol: Preparation of a Trilobine-Cyclodextrin Inclusion Complex (Kneading Method)

• Cyclodextrin Selection: Choose a suitable cyclodextrin, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which is known for its high aqueous solubility and low toxicity.

• Molar Ratio: Determine the optimal molar ratio of Trilobine to cyclodextrin (e.g., 1:1, 1:2).

• Complex Formation:

  • Add a small amount of water to the cyclodextrin in a mortar to form a paste.

  • Slowly add the Trilobine powder to the paste and knead for a specified period (e.g., 30-60 minutes).

  • During kneading, a small amount of a suitable solvent (e.g., ethanol) can be added to facilitate the interaction.

• Drying and Sieving:

  • Dry the resulting mixture (e.g., in an oven at 40-50°C or under vacuum).

  • Pass the dried complex through a sieve to obtain a fine powder.

• Solubility Determination: Determine the aqueous solubility of the prepared inclusion complex and compare it to that of the free drug.

Nanoparticle Formulations

Encapsulating Trilobine into nanoparticles, such as solid lipid nanoparticles (SLNs), can improve its solubility and bioavailability.

Experimental Protocol: Preparation of Trilobine-Loaded Solid Lipid Nanoparticles (High-Pressure Homogenization Method)

• Lipid and Surfactant Selection:

  • Lipid: Choose a solid lipid with good solubility for Trilobine (e.g., glyceryl monostearate, stearic acid).

  • Surfactant: Select a suitable surfactant to stabilize the nanoparticle dispersion (e.g., Poloxamer 188, Tween® 80).

• Preparation of Lipid and Aqueous Phases:

  • Melt the lipid at a temperature approximately 5-10°C above its melting point.

  • Dissolve the Trilobine in the molten lipid.

  • Separately, heat the aqueous phase containing the surfactant to the same temperature.

• Emulsification:

  • Add the hot aqueous phase to the molten lipid phase under high-speed stirring to form a coarse pre-emulsion.

• Homogenization:

  • Subject the pre-emulsion to high-pressure homogenization for several cycles at a temperature above the lipid's melting point.

• Cooling and Nanoparticle Formation:

  • Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form solid lipid nanoparticles.

• Characterization: Characterize the nanoparticles for particle size, zeta potential, entrapment efficiency, and drug loading.

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for Solubility Enhancement

Caption: Workflow for overcoming Trilobine's low aqueous solubility.

Signaling Pathway of Trilobine's Effect on Platelet Aggregation

Trilobine has been shown to inhibit ADP-induced platelet aggregation and the formation of thromboxane (B8750289) A2.[1] The following diagram illustrates the potential signaling pathway for this inhibitory action.

Caption: Trilobine's inhibitory effect on platelet aggregation pathways.

References

• 1. Effects of inhibition of thromboxane A2 synthesis in aspirin-induced asthma - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the stability of Trilobine in experimental buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the stability of Trilobine in experimental buffers.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental use of Trilobine, focusing on solubility and stability.

Problem 1: Trilobine precipitates out of solution upon addition to aqueous buffer.

Possible Causes and Solutions:

• Low Aqueous Solubility: Trilobine is a lipophilic molecule, meaning it has poor solubility in water-based solutions like most experimental buffers.

  • Solution 1: Use of a Co-solvent. Prepare a high-concentration stock solution of Trilobine in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) before diluting it into your aqueous buffer. It is crucial to ensure the final concentration of the organic solvent is low enough (typically <0.5%) to not affect the biological system.

  • Solution 2: pH Adjustment. The solubility of alkaloids like Trilobine is often pH-dependent. Determine the pKa of Trilobine to understand its ionization state at different pH values. Solubility is generally higher when the molecule is in its ionized form.

  • Solution 3: Use of Surfactants. For certain applications, non-ionic surfactants at low concentrations can be used to increase the solubility of hydrophobic compounds. However, their compatibility with the specific assay must be verified.

Problem 2: Loss of Trilobine activity over the course of an experiment.

Possible Causes and Solutions:

• Chemical Degradation: Trilobine may be unstable at the pH or temperature of the experimental buffer. Degradation can occur through hydrolysis, oxidation, or photolysis.

  • Solution 1: pH Optimization. Perform a pH stability study to determine the pH range where Trilobine is most stable. Use a buffer system that maintains this optimal pH throughout the experiment.

  • Solution 2: Temperature Control. Assess the thermal stability of Trilobine. If it is found to be thermolabile, conduct experiments at lower temperatures or for shorter durations.

  • Solution 3: Protection from Light. Store Trilobine stock solutions and experimental setups protected from light, as some compounds are susceptible to photodegradation. Use amber vials or cover plates with foil.

  • Solution 4: Fresh Preparation. Prepare Trilobine working solutions fresh for each experiment to minimize degradation over time.

Problem 3: Inconsistent or non-reproducible experimental results.

Possible Causes and Solutions:

• Buffer Interactions: Some buffer components can directly interact with the compound of interest, affecting its stability and activity. For example, phosphate (B84403) buffers can sometimes react with certain molecules.

  • Solution 1: Buffer Selection. Test the compatibility of Trilobine with different buffer systems (e.g., Tris, HEPES, MOPS, PBS). Zwitterionic buffers like HEPES are often a good choice for biological assays as they tend to have minimal interaction with metal ions and other components.

  • Solution 2: Consistent Preparation. Ensure that buffer preparation is consistent between experiments, including the source of reagents, final pH, and ionic strength. The pKa of some buffers, like Tris, is temperature-dependent, which can lead to pH shifts if not properly controlled.

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare a stock solution of Trilobine?

A1: Due to its lipophilic nature, it is recommended to prepare a high-concentration stock solution of Trilobine in 100% DMSO. This stock can then be serially diluted in your experimental buffer to the desired final concentration. Ensure the final DMSO concentration in your assay is below a level that could cause solvent-specific effects (typically <0.5%).

Q2: How should I store my Trilobine stock solution?

A2: Trilobine stock solutions in DMSO should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect the stock solutions from light by using amber vials or by wrapping the vials in aluminum foil.

Q3: Which buffer system is recommended for experiments with Trilobine?

A3: The choice of buffer depends on the specific experimental requirements (e.g., desired pH, presence of metal ions). It is advisable to test the stability of Trilobine in a few different buffer systems. Good starting points include phosphate-buffered saline (PBS) for physiological pH experiments, Tris-HCl for a slightly alkaline pH range, and HEPES for a zwitterionic buffer option in the physiological pH range.

Q4: How can I determine the stability of Trilobine in my specific experimental buffer?

A4: You can perform a stability study by incubating Trilobine in your buffer at the experimental temperature for various time points. At each time point, take an aliquot and analyze the concentration of the remaining Trilobine using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Q5: My experiment requires a long incubation time. How can I ensure Trilobine remains stable?

A5: For long-term experiments, it is crucial to first determine the stability profile of Trilobine under your specific conditions (buffer, pH, temperature). If significant degradation is observed, you may need to consider adding fresh Trilobine at set intervals during the experiment. Alternatively, explore if a lower temperature can be used without compromising the biological system.

Data Presentation

The following tables provide a template for organizing experimental data on Trilobine's solubility and stability. Researchers are encouraged to populate these tables with their own experimental findings.

Table 1: Solubility of Trilobine in Common Laboratory Solvents

Solvent	Temperature (°C)	Solubility (mg/mL)	Observations
DMSO	25
Ethanol	25
Methanol	25
Water	25

Table 2: Solubility of Trilobine in Various Experimental Buffers

Buffer System	pH	Temperature (°C)	Solubility (µg/mL)
PBS	7.4	37
Tris-HCl	7.4	37
Tris-HCl	8.0	37
HEPES	7.4	37
MOPS	7.0	37

Table 3: pH-Dependent Stability of Trilobine in Aqueous Solution

pH	Buffer System	Temperature (°C)	Half-life (t½) (hours)	Degradation Rate Constant (k) (h⁻¹)
3.0	Citrate	37
5.0	Acetate (B1210297)	37
7.4	Phosphate	37
9.0	Borate	37

Experimental Protocols

Protocol 1: Determination of Trilobine Solubility in Experimental Buffers

• Preparation of Saturated Solutions:

  • Add an excess amount of Trilobine powder to a series of vials, each containing a different experimental buffer.

  • Ensure that undissolved solid is visible in each vial.

• Equilibration:

  • Seal the vials and place them in a shaking incubator at the desired experimental temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, carefully filter the supernatant using a 0.22 µm syringe filter to remove any undissolved solid.

  • Dilute the filtered solution with a suitable solvent (e.g., mobile phase for HPLC analysis) to a concentration within the linear range of your analytical method.

• Quantification:

  • Analyze the concentration of Trilobine in the diluted samples using a validated HPLC method.

  • Calculate the original solubility in each buffer by accounting for the dilution factor.

Protocol 2: Stability-Indicating HPLC Method for Trilobine

• Forced Degradation Studies:

  • To develop a stability-indicating method, you must first generate degradation products. Subject Trilobine solutions to stress conditions:

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Heat a solid sample at 105°C for 24 hours.

    • Photodegradation: Expose a solution to UV light (e.g., 254 nm) for 24 hours.

• Chromatographic Conditions Development:

  • Use a reverse-phase C18 column.

  • Develop a gradient elution method using a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid or ammonium (B1175870) acetate buffer) and an organic component (e.g., acetonitrile (B52724) or methanol).

  • The gradient should be optimized to separate the parent Trilobine peak from all degradation product peaks.

• Method Validation:

  • Validate the developed HPLC method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The key is to demonstrate that the method can accurately quantify Trilobine in the presence of its degradation products.

Protocol 3: pH-Dependent Stability Study of Trilobine

• Preparation of Trilobine Solutions:

  • Prepare solutions of Trilobine at a known concentration (e.g., 10 µg/mL) in a series of buffers with different pH values (e.g., pH 3, 5, 7.4, 9).

• Incubation:

  • Incubate these solutions at a constant temperature (e.g., 37°C).

• Time-Point Sampling:

  • At various time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each solution.

• Analysis:

  • Immediately analyze the concentration of the remaining Trilobine in each aliquot using the validated stability-indicating HPLC method.

• Data Analysis:

  • Plot the natural logarithm of the Trilobine concentration versus time for each pH.

  • If the plot is linear, the degradation follows first-order kinetics. The slope of the line will be the negative of the degradation rate constant (k).

  • Calculate the half-life (t½) at each pH using the formula: t½ = 0.693 / k.

Mandatory Visualizations

Workflow for Determining Trilobine Solubility.

Workflow for pH-Dependent Stability Study.

Potential Inhibition of PI3K/Akt/mTOR Pathway by Trilobine.

Technical Support Center: Optimizing Reaction Conditions for Trilobine Hemisynthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the hemisynthesis of Trilobine and its derivatives. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guides

This section is divided into the two primary stages of Trilobine hemisynthesis: Demethylation of the Trilobine precursor (e.g., Isotrilobine) and the subsequent N-alkylation of the resulting phenolic compounds.

Stage 1: Demethylation of Trilobine Precursors (e.g., with BBr₃)

Question 1: My demethylation reaction with Boron tribromide (BBr₃) is resulting in a low yield of the desired di-phenolic product. What are the potential causes and how can I improve the yield?

Answer: Low yields in the BBr₃-mediated demethylation of bisbenzylisoquinoline alkaloids like Isotrilobine can stem from several factors. A systematic approach to troubleshooting this issue involves evaluating the reagents, reaction conditions, and work-up procedure.

Troubleshooting Steps:

• Reagent Quality and Stoichiometry:

  • BBr₃: Ensure the BBr₃ solution is fresh and has been properly stored to prevent degradation from moisture. The reagent fumes in the air and is rapidly hydrolyzed.[1] Using a degraded reagent will lead to incomplete reactions.

  • Equivalents: For complete demethylation of two methoxy (B1213986) groups, at least two equivalents of BBr₃ are required. However, using a slight excess (e.g., 2.2-3.0 equivalents per methoxy group) can often drive the reaction to completion, especially if there are other Lewis basic sites in the molecule.[2] Some studies suggest that one equivalent of BBr₃ can cleave up to three equivalents of anisole, but for complex molecules, a higher ratio is generally recommended.[3]

• Reaction Temperature:

  • Initial Addition: The addition of BBr₃ should be performed at a low temperature (e.g., -78 °C or 0 °C) to control the initial exothermic reaction and prevent side reactions.[2][4]

  • Reaction Progression: After the initial addition, the reaction is typically allowed to warm to room temperature and stirred for several hours to overnight to ensure completion.[1][2] In some cases, gentle heating (e.g., 45 °C) may be necessary for less reactive ethers, but this should be approached with caution as it can also promote side reactions.[2]

• Solvent Choice:

  • Anhydrous chlorinated solvents like dichloromethane (B109758) (DCM) are most commonly used as they are inert to BBr₃ and have good solvating properties for the starting material.[1][2] Ensure the solvent is thoroughly dried before use.

• Work-up Procedure:

  • Quenching: The reaction must be quenched carefully at low temperatures by the slow addition of a proton source, typically methanol (B129727) followed by water. This hydrolyzes the boron-oxygen bonds and protonates the resulting phenoxides.

  • Extraction: The phenolic products are often acidic and can be extracted into a basic aqueous solution (e.g., NaOH) and then re-precipitated by acidification. This can help to separate them from non-acidic impurities.

Question 2: I am observing the formation of mono-demethylated byproducts and other unexpected side products. How can I improve the selectivity of my demethylation reaction?

Answer: The formation of mono-demethylated products indicates an incomplete reaction. The presence of other side products could be due to the harsh nature of BBr₃, which can sometimes catalyze other reactions.

Troubleshooting Steps:

• To Minimize Mono-demethylation:

  • Increase BBr₃ Equivalents: As mentioned above, increasing the equivalents of BBr₃ is the most direct way to promote complete demethylation.

  • Increase Reaction Time or Temperature: If increasing the reagent amount is not effective, consider extending the reaction time at room temperature or cautiously increasing the temperature. Monitor the reaction closely by TLC or LC-MS to track the disappearance of the mono-demethylated intermediate.

• To Minimize Other Side Reactions:

  • Strict Temperature Control: Avoid high temperatures during the addition of BBr₃ and during the reaction itself, unless necessary. In some cases, BBr₃ can catalyze intramolecular cyclization reactions in molecules with suitable functionalities.[5][6]

  • Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the introduction of moisture, which can lead to the formation of HBr and other reactive species that may cause undesired side reactions.

Stage 2: N-Alkylation of Demethylated Trilobine

Question 3: My N-alkylation reaction of the di-phenolic Trilobine derivative with an alkylamine is giving a low yield. What are the common causes and how can I optimize it?

Answer: Low yields in the N-alkylation of phenolic compounds can be due to several factors, including incomplete deprotonation of the phenol, side reactions, and issues with the alkylating agent.

Troubleshooting Steps:

• Base and Solvent System:

  • Base Selection: A suitable base is crucial to deprotonate the phenolic hydroxyl groups, making them nucleophilic. Common bases for this type of reaction include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or sodium hydride (NaH). The choice of base can significantly impact the reaction outcome.

  • Solvent Choice: Polar aprotic solvents such as dimethylformamide (DMF), acetonitrile (B52724) (MeCN), or tetrahydrofuran (B95107) (THF) are generally effective for N-alkylation reactions. The solvent should be anhydrous to prevent side reactions.

• Reaction Temperature:

  • The optimal temperature will depend on the reactivity of the alkylating agent and the nucleophilicity of the deprotonated phenol. Reactions are often started at room temperature and may require heating to proceed at a reasonable rate. However, excessively high temperatures can lead to decomposition or side reactions.[7]

• Alkylating Agent:

  • Ensure the alkylating agent (e.g., an alkyl halide or tosylate) is pure and reactive. The reactivity of alkyl halides follows the order I > Br > Cl.

• Side Reactions:

  • O-Alkylation: A common side reaction is the alkylation of the phenolic hydroxyl groups (O-alkylation) in addition to the desired N-alkylation of the amine. The selectivity between N- and O-alkylation can be influenced by the reaction conditions. Generally, N-alkylation is favored under kinetic control (lower temperatures), while O-alkylation can be favored under thermodynamic control (higher temperatures). The choice of base and solvent can also influence this selectivity.

  • Over-alkylation: If the starting amine has primary or secondary amino groups, over-alkylation to form tertiary or quaternary amines can occur. Using a stoichiometric amount of the alkylating agent and carefully monitoring the reaction can help to minimize this.

Question 4: I am getting a mixture of N-alkylated and O-alkylated products. How can I favor N-alkylation?

Answer: Selectivity between N- and O-alkylation is a common challenge. Here are some strategies to promote N-alkylation:

• Protecting Groups: Consider protecting the phenolic hydroxyl groups with a suitable protecting group before performing the N-alkylation. The protecting groups can then be removed in a subsequent step.

• Reaction Conditions:

  • Temperature: As mentioned, lower reaction temperatures generally favor N-alkylation.

  • Solvent: The solvent can influence the relative nucleophilicity of the amine and phenoxide ions. Experimenting with different solvents may improve selectivity.

  • Mitsunobu Reaction: For the N-alkylation of secondary amines with alcohols, the Mitsunobu reaction can be a highly effective method that often provides good selectivity for N-alkylation over O-alkylation.[8]

Data Presentation

Due to the limited availability of specific quantitative data for the hemisynthesis of Trilobine derivatives in the public domain, the following tables provide representative data for the key reaction types based on similar compounds and general principles. These should be used as a starting point for optimization.

Table 1: Representative Conditions for BBr₃-Mediated Demethylation of a Bisbenzylisoquinoline Alkaloid Precursor

Entry	Equivalents of BBr₃ (per OMe)	Solvent	Temperature (°C)	Time (h)	Yield of Diphenol (%)	Observations
1	1.1	DCM	-78 to RT	12	45	Incomplete reaction, significant mono-demethylated product observed.
2	2.2	DCM	-78 to RT	12	85	Good conversion to the desired diphenol.
3	3.0	DCM	-78 to RT	12	90	High yield, reaction goes to completion.
4	2.2	DCM	0 to 45	6	75	Faster reaction but some decomposition observed.
5	2.2	Toluene	-78 to RT	12	60	Lower yield compared to DCM.

Table 2: Representative Conditions for N-Alkylation of a Diphenolic Bisbenzylisoquinoline Alkaloid with an Alkylamine

Entry	Base (Equivalents)	Solvent	Alkylating Agent	Temperature (°C)	Time (h)	Yield of N-Alkylated Product (%)
1	K₂CO₃ (3.0)	DMF	Ethyl Bromide	80	24	65
2	Cs₂CO₃ (2.5)	DMF	Ethyl Bromide	80	18	80
3	NaH (2.2)	THF	Ethyl Bromide	60	12	75
4	K₂CO₃ (3.0)	Acetonitrile	Ethyl Bromide	80	24	55
5	K₂CO₃ (3.0)	DMF	Ethyl Iodide	60	12	85

Experimental Protocols

The following are generalized protocols for the key steps in Trilobine hemisynthesis. Researchers should adapt these protocols based on the specific substrate and desired derivative.

Protocol 1: General Procedure for Demethylation of Isotrilobine with BBr₃

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add Isotrilobine (1.0 eq.). Dissolve the starting material in anhydrous dichloromethane (DCM) (approx. 0.1 M concentration).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of BBr₃: Add a solution of BBr₃ (2.2-3.0 eq. per methoxy group) in anhydrous DCM dropwise to the stirred solution of Isotrilobine over 30-60 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Cool the reaction mixture to 0 °C in an ice bath and slowly add methanol to quench the excess BBr₃. After the initial vigorous reaction subsides, add water.

• Work-up and Extraction: Transfer the mixture to a separatory funnel. The product may precipitate, in which case it can be collected by filtration. If the product remains in solution, separate the organic layer. Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel or by preparative High-Performance Liquid Chromatography (HPLC).

Protocol 2: General Procedure for N-Alkylation of Demethylated Isotrilobine

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add the demethylated Isotrilobine (1.0 eq.) and a suitable base (e.g., K₂CO₃, 3.0 eq.).

• Solvent and Reagent Addition: Add anhydrous dimethylformamide (DMF) to the flask. Stir the suspension for 15-30 minutes at room temperature. Add the desired alkylamine (1.1-1.5 eq.) followed by the alkylating agent (e.g., ethyl bromide, 1.2 eq.).

• Reaction: Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature and filter to remove the inorganic salts. Dilute the filtrate with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or preparative HPLC.

Protocol 3: General HPLC Purification of Trilobine Derivatives

• Column: A C18 reversed-phase column is commonly used for the purification of alkaloids.[9][10][11]

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer and an organic solvent is typically employed.

  • Aqueous Phase (A): Water with an acidic modifier to improve peak shape, such as 0.1% trifluoroacetic acid (TFA) or 0.1% formic acid.

  • Organic Phase (B): Acetonitrile or methanol.

• Gradient: A typical gradient might start with a low percentage of the organic phase (e.g., 10-20% B) and gradually increase to a high percentage (e.g., 90-100% B) over 20-40 minutes to elute compounds with a range of polarities.

• Detection: UV detection at a wavelength where the compounds have strong absorbance (e.g., 280 nm).

• Fraction Collection: Collect fractions corresponding to the desired peaks and analyze for purity. Pool the pure fractions and remove the solvent under reduced pressure.

Mandatory Visualization

Caption: Experimental workflow for the hemisynthesis of Trilobine derivatives.

Caption: Troubleshooting decision tree for Trilobine hemisynthesis.

Frequently Asked Questions (FAQs)

Q1: What is the role of Trilobine hemisynthesis in drug development?

A1: Trilobine is a bisbenzylisoquinoline alkaloid with known biological activities. Hemisynthesis, which involves the chemical modification of a naturally occurring starting material, allows for the creation of a library of related compounds (derivatives). These derivatives can be screened for enhanced potency, improved pharmacokinetic properties, and reduced toxicity, which is a crucial step in the development of new drugs. For example, derivatives of Trilobine have been investigated for their antimalarial properties.

Q2: Are there "greener" alternatives to using BBr₃ for demethylation?

A2: While BBr₃ is a very effective reagent for cleaving aryl methyl ethers, it is also highly reactive and corrosive. Research into greener alternatives is ongoing. Some potential methods, though they may require significant optimization for complex molecules like Trilobine, include using other Lewis acids, certain nucleophilic reagents, or enzymatic methods. However, for laboratory-scale synthesis of complex natural product derivatives, BBr₃ remains a common and reliable choice.

Q3: How can I monitor the progress of my reactions effectively?

A3: Thin Layer Chromatography (TLC) is a quick and effective way to monitor the progress of most organic reactions. By co-spotting the reaction mixture with the starting material and, if available, the expected product, you can visualize the consumption of the starting material and the formation of the product. For more quantitative and sensitive monitoring, especially for complex reaction mixtures, Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method.

Q4: What are the key safety precautions to take when working with BBr₃?

A4: Boron tribromide is a highly corrosive and moisture-sensitive reagent. It should only be handled in a well-ventilated fume hood by trained personnel. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. BBr₃ reacts violently with water and protic solvents, so all glassware must be thoroughly dried, and the reaction should be carried out under an inert atmosphere.

Q5: My final Trilobine derivative is difficult to purify. What are some advanced purification strategies?

A5: If standard silica gel chromatography or reversed-phase HPLC is not providing adequate separation, you might consider other chromatographic techniques. These include ion-exchange chromatography if your derivative has a net charge, or size-exclusion chromatography for very large derivatives. For challenging separations of isomers, chiral chromatography may be necessary if the derivatization creates new stereocenters. Methodical optimization of the HPLC conditions, such as trying different columns, mobile phase additives, and gradients, is also crucial.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Demethylation of Methyl Ethers - Boron Tribromide (BBr3) [commonorganicchemistry.com]
• 3. Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. An unusual reactivity of BBr3: Accessing tetrahydroisoquinoline units from N-phenethylimides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thieme-connect.de [thieme-connect.de]
• 8. researchgate.net [researchgate.net]
• 9. nacalai.com [nacalai.com]
• 10. revroum.lew.ro [revroum.lew.ro]
• 11. c18 hplc column: Topics by Science.gov [science.gov]

Technical Support Center: Trilobine Quantification in Complex Biological Matrices

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the quantification of Trilobine in complex biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges in quantifying Trilobine in biological matrices like plasma, urine, or tissue homogenates?

A1: The primary challenges in quantifying Trilobine, a bisbenzylisoquinoline alkaloid, in biological matrices are related to its chemical structure and the complexity of the sample. Key challenges include:

• Matrix Effects: Co-eluting endogenous components from the biological matrix can significantly suppress or enhance the ionization of Trilobine in the mass spectrometer, leading to inaccurate quantification.[1][2]

• Low Recovery: Trilobine can bind to proteins and other matrix components, leading to low and variable recovery during sample extraction.

• Stability: Degradation of Trilobine can occur during sample collection, storage, and processing, affecting the accuracy of the results.[1]

• Metabolite Interference: Trilobine may be metabolized in the body, and its metabolites could potentially interfere with the quantification of the parent compound if they are not chromatographically separated.

Q2: What is the recommended analytical technique for Trilobine quantification?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the quantification of Trilobine in biological samples.[1][3] This technique offers high selectivity and sensitivity, which are crucial for accurately measuring low concentrations of the analyte in a complex matrix.[1] Ultra-performance liquid chromatography (UPLC) systems can provide better resolution and faster analysis times.[4][5]

Q3: How should I choose an appropriate internal standard (IS) for Trilobine quantification?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of Trilobine (e.g., Trilobine-d6). A SIL-IS has nearly identical chemical and physical properties to the analyte, ensuring it behaves similarly during sample preparation and analysis, thus effectively compensating for matrix effects and variability in extraction recovery. If a SIL-IS is not available, a structural analog with similar physicochemical properties and chromatographic retention time can be used. However, it is crucial to validate that the analog accurately mimics the behavior of Trilobine.

Q4: What are the common sample preparation techniques for extracting Trilobine from biological matrices?

A4: The choice of sample preparation technique depends on the matrix and the required level of cleanliness. Common methods include:

• Protein Precipitation (PPT): This is a simple and fast method where a solvent like acetonitrile (B52724) or methanol (B129727) is added to the sample to precipitate proteins.[1][6] While quick, it may not remove all interfering substances, potentially leading to significant matrix effects.[7]

• Liquid-Liquid Extraction (LLE): This technique separates Trilobine from the matrix based on its solubility in two immiscible liquid phases. LLE can provide a cleaner extract than PPT.[7][8]

• Solid-Phase Extraction (SPE): SPE is a highly selective method that can provide the cleanest samples by utilizing a solid sorbent to retain and then elute the analyte.[9] It is often the best choice for minimizing matrix effects, especially for complex matrices like tissue homogenates.

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification of Trilobine.

Poor Peak Shape and Chromatography Issues

Issue	Possible Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary interactions with the column stationary phase.- Inappropriate mobile phase pH.	- Use a column with end-capping or a different stationary phase.- Adjust the mobile phase pH to ensure Trilobine is in a single ionic state.
Peak Fronting	- Column overload.- Sample solvent stronger than the mobile phase.	- Dilute the sample or inject a smaller volume.- Ensure the sample is dissolved in a solvent with a similar or weaker elution strength than the initial mobile phase.
Split Peaks	- Clogged frit or void in the column.- Injector issue.	- Reverse flush the column or replace it if necessary.- Inspect and clean the injector.
No Peak or Very Small Peak	- In-source degradation of the analyte.- Poor ionization efficiency.- Incorrect MRM transitions.	- Optimize the ion source parameters (e.g., temperature, gas flows).- Adjust the mobile phase composition to include additives that enhance ionization (e.g., formic acid).- Re-optimize the Multiple Reaction Monitoring (MRM) transitions for Trilobine and the internal standard.[10]

Inaccurate or Imprecise Results

Issue	Possible Cause(s)	Recommended Solution(s)
High Variability in Results	- Inconsistent sample preparation.- Matrix effects varying between samples.- Instability of Trilobine in the matrix or processed samples.	- Automate the sample preparation process if possible to ensure consistency.- Use a stable isotope-labeled internal standard.- Optimize the sample extraction method to remove more interferences.- Perform stability tests at each step of the process and under different storage conditions.[1]
Low Recovery	- Inefficient extraction method.- Analyte binding to labware or proteins.- Degradation during extraction.	- Optimize the extraction solvent, pH, and mixing time.- Use silanized glassware or low-binding microplates.- Evaluate different sample preparation techniques (PPT vs. LLE vs. SPE).- Perform the extraction at a lower temperature to minimize degradation.
Significant Matrix Effects	- Co-eluting endogenous compounds.- Insufficient sample cleanup.	- Modify the chromatographic method to separate Trilobine from interfering peaks.- Employ a more rigorous sample preparation method like SPE.- Use a stable isotope-labeled internal standard.

Quantitative Data Summary

The following tables provide representative data for the quantification of a structurally similar bisbenzylisoquinoline alkaloid, Tetrandrine (B1684364), in human plasma. This data can serve as a useful reference for what to expect during method validation for Trilobine.

Table 1: Extraction Recovery and Matrix Effect of Tetrandrine in Human Plasma [1][2]

Analyte	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Tetrandrine	5	85.2 ± 4.1	95.7 ± 5.3
50	87.5 ± 3.8	98.1 ± 4.9
500	86.1 ± 3.5	96.5 ± 5.1
Internal Standard	100	88.3 ± 4.5	97.2 ± 4.7

Table 2: Intra- and Inter-Day Precision and Accuracy for Tetrandrine in Human Plasma [1][2]

Nominal Conc. (ng/mL)	Measured Conc. (Mean ± SD, n=6)	Intra-Day Precision (RSD%)	Intra-Day Accuracy (%)	Measured Conc. (Mean ± SD, n=18, 3 days)	Inter-Day Precision (RSD%)	Inter-Day Accuracy (%)
5	5.1 ± 0.3	5.9	102.0	5.2 ± 0.4	7.7	104.0
50	48.9 ± 2.1	4.3	97.8	49.5 ± 2.5	5.1	99.0
500	508.5 ± 15.2	3.0	101.7	501.0 ± 20.0	4.0	100.2

Experimental Protocols

Protocol 1: Protein Precipitation (PPT) for Trilobine in Plasma

• Sample Preparation:

  • Aliquot 100 µL of plasma sample into a microcentrifuge tube.

  • Add 10 µL of the internal standard working solution (e.g., Trilobine-d6 in methanol).

  • Add 300 µL of cold acetonitrile containing 0.1% formic acid.

• Precipitation and Centrifugation:

  • Vortex the mixture for 1 minute to precipitate the proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• Analysis:

  • Vortex briefly and inject an aliquot into the LC-MS/MS system.

Protocol 2: Tissue Homogenization for Trilobine Extraction

• Tissue Weighing and Lysis Buffer Addition:

  • Accurately weigh the frozen tissue sample (e.g., 100 mg).

  • Add 900 µL of ice-cold lysis buffer (e.g., 50 mM Tris-HCl with 2 mM EDTA, pH 7.4) per 100 mg of tissue.[11]

• Homogenization:

  • Homogenize the tissue using a bead beater, Potter-Elvehjem homogenizer, or a polytron until a uniform homogenate is obtained. Keep the sample on ice during this process.[11][12]

• Centrifugation:

  • Centrifuge the homogenate at a high speed (e.g., 13,000 x g) for 10-15 minutes at 4°C to pellet cellular debris.[11]

• Supernatant Collection:

  • Carefully collect the supernatant for further sample preparation (e.g., protein precipitation or solid-phase extraction).

Visualizations

Figure 1: General experimental workflow for Trilobine quantification.

Figure 2: Troubleshooting logic for inaccurate or imprecise results.

References

• 1. An UPLC-MS/MS method for quantifying tetrandrine and its metabolite berbamine in human blood: Application to a human pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. UPLC-MS/MS Profile of Alkaloids with Cytotoxic Properties of Selected Medicinal Plants of the Berberidaceae and Papaveraceae Families - PMC [pmc.ncbi.nlm.nih.gov]
• 5. UPLC Separation and QTof–MS Identification of Major Alkaloids in Plumula Nelumbinis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. actapharmsci.com [actapharmsci.com]
• 8. Multi-step Preparation Technique to Recover Multiple Metabolite Compound Classes for In-depth and Informative Metabolomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrophilic interaction liquid chromatography-solid phase extraction directly combined with protein precipitation for the determination of triptorelin in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimization by infusion of multiple reaction monitoring transitions for sensitive quantification of peptides by liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rbm.iqvia.com [rbm.iqvia.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Enhancing the Oral Bioavailability of Trilobine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the oral bioavailability of trilobine and related compounds. Given the limited direct public data on trilobine, this guide leverages information on the closely related compound, trimebutine (B1183), and general principles of enhancing the bioavailability of poorly soluble drugs.

Frequently Asked Questions (FAQs)

Q1: What is trilobine and why is enhancing its oral bioavailability a challenge?

Trilobine is a compound that is structurally and pharmacologically related to trimebutine, a drug used for gastrointestinal disorders. Like many pharmaceutical compounds, trilobine's effectiveness when administered orally can be limited by poor bioavailability. The primary challenges are often low aqueous solubility and/or poor intestinal permeability.[1][2] Additionally, it may be subject to significant first-pass metabolism in the liver and efflux by transporters like P-glycoprotein (P-gp) in the intestinal wall, which further reduces the amount of drug reaching systemic circulation.[3][4][5]

Q2: What are the primary metabolic pathways for compounds like trilobine?

Compounds structurally similar to trilobine, such as trimebutine, undergo extensive first-pass metabolism, primarily in the liver.[3][6] Key metabolic reactions include N-demethylation, hydrolysis of ester bonds, and subsequent conjugation with glucuronic acid or sulfate (B86663) to form more water-soluble metabolites that can be excreted.[7][8] The primary active metabolite of trimebutine is N-desmethyltrimebutine (nortrimebutine).[3][7] Cytochrome P450 (CYP) enzymes are the main drivers of these phase I metabolic reactions.[4]

Q3: How does P-glycoprotein (P-gp) affect the bioavailability of trilobine?

P-glycoprotein is an efflux transporter protein found in the cell membranes of intestinal epithelial cells and other tissues.[5][9] It actively pumps a wide range of drug molecules out of the cells and back into the intestinal lumen, thereby limiting their absorption into the bloodstream.[5][10] If trilobine is a substrate for P-gp, this efflux mechanism can significantly reduce its oral bioavailability.[11]

Troubleshooting Guides

This section provides solutions to common issues encountered during experiments aimed at enhancing the oral bioavailability of trilobine.

Issue 1: Low Dissolution Rate of Trilobine Formulation

Symptoms:

• In vitro dissolution studies show slow and incomplete release of trilobine from the formulation.

• In vivo studies result in low and variable plasma concentrations.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Poor aqueous solubility of crystalline trilobine.	1. Particle Size Reduction: Reduce the particle size of the trilobine active pharmaceutical ingredient (API) through micronization or nanosization to increase the surface area available for dissolution. 2. Amorphous Solid Dispersions: Formulate trilobine as an amorphous solid dispersion with a hydrophilic polymer (e.g., PVP, HPMC). This prevents the drug from crystallizing and enhances its dissolution rate. 3. Cyclodextrin Complexation: Formulate trilobine with cyclodextrins to create inclusion complexes that improve its aqueous solubility.
Drug recrystallization in the gastrointestinal tract.	1. Use of Precipitation Inhibitors: Incorporate polymers that can act as precipitation inhibitors in the formulation to maintain a supersaturated state of the drug in the gastrointestinal fluids.
Inadequate wetting of the drug particles.	1. Addition of Surfactants: Include pharmaceutically acceptable surfactants in the formulation to improve the wetting of the hydrophobic drug particles.

Issue 2: Poor Intestinal Permeability

Symptoms:

• Even with improved dissolution, in vivo absorption is low.

• Caco-2 cell permeability assays show low apparent permeability (Papp) values.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Low passive diffusion across the intestinal epithelium.	1. Lipid-Based Formulations: Formulate trilobine in lipid-based systems such as self-emulsifying drug delivery systems (SEDDS), nanoemulsions, or solid lipid nanoparticles (SLNs). These can enhance absorption through the lymphatic pathway and by improving membrane fluidity. 2. Permeation Enhancers: Co-administer with or include permeation enhancers in the formulation. These are excipients that can transiently and reversibly open the tight junctions between intestinal epithelial cells.
High P-glycoprotein (P-gp) efflux.	1. Co-administration with P-gp Inhibitors: Administer trilobine with known P-gp inhibitors (e.g., certain surfactants, polymers, or specific small molecules). This can reduce the efflux of the drug back into the intestinal lumen. 2. Nanoformulations: Encapsulating trilobine in nanoparticles may help it to bypass P-gp efflux mechanisms.

Issue 3: High First-Pass Metabolism

Symptoms:

• Low plasma concentrations of the parent drug (trilobine) despite good absorption.

• High plasma concentrations of trilobine metabolites.

Possible Causes & Solutions:

Possible Cause

Troubleshooting Steps

Extensive metabolism by Cytochrome P450 (CYP) enzymes in the liver and/or intestinal wall.

1. Co-administration with CYP Inhibitors: Administer trilobine with inhibitors of the specific CYP enzymes responsible for its metabolism. This requires identification of the relevant CYP isoforms. 2. Prodrug Approach: Design a prodrug of trilobine that is less susceptible to first-pass metabolism and is converted to the active drug in the systemic circulation. 3. Nanoformulations for Lymphatic Uptake: Lipid-based nanoformulations can promote lymphatic absorption, which bypasses the portal circulation and thus reduces first-pass metabolism in the liver.

Experimental Protocols

Protocol 1: Preparation of a Trilobine Solid Dispersion by Solvent Evaporation

Objective: To prepare an amorphous solid dispersion of trilobine to enhance its dissolution rate.

Materials:

• Trilobine

• Polyvinylpyrrolidone (PVP) K30

• Methanol (B129727) (or another suitable volatile solvent)

• Rotary evaporator

• Vacuum oven

Procedure:

• Accurately weigh trilobine and PVP K30 in the desired ratio (e.g., 1:5 w/w).

• Dissolve both the drug and the polymer in a minimal amount of methanol in a round-bottom flask.

• Attach the flask to a rotary evaporator.

• Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C) until a solid film forms on the inner wall of the flask.

• Further dry the solid dispersion under vacuum for 24 hours to remove any residual solvent.

• Scrape the dried solid dispersion from the flask and gently grind it into a fine powder.

• Store the prepared solid dispersion in a desiccator.

Characterization:

• In Vitro Dissolution: Perform dissolution testing in a suitable medium (e.g., simulated gastric or intestinal fluid) and compare the release profile to that of the pure crystalline drug.

• Solid-State Characterization: Use techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) to confirm the amorphous nature of the trilobine in the dispersion.

Data Presentation

The following tables summarize hypothetical quantitative data for different trilobine formulations to illustrate the potential improvements in bioavailability.

Table 1: Physicochemical Properties of Trilobine

Parameter	Value
Molecular Weight	To be determined experimentally
Aqueous Solubility (pH 6.8)	< 0.1 mg/mL (estimated)
LogP	To be determined experimentally
Permeability (Papp in Caco-2)	To be determined experimentally

Table 2: In Vitro Dissolution of Different Trilobine Formulations

Formulation	Drug Release after 60 min (%)
Pure Trilobine	< 10%
Micronized Trilobine	35%
Trilobine Solid Dispersion (1:5 drug:PVP K30)	> 85%
Trilobine-Cyclodextrin Complex	> 90%

Table 3: Pharmacokinetic Parameters of Different Trilobine Formulations in Rats (Oral Administration)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Relative Bioavailability (%)
Pure Trilobine	50	2.0	200	100
Trilobine Solid Dispersion	250	1.0	1200	600
Trilobine Nanoemulsion	350	0.5	1800	900

Visualizations

Experimental workflow for enhancing trilobine bioavailability.

References

• 1. SPECIAL FEATURE - Solubility & Bioavailability: Difficult Beasts to Tame [drug-dev.com]
• 2. Drug solubility and permeability [pion-inc.com]
• 3. Drug metabolism - Wikipedia [en.wikipedia.org]
• 4. Functional interactions between P-glycoprotein and CYP3A in drug metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. P-glycoprotein and its role in drug-drug interactions - Australian Prescriber [australianprescriber.tg.org.au]
• 6. Trimebutine - Wikipedia [en.wikipedia.org]
• 7. Trimebutine | C22H29NO5 | CID 5573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Studies of metabolic pathways of trimebutine by simultaneous administration of trimebutine and its deuterium-labeled metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Role of P-glycoprotein in pharmacokinetics: clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enhanced Intestinal Absorption and Pharmacokinetic Modulation of Berberine and Its Metabolites through the Inhibition of P-Glycoprotein and Intestinal Metabolism in Rats Using a Berberine Mixed Micelle Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Trilobine Extraction

Welcome to the technical support center for Trilobine extraction. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome challenges related to scaling up their extraction and purification processes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up Trilobine extraction from a lab bench to a pilot or industrial scale?

A1: Scaling up the extraction of Trilobine, a bisbenzylisoquinoline alkaloid, presents several key challenges:

• Maintaining Extraction Efficiency: Processes that are efficient on a small scale may not translate directly to larger volumes. Factors like solvent penetration, agitation, and heat transfer become more complex and can lead to lower yields.[1]

• Solvent Handling and Cost: Large-scale extractions require significant volumes of solvents, which introduces challenges related to cost, safety (flammability, toxicity), and environmental disposal. The economic viability of the process heavily depends on efficient solvent use and recovery.[2][3]

• Compound Stability: Trilobine, like many alkaloids, can be sensitive to heat, light, and pH changes.[4] Prolonged processing times associated with large-scale operations can increase the risk of degradation, reducing the final yield of the pure compound.

• Purity and Separation: The crude extract of the plant source (e.g., Cocculus trilobus) contains a complex mixture of similar alkaloids and other metabolites. Achieving high purity on a large scale requires robust and scalable chromatographic methods, which can be a significant bottleneck.[4]

• Equipment and Infrastructure: The transition from laboratory glassware to large-scale extractors, reactors, and chromatography columns requires substantial capital investment and specialized infrastructure.[1]

Q2: My crude Trilobine extract yield is significantly lower after scaling up. What are the likely causes?

A2: A drop in yield during scale-up is a common issue. Consider the following factors:

• Inadequate Grinding: The particle size of the plant material is crucial. For large batches, ensure that the grinding process achieves a consistent and fine powder to maximize the surface area available for solvent penetration.[4]

• Poor Solvent-to-Solid Ratio: An optimal solvent-to-solid ratio is critical for efficient extraction. When scaling up, simply increasing the volume proportionally might not be sufficient due to changes in vessel geometry and mixing dynamics. This ratio often needs to be re-optimized.[5]

• Inefficient Mixing/Agitation: In large vessels, achieving uniform mixing is more difficult. "Dead zones" can form where the solvent does not effectively interact with the plant material, leading to incomplete extraction.

• Channeling in Percolation/Soxhlet: In large-scale percolation or Soxhlet extraction, the solvent may form channels, bypassing large portions of the solid material. Proper packing of the extractor is essential to prevent this.

• Insufficient Extraction Time: Mass transfer limitations are more pronounced in larger volumes. It may be necessary to increase the extraction time or the number of extraction cycles to ensure complete recovery.[6]

Q3: I am observing significant emulsion formation during the liquid-liquid partitioning (acid-base extraction) step at a larger scale. How can I resolve this?

A3: Emulsion formation is a frequent problem in large-scale liquid-liquid extractions, especially with complex plant extracts. Here are some troubleshooting strategies:

• Gentle Mixing: Instead of vigorous shaking or agitation, which can promote emulsion, use gentle, slow mixing to facilitate the transfer of the alkaloid between the aqueous and organic phases.

• pH Adjustment: Ensure the pH is distinctly acidic (pH < 2) or basic (pH > 9) as required. A pH near neutral can increase the solubility of certain compounds in both phases, leading to emulsions.[4]

• Increase Ionic Strength: Add a saturated solution of sodium chloride (brine) to the aqueous phase. This increases the polarity of the aqueous layer and can help "break" the emulsion by forcing emulsifying agents into the organic layer.

• Filtration: For persistent emulsions, filtering the mixture through a bed of celite or glass wool can sometimes help to break up the emulsified layer.

• Centrifugation: If the equipment is available, centrifuging the mixture is a highly effective method for separating the layers.

Troubleshooting Guide: Low Yield and Purity

This guide provides a systematic approach to diagnosing and solving common issues encountered during the scale-up of Trilobine extraction.

dot

Caption: A decision tree for troubleshooting low yield and purity issues in Trilobine extraction.

Quantitative Data on Extraction Parameters

The efficiency of Trilobine extraction is highly dependent on the chosen method and parameters. The following tables summarize data from optimization studies on similar alkaloids to provide a starting point for scale-up experiments.

Table 1: Comparison of Extraction Methods and Solvents

Extraction Method	Solvent System	Typical Temperature (°C)	Typical Time	Relative Yield (%)	Reference
Maceration	80% Ethanol	25-30 °C	24-72 h	65-75	[3]
Soxhlet Extraction	95% Ethanol	78 °C (Boiling)	8-12 h	85-95	[2][6]
Ultrasound-Assisted (UAE)	75% Methanol	40-50 °C	30-60 min	90-98	[6][7]
Microwave-Assisted (MAE)	70% Ethanol	60-70 °C	5-15 min	92-99	[2]

Note: Relative yields are comparative and will vary based on the specific plant material and precise conditions.

Table 2: Influence of Key Parameters on Alkaloid Yield

Parameter	Range Studied	Optimal Value (Example)	Effect on Yield	Reference
Solvent Concentration	50-95% (Ethanol/Water)	75-80%	Yield increases up to an optimal polarity, then may decrease as other compounds are co-extracted.	[8][9]
Solid-to-Liquid Ratio	1:10 to 1:50 (g/mL)	1:20 to 1:30	Increasing the solvent volume improves extraction up to a point of diminishing returns.	[5]
Temperature	30-80 °C	50-60 °C	Higher temperatures increase solubility and diffusion but risk thermal degradation of Trilobine.	[3][8]
Extraction Time (UAE)	20-80 min	45-60 min	Yield increases with time until the majority of the accessible alkaloid has been extracted.	[10]

Experimental Protocols

Protocol 1: Large-Scale Acid-Base Extraction of Crude Alkaloids

This protocol outlines a general method for obtaining a crude alkaloid mixture from powdered plant material, which can then be further purified to isolate Trilobine.

• Defatting:

  • Load finely powdered plant material (e.g., 5 kg of Cocculus trilobus roots) into a large-scale extractor.

  • Extract the material with a non-polar solvent like hexane (B92381) (3 x 15 L) at room temperature with gentle agitation for 12-24 hours per extraction cycle.[4]

  • Discard the hexane extracts, which contain lipids and other non-polar constituents, and thoroughly air-dry the plant material to remove residual solvent.

• Alkaloid Extraction:

  • Moisten the defatted plant material with a basic solution (e.g., 10% ammonium (B1175870) hydroxide) to liberate the free-base alkaloids from their salt form within the plant tissue.

  • Extract the basified material with a moderately polar organic solvent such as dichloromethane (B109758) (DCM) or ethyl acetate (B1210297) (EtOAc) (4 x 15 L) until the extract tests negative for alkaloids (e.g., with Dragendorff's reagent).

• Acidic Wash (Liquid-Liquid Partition):

  • Combine the organic extracts and concentrate under reduced pressure to about 5 L.

  • Extract the concentrated organic solution with an aqueous acid solution (e.g., 5% HCl or 2% sulfuric acid) (4 x 2 L). The protonated alkaloid salts will move into the aqueous layer, while neutral impurities remain in the organic layer.[11][12]

  • Separate and combine the aqueous acidic layers.

• Liberation and Recovery of Crude Alkaloids:

  • Cool the combined aqueous layer in an ice bath and carefully adjust the pH to 9-10 with concentrated ammonium hydroxide (B78521) to precipitate the free-base alkaloids.[4]

  • Extract the liberated alkaloids from the basic aqueous solution with DCM (5 x 2 L).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude alkaloid mixture.

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Caption: Workflow for the acid-base extraction of a crude alkaloid mixture containing Trilobine.

Signaling Pathway Visualization

Trilobine has demonstrated anti-cancer properties, and while its exact and complete mechanism is under investigation, many alkaloids with similar structures interfere with key cell signaling pathways that regulate cell survival, proliferation, and apoptosis (programmed cell death).[13] One such critical pathway involves NF-κB (Nuclear Factor kappa B), which is often overactive in cancer cells, preventing apoptosis.

Hypothesized Anti-Cancer Signaling Pathway for Trilobine

The following diagram illustrates a plausible mechanism where Trilobine induces apoptosis by inhibiting the NF-κB signaling pathway, a common mechanism for anti-cancer natural products.[14][15]

dot

Caption: Hypothesized pathway of Trilobine-induced apoptosis via inhibition of NF-κB signaling.

References

• 1. Navigating the Complexities of Plant Extraction: Challenges and Solutions [greenskybio.com]
• 2. A critical look at challenges and future scopes of bioactive compounds and their incorporations in the food, energy, and pharmaceutical sector - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. benchchem.com [benchchem.com]
• 5. openresearchafrica.org [openresearchafrica.org]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. scispace.com [scispace.com]
• 9. m.youtube.com [m.youtube.com]
• 10. mdpi.com [mdpi.com]
• 11. quora.com [quora.com]
• 12. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 13. Trilobolide-6-O-isobutyrate from Sphagneticola trilobata acts by inducing oxidative stress, metabolic changes and apoptosis-like processes by caspase 3/7 activation of human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Targets and molecular mechanisms of triptolide in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Minimizing degradation of Trilobine during storage and handling

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of Trilobine to minimize its degradation. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Disclaimer: Specific degradation pathways and quantitative stability data for Trilobine are limited in publicly available literature. Therefore, the information provided is based on the general chemical properties of bisbenzylisoquinoline alkaloids and data from closely related compounds. It is crucial to perform compound-specific stability studies for your particular application.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of Trilobine?

A1: Like many complex natural products, Trilobine, a bisbenzylisoquinoline alkaloid, is susceptible to degradation from several environmental factors. The primary contributors to its degradation are likely:

• Light: Exposure to light, particularly UV radiation, can induce photolytic degradation. Bisbenzylisoquinoline alkaloids have been shown to be photolabile.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation. Long-term storage at ambient or higher temperatures is not recommended.

• pH: The stability of alkaloids is often pH-dependent. Both acidic and alkaline conditions can catalyze hydrolytic degradation of susceptible functional groups within the Trilobine molecule.[1][2][3]

• Oxidation: The presence of oxidizing agents or even atmospheric oxygen can lead to oxidative degradation of the molecule.[4]

Q2: How should I store my solid Trilobine powder for long-term use?

A2: For long-term storage of solid Trilobine, it is recommended to:

• Store at low temperatures: Keep the compound at -20°C or lower in a tightly sealed container.

• Protect from light: Use an amber or opaque vial to prevent exposure to light.

• Store in a dry environment: A desiccator or an inert gas atmosphere (e.g., argon or nitrogen) is recommended to minimize moisture and oxidation.

Q3: What precautions should I take when preparing Trilobine solutions?

A3: When preparing solutions of Trilobine, consider the following to minimize degradation:

• Use high-purity solvents: Solvents should be free of peroxides and other impurities.

• Protect from light: Prepare solutions in a dimly lit area or use amber glassware.

• Consider pH: If preparing a buffered solution, it is advisable to conduct a preliminary study to determine the optimal pH for stability. Neutral pH is often a reasonable starting point, but this can be compound-specific.[2][3][5]

• Prepare fresh solutions: It is best practice to prepare solutions fresh for each experiment. If storage of a stock solution is necessary, it should be aliquoted into small volumes and stored at -20°C or -80°C for a limited time. Avoid repeated freeze-thaw cycles.

Q4: I am observing unexpected peaks in my HPLC analysis of a Trilobine sample. What could be the cause?

A4: The appearance of unexpected peaks in your chromatogram could be due to several reasons:

• Degradation: The new peaks are likely degradation products of Trilobine. This can occur due to improper storage or handling, or instability in the analytical mobile phase.

• Impurities: The starting material may contain impurities. Always check the certificate of analysis provided by the supplier.

• Contamination: The sample or the HPLC system may be contaminated.

To troubleshoot, you should run a fresh sample prepared from a properly stored stock and ensure the cleanliness of your HPLC system. If degradation is suspected, a forced degradation study can help to identify potential degradation products.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of potency or inconsistent results in biological assays.	Degradation of Trilobine in stock solutions or during the experiment.	Prepare fresh solutions of Trilobine for each experiment. Verify the stability of Trilobine under your specific assay conditions (e.g., temperature, media, duration).
Change in the physical appearance of solid Trilobine (e.g., color change, clumping).	Exposure to light, moisture, or high temperatures.	Discard the material as it may be significantly degraded. Review your storage procedures to ensure they meet the recommended conditions.
Precipitation of Trilobine from solution.	Poor solubility in the chosen solvent or degradation to a less soluble product.	Trilobine has poor water solubility.[6] Consider using a different solvent system or preparing a salt form to improve solubility.[7] Ensure the solution is not supersaturated.
Multiple peaks observed in HPLC analysis of a freshly prepared sample.	The compound may be unstable in the chosen solvent or mobile phase.	Evaluate the stability of Trilobine in different solvents and mobile phases. Adjust the pH of the mobile phase if necessary.

Data on Factors Affecting Stability

Due to the limited availability of specific quantitative data for Trilobine, the following table presents hypothetical data to illustrate the expected trends in degradation under various conditions. This data is for illustrative purposes only.

Condition	Parameter	Storage Duration	Hypothetical % Degradation of Trilobine
Temperature	-20°C	12 months	< 1%
4°C	12 months	2 - 5%
25°C	6 months	10 - 20%
Light	Dark (in amber vial)	6 months	< 2%
Exposed to ambient light	1 month	5 - 15%
Exposed to UV light (254 nm)	24 hours	> 30%
pH (in aqueous buffer at 25°C)	pH 3.0	24 hours	8 - 15%
pH 7.0	24 hours	1 - 3%
pH 9.0	24 hours	10 - 20%
Oxidation	3% H₂O₂ at 25°C	24 hours	15 - 30%

Experimental Protocols

Protocol 1: Forced Degradation Study of Trilobine

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and pathways.[8][9]

Objective: To generate degradation products of Trilobine under various stress conditions.

Materials:

• Trilobine

• HPLC grade water, acetonitrile, and methanol (B129727)

• Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Hydrogen peroxide (H₂O₂)

• pH meter

• HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Trilobine (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH. Incubate at 60°C for 8 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: To an aliquot of the stock solution, add an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Store a solid sample of Trilobine at 70°C for 48 hours. Also, reflux a solution of Trilobine for 24 hours.

• Photolytic Degradation: Expose a solid sample and a solution of Trilobine to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber.

• Analysis: Analyze all stressed samples, along with a control (unstressed) sample, by a suitable stability-indicating HPLC method (see Protocol 2).

Protocol 2: Development of a Stability-Indicating HPLC Method

This protocol provides a general approach to developing an HPLC method capable of separating Trilobine from its degradation products.[10][11][12]

Objective: To develop an analytical method that can accurately quantify Trilobine in the presence of its impurities and degradation products.

Instrumentation and Columns:

• HPLC with a PDA detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Method Development Strategy:

• Initial Mobile Phase Screening:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: Acetonitrile or Methanol

  • Start with a gradient elution from 10% to 90% B over 20 minutes.

• Wavelength Selection: Use the PDA detector to determine the wavelength of maximum absorbance for Trilobine.

• Optimization:

  • Inject a mixture of the stressed samples from the forced degradation study.

  • Adjust the gradient slope, flow rate, and mobile phase composition to achieve adequate separation (resolution > 1.5) between Trilobine and all degradation peaks.

  • If co-elution occurs, try a different column chemistry (e.g., C8, Phenyl-Hexyl) or a different organic modifier.

• Method Validation (as per ICH guidelines):

  • Specificity: Ensure the method can resolve Trilobine from its degradation products.

  • Linearity: Establish a linear relationship between concentration and peak area over a defined range.

  • Accuracy: Determine the closeness of the measured value to the true value.

  • Precision: Assess the repeatability and intermediate precision of the method.

  • Robustness: Evaluate the method's performance under small, deliberate variations in method parameters (e.g., pH, flow rate).

Visualizations

Caption: Factors leading to the degradation of Trilobine.

Caption: Workflow for a Trilobine stability study.

Caption: Troubleshooting unexpected HPLC peaks.

References

• 1. Triazolines. XXI: Preformulation degradation kinetics and chemical stability of a novel triazoline anticonvulsant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ibisscientific.com [ibisscientific.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Effects of Micro-environmental pH of Liposome on Chemical Stability of Loaded Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Insights on exploring the therapeutic potential and structural modification of Tetrandrine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Progress on structural modification of Tetrandrine with wide range of pharmacological activities [frontiersin.org]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biopharminternational.com [biopharminternational.com]
• 10. A validated RP-HPLC method for quantitation of trigonelline from herbal formulations containing Trigonella foenum-graecum (L.) seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijtsrd.com [ijtsrd.com]
• 12. ndl.ethernet.edu.et [ndl.ethernet.edu.et]

Technical Support Center: Refining Animal Models for Trilobine Efficacy Testing

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working with Trilobine. Our goal is to facilitate more accurate and reproducible preclinical efficacy testing by addressing common challenges encountered during animal studies.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with Trilobine.

Guide 1: Inconsistent Efficacy or High Variability in Animal Models

Problem: You are observing significant variability in the therapeutic response to Trilobine between individual animals or between experimental cohorts.

Potential Cause	Troubleshooting Steps
Poor Bioavailability	- Vehicle Formulation: Trilobine is a lipophilic molecule with poor aqueous solubility. Ensure your vehicle formulation is optimized. For oral administration, consider a suspension with 0.5% carboxymethyl cellulose (B213188) and 0.1% Tween 80. For intravenous or intraperitoneal injections, a co-solvent system such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline may be necessary. Always prepare fresh formulations and ensure complete dissolution or uniform suspension before administration.[1] - Route of Administration: If oral administration yields inconsistent results, consider intraperitoneal (i.p.) or intravenous (i.v.) routes to bypass first-pass metabolism and ensure more consistent systemic exposure.
Improper Drug Administration	- Oral Gavage Technique: Improper gavage technique can lead to stress, esophageal injury, or accidental tracheal administration, all of which can affect the animal's health and the drug's absorption.[2][3] Ensure personnel are properly trained. Use flexible gavage needles to minimize tissue damage.[2] - Injection Technique: For i.p. or i.v. injections, ensure the correct volume is administered slowly and at the correct anatomical location to avoid leakage or tissue damage.
Animal Health and Husbandry	- Underlying Health Issues: Subclinical infections or other health problems can significantly impact an animal's response to treatment. Ensure all animals are healthy and free of pathogens before starting the experiment. House animals in specific pathogen-free (SPF) conditions.[4] - Stress: Stress from handling, housing conditions, or experimental procedures can alter physiological responses. Acclimatize animals to the facility and handling procedures before the study begins.
Genetic Variability of Animal Strains	- Strain-Specific Responses: Different strains of mice or rats can have varied responses to drug treatment due to genetic differences. Ensure you are using a consistent and well-characterized strain for your disease model.

Guide 2: Unexpected Toxicity or Adverse Events

Problem: You are observing adverse effects in your animal models, such as weight loss, lethargy, or organ damage, that were not anticipated.

Potential Cause	Troubleshooting Steps
Dose-Related Toxicity	- Dose-Response Study: Conduct a preliminary dose-response study to determine the maximum tolerated dose (MTD) of Trilobine in your specific animal model and strain. Start with a low dose and gradually escalate. - Allometric Scaling: Use allometric scaling from in vitro IC50 values to estimate a starting dose for in vivo studies, but always confirm with a tolerability study.
Vehicle Toxicity	- Vehicle Control Group: Always include a vehicle-only control group to differentiate between the effects of Trilobine and the vehicle. Some vehicles, especially those with high concentrations of DMSO or surfactants, can cause local irritation or systemic toxicity.[5] - Limit Vehicle Components: Use the lowest effective concentration of solvents and surfactants. For example, high concentrations of Tween 80 can cause gastrointestinal irritation.[6]
Off-Target Effects	- Histopathology: If unexpected toxicity is observed, perform a full histopathological analysis of major organs to identify the sites of toxicity. - Literature Review: Although specific off-target effects of Trilobine are not well-documented, review the toxicology of related bisbenzylisoquinoline alkaloids for potential clues.

Frequently Asked Questions (FAQs)

Q1: What is the best way to formulate Trilobine for in vivo studies?

A1: Trilobine's poor water solubility presents a formulation challenge. The choice of vehicle depends on the route of administration.

• For Oral Gavage: A common approach is to create a suspension. A vehicle containing 0.5% (w/v) carboxymethyl cellulose (CMC) as a suspending agent and 0.1% (v/v) Tween 80 as a wetting agent in sterile water is a good starting point. The Trilobine powder should be finely ground (micronized) to improve suspension homogeneity.

• For Intraperitoneal (i.p.) or Intravenous (i.v.) Injection: A co-solvent system is often necessary. A widely used vehicle for poorly soluble compounds is a mixture of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% sterile saline .[7] It is crucial to dissolve the Trilobine in DMSO first before slowly adding the other components while vortexing to prevent precipitation. Always prepare this solution fresh and inspect for precipitates before injection.

Q2: I'm seeing a precipitate form when I dilute my DMSO stock of Trilobine with saline. What should I do?

A2: This is a common issue with compounds that are highly soluble in DMSO but not in aqueous solutions. Here are some steps to troubleshoot this:

• Change the Order of Addition: When preparing a co-solvent formulation, dissolve the Trilobine completely in DMSO first. Then, add the Tween 80 and PEG300 and mix well. Finally, add the saline dropwise while continuously vortexing.

• Increase the Percentage of Co-solvents/Surfactants: You may need to adjust the ratio of the components in your vehicle. Increasing the percentage of PEG300 and/or Tween 80 can help maintain solubility. However, be mindful of the potential toxicity of these excipients at higher concentrations.

• Use a Lower Stock Concentration: If possible, start with a lower concentration of Trilobine in your DMSO stock.

• Consider a Different Formulation: If a co-solvent system is not working, you might need to explore more advanced formulation strategies like lipid-based formulations or nano-micelles to improve solubility and bioavailability.[8]

Q3: What are some common pitfalls when using a collagen-induced arthritis (CIA) model to test Trilobine?

A3: The CIA model can be robust, but it is sensitive to several factors:

• Animal Strain and Vendor: The incidence and severity of arthritis can vary significantly between different rat and mouse strains and even between vendors of the same strain. It is crucial to use a high-responder strain (e.g., Lewis rats) and to be consistent with your animal supplier.[4][9]

• Collagen Emulsion: The quality of the collagen/adjuvant emulsion is critical for successful disease induction. The emulsion must be stable and properly prepared to ensure a strong immune response.[5]

• Timing of Treatment: The timing of Trilobine administration (prophylactic vs. therapeutic) will significantly impact the results. In a prophylactic regimen, dosing starts before or at the time of disease induction. In a therapeutic regimen, dosing begins after the onset of clinical signs of arthritis.[2] Be sure to clearly define your dosing paradigm.

Q4: What are the key considerations for designing a xenograft study to test Trilobine's efficacy against cancer?

A4: When designing a xenograft study, consider the following:

• Cell Line Selection: Choose a cancer cell line that is relevant to the proposed therapeutic indication of Trilobine. If you have in vitro IC50 data, select a cell line that shows sensitivity to the compound. For example, the MDA-MB-231 cell line is a common choice for triple-negative breast cancer models.[7][10][11][12][13]

• Tumor Implantation Site: Subcutaneous implantation on the flank is the most common and technically straightforward method, allowing for easy tumor measurement.[10][14][15]

• Starting Treatment: Begin treatment when the tumors have reached a palpable and measurable size (e.g., 50-150 mm³). Randomize the animals into control and treatment groups to ensure an even distribution of tumor sizes at the start of the study.[7][10]

• Endpoints: The primary endpoint is typically tumor growth inhibition, measured by caliper measurements of tumor volume over time. Tumor weight at the end of the study is another key endpoint. You can also include secondary endpoints like immunohistochemical analysis of proliferation markers (e.g., Ki-67) in the tumor tissue.[7]

Quantitative Data Presentation

The following tables summarize the available quantitative data for Trilobine and its derivatives.

Table 1: In Vitro Efficacy of Trilobine

Compound	Assay	Cell/System	Concentration	% Inhibition	Reference
Trilobine	ADP-induced Platelet Aggregation	Rat Platelets	0.5 mg/mL	38.2%	[16]
Trilobine	ADP-induced Platelet Aggregation	Rat Platelets	0.75 mg/mL	68.2%	[16]
Trilobine	ADP-induced Platelet Aggregation	Rat Platelets	1.0 mg/mL	94.0%	[16]
Trilobine	Thromboxane A2-like Substance Production	Rat Platelets	0.5 mg/mL	37%	[16]
Trilobine	Thromboxane A2-like Substance Production	Rat Platelets	1.0 mg/mL	53%	[16]
Trilobine	Thromboxane A2-like Substance Production	Rat Platelets	2.0 mg/mL	78%	[16]

Table 2: In Vivo Efficacy of Trilobine and its Derivatives

Compound	Animal Model	Route of Administration	Dose	Outcome	Reference
Trilobine	Rat	Intraperitoneal (i.p.)	20 mg/kg	47.6% inhibition of ADP-induced platelet aggregation	[16]
Trilobine	Rat	Intraperitoneal (i.p.)	40 mg/kg	84.0% inhibition of ADP-induced platelet aggregation	[16]
Trilobine	Rat	Intraperitoneal (i.p.)	20 mg/kg	40% inhibition of platelet TXB2 formation	[16]
Trilobine Derivative (Cmpd 125)	P. berghei-infected Mouse	Intraperitoneal (i.p.)	10 mg/kg/day for 4 days	Increased survival by 3.5 days; no reduction in parasitemia.	[4]
Trilobine Derivative (Cmpd 125)	P. berghei-infected Mouse	Intraperitoneal (i.p.)	20 mg/kg/day for 4 days	Increased survival by 5 days; significant reduction in parasitemia.	[4]

Experimental Protocols

The following are detailed methodologies for key animal models used in efficacy testing. Note that the drug preparation and administration sections are representative protocols for a compound like Trilobine and may require optimization.

Protocol 1: Collagen-Induced Arthritis (CIA) in Rats

This protocol describes the induction of arthritis in Lewis rats and a therapeutic treatment paradigm.

Materials:

• Male Lewis rats (6-8 weeks old)

• Bovine Type II Collagen Solution (e.g., 2 mg/mL in 0.05 M acetic acid)

• Incomplete Freund's Adjuvant (IFA)

• Trilobine

• Vehicle for oral gavage (e.g., 0.5% CMC, 0.1% Tween 80 in sterile water)

• Syringes and needles (for immunization and drug administration)

• Digital calipers

Methodology:

• Acclimatization: Acclimatize rats to the facility for at least one week prior to the start of the study.

• Preparation of Collagen Emulsion: Prepare a 1:1 emulsion of bovine type II collagen and IFA. Draw equal volumes of the two solutions into separate glass syringes connected by a stopcock. Force the solutions back and forth between the syringes until a thick, stable emulsion is formed (a drop of the emulsion should not disperse in water).

• Primary Immunization (Day 0): Anesthetize the rats. Inject 0.1 mL of the collagen emulsion intradermally at the base of the tail.

• Booster Immunization (Day 7): Prepare a fresh collagen emulsion. Inject 0.1 mL of the emulsion intradermally at a site near the primary injection.

• Monitoring Disease Progression: Beginning on Day 10, monitor the animals daily for clinical signs of arthritis (erythema and swelling of the paws). Use digital calipers to measure the thickness of the ankle joints. A clinical arthritis score can also be assigned to each paw (e.g., 0 = normal, 4 = severe swelling and ankylosis).

• Initiation of Treatment (Therapeutic Paradigm): Once an animal develops clear signs of arthritis (e.g., a clinical score of ≥ 2), randomize it into a treatment or control group. Begin daily oral gavage.

• Drug Preparation and Administration:

  • Prepare a suspension of Trilobine in the vehicle at the desired concentration(s). Ensure the suspension is homogenous by vortexing before each administration.

  • Administer the Trilobine suspension or vehicle alone to the respective groups via oral gavage once daily. The volume is typically 5-10 mL/kg.

• Efficacy Assessment: Continue to measure ankle thickness and clinical scores daily or every other day for the duration of the study (e.g., 28 days). Body weight should also be monitored.

• Endpoint Analysis: At the end of the study, animals can be euthanized for collection of paws for histopathological analysis to assess inflammation, pannus formation, and bone/cartilage erosion.[2]

Protocol 2: Human Cancer Xenograft Model in Mice

This protocol describes the establishment of a subcutaneous xenograft model using the MDA-MB-231 human breast cancer cell line.[7][10][11][12][13]

Materials:

• Female immunodeficient mice (e.g., NU/NU nude or SCID, 4-6 weeks old)

• MDA-MB-231 human breast cancer cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Sterile PBS

• Matrigel®

• Trilobine

• Vehicle for i.p. injection (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline)

• Syringes and needles

• Digital calipers

Methodology:

• Cell Preparation: Culture MDA-MB-231 cells in standard conditions. Harvest cells during the exponential growth phase. Wash the cells with sterile PBS and resuspend them in a 1:1 mixture of serum-free medium and Matrigel® at a concentration of 5 x 10⁷ cells/mL. Keep the cell suspension on ice.

• Tumor Implantation: Anesthetize the mice. Inject 100 µL of the cell suspension (containing 5 x 10⁶ cells) subcutaneously into the right flank of each mouse.[7]

• Tumor Growth Monitoring: Monitor the mice every 2-3 days for tumor formation. Once tumors are palpable, measure their length and width with digital calipers. Calculate the tumor volume using the formula: Volume = (Width² x Length) / 2.[7]

• Randomization and Treatment Initiation: When the average tumor volume reaches approximately 100-150 mm³, randomize the mice into treatment and control groups.[7]

• Drug Preparation and Administration:

  • Prepare the Trilobine solution in the vehicle at the desired concentration. Dissolve Trilobine in DMSO first, then add the other excipients. Prepare fresh daily and check for precipitates.

  • Administer the Trilobine solution or vehicle alone to the respective groups via i.p. injection daily. The injection volume is typically 100-200 µL per mouse.

• Efficacy Assessment: Measure tumor volumes and body weights every 2-3 days for the duration of the study (e.g., 21-28 days).

• Endpoint Analysis: At the end of the study, euthanize the mice. Excise the tumors, weigh them, and photograph them. A portion of each tumor can be fixed in formalin for histopathological analysis (e.g., H&E staining, Ki-67 staining for proliferation).[7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanisms of action of Trilobine and a general workflow for troubleshooting in vivo experiments.

Trilobine's proposed inhibition of DNMT1-mediated DNA methylation.

Trilobine's proposed inhibition of DNA Polymerase α in replication.

References

• 1. Specific inhibition of DNMT1 by antisense oligonucleotides induces re-expression of estrogen receptor-alpha (ER) in ER-negative human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. maokangbio.com [maokangbio.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines - Altogen Labs [altogenlabs.com]
• 8. chondrex.com [chondrex.com]
• 9. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]
• 10. Genetically diverse mouse platform to xenograft cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Functional and genomic characterisation of a xenograft model system for the study of metastasis in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. MDA-MB-231 Xenograft Model | Xenograft Services: CDX, PDX, PDO, Syngeneic [xenograft.net]
• 13. rsc.org [rsc.org]
• 14. Human Metabolome Database: Showing Protein DNA polymerase alpha catalytic subunit (HMDBP00951) [hmdb.ca]
• 15. Challenges and opportunities for in vivo PROTAC delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Treatment of collagen-induced arthritis rat model by using Notch signalling inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Triptolide Resistance in Cancer Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for overcoming Triptolide (B1683669) (TPL) resistance in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Triptolide in cancer cells?

Triptolide (TPL) is a natural compound extracted from the plant Tripterygium wilfordii. It exhibits potent anticancer effects through multiple mechanisms, including:

• Induction of Apoptosis: TPL triggers programmed cell death by activating caspases and inhibiting the NF-κB signaling pathway.[1][2] It can also induce apoptosis in cisplatin-resistant ovarian cancer cells.[3][4]

• Inhibition of Cell Proliferation: TPL halts the cell cycle by modulating the expression of cell cycle regulatory proteins.[1]

• Downregulation of Heat Shock Proteins (HSPs): TPL reduces the expression of HSP27 and HSP70, which are often associated with chemotherapy resistance.[1]

• Inhibition of Angiogenesis: TPL can suppress the formation of new blood vessels, which are crucial for tumor growth.

• Modulation of Signaling Pathways: TPL influences several key signaling pathways involved in cancer progression, such as the Wnt/β-catenin and PI3K/Akt/mTOR pathways.[2][3][5]

Q2: My cancer cell line is showing resistance to Triptolide. What are the potential mechanisms?

While Triptolide is effective against a broad range of cancers, some cell lines may exhibit intrinsic or acquired resistance.[6] Potential mechanisms include:

• Efflux Pump Upregulation: Increased expression of multidrug resistance (MDR) proteins, such as P-glycoprotein, can actively pump Triptolide out of the cell, reducing its intracellular concentration.[7]

• Alterations in Target Pathways: Mutations or adaptations in the signaling pathways targeted by Triptolide (e.g., NF-κB, Wnt) can reduce its efficacy.

• Epithelial-Mesenchymal Transition (EMT): Cancer cells undergoing EMT may develop resistance to various chemotherapeutic agents, potentially including Triptolide.[8][9] Triptolide has been shown to reverse the EMT phenotype in taxol-resistant lung adenocarcinoma cells.[8]

Q3: How can I overcome Triptolide resistance in my experiments?

Several strategies can be employed to overcome Triptolide resistance:

• Combination Therapy: Combining Triptolide with other chemotherapeutic agents has shown synergistic effects in various cancer cell lines.[1][7][10] This approach can target multiple pathways simultaneously and reduce the likelihood of resistance.

• Targeting Resistance Pathways: If a specific resistance mechanism is identified (e.g., overexpression of an efflux pump), inhibitors of that mechanism can be used in conjunction with Triptolide.

• Dose and Schedule Optimization: Experimenting with different concentrations and treatment schedules of Triptolide may help to overcome resistance.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High IC50 value for Triptolide in my cell line.	Intrinsic resistance of the cell line.	1. Confirm the IC50 value with a dose-response experiment. 2. Consider using a combination therapy approach.[11] 3. Investigate the expression of known resistance markers (e.g., MDR proteins).
Loss of Triptolide efficacy over time.	Acquired resistance due to prolonged exposure.	1. Establish a Triptolide-resistant sub-cell line for further investigation. 2. Analyze changes in gene and protein expression between the sensitive and resistant cell lines. 3. Test the efficacy of combination therapies in the resistant cell line.[12]
Inconsistent results in cell viability assays.	Experimental variability.	1. Ensure consistent cell seeding density. 2. Verify the concentration and stability of the Triptolide stock solution. 3. Follow a standardized protocol for the cell viability assay.
Difficulty in detecting apoptosis.	Insufficient Triptolide concentration or incubation time.	1. Perform a time-course and dose-response experiment to determine the optimal conditions for apoptosis induction. 2. Use multiple methods to detect apoptosis (e.g., Western blot for cleaved caspases, Annexin V staining).[13][14]

Data Presentation: Efficacy of Triptolide and Combination Therapies

Table 1: IC50 Values of Triptolide in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Incubation Time (h)
Leukemia
MV-4-11	Acute Myeloid Leukemia	< 30	24
KG-1	Acute Myeloid Leukemia	< 30	24
THP-1	Acute Myeloid Leukemia	< 30	24
HL-60	Acute Myeloid Leukemia	< 30	24
CCRF-CEM	T-cell Acute Lymphoblastic Leukemia	10.21	72
CEM/ADR5000	Doxorubicin-resistant T-cell ALL	7.72	72
Solid Tumors
DU145	Prostate Carcinoma	2.3	72
Lovo	Colon Cancer	77	72
Capan-1	Pancreatic Cancer	10	Not Specified
Capan-2	Pancreatic Cancer	20	Not Specified
SNU-213	Pancreatic Cancer	9.6	Not Specified
SKOV3	Ovarian Cancer	38.26	24
A2780	Ovarian Cancer	37.59	24
Ovcar8	Ovarian Cancer	36.92	24
HuCCT1	Cholangiocarcinoma	12.6	48
QBC939	Cholangiocarcinoma	20.5	48
FRH0201	Cholangiocarcinoma	18.5	48
U87.MG	Glioblastoma	25	72
U87.MGΔEGFR	EGFR-mutant Glioblastoma	21	72

Table 2: Synergistic Effects of Triptolide in Combination Therapies

Combination	Cancer Cell Line	Effect	Reference
Triptolide + Oxaliplatin (B1677828)	SW480 (Colon)	Synergistically inhibits proliferation and induces apoptosis.	[11][12]
Triptolide + Hydroxycamptothecin	A549 (Lung)	Synergistically enhances apoptosis.	[15]
Triptolide + Cisplatin (B142131)	Various	Down-regulates cancer cell viability and induces higher levels of apoptosis.	[11]
Triptolide + 5-FU	Various	Down-regulates cancer cell viability and induces higher levels of apoptosis.	[11]
Triptolide + Sorafenib	Various	Superior to single drug in inducing apoptosis and down-regulating viability.	[11]
Triptolide + Temozolomide	Glioma-initiating cells	Significantly up-regulates the percentage of apoptotic cells.	[1][11]
Triptolide + Ionizing Radiation	AsPC-1 (Pancreatic), Oral Cancer Cells	Synergistic antitumor effects, enhanced apoptosis.	[16][17]
Triptolide + Carboplatin	A375 (Melanoma)	Enhances carboplatin-induced apoptosis.	[18]

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of Triptolide and the IC50 value.

Materials:

• 96-well plates

• Cancer cell line of interest

• Complete culture medium

• Triptolide stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of Triptolide in complete culture medium.

• Remove the old medium and add 100 µL of the Triptolide dilutions or vehicle control (medium with DMSO) to the respective wells.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).[19]

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.[20]

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[20]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value using a dose-response curve.[21]

Western Blot for Apoptosis Markers

Objective: To detect the activation of apoptotic pathways by analyzing the cleavage of caspases and PARP.

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-PARP, anti-cleaved PARP, anti-Bcl-2, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL chemiluminescent substrate

• Imaging system

Procedure:

• Lyse cell pellets in RIPA buffer on ice for 30 minutes.[22]

• Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.[13]

• Determine protein concentration using a BCA assay.

• Denature protein lysates by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.[14]

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.[13]

• Analyze the band intensities to assess the levels of apoptosis markers.[14]

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of Triptolide on cell cycle distribution.

Materials:

• Treated and untreated cells

• PBS

• 70% cold ethanol (B145695)

• RNase A (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometer

Procedure:

• Harvest approximately 1x10^6 cells by centrifugation.

• Wash the cells with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Incubate for at least 30 minutes at 4°C.[23]

• Wash the fixed cells twice with PBS.

• Resuspend the cell pellet in 100 µL of RNase A solution and incubate for 5 minutes at room temperature.[23]

• Add 400 µL of PI staining solution and incubate for at least 15 minutes in the dark.[19][23]

• Analyze the samples on a flow cytometer.

• Use cell cycle analysis software to determine the percentage of cells in G0/G1, S, and G2/M phases.[23]

Visualizations

Caption: Overview of Triptolide's multifaceted mechanism of action in cancer cells.

Caption: Strategies to counteract the mechanisms of Triptolide resistance.

Caption: A logical workflow for investigating Triptolide efficacy and resistance.

References

• 1. Targets and molecular mechanisms of triptolide in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Triptolide induces apoptosis of breast cancer cells via a mechanism associated with the Wnt/β-catenin signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Triptolide: pharmacological spectrum, biosynthesis, chemical synthesis and derivatives [thno.org]
• 4. Triptolide avoids cisplatin resistance and induces apoptosis via the reactive oxygen species/nuclear factor-κB pathway in SKOV3PT platinum-resistant human ovarian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological, computational, and mechanistic insights into triptolide's role in targeting drug-resistant cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Triptolide as a novel agent in pancreatic cancer: the validation using patient derived pancreatic tumor cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | A Mechanistic Overview of Triptolide and Celastrol, Natural Products from Tripterygium wilfordii Hook F [frontiersin.org]
• 8. Triptolide inhibits epithelial-mesenchymal transition phenotype through the p70S6k/GSK3/β-catenin signaling pathway in taxol-resistant human lung adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Triptolide inhibits epithelial-mesenchymal transition phenotype through the p70S6k/GSK3/β-catenin signaling pathway in taxol-resistant human lung adenocarcinoma - Tian - Translational Lung Cancer Research [tlcr.amegroups.org]
• 10. A Mechanistic Overview of Triptolide and Celastrol, Natural Products from Tripterygium wilfordii Hook F - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targets and molecular mechanisms of triptolide in cancer therapy - Chinese Journal of Cancer Research [cjcrcn.org]
• 12. Triptolide synergistically enhances antitumor activity of oxaliplatin in colon carcinoma in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Apoptosis western blot guide | Abcam [abcam.com]
• 15. Combination treatment with triptolide and hydroxycamptothecin synergistically enhances apoptosis in A549 lung adenocarcinoma cells through PP2A-regulated ERK, p38 MAPKs and Akt signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Enhanced anti-tumor activity of triptolide in combination with irradiation for the treatment of oral cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Frontiers | Triptolide enhances carboplatin-induced apoptosis by inhibiting nucleotide excision repair (NER) activity in melanoma [frontiersin.org]
• 19. benchchem.com [benchchem.com]
• 20. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Triptolide Shows High Sensitivity and Low Toxicity Against Acute Myeloid Leukemia Cell Lines Through Inhibiting WSTF-RNAPII Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 23. wp.uthscsa.edu [wp.uthscsa.edu]

Technical Support Center: Enhancing the Selectivity of Trilobine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at improving the selectivity of Trilobine for its target proteins.

Frequently Asked Questions (FAQs)

Q1: What is Trilobine and what are its potential therapeutic applications?

Trilobine is a naturally occurring bisbenzylisoquinoline alkaloid found in plants such as Cocculus hirsutus. It has been investigated for several therapeutic properties, including antimalarial and antiplatelet activities.[1][2][3] Recent research has focused on developing hemisynthetic derivatives of Trilobine as potent antimalarial agents, effective against multi-drug resistant P. falciparum isolates.[1]

Q2: What are the known or suspected target proteins of Trilobine?

The precise molecular targets of Trilobine are still under investigation. In the context of its antimalarial activity, studies suggest that Trilobine and its derivatives may affect multiple proteins involved in crucial parasite pathways like DNA replication and protein translation.[1][2] However, specific primary targets have not yet been definitively validated.[1][2] One study also found that Trilobine can inhibit ADP-induced platelet aggregation and reduce the formation of thromboxane (B8750289) A2.[3]

Q3: What is meant by the "selectivity" of a compound like Trilobine?

Selectivity refers to a compound's ability to interact with its intended biological target with greater affinity and efficacy than with other unintended targets (off-targets).[4][5] A highly selective compound will primarily bind to its desired target protein at a given concentration, minimizing interactions with other proteins in the proteome. This is a critical property for a therapeutic agent, as off-target effects are often responsible for undesirable side effects.[5]

Q4: Why is improving the selectivity of Trilobine a critical goal?

Improving the selectivity of Trilobine is essential for its development as a safe and effective therapeutic agent. High selectivity can lead to:

• Reduced side effects: By minimizing interactions with off-target proteins, the likelihood of adverse drug reactions is decreased.[5]

• Increased therapeutic window: A more selective compound can be administered at a dose that is effective against the target without causing toxicity from off-target engagement.

• Clearer mechanism of action: Understanding the biological effects of a compound is more straightforward when it interacts with a limited number of targets.

• Lower risk of drug resistance: In some cases, off-target effects can contribute to the development of drug resistance.

For Trilobine's antimalarial development, enhancing selectivity for the parasite's proteins over human homologous proteins is a key objective.[2]

Q5: How is the selectivity of a compound like Trilobine experimentally measured?

The selectivity of a compound is typically assessed by comparing its binding affinity (e.g., Kd) or inhibitory activity (e.g., IC50) against its primary target versus a panel of other related or unrelated proteins.[4][6] Common experimental approaches include:

• Biochemical Assays: These in vitro assays measure the direct effect of the compound on purified enzymes. For kinase inhibitors, this often involves profiling against a large panel of kinases.[6][7][8]

• Biophysical Assays: Techniques like Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) provide quantitative data on binding affinity and thermodynamics.[7]

• Cell-Based Assays: These assays, such as cellular thermal shift assays (CETSA), evaluate target engagement and selectivity within a more biologically relevant cellular environment.[7]

• Proteomics Approaches: Chemical proteomics, using probes derived from the compound of interest, can help identify a broader range of interacting proteins directly in a cellular context.[1]

Troubleshooting Guide

This guide addresses common issues encountered when assessing and improving the selectivity of a small molecule inhibitor like Trilobine.

Problem	Possible Causes	Recommended Solutions
High off-target activity observed in initial screens.	The compound may be a promiscuous binder, interacting with multiple proteins non-specifically.	1. Perform counter-screening: Test the compound against a panel of diverse targets to identify patterns of off-target activity. 2. Assess physicochemical properties: Poor solubility can lead to aggregation and non-specific inhibition. Evaluate and optimize solubility. 3. Introduce structural modifications: Use rational design to add features that favor binding to the primary target's unique pockets or residues.[9][10]
Inconsistent IC50 or Kd values between different assays.	Assay conditions can significantly influence results. For example, in kinase assays, ATP concentration relative to the enzyme's KM,ATP is critical.[4][8]	1. Standardize assay conditions: Ensure consistent buffer composition, temperature, and substrate concentrations. 2. For ATP-competitive inhibitors: Conduct assays at the KM,ATP of each kinase to allow for more direct comparison of binding affinities.[4] 3. Use orthogonal assays: Confirm findings from a primary assay (e.g., fluorescence-based) with a different method (e.g., SPR) to validate results.[7]
Difficulty in rationally designing more selective derivatives due to lack of structural information.	Without a crystal structure of the compound bound to its target, it is challenging to visualize the key interactions needed for selectivity.	1. Pursue structural biology: Attempt to obtain a co-crystal structure of the Trilobine analog with its target protein.[11] 2. Homology modeling: If the structure of a closely related protein is available, create a homology model of the target to guide initial design efforts. 3. Ligand-based design: Use the structure-activity relationship (SAR) from existing analogs to build a pharmacophore model.[9][10]
Improved biochemical selectivity does not translate to cellular assays.	The compound may have poor cell permeability, be subject to efflux by transporters, or be rapidly metabolized.	1. Evaluate ADME properties: Assess cell permeability (e.g., using a PAMPA assay), efflux ratio, and metabolic stability. 2. Perform target engagement studies: Use techniques like CETSA to confirm that the compound is reaching and binding to its intended target within the cell.[7] 3. Modify the scaffold: Alter the compound's structure to improve its drug-like properties without compromising on-target activity.

Experimental Protocols

Protocol 1: Assessing Binding Affinity and Selectivity using Surface Plasmon Resonance (SPR)

This protocol outlines a general procedure for a competitive SPR assay to determine the dissociation constant (Kd) of Trilobine analogs for a target protein and a panel of off-target proteins.

Materials:

• SPR instrument and sensor chips (e.g., CM5).

• Immobilization buffers (e.g., 10 mM sodium acetate, pH 4.5).

• Amine coupling kit (EDC, NHS, ethanolamine).

• Running buffer (e.g., HBS-EP+).

• Purified target protein and off-target proteins.

• Trilobine and its analogs.

Methodology:

• Protein Immobilization:

  • Activate the sensor chip surface with a 1:1 mixture of EDC and NHS.

  • Inject the purified target protein (e.g., 50 µg/mL in immobilization buffer) over the activated surface to achieve the desired immobilization level.

  • Deactivate any remaining active esters with an injection of ethanolamine.

  • Repeat this process for each off-target protein on separate flow cells.

• Binding Analysis:

  • Prepare a dilution series of the Trilobine analog in running buffer (e.g., 0.1 nM to 1 µM).

  • Inject the different concentrations of the analog over the flow cells containing the immobilized target and off-target proteins.

  • Monitor the change in response units (RU) in real-time to measure binding.[12]

  • After each injection, regenerate the sensor surface with a suitable regeneration solution (e.g., a brief pulse of low pH glycine).

• Data Analysis:

  • Subtract the response from a reference flow cell (without immobilized protein) from the active flow cells.

  • Fit the equilibrium binding responses against the compound concentrations to a steady-state affinity model to determine the Kd.

  • Compare the Kd values for the target protein versus the off-target proteins to calculate a selectivity ratio.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is used to verify that a compound binds to its target in a cellular environment by measuring the thermal stabilization of the protein upon ligand binding.

Materials:

• Cell line expressing the target protein.

• Cell culture medium and reagents.

• Trilobine analog and DMSO (vehicle control).

• Phosphate-buffered saline (PBS) with protease inhibitors.

• PCR tubes or 96-well PCR plate.

• Thermal cycler.

• Equipment for cell lysis (e.g., sonicator or freeze-thaw cycles).

• Equipment for protein quantification (e.g., Western blot or ELISA).

Methodology:

• Cell Treatment:

  • Culture cells to approximately 80% confluency.

  • Treat the cells with the Trilobine analog at the desired concentration or with DMSO as a vehicle control. Incubate for a specified time (e.g., 1 hour).

• Heating Step:

  • Harvest the cells, wash with PBS, and resuspend in PBS with protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of different temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler. One aliquot should be kept at room temperature as a non-heated control.

• Cell Lysis and Protein Separation:

  • Lyse the cells by three rapid freeze-thaw cycles or sonication.

  • Separate the soluble protein fraction (containing stabilized protein) from the precipitated, denatured protein by centrifugation at high speed (e.g., 20,000 x g for 20 minutes).

• Protein Detection and Analysis:

  • Collect the supernatant and analyze the amount of soluble target protein remaining at each temperature using Western blotting or another protein quantification method.

  • Plot the amount of soluble protein as a function of temperature for both the treated and control samples.

  • A shift in the melting curve to a higher temperature for the drug-treated sample indicates thermal stabilization and therefore, target engagement.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: On-target vs. off-target effects of a small molecule inhibitor.

Caption: Iterative workflow for improving compound selectivity.

Caption: Hypothetical DNA damage response pathway as a potential area for Trilobine's action.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Effects of trilobine on platelet aggregation, thromboxane A2, and prostacyclin formation in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Rational Approaches to Improving Selectivity in Drug Design [dspace.mit.edu]
• 6. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reactionbiology.com [reactionbiology.com]
• 8. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Rational Approaches to Improving Selectivity in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. benchchem.com [benchchem.com]

Troubleshooting poor yield in Trilobine synthesis protocols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Trilobine. The content is structured to address specific issues that may be encountered during key stages of the synthesis, with a focus on improving reaction yields and minimizing side products.

Frequently Asked Questions (FAQs)

Q1: My Bischler-Napieralski cyclization to form the dihydroisoquinoline core is giving a low yield. What are the common causes?

A1: Low yields in the Bischler-Napieralski reaction are frequently due to a few key factors:

• Insufficiently Activated Aromatic Ring: This reaction is an electrophilic aromatic substitution, and its success is highly dependent on the electron density of the aromatic ring. If your substrate lacks sufficient electron-donating groups, the cyclization will be slow and inefficient.

• Weak Dehydrating Agent: For less reactive substrates, common dehydrating agents like phosphorus oxychloride (POCl₃) may not be potent enough to drive the reaction to completion.

• Side Reactions: A significant side reaction to consider is the retro-Ritter reaction, which can lead to the formation of styrene (B11656) derivatives, especially if the resulting styrene is highly conjugated.[1]

• Inappropriate Reaction Conditions: High temperatures or prolonged reaction times can lead to the decomposition of starting materials and products, often resulting in the formation of tar.[1]

Q2: How can I improve the yield of my Bischler-Napieralski reaction?

A2: To improve the yield, consider the following adjustments:

• Stronger Dehydrating Agent: If you are using POCl₃ alone with a less reactive substrate, consider using a mixture of phosphorus pentoxide (P₂O₅) in refluxing POCl₃.[1][2] For sensitive substrates, modern and milder conditions using triflic anhydride (B1165640) (Tf₂O) and a non-nucleophilic base like 2-chloropyridine (B119429) can be effective at lower temperatures.[1]

• Solvent Choice: The choice of solvent is critical. While toluene (B28343) is commonly used, switching to a higher boiling solvent like xylene can sometimes improve yields by allowing for a higher reaction temperature.

• Temperature and Time Optimization: Carefully monitor the reaction by thin-layer chromatography (TLC) to determine the optimal reaction time and temperature. Avoid unnecessarily long reaction times at high temperatures.

Q3: I am struggling with the Ullmann condensation to form the diaryl ether linkage. What are some common troubleshooting tips?

A3: The Ullmann condensation for diaryl ether formation can be challenging. Here are some common issues and solutions:

• Inactive Copper Catalyst: The active catalytic species is typically Cu(I). If your copper source is old or oxidized, it may be inactive. Using fresh, high-purity Cu(I) salts like CuI is recommended.

• Inappropriate Ligand: For sterically hindered substrates, which are common in bisbenzylisoquinoline alkaloid synthesis, the choice of ligand is crucial. Ligands such as 1,10-phenanthroline (B135089) or N,N-dimethylglycine can improve reaction rates and yields.

• Suboptimal Base: The base plays a critical role in the reaction. A strong, non-nucleophilic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is often used. Ensure the base is anhydrous and finely powdered for optimal reactivity.

• High Reaction Temperatures: While traditional Ullmann reactions required very high temperatures, modern protocols with appropriate ligands can often be run at lower temperatures (90-120 °C), which can help to prevent decomposition of sensitive substrates.

Q4: What are some key considerations for starting material purity?

A4: The purity of your starting materials is paramount for a successful multi-step synthesis. Impurities in the initial building blocks can lead to the formation of side products that are difficult to separate from the desired compound, ultimately lowering the overall yield. It is crucial to purify all starting materials and intermediates thoroughly before proceeding to the next step.

Data Presentation

Table 1: Effect of Dehydrating Agent on Bischler-Napieralski Cyclization Yield

Substrate	Dehydrating Agent	Solvent	Temperature	Yield (%)	Reference
N-(3,4-dimethoxyphenethyl)acetamide	POCl₃	Toluene	Reflux	Moderate	[General Knowledge]
N-(3,4-dimethoxyphenethyl)acetamide	P₂O₅ in POCl₃	Toluene	Reflux	High	[General Knowledge]
N-(4-methoxyphenethyl)acetamide	POCl₃	Acetonitrile	Reflux	65	[Fictionalized Data]
N-(4-methoxyphenethyl)acetamide	P₂O₅ in POCl₃	Acetonitrile	Reflux	85	[Fictionalized Data]
N-(phenethyl)acetamide	Tf₂O, 2-chloropyridine	Dichloromethane (B109758)	0 °C to RT	90	[Fictionalized Data]

Note: Yields are illustrative and can vary based on specific substrate and reaction conditions.

Experimental Protocols

Protocol 1: Bischler-Napieralski Cyclization (General Procedure)

This protocol is a general guideline for the synthesis of a 3,4-dihydroisoquinoline (B110456) intermediate.

• Setup: To an oven-dried, round-bottom flask equipped with a reflux condenser and under an inert atmosphere (e.g., nitrogen or argon), add the β-arylethylamide substrate (1.0 equivalent).

• Solvent Addition: Add an anhydrous solvent such as toluene or acetonitrile.

• Reagent Addition: At room temperature, slowly add phosphorus oxychloride (POCl₃, 2.0-3.0 equivalents) dropwise to the stirred solution.

• Reaction: Heat the reaction mixture to reflux (typically 80-110 °C) and maintain for 2-4 hours. Monitor the progress of the reaction by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice.

• Basification: Basify the aqueous solution to a pH of 8-9 with a suitable base (e.g., aqueous NaOH or K₂CO₃ solution).

• Extraction: Extract the product with an organic solvent such as dichloromethane or ethyl acetate (B1210297) (3 x volume of the aqueous layer).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Ullmann Condensation for Diaryl Ether Formation (General Procedure)

This protocol provides a general method for the copper-catalyzed formation of a diaryl ether linkage.

• Setup: To an oven-dried Schlenk flask, add CuI (0.1-0.2 equivalents), the aryl halide (1.0 equivalent), the phenol (B47542) (1.2 equivalents), and a suitable ligand (e.g., 1,10-phenanthroline, 0.2 equivalents).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent and Base Addition: Add anhydrous solvent (e.g., DMF or dioxane) and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equivalents).

• Reaction: Heat the reaction mixture to the desired temperature (typically 90-130 °C) and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature and dilute with an organic solvent like ethyl acetate.

• Filtration: Filter the mixture through a pad of Celite to remove insoluble copper salts.

• Washing: Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Troubleshooting workflow for poor yield in Trilobine synthesis.

Caption: Key reaction pathways in the synthesis of the Trilobine core structure.

References

• 1. benchchem.com [benchchem.com]
• 2. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]

Optimizing dosage and administration routes for in vivo Trilobine studies

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Trilobine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist with the optimization of dosage and administration routes for in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting dosages and administration routes for Trilobine in preclinical rodent models?

A1: Based on available literature, recommended starting points for in vivo studies with Trilobine and its derivatives vary by experimental goal. For initial efficacy and pharmacokinetic assessments, intraperitoneal (i.p.) and oral (p.o.) routes are common. Intravenous (i.v.) administration is typically used for pharmacokinetic profiling to determine bioavailability.

For anti-malarial efficacy studies in mice using a Trilobine derivative (compound 125), intraperitoneal doses of 10 mg/kg and 20 mg/kg have been used.[1] A lower dose of 10 mg/kg increased survival but did not significantly reduce parasitemia, while 20 mg/kg increased survival and lowered parasitemia.[1] For studying effects on platelet aggregation in rats, intraperitoneal injections of 20 mg/kg and 40 mg/kg of Trilobine have been reported.

For pharmacokinetic studies of a Trilobine derivative (compound 125), single doses of 5 mg/kg (i.v.), 10 mg/kg (p.o.), and 5 mg/kg (i.p.) have been utilized.[1]

Q2: What is a standard protocol for assessing the in vivo anti-malarial efficacy of Trilobine?

A2: The "Peter's 4-day suppressive test" is a standard and widely used method to evaluate the schizonticidal activity of a compound against an early-stage Plasmodium infection in mice. This test assesses the ability of the compound to suppress the proliferation of parasites.

Q3: What are the known effects of Trilobine on mammalian signaling pathways?

A3: In vivo studies have shown that Trilobine can inhibit ADP-induced platelet aggregation in rats. This effect is associated with the inhibition of thromboxane (B8750289) A2 (TXA2) formation. Specifically, a 20 mg/kg intraperitoneal dose of Trilobine was found to inhibit the formation of platelet TXB2 (a stable metabolite of TXA2) by 40%, while not affecting the formation of prostacyclin (PGI2) in the carotid artery wall. This suggests a targeted effect on the thromboxane pathway in platelets.

Q4: What are the potential toxicities associated with bisbenzylisoquinoline alkaloids like Trilobine?

A4: Bisbenzylisoquinoline (BBIQ) alkaloids, the class of compounds to which Trilobine belongs, have been associated with potential renal and liver toxicity.[2][3] The mechanism of this toxicity may be related to the metabolic formation of quinone methide.[2][3] It is crucial to conduct dose-range finding studies and monitor for signs of toxicity, including changes in animal behavior, weight loss, and relevant blood chemistry markers. In some studies with a Trilobine derivative, dose escalation was avoided due to potential toxicity at higher doses.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inconsistent or low bioavailability after oral administration.	Poor aqueous solubility of Trilobine. High plasma protein binding.[1] First-pass metabolism.	- Formulation Optimization: Prepare a micronized suspension of Trilobine in a suitable vehicle such as 0.5% methylcellulose (B11928114) or carboxymethylcellulose (CMC) to improve dissolution. Consider the use of solubility-enhancing excipients, but ensure they do not interfere with the experiment. - Vehicle Selection: Test different vehicles to find one that provides a stable and homogenous suspension. - Route Comparison: Compare oral bioavailability with intravenous administration to quantify the extent of first-pass metabolism.
Precipitation of the compound during intravenous injection.	Low aqueous solubility of the free base form of Trilobine.	- Salt Formulation: Use a water-soluble salt of Trilobine (e.g., citrate (B86180) salt) for intravenous administration.[1] - Solvent System: If using a co-solvent system (e.g., DMSO, ethanol), ensure the final concentration of the organic solvent is low and well-tolerated by the animals. Perform a small-scale test to check for precipitation upon dilution in saline or PBS. - Slow Infusion: Administer the solution slowly to allow for rapid dilution in the bloodstream.
Unexpected animal mortality or signs of toxicity at presumed therapeutic doses.	Underestimation of the compound's toxicity. Individual animal sensitivity. Improper administration technique.	- Dose-Range Finding Study: Conduct a preliminary dose-escalation study to determine the maximum tolerated dose (MTD). - Animal Health Monitoring: Closely monitor animals for clinical signs of toxicity (e.g., lethargy, ruffled fur, weight loss). - Refine Administration Technique: Ensure proper training on administration techniques (e.g., correct placement of gavage needle, slow i.v. injection rate) to minimize stress and potential for injury.
High variability in plasma concentrations between animals in the same dose group.	Inaccurate dosing due to inhomogeneous suspension. Variability in absorption.	- Ensure Homogenous Suspension: Vigorously vortex or sonicate the suspension immediately before each administration to ensure a uniform concentration. - Fasting: For oral gavage studies, fast the animals overnight to reduce variability in gastric emptying and absorption. - Standardize Procedures: Ensure all experimental procedures, including animal handling and dosing times, are consistent across all animals.

Quantitative Data Summary

Table 1: In Vivo Efficacy of a Trilobine Derivative (Compound 125) against P. berghei in Mice

Administration Route	Dosage (mg/kg)	Treatment Schedule	Outcome
Intraperitoneal (i.p.)	10	Daily for 4 days	Increased survival by 3.5 days; no significant reduction in parasitemia.[1]
Intraperitoneal (i.p.)	20	Daily for 4 days	Increased survival by 5 days; significantly lowered parasitemia.[1]

Table 2: Pharmacokinetic Parameters of a Trilobine Derivative (Compound 125) in Mice

Administration Route	Dosage (mg/kg)	Key Findings
Intravenous (i.v.)	5	Long half-life (>24 hours) with very slow elimination.[1]
Oral (p.o.)	10	Long half-life (>24 hours) with very slow elimination.[1]
Intraperitoneal (i.p.)	5	Plasma concentration reached up to 600 ng/mL 30 minutes after injection. Long half-life (>24 hours) with very slow elimination.[1]

Table 3: Effect of Trilobine on Platelet Aggregation in Rats

Administration Route	Dosage (mg/kg)	Inhibition of ADP-induced Platelet Aggregation
Intraperitoneal (i.p.)	20	47.6%
Intraperitoneal (i.p.)	40	84.0%

Experimental Protocols

Protocol 1: Peter's 4-Day Suppressive Test for Anti-malarial Efficacy

• Animal Model: Use C57BL/6 mice (or other appropriate strain), typically 6-8 weeks old.

• Parasite: Use a suitable Plasmodium species, such as Plasmodium berghei ANKA.

• Infection: Inoculate mice intravenously with 1 x 10^7 parasitized red blood cells.

• Grouping: Randomly divide the mice into control (vehicle), positive control (e.g., chloroquine (B1663885) at 25 mg/kg), and Trilobine treatment groups.

• Drug Administration:

  • Begin treatment 2 hours post-infection.

  • Administer the vehicle, chloroquine, or Trilobine (e.g., 10 mg/kg and 20 mg/kg) intraperitoneally once daily for four consecutive days (Day 0 to Day 3).

• Monitoring:

  • On Day 4 post-infection, collect a blood sample from the tail vein of each mouse.

  • Prepare thin blood smears and stain with Giemsa.

  • Determine the percentage of parasitized red blood cells by microscopy.

  • Monitor the survival of the mice daily.

• Data Analysis:

  • Calculate the mean parasitemia and standard deviation for each group.

  • Determine the percentage of suppression of parasitemia compared to the vehicle control group.

  • Plot survival curves and analyze for statistical significance.

Protocol 2: In Vivo Pharmacokinetic Study

• Animal Model: Use a suitable rodent model, such as mice or rats.

• Grouping: Divide animals into groups for each administration route to be tested (e.g., i.v., p.o., i.p.).

• Drug Administration:

  • Intravenous: Administer a single bolus of a sterile, filtered solution of a water-soluble salt of Trilobine (e.g., 5 mg/kg) via the tail vein.

  • Oral: Administer a single dose of a Trilobine suspension (e.g., 10 mg/kg) by oral gavage to fasted animals.

  • Intraperitoneal: Administer a single injection of a Trilobine suspension (e.g., 5 mg/kg) into the peritoneal cavity.

• Blood Sampling:

  • Collect blood samples (e.g., via tail vein, saphenous vein, or terminal cardiac puncture) at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) post-administration.

  • Collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA).

  • Centrifuge the blood samples to separate the plasma.

• Sample Analysis:

  • Store plasma samples at -80°C until analysis.

  • Quantify the concentration of Trilobine in the plasma samples using a validated analytical method, such as LC-MS/MS.

• Data Analysis:

  • Plot the plasma concentration of Trilobine versus time for each administration route.

  • Calculate key pharmacokinetic parameters, including Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life.

  • Calculate the oral bioavailability by comparing the AUC from the oral route to the AUC from the intravenous route.

Visualizations

General workflow for in vivo Trilobine studies.

Trilobine's effect on the Thromboxane A2 pathway.

References

• 1. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 3. Regulation of expression and signalling modulator function of mammalian tribbles is cell-type specific - UEA Digital Repository [ueaeprints.uea.ac.uk]

Technical Support Center: Method Refinement for High-Throughput Screening of Trilobine Analogs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the high-throughput screening (HTS) of trilobine analogs.

Frequently Asked Questions (FAQs)

1. Compound Handling and Storage

• Question: What are the recommended storage conditions for Trilobine analog libraries?

  • Answer: Trilobine analogs, like many natural product derivatives, should be stored at -20°C or -80°C as DMSO stock solutions in tightly sealed, light-protected containers to minimize degradation. For routine screening, prepare intermediate plates with smaller aliquots to avoid repeated freeze-thaw cycles of the master plates.

• Question: My Trilobine analog is precipitating out of solution in the aqueous assay buffer. What can I do?

  • Answer: This is a common issue due to the often poor aqueous solubility of natural product analogs.[1] Here are several troubleshooting steps:

    • Optimize DMSO Concentration: Ensure the final DMSO concentration in your assay does not exceed 0.5%, as higher concentrations can be cytotoxic and also contribute to compound precipitation.

    • Lower Stock Concentration: High-concentration DMSO stocks are more prone to precipitation upon dilution. Try lowering the stock concentration and adjusting the addition volume accordingly.

    • Use of Excipients: Consider the use of solubility-enhancing excipients like cyclodextrins, which have been shown to improve the aqueous solubility of other poorly soluble compounds.

    • Pre-dilution Strategy: Perform a serial dilution in a buffer system that has a higher tolerance for DMSO before the final dilution into the assay medium.

2. Assay Development and Optimization

• Question: Which HTS assay format is recommended for screening Trilobine analogs for antimalarial activity?

  • Answer: The SYBR Green I-based fluorescence assay is a widely used, robust, and cost-effective method for HTS of antimalarial compounds.[1][2][3][4][5] It measures the proliferation of the Plasmodium falciparum parasite by quantifying the amount of parasitic DNA.

• Question: How can I minimize the risk of false positives when screening a natural product library like Trilobine analogs?

  • Answer: Natural products are known to have a higher incidence of pan-assay interference compounds (PAINS).[6] To mitigate this, a multi-step hit validation workflow is essential:

    • Counterscreens: Perform counterscreens to identify compounds that interfere with the assay technology itself. This includes checking for autofluorescence and direct inhibition of the reporter (if applicable).

    • Orthogonal Assays: Confirm the activity of primary hits using a different assay that relies on an alternative detection method.

    • Detergent Sensitivity: For suspected compound aggregators, repeat the assay in the presence of a non-ionic detergent like 0.01% Triton X-100. A significant increase in the IC50 value suggests aggregation-based activity.

• Question: My fluorescence-based assay is showing high background noise. Could my Trilobine analog be autofluorescent?

  • Answer: Yes, autofluorescence is a common issue with natural product libraries. To check for this, run a control plate with your compounds in the assay buffer without cells or other biological reagents. If you observe a high signal, your compounds are likely autofluorescent. To address this, consider using a red-shifted fluorophore in your assay or switching to a luminescence-based readout.

3. Mechanism of Action and Target Identification

• Question: What is the known mechanism of action for Trilobine analogs?

  • Answer: Recent studies on the antimalarial activity of Trilobine analogs suggest that they may act by targeting proteins involved in DNA replication and protein translation in Plasmodium falciparum. One of the identified protein partners is Proliferating Cell Nuclear Antigen (PCNA). By inhibiting PCNA, these compounds can interfere with DNA replication and repair, leading to cell cycle arrest and apoptosis.[7][8]

• Question: How can I identify the specific protein targets of my novel Trilobine analogs?

  • Answer: Photo-affinity labeling followed by a pulldown assay is a powerful technique for target identification.[9][10][11][12][13] This involves synthesizing a probe version of your Trilobine analog that contains a photo-reactive group and an affinity tag (like biotin). The probe is incubated with cell lysate, and upon UV irradiation, it covalently binds to its protein targets. The tagged protein-probe complexes can then be pulled down and identified by mass spectrometry.

Troubleshooting Guides

Issue 1: High Variability Between Replicate Wells

Possible Cause	Troubleshooting Step
Uneven Cell Seeding	Ensure thorough mixing of the cell suspension before and during plating. Use automated liquid handlers for better consistency.
Edge Effects	To minimize evaporation and temperature gradients, avoid using the outer wells of the microplate or fill them with sterile buffer/media. Ensure proper humidification during incubation.
Compound Precipitation	Visually inspect plates for precipitation after compound addition. Refer to the FAQ on solubility issues for mitigation strategies.
Inconsistent Incubation Times	Standardize all incubation steps precisely. Use automated plate handling systems to ensure uniform timing across all plates.

Issue 2: Poor Z'-factor

Possible Cause	Troubleshooting Step
Low Signal-to-Background Ratio	Optimize assay parameters such as reagent concentrations, incubation times, and cell density to maximize the signal window.
High Data Variability	Address sources of variability as outlined in "Issue 1". Ensure positive and negative controls are robust and consistent.
Reagent Degradation	Prepare fresh reagents for each experiment. If using kits, ensure they are within their expiration date and stored correctly.
Instrument Settings	Optimize reader settings (e.g., gain, integration time) for the specific assay to ensure measurements are within the linear range of detection.

Issue 3: Hit Confirmation Failure in Orthogonal Assays

Possible Cause	Troubleshooting Step
Assay-Specific Interference	The primary hit may be an artifact of the initial screening technology (e.g., autofluorescence). This highlights the importance of using orthogonal assays with different detection principles.
Compound Instability	The compound may be degrading under the conditions of the secondary assay. Assess compound stability under different buffer and temperature conditions.
Different Biological Readouts	The primary and orthogonal assays may measure different aspects of the biological pathway. A true hit may only be active in one of the assays. Re-evaluate the biological relevance of both assays.

Quantitative Data Summary

Table 1: Physicochemical Properties of Trilobine and Selected Analogs

Compound	Molecular Formula	Molecular Weight ( g/mol )	Predicted logP	Water Solubility (g/L)
Trilobine	C35H34N2O5	562.7	5.9	0.00066 (Predicted)
Analog 84	-	-	-	-
Analog 125	-	-	-	Soluble (as citrate (B86180) salt)

Data for analogs 84 and 125 are qualitative from the literature; specific values were not provided.[14]

Table 2: In Vitro Activity of Selected Trilobine Analogs against P. falciparum

Compound	P. falciparum Strain	IC50 (nM)
Analog 84	NF54	130
Analog 125	NF54	123
Analog 125	3601E1 (Artemisinin-resistant)	700 (Gametocytes)

Data sourced from[14][15]

Table 3: Cytotoxicity of Selected Trilobine Analogs

Compound	Cell Line	Parameter	Value
Analog 125	HepG2	Cytotoxicity	> 10 µM
Analog 125	MV411	Cytotoxicity	> 10 µM

Data sourced from[14]

Experimental Protocols

1. High-Throughput SYBR Green I Assay for Antimalarial Screening

This protocol is adapted for screening Trilobine analogs against the erythrocytic stages of P. falciparum.

• Materials:

  • P. falciparum culture (e.g., NF54 strain) synchronized to the ring stage.

  • Complete culture medium (RPMI 1640 with L-glutamine, 25 mM HEPES, 0.5% Albumax II, 50 µg/mL gentamicin).

  • Human erythrocytes (O+).

  • Trilobine analog library plate (e.g., 10 mM stocks in DMSO).

  • Intermediate compound plates.

  • 96-well black, clear-bottom microplates.

  • Lysis buffer: 20 mM Tris-HCl (pH 7.5), 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100.

  • SYBR Green I (10,000x stock in DMSO).

• Procedure:

  • Prepare a parasite culture with 1% parasitemia and 2% hematocrit in complete culture medium.

  • Using an automated liquid handler, dispense 100 µL of the parasite culture into the wells of the 96-well assay plates.

  • Transfer Trilobine analogs from the intermediate plate to the assay plate to achieve the desired final concentrations (typically a 7-point dose-response starting from 10 µM). Ensure the final DMSO concentration is ≤ 0.5%.

  • Include positive controls (e.g., Artemisinin) and negative controls (DMSO vehicle).

  • Incubate the plates for 72 hours at 37°C in a humidified, gassed incubator (5% CO2, 5% O2, 90% N2).

  • After incubation, add 100 µL of lysis buffer containing a 1:5,000 dilution of SYBR Green I stock to each well.

  • Incubate the plates in the dark at room temperature for 1 hour.

  • Read the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~530 nm.

  • Calculate the percent inhibition relative to controls and determine the IC50 values using a non-linear regression analysis.

2. Photo-Affinity Pulldown for Target Identification of Trilobine Analogs

This workflow outlines the key steps for identifying the protein targets of a novel Trilobine analog.

• Phase 1: Probe Synthesis

  • Synthesize a Trilobine analog probe containing:

    • A photo-reactive moiety (e.g., diazirine or benzophenone).

    • An affinity handle (e.g., biotin) connected via a linker.

  • Synthesize a control probe lacking the photo-reactive group.

• Phase 2: Photo-Affinity Labeling and Pulldown

  • Prepare a cell lysate from a relevant cell line (e.g., P. falciparum or a human cancer cell line).

  • Incubate the cell lysate with the Trilobine analog probe (and control probe in parallel) to allow binding to target proteins.

  • Expose the mixture to UV light (e.g., 365 nm) to induce covalent cross-linking of the probe to its target proteins.

  • Perform a pulldown of the probe-protein complexes using streptavidin-coated magnetic beads.

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads.

• Phase 3: Target Identification and Validation

  • Separate the eluted proteins by SDS-PAGE.

  • Excise unique protein bands that appear in the photo-reactive probe lane but not the control lane.

  • Identify the proteins using mass spectrometry (e.g., LC-MS/MS).

  • Validate the identified targets using techniques such as Western blotting, surface plasmon resonance (SPR), or by confirming the biological effect of the Trilobine analog on the purified protein.

Mandatory Visualizations

Caption: High-throughput screening workflow for Trilobine analogs.

References

• 1. The SYBR Green I Malaria Drug Sensitivity Assay: Performance in Low Parasitemia Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Whole-Cell SYBR Green I Assay for Antimalarial Activity Assessment [jscimedcentral.com]
• 3. Assessment and Continued Validation of the Malaria SYBR Green I-Based Fluorescence Assay for Use in Malaria Drug Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plasmodium falciparum: development and validation of a measure of intraerythrocytic growth using SYBR Green I in a flow cytometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iddo.org [iddo.org]
• 6. oncotarget.com [oncotarget.com]
• 7. What are PCNA inhibitors and how do they work? [synapse.patsnap.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. macmillan.princeton.edu [macmillan.princeton.edu]
• 10. Photo-affinity labelling and biochemical analyses identify the target of trypanocidal simplified natural product analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. na01.alma.exlibrisgroup.com [na01.alma.exlibrisgroup.com]
• 14. biorxiv.org [biorxiv.org]
• 15. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]

Addressing inconsistencies in Trilobine experimental results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential inconsistencies in experimental results involving Trilobine. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: We are observing significant batch-to-batch variability with our Trilobine compound. What could be the cause?

A1: Batch-to-batch inconsistency is a common issue with natural compounds.[1][2] The primary cause often lies in the synthesis, purification, and handling of the compound. Minor variations can lead to different impurity profiles, which can interfere with biological assays.[1]

Troubleshooting Steps:

• Analytical Characterization: Perform rigorous analytical characterization on each new batch of Trilobine. Techniques such as High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are essential to confirm purity and structure.[1]

• Standardize Purification: Ensure a consistent and robust purification protocol is used for every synthesis.[1]

• Impurity Identification: If possible, identify and quantify major impurities to determine if a specific impurity is responsible for the observed variability.[1]

Q2: The IC50 value of Trilobine varies significantly between different cancer cell lines. Is this expected?

A2: Yes, it is common for a compound to exhibit different IC50 values in different cell lines.[3] This variability is attributed to the unique biological and genetic characteristics of each cell line, a phenomenon known as "cell-specific response."[3]

Factors influencing this include:

• Differences in metabolic pathways.[3]

• Varying expression levels of the drug's target protein.[3]

• Differences in cell membrane permeability.[3]

• The presence of drug resistance mechanisms.[3]

Q3: My Trilobine powder is not fully dissolving in the cell culture medium. How should I prepare my stock solution?

A3: Like many organic compounds, Trilobine may have poor aqueous solubility.[2][3] It is standard practice to first dissolve it in a solvent like dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution.[3] This stock can then be diluted to the final working concentration in the cell culture medium. Ensure the final DMSO concentration in your experiment is low (typically <0.5%) and consistent across all treatments, including a vehicle control.[2][3]

Q4: We are not observing the expected apoptotic effects of Trilobine in our experiments. What could be the reason?

A4: Several factors could lead to a lack of observed apoptosis.

Troubleshooting Checklist:

• Sub-optimal Concentration: The concentration of Trilobine used may be too low to induce apoptosis within your experimental timeframe.[3] Perform a dose-response experiment to determine the optimal concentration.

• Incorrect Timepoint: Apoptosis is a dynamic process. You may be measuring too early or too late.[3] Conduct a time-course experiment (e.g., 12h, 24h, 48h) to identify the optimal timepoint for apoptosis detection.[3]

• Cell Line Resistance: The specific cell line you are using may have intrinsic or acquired resistance to Trilobine's apoptotic effects.[3] Confirm the identity of your cell line via STR profiling.[3]

• Assay Method: Ensure your apoptosis detection method (e.g., Annexin V/PI staining, caspase activity assay) is being performed correctly and that all reagents are fresh.

Troubleshooting Workflow for Inconsistent Results

Caption: A logical workflow for troubleshooting inconsistent experimental data.

Experimental Protocols

Protocol 1: Cell Viability and IC50 Determination using MTT Assay

This protocol is for determining the concentration of Trilobine that inhibits the growth of cancer cells by 50% (IC50).[4]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Trilobine (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete medium and incubate for 24 hours.[4]

• Treatment: Prepare serial dilutions of Trilobine in complete medium. Replace the medium in the wells with 100 µL of the Trilobine dilutions. Include a vehicle control (medium with the same concentration of DMSO used to dissolve Trilobine).[4]

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.[4]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[4]

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[4]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[4]

• IC50 Calculation: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the Trilobine concentration and determine the IC50 value from the dose-response curve.[4]

Protocol 2: Quantification of Apoptosis by Annexin V-FITC Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[4][5]

Materials:

• Cancer cell line of interest treated with Trilobine

• Annexin V-FITC Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Preparation: Harvest cells after treatment with Trilobine. For adherent cells, gently trypsinize and collect the cells.

• Washing: Wash the cells twice with cold PBS and then resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube and add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).[4]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[4]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.[4]

Data Presentation

Table 1: Illustrative IC50 Values of Trilobine in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)
A549	Lung Carcinoma	48	15.2
MCF-7	Breast Adenocarcinoma	48	8.5
HeLa	Cervical Carcinoma	48	22.1
Jurkat	T-cell Leukemia	24	5.8

Table 2: Illustrative Apoptosis Analysis by Annexin V/PI Staining in A549 Cells Treated with Trilobine for 48h

Treatment	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
Vehicle Control (DMSO)	95.3	2.1	2.6
Trilobine (10 µM)	70.1	15.4	14.5
Trilobine (20 µM)	45.2	30.7	24.1

Signaling Pathways

Trilobine has been shown to induce apoptosis, a process often mediated by complex signaling cascades. A key pathway implicated in the action of similar compounds is the NF-κB signaling pathway.

Caption: Proposed mechanism of Trilobine-induced apoptosis via inhibition of the NF-κB pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative analysis of Trilobine extraction methods.

A Comprehensive Guide to Trilobine Extraction Methods

For researchers, scientists, and drug development professionals, the efficient isolation of Trilobine, a bisbenzylisoquinoline alkaloid with significant pharmacological potential, is a critical step in preclinical and clinical research. This guide provides a comparative analysis of various extraction methods for Trilobine, offering a detailed look at both conventional and modern techniques. The information presented is supported by experimental data drawn from studies on Trilobine and structurally similar alkaloids.

Comparative Analysis of Extraction Methods

The choice of an extraction method for Trilobine depends on several factors, including the desired yield, purity, extraction time, solvent consumption, and environmental impact. Below is a summary of the most common methods employed for the extraction of alkaloids from plant materials.

Method	Principle	Typical Solvents	Extraction Time	Yield	Advantages	Disadvantages
Conventional Methods
Maceration	Soaking the plant material in a solvent at room temperature.	Methanol (B129727), Ethanol (B145695)	Days	Low to Moderate	Simple, requires minimal equipment.	Time-consuming, large solvent consumption, lower efficiency.
Soxhlet Extraction	Continuous extraction with a hot solvent.	Methanol, Ethanol, Chloroform	Hours to Days	Moderate to High	Higher efficiency than maceration.	Requires large volumes of solvent, potential for thermal degradation of thermolabile compounds.
Modern Methods
Ultrasound-Assisted Extraction (UAE)	Use of ultrasonic waves to induce acoustic cavitation, disrupting cell walls and enhancing mass transfer.	Methanol, Ethanol	Minutes	High	Reduced extraction time, lower solvent consumption, improved efficiency.[1]	Requires specialized equipment, potential for localized heating.
Microwave-Assisted Extraction (MAE)	Use of microwave energy to heat the solvent and plant material, leading to cell rupture and release of constituents.	Methanol, Ethanol (polar solvents with high dielectric constant)	Minutes	High	Very short extraction time, reduced solvent usage, high efficiency.[2][3]	Requires a microwave extractor, potential for localized overheating if not controlled.
Supercritical Fluid Extraction (SFE)	Use of a supercritical fluid (e.g., CO2) as the extraction solvent, offering properties of both a liquid and a gas.	Supercritical CO2, often with a co-solvent like ethanol or methanol.	Hours	High and Selective	"Green" technology, no residual organic solvents, high selectivity by tuning pressure and temperature.[4][5]	High initial equipment cost, may require co-solvents for polar compounds.

Experimental Protocols

Below are detailed methodologies for the extraction of Trilobine using various techniques. These protocols are based on established methods for alkaloid extraction from plant sources like Cocculus hirsutus and Stephania species.

Conventional Method: Soxhlet Extraction

This method is a classic technique for the exhaustive extraction of phytochemicals.

Materials:

• Dried and powdered plant material (e.g., aerial parts of Cocculus hirsutus)

• Methanol

• Soxhlet apparatus (thimble, extraction chamber, condenser, round-bottom flask)

• Heating mantle

• Rotary evaporator

Protocol:

• Place approximately 10 g of the finely powdered plant material into a cellulose (B213188) thimble.

• Place the thimble inside the Soxhlet extraction chamber.

• Fill a round-bottom flask with 250 mL of methanol.

• Assemble the Soxhlet apparatus with the flask on a heating mantle and connect the condenser.

• Heat the methanol to its boiling point. The solvent vapor will travel up to the condenser, liquefy, and drip back into the thimble, extracting the compounds.

• Continue the extraction for 8-10 hours, allowing the solvent to cycle through the plant material multiple times.

• After extraction, cool the apparatus and collect the methanolic extract from the round-bottom flask.

• Concentrate the extract using a rotary evaporator to obtain the crude Trilobine extract.

Modern Method: Ultrasound-Assisted Extraction (UAE)

UAE is a rapid and efficient method that utilizes ultrasonic waves to enhance extraction.

Materials:

• Dried and powdered plant material

• 70% Ethanol

• Ultrasonic bath or probe sonicator

• Beaker or flask

• Filtration apparatus (e.g., Whatman No. 1 filter paper)

• Rotary evaporator

Protocol:

• Weigh 10 g of the powdered plant material and place it in a 250 mL beaker.

• Add 200 mL of 70% ethanol to the beaker (solid-to-liquid ratio of 1:20 w/v).

• Place the beaker in an ultrasonic bath or immerse the probe of a sonicator into the mixture.

• Sonicate the mixture for 30-45 minutes at a controlled temperature (e.g., 40-50°C).

• After sonication, filter the mixture to separate the extract from the solid plant residue.

• The residue can be re-extracted with fresh solvent to maximize yield.

• Combine the filtrates and concentrate the extract using a rotary evaporator.

Modern Method: Microwave-Assisted Extraction (MAE)

MAE utilizes microwave energy for rapid heating and extraction.

Materials:

• Dried and powdered plant material

• 65% Methanol

• Microwave extraction system with temperature and power control

• Extraction vessel

• Filtration apparatus

• Rotary evaporator

Protocol:

• Place 5 g of the powdered plant material into a microwave extraction vessel.

• Add 100 mL of 65% methanol to the vessel.

• Seal the vessel and place it in the microwave extractor.

• Set the extraction parameters: microwave power (e.g., 200 W) and extraction time (e.g., 4-5 minutes).

• Start the extraction program. The temperature will rise rapidly, promoting the release of alkaloids.

• After the extraction is complete, allow the vessel to cool to room temperature.

• Filter the extract to remove the plant material.

• Concentrate the filtrate using a rotary evaporator to obtain the crude extract.[2]

Modern Method: Supercritical Fluid Extraction (SFE)

SFE is a green extraction technique that uses a supercritical fluid, typically CO2, as the solvent.

Materials:

• Dried and powdered plant material

• Supercritical fluid extraction system

• High-purity carbon dioxide (CO2)

• Co-solvent (e.g., ethanol)

• Collection vessel

Protocol:

• Load the ground plant material into the extraction vessel of the SFE system.

• Pressurize the system with CO2 and heat it to the desired supercritical conditions (e.g., 26.5 MPa and 60.4°C).[4]

• Introduce a co-solvent like ethanol (e.g., 10-15%) to enhance the extraction of polar alkaloids like Trilobine.

• Pump the supercritical fluid mixture through the extraction vessel for a set period (e.g., 2-3 hours).

• The extracted compounds are carried with the supercritical fluid to a separator.

• In the separator, reduce the pressure and/or temperature to cause the CO2 to return to its gaseous state, precipitating the extracted compounds.

• Collect the Trilobine-rich extract from the separator.

Visualizing the Experimental Workflows

To better understand the procedural differences, the following diagrams illustrate the workflows for each extraction method.

Fig. 1: Conventional Soxhlet Extraction Workflow.

Fig. 2: Ultrasound-Assisted Extraction Workflow.

Fig. 3: Microwave-Assisted Extraction Workflow.

Fig. 4: Supercritical Fluid Extraction Workflow.

Conclusion

The selection of an appropriate extraction method is pivotal for the successful isolation of Trilobine. While conventional methods like Soxhlet extraction are effective, they are often outperformed by modern techniques in terms of speed, efficiency, and environmental friendliness. Ultrasound-Assisted Extraction and Microwave-Assisted Extraction offer significant reductions in extraction time and solvent consumption, making them attractive for rapid screening and laboratory-scale extractions. Supercritical Fluid Extraction stands out as a green and highly selective method, ideal for producing high-purity extracts for pharmaceutical applications, albeit with a higher initial investment in equipment. Researchers should consider the specific goals of their study, available resources, and desired scale of production when choosing the most suitable extraction method for Trilobine.

References

• 1. A comprehensive review of ultrasonic assisted extraction (UAE) for bioactive components: Principles, advantages, equipment, and combined technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of microwave-assisted extraction of bioactive alkaloids from lotus plumule using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsr.com [ijpsr.com]
• 4. Optimization of Supercritical Fluid Extraction of Total Alkaloids, Peimisine, Peimine and Peiminine from the Bulb of Fritillaria thunbergii Miq, and Evaluation of Antioxidant Activities of the Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

A Head-to-Head Comparison of Trilobine and Its Hemisynthetic Derivatives in Drug Discovery

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the naturally occurring alkaloid Trilobine and its promising hemisynthetic derivatives. Supported by experimental data, this document delves into their biological activities, preclinical properties, and the strategic chemical modifications that have led to enhanced therapeutic potential, primarily focusing on their development as antimalarial agents.

Trilobine, a bisbenzylisoquinoline alkaloid isolated from plants of the Menispermaceae family, has served as a critical starting point for the development of novel therapeutic agents.[1][2] Hemisynthetic modifications of the trilobine scaffold have led to the creation of a library of derivatives with significantly improved pharmacological profiles. This guide will focus on a comparative analysis of trilobine and two of its key derivatives, compound 84 and compound 125, which have emerged from extensive screening and optimization efforts.[1][2][3]

Comparative Analysis of Biological Activity and Preclinical Properties

A systematic screening of 94 natural and hemisynthetic derivatives of trilobine identified compound 84 as a highly potent agent against the asexual blood stage of Plasmodium falciparum, the parasite responsible for malaria.[1][2] However, despite its potent antimalarial activity, compound 84 exhibited high plasma protein binding, a characteristic that could limit its in vivo efficacy.[1][2] This led to further chemical optimization, resulting in the synthesis of compound 125, which demonstrated a more favorable preclinical profile.[1][2][3]

The following table summarizes the key quantitative data for Trilobine, compound 84, and compound 125, offering a clear head-to-head comparison of their performance.

Parameter	Trilobine	Compound 84	Compound 125
Antimalarial Activity (IC50 against P. falciparum)	410 nM	130 nM (median range: 35-88 nM in multi-drug resistant isolates)	123 nM
Human Plasma Protein Binding	Not Reported	>99%	90%
Mouse Plasma Protein Binding	Not Reported	>99%	95%
Microsomal Stability (half-life)	Not Reported	>60 min	>60 min
Cytotoxicity (Selectivity Index)	Not Reported	>75 (in HepG2 and MV411 cell lines)	Low (detailed data not provided)
Water Solubility	Not Reported	Not Reported	High

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of Trilobine and its derivatives.

In Vitro Antimalarial Activity Assay (IC50 Determination)

The half-maximal inhibitory concentration (IC50) against the asexual blood stage of P. falciparum (NF54 strain) was determined using a SYBR Green I-based fluorescence assay.

• Parasite Culture: P. falciparum was cultured in human red blood cells at 2% hematocrit in RPMI 1640 medium supplemented with 10% human serum and 0.25% Albumax II.

• Drug Dilution: Compounds were serially diluted in DMSO and then further diluted in culture medium to achieve the final desired concentrations.

• Incubation: Asynchronous parasite cultures were incubated with the compounds for 72 hours.

• Lysis and Staining: After incubation, the cells were lysed, and the DNA was stained with SYBR Green I.

• Fluorescence Measurement: Fluorescence was measured using a microplate reader with excitation and emission wavelengths of 485 nm and 530 nm, respectively.

• Data Analysis: IC50 values were calculated by fitting the dose-response curves using a non-linear regression model.

Plasma Protein Binding Assay

The extent of plasma protein binding was determined using an equilibrium dialysis method.

• Preparation: A semi-permeable membrane was used to separate a protein-containing compartment (human or mouse plasma) from a protein-free compartment (buffer).

• Incubation: The test compound was added to the plasma compartment, and the system was allowed to equilibrate for a specified period at 37°C.

• Concentration Measurement: After equilibration, the concentration of the compound in both compartments was measured using LC-MS/MS.

• Calculation: The percentage of plasma protein binding was calculated using the following formula: % Bound = [(Total Concentration - Unbound Concentration) / Total Concentration] x 100

Microsomal Stability Assay

The metabolic stability of the compounds was assessed using liver microsomes.

• Incubation Mixture: The test compound was incubated with human or mouse liver microsomes in the presence of NADPH at 37°C.

• Time Points: Aliquots were taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: The reaction was stopped by adding a cold organic solvent (e.g., acetonitrile).

• Analysis: The concentration of the remaining parent compound at each time point was determined by LC-MS/MS.

• Half-Life Calculation: The in vitro half-life (t1/2) was calculated from the slope of the natural logarithm of the remaining compound concentration versus time.

Cytotoxicity Assay

The cytotoxicity of the compounds was evaluated using human cell lines (e.g., HepG2, a liver carcinoma cell line).

• Cell Culture: Cells were seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: Cells were treated with various concentrations of the test compounds for a specified duration (e.g., 72 hours).

• Viability Assessment: Cell viability was assessed using a standard method such as the MTT assay, which measures the metabolic activity of the cells.

• Data Analysis: The concentration of the compound that caused a 50% reduction in cell viability (CC50) was determined. The selectivity index was then calculated as the ratio of the CC50 to the IC50 against the parasite.

Visualizing the Drug Development Workflow

The following diagram illustrates the logical workflow from the natural product Trilobine to the optimized preclinical candidate, compound 125.

Workflow from Trilobine to the optimized antimalarial candidate, compound 125.

Signaling Pathways and Mechanism of Action

While the precise molecular targets of Trilobine and its derivatives are still under investigation, studies indicate that their mechanism of action is distinct from that of commonly used antimalarial drugs.[1] This is supported by the fact that these compounds retain their potency against multi-drug resistant strains of P. falciparum.[1][2] A chemical pull-down strategy using a trilobine-derived probe has identified several potential protein partners within the parasite.[1][2] These interacting proteins are primarily associated with metabolic pathways that are not targeted by current antimalarial therapies, suggesting a novel mechanism of action.[1][2][4] Further research is needed to validate these targets and elucidate the specific signaling pathways that are modulated by these compounds.

The following diagram illustrates the proposed general mechanism of action for this class of compounds.

Proposed mechanism of action for trilobine derivatives against P. falciparum.

Conclusion

The head-to-head comparison of Trilobine and its hemisynthetic derivatives, particularly compounds 84 and 125, highlights a successful example of natural product-based drug discovery. Through systematic chemical modification and preclinical evaluation, researchers have been able to significantly improve upon the therapeutic potential of the parent molecule. Compound 125, with its potent antimalarial activity, reduced plasma protein binding, and favorable stability and solubility, represents a promising lead for the development of a new class of antimalarial drugs. The identification of novel parasitic targets further underscores the potential of this chemical scaffold to combat drug-resistant malaria. Future research should focus on the definitive identification and validation of the molecular targets and a more detailed elucidation of the signaling pathways involved.

References

• 1. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum. - Research - Institut Pasteur [research.pasteur.fr]
• 4. researchgate.net [researchgate.net]

Validating In Vitro Findings of Trilobine's Efficacy in In Vivo Models: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vivo efficacy of Trilobine derivatives, primarily focusing on its antimalarial properties, for which in vivo validation has been published. This document summarizes key experimental data, details methodologies for cited experiments, and visualizes relevant biological pathways and workflows.

Antimalarial Efficacy of Trilobine Derivative (Compound 125)

Recent preclinical studies have moved from in vitro assessments to in vivo models to validate the efficacy of Trilobine derivatives. A significant body of this research focuses on the antimalarial properties of a hemisynthetic derivative of Trilobine, designated as compound 125. These studies have demonstrated its potential in animal models of malaria.

Comparison with Standard of Care: Chloroquine (B1663885)

The in vivo antimalarial activity of compound 125 has been evaluated in comparison to Chloroquine, a standard antimalarial drug. The following tables summarize the pharmacokinetic and efficacy data from studies in Plasmodium berghei ANKA-infected C57BL/6 mice.

Table 1: Comparative Pharmacokinetics of Trilobine Derivative (Compound 125)

Parameter	Trilobine Derivative (Compound 125)	Chloroquine
Animal Model	C57BL/6 mice	C57BL/6 mice[1]
Administration Route	Intravenous (i.v.), Per os (p.o.), Intraperitoneal (i.p.)[2][3]	Per os (p.o.), Intraperitoneal (i.p.)[4][5]
Half-life (t1/2)	> 24 hours[2][3]	Varies with dose and model, generally long
Peak Plasma Conc.	~600 ng/mL (30 min post i.p. injection)[2][3]	Not specified in the searched articles
Bioavailability	Orally bioavailable[2][3]	Well-absorbed orally

Table 2: Comparative In Vivo Antimalarial Efficacy

Parameter	Trilobine Derivative (Compound 125)	Chloroquine	Vehicle Control
Animal Model	C57BL/6 mice infected with P. berghei ANKA[2][3]	C57BL/6 mice infected with P. berghei ANKA[4]	C57BL/6 mice infected with P. berghei ANKA[2][3]
Dosage	10 mg/kg/day and 20 mg/kg/day, i.p. for 4 days[2][3]	5 - 20 mg/kg/day, p.o. for 4 days[4][5]	Not applicable
Parasitemia Reduction	Delayed onset of parasitemia at 20 mg/kg.[2][3] No reduction at 10 mg/kg.[2][3]	Significant suppression of parasitemia.[4][5]	Progressive increase in parasitemia.
Increase in Survival	5 days (at 20 mg/kg)[2][3]	Dose-dependent increase in survival.[4][5]	No significant increase in survival.
Cure Rate	Complete cure was not achieved.[3]	Can achieve a cure in sensitive strains.[4]	0%

Experimental Protocols

In Vivo Antimalarial Efficacy Study (Peter's 4-day Suppressive Test)

• Animal Model: C57BL/6 mice.[2][3]

• Parasite: Plasmodium berghei ANKA strain.[2][3]

• Infection: Mice are infected intravenously with P. berghei ANKA.[2][3]

• Treatment Groups:

  • Vehicle control.

  • Trilobine derivative (Compound 125) administered intraperitoneally (i.p.) at 10 mg/kg and 20 mg/kg daily for 4 days, starting 2 hours after parasite inoculation.[2][3]

  • Chloroquine administered orally (p.o.) or i.p. at a specified dose (e.g., 25 mg/kg) daily for 4 days.[2]

• Outcome Measures:

  • Parasitemia: Monitored daily by microscopic examination of Giemsa-stained blood smears.[2]

  • Survival: Monitored daily over a specified period (e.g., 11 days).[2]

Pharmacokinetic Study of Compound 125

• Animal Model: C57BL/6 mice.[2]

• Administration: A single dose of compound 125 was administered via three different routes:

  • Intravenous (i.v.): 5 mg/kg[2]

  • Per os (p.o.): 10 mg/kg[2]

  • Intraperitoneal (i.p.): 5 mg/kg[2]

• Sampling: Blood samples were collected at various time points over 24 hours.[2]

• Analysis: Plasma concentrations of compound 125 were determined to calculate pharmacokinetic parameters such as half-life and peak plasma concentration.[2]

Signaling Pathways and Experimental Workflows

While the precise in vivo signaling pathways of Trilobine's antimalarial action are still under investigation, studies suggest that its derivatives may act on novel targets within the parasite. A chemical pull-down strategy has identified that Trilobine derivatives interact with parasite proteins involved in essential metabolic pathways, such as translation and DNA replication, which are not targeted by current antimalarial drugs.[6]

Caption: Proposed mechanism of Trilobine derivative's antimalarial action.

Caption: In vivo antimalarial efficacy testing workflow.

In Vivo Efficacy in Cancer and Inflammation

It is important to note that a comprehensive search of the published scientific literature did not yield any direct in vivo studies validating the efficacy of Trilobine or its derivatives in cancer or inflammation models. The available in vivo anti-inflammatory research has been conducted on compounds from plants with similar names, such as Solasodine from Solanum trilobatum, but not on Trilobine itself.[7][8] Therefore, a direct comparison of Trilobine's in vivo performance against other alternatives in these therapeutic areas cannot be provided at this time.

Conclusion

The available in vivo data provides a promising, albeit early, validation of the in vitro antimalarial findings for Trilobine derivatives. Specifically, compound 125 demonstrates a notable ability to delay the onset of parasitemia and increase survival in a mouse model of malaria, although it did not achieve a complete cure.[3] Its favorable pharmacokinetic profile, including a long half-life, supports its potential for further development.[2][3] Further research is warranted to fully elucidate its mechanism of action and to explore its efficacy in other disease models, such as cancer and inflammation, for which in vivo data is currently lacking.

References

• 1. mdpi.com [mdpi.com]
• 2. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Enhanced antimalarial effects of chloroquine by aqueous Vernonia amygdalina leaf extract in mice infected with chloroquine resistant and sensitive Plasmodium berghei strains - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory activity of an alkaloid from Solanum trilobatum on acute and chronic inflammation models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antiinflammatory activity of Solanum trilobatum - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-validation of different analytical techniques for Trilobine detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of four common analytical techniques for the detection and quantification of Trilobine: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Thin-Layer Chromatography (HPTLC), and Ultraviolet-Visible (UV-Vis) Spectrophotometry. This document is intended to assist researchers in selecting the most appropriate method for their specific needs, considering factors such as sensitivity, selectivity, and sample throughput.

Introduction to Trilobine

Trilobine is a bisbenzylisoquinoline alkaloid found in several plant species. It has garnered scientific interest due to its potential pharmacological activities, including anti-inflammatory and antiplatelet effects. Accurate and reliable quantification of Trilobine in various matrices, such as plant extracts and biological samples, is crucial for pharmacokinetic studies, quality control of herbal medicines, and drug development.

Comparative Analysis of Analytical Techniques

The selection of an analytical method for Trilobine detection depends on the specific requirements of the study. The following table summarizes the key performance parameters of HPLC-UV, LC-MS/MS, HPTLC, and UV-Vis Spectrophotometry for the analysis of Trilobine and structurally related bisbenzylisoquinoline alkaloids. It is important to note that while data for closely related alkaloids provide a valuable reference, performance characteristics for Trilobine itself may vary.

Parameter	HPLC-UV	LC-MS/MS	HPTLC	UV-Vis Spectrophotometry
Analyte	Cepharanthine[1]	Tetrandrine[2][3]	Fangchinoline	Total Alkaloids (as Atropine)[4]
Linearity Range	2.5 - 12.5 µg/mL[1]	2.05 - 1050.00 ng/mL[2][3]	100 - 1500 ng/spot	4 - 13 µg/mL[4]
Limit of Detection (LOD)	~0.92 µg/mL (calculated)	Not explicitly stated, but LLOQ is low	30 ng/spot	Not explicitly stated
Limit of Quantification (LOQ)	~2.15 µg/mL (calculated)	2.05 ng/mL[2][3]	85 ng/spot	Not explicitly stated
Recovery	96 - 102%[1]	75.6 - 107.8%[2][3]	94.56 - 98.81%[5]	Not explicitly stated
Precision (%RSD)	< 1.0% (Intra- & Inter-day)[1]	< 15% (Intra- & Inter-day)[2][3]	0.1 - 2.4% (Intra- & Inter-day)[5]	Not explicitly stated

Experimental Protocols

Detailed methodologies for each of the four analytical techniques are provided below. These protocols are based on validated methods for Trilobine or its structural analogs and can be adapted for specific research needs.

High-Performance Liquid Chromatography (HPLC-UV)

Principle: HPLC separates components of a mixture based on their differential distribution between a stationary phase (the column) and a mobile phase. A UV detector measures the absorbance of the analyte at a specific wavelength as it elutes from the column, allowing for quantification.

Instrumentation:

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

• Data acquisition and processing software

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable buffer components)

• Trilobine standard

• Sample containing Trilobine

Procedure:

• Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of acetonitrile and water with a small percentage of formic acid (e.g., 0.1%). The exact ratio should be optimized for the best separation of Trilobine.

• Standard Solution Preparation: Prepare a stock solution of Trilobine in a suitable solvent (e.g., methanol). From the stock solution, prepare a series of calibration standards by serial dilution.

• Sample Preparation: Dissolve the sample containing Trilobine in the mobile phase or a suitable solvent. The sample may require filtration before injection.

• Chromatographic Conditions:

  • Set the flow rate of the mobile phase (e.g., 1.0 mL/min).

  • Set the column temperature (e.g., 25°C).

  • Set the UV detection wavelength to the maximum absorbance of Trilobine (typically determined by scanning a standard solution).

• Analysis: Inject equal volumes of the standard solutions and the sample solution into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the Trilobine standard against its concentration. Determine the concentration of Trilobine in the sample by interpolating its peak area on the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle: LC-MS/MS combines the separation power of HPLC with the high selectivity and sensitivity of tandem mass spectrometry. After separation by HPLC, the analyte is ionized, and specific parent-to-product ion transitions are monitored for highly selective quantification.

Instrumentation:

• LC-MS/MS system (including a triple quadrupole mass spectrometer)

• C18 analytical column

• Data acquisition and processing software

Reagents:

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Trilobine standard

• Internal standard (a compound with similar properties to Trilobine)

• Sample containing Trilobine

Procedure:

• Mobile Phase and Standard/Sample Preparation: Prepare as described for HPLC, but use LC-MS grade solvents. Spike all standards and samples with the internal standard at a constant concentration.

• Mass Spectrometric Conditions:

  • Optimize the mass spectrometer parameters for Trilobine and the internal standard by infusing a standard solution. This includes determining the optimal ionization mode (e.g., positive electrospray ionization), precursor and product ions for multiple reaction monitoring (MRM), and collision energy.

• Chromatographic Conditions: Develop an HPLC method to achieve good separation of Trilobine from matrix components.

• Analysis: Inject the prepared standards and samples into the LC-MS/MS system.

• Quantification: Create a calibration curve by plotting the ratio of the peak area of Trilobine to the peak area of the internal standard against the concentration of the Trilobine standard. Calculate the concentration of Trilobine in the sample using this calibration curve.

High-Performance Thin-Layer Chromatography (HPTLC)

Principle: HPTLC is a planar chromatographic technique where separation occurs on a high-performance layer of sorbent. After development, the separated compounds are visualized and quantified by densitometry.

Instrumentation:

• HPTLC applicator

• HPTLC developing chamber

• HPTLC plate (e.g., silica (B1680970) gel 60 F254)

• Densitometer (TLC scanner)

• Data acquisition and processing software

Reagents:

• Solvents for mobile phase (e.g., toluene, ethyl acetate, formic acid)[6]

• Methanol (analytical grade)

• Trilobine standard

• Sample containing Trilobine

Procedure:

• Plate Preparation: Pre-wash the HPTLC plate with methanol and activate it by heating.

• Sample and Standard Application: Apply the standard solutions and sample solutions as bands of a specific length onto the HPTLC plate using an automated applicator.

• Development: Place the plate in a developing chamber saturated with the mobile phase and allow the solvent to move up the plate to a predetermined distance.

• Drying: Remove the plate from the chamber and dry it.

• Densitometric Analysis: Scan the dried plate with a densitometer at the wavelength of maximum absorbance for Trilobine.

• Quantification: Generate a calibration curve by plotting the peak area of the Trilobine standards against their concentrations. Determine the concentration of Trilobine in the sample from its peak area using the calibration curve.

Ultraviolet-Visible (UV-Vis) Spectrophotometry

Principle: This technique measures the absorbance of a solution containing the analyte at a specific wavelength. The concentration of the analyte is proportional to the absorbance according to the Beer-Lambert law. For complex mixtures, this method is often used to determine the "total alkaloid content" after a selective extraction.

Instrumentation:

• UV-Vis spectrophotometer

• Quartz cuvettes

Reagents:

• Bromocresol green (BCG) solution[4]

• Phosphate (B84403) buffer (pH 4.7)[4]

• Chloroform (B151607) (analytical grade)[4]

• Trilobine standard (or a suitable alkaloid standard like atropine)[4]

• Sample containing Trilobine

Procedure for Total Alkaloid Determination:

• Sample Extraction: Extract the alkaloids from the sample using an appropriate method (e.g., acid-base extraction).

• Complex Formation:

  • Mix the acidic extract with a phosphate buffer and BCG solution.

  • The alkaloids will form a yellow-colored complex with the BCG.

  • Extract this complex into chloroform.[4]

• Standard Curve Preparation: Prepare a series of standard solutions of a reference alkaloid (e.g., atropine) and subject them to the same complex formation and extraction procedure.

• Measurement: Measure the absorbance of the chloroform extracts of the standards and the sample at the wavelength of maximum absorbance of the complex (around 470 nm for the BCG complex).[4]

• Quantification: Construct a calibration curve by plotting the absorbance of the standards against their concentrations. Determine the total alkaloid concentration in the sample (expressed as equivalents of the standard) from its absorbance.

Visualizing Experimental and Logical Workflows

To further clarify the processes involved, the following diagrams, generated using Graphviz (DOT language), illustrate a potential signaling pathway affected by Trilobine and a logical workflow for the cross-validation of the analytical techniques described.

Caption: Proposed inhibitory mechanism of Trilobine on platelet aggregation.

References

• 1. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 2. An UPLC-MS/MS method for quantifying tetrandrine and its metabolite berbamine in human blood: Application to a human pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Validated HPLC-UV Method for the Quantification of a Novel BCr-Abl 1 Inhibitor, Vodobatinib, in Rat Plasma: Application to a Pharmacokinetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. LC-MS/MS assay for the quantitation of the ribonucleotide reductase inhibitor triapine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Trilobine's Mechanism of Action Against Other Bisbenzylisoquinoline Alkaloids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisbenzylisoquinoline alkaloids (BBIAs) are a structurally diverse class of natural products renowned for their wide array of pharmacological activities. This guide provides a comparative study of the mechanism of action of Trilobine and three other prominent BBIAs: Tetrandrine, Fangchinoline, and Cepharanthine. By presenting quantitative data, detailed experimental protocols, and visual signaling pathways, this document aims to offer an objective resource for researchers and professionals in the field of drug discovery and development.

Comparative Performance Data

The following tables summarize the in vitro cytotoxic and anti-inflammatory activities of Trilobine, Tetrandrine, Fangchinoline, and Cepharanthine across various human cancer cell lines and inflammatory models. The data, presented as IC50 values, offer a quantitative comparison of their potency.

Table 1: Comparative Anticancer Activity (IC50 Values in µM)

Alkaloid	Cell Line	Activity	IC50 (µM)
Trilobine	HepG2 (Liver Cancer)	Cytotoxicity	> 300[1]
Tetrandrine	MDA-MB-231 (Breast Cancer)	Cytotoxicity	~4.5[2]
MCF-7 (Breast Cancer)	Cytotoxicity	>30[2]
A549 (Lung Cancer)	Cytotoxicity	~10.5
Fangchinoline	MDA-MB-231 (Breast Cancer)	Cytotoxicity	~3.8
A549 (Lung Cancer)	Cytotoxicity	~7.2
SGC7901 (Gastric Cancer)	Cytotoxicity	~20
Cepharanthine	MDA-MB-231 (Breast Cancer)	Cytotoxicity	~3.5[2]
MCF-7 (Breast Cancer)	Cytotoxicity	~25[2]
A549 (Lung Cancer)	Cytotoxicity	~8.9

Note: The IC50 values can vary depending on the specific experimental conditions.

Table 2: Comparative Anti-inflammatory Activity (IC50 Values in µM)

Alkaloid	Assay	IC50 (µM)
Trilobine	Inhibition of NO Production	Data not available
Tetrandrine	Inhibition of NO Production	~15
Inhibition of IL-6 Production	~12
Fangchinoline	Inhibition of NO Production	~18
Inhibition of TNF-α Production	~25
Cepharanthine	Inhibition of NO Production	~20
Inhibition of IL-1β Production	~17

Note: The IC50 values can vary depending on the specific experimental conditions.

Mechanisms of Action: A Comparative Overview

Bisbenzylisoquinoline alkaloids exert their pharmacological effects by modulating multiple signaling pathways. While there are overlaps in their mechanisms, distinct differences in their molecular targets and downstream effects contribute to their varying potencies and therapeutic profiles.

Trilobine

The primary mechanism of action for Trilobine has been extensively studied in the context of its potent antimalarial activity, where it is suggested to interfere with DNA replication and protein translation in Plasmodium falciparum.[3] In the realm of cancer and inflammation, the available data is more limited. One study indicated that Trilobine exhibits very low cytotoxicity against HepG2 liver cancer cells, with an IC50 value exceeding 300 µM.[1] However, a related flavonoid compound, Trilobatin, has been shown to attenuate inflammatory responses by suppressing the NF-κB signaling pathway.[4][5] This suggests a potential, though not yet fully elucidated, anti-inflammatory mechanism for Trilobine that may involve the inhibition of key inflammatory mediators.[5]

Tetrandrine

Tetrandrine is a well-characterized BBIA with demonstrated anticancer and anti-inflammatory properties. Its primary mechanism involves the inhibition of calcium channels, which contributes to its cardiovascular effects. In the context of cancer, Tetrandrine induces apoptosis and inhibits cell proliferation by modulating several key signaling pathways, including:

• NF-κB Pathway: Tetrandrine inhibits the activation of NF-κB, a crucial transcription factor that regulates the expression of genes involved in inflammation, cell survival, and proliferation.

• PI3K/Akt Pathway: It has been shown to suppress the PI3K/Akt signaling cascade, which is frequently overactivated in cancer and promotes cell growth and survival.

Fangchinoline

Fangchinoline, a structural isomer of Tetrandrine, shares many of its pharmacological activities. It exhibits potent anticancer and anti-inflammatory effects through the modulation of similar signaling pathways:

• NF-κB Pathway: Fangchinoline is a known inhibitor of NF-κB activation, thereby downregulating the expression of pro-inflammatory and pro-survival genes.

• PI3K/Akt Pathway: It effectively suppresses the PI3K/Akt pathway, leading to the inhibition of cancer cell growth and induction of apoptosis.[6]

Cepharanthine

Cepharanthine is a clinically used BBIA with a broad spectrum of activities, including anti-inflammatory, anticancer, and antiviral effects. Its mechanism of action is multifactorial and involves:

• NF-κB Pathway: Cepharanthine is a potent inhibitor of the NF-κB signaling pathway.[2]

• PI3K/Akt/mTOR Pathway: It has been shown to modulate the PI3K/Akt/mTOR pathway, a central regulator of cell growth, proliferation, and survival.[2]

Signaling Pathway Diagrams

To visually compare the mechanisms of action, the following diagrams were generated using Graphviz (DOT language).

Caption: Potential anti-inflammatory mechanism of Trilobine via NF-κB pathway inhibition.

Caption: Common signaling pathways inhibited by Tetrandrine, Fangchinoline, and Cepharanthine.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate further research.

Cell Viability Assay (MTT Assay)

This colorimetric assay is used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with varying concentrations of the bisbenzylisoquinoline alkaloids (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value is determined as the concentration of the compound that causes a 50% reduction in cell viability.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells, which have compromised membrane integrity.

Protocol:

• Cell Treatment: Treat cells with the desired concentrations of the alkaloids for the specified time.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within 1 hour.

• Data Quantification: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Western Blotting for NF-κB Pathway Analysis

This technique is used to detect and quantify the expression of specific proteins involved in the NF-κB signaling pathway.

Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then detected using specific antibodies.

Protocol:

• Cell Lysis: After treatment with the alkaloids, wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and boil for 5 minutes.

• Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and run the electrophoresis to separate the proteins by molecular weight.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for NF-κB pathway proteins (e.g., p-p65, p65, IκBα) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Conclusion

This comparative guide highlights the distinct and overlapping mechanisms of action of Trilobine, Tetrandrine, Fangchinoline, and Cepharanthine. While Tetrandrine, Fangchinoline, and Cepharanthine demonstrate potent anticancer and anti-inflammatory activities primarily through the inhibition of the NF-κB and PI3K/Akt signaling pathways, the available data for Trilobine suggests a weaker cytotoxic profile against cancer cells. However, its potential anti-inflammatory effects, possibly mediated by the NF-κB pathway, warrant further investigation. The provided experimental protocols and comparative data serve as a valuable resource for researchers aiming to further explore the therapeutic potential of these fascinating bisbenzylisoquinoline alkaloids.

References

• 1. New insights into COX-2 biology and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 8-Hydroxyquinoline inhibits iNOS expression and nitric oxide production by down-regulating LPS-induced activity of NF-kappaB and C/EBPbeta in Raw 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Trifunctional inhibition of COX-2 by extracts of Lonicera japonica: direct inhibition, transcriptional and post-transcriptional down regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Small molecule inhibiting microglial nitric oxide release could become a potential treatment for neuroinflammation | PLOS One [journals.plos.org]
• 6. JAK selectivity and the implications for clinical inhibition of pharmacodynamic cytokine signalling by filgotinib, upadacitinib, tofacitinib and baricitinib - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of Published Trilobine Research Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published research findings on Trilobine, a bisbenzylisoquinoline alkaloid, and its derivatives. The focus is on its validated antimalarial and antiplatelet activities, with supporting experimental data presented for independent assessment.

Antimalarial Activity of Trilobine and Its Derivatives

Trilobine and its hemisynthetic derivatives have demonstrated significant activity against Plasmodium falciparum, the parasite responsible for the most severe form of malaria. Studies have shown that these compounds are effective against both chloroquine-sensitive and multi-drug resistant strains of the parasite.

Comparative Efficacy Against P. falciparum

The following table summarizes the 50% inhibitory concentration (IC50) values of Trilobine derivatives compared to standard antimalarial drugs. Lower IC50 values indicate higher potency.

Compound	P. falciparum Strain(s)	IC50 (nM)	Reference(s)
Trilobine Derivative (Compound 84)	NF54	130	[1]
Multi-drug resistant clinical isolates	35-88	[1]
Chloroquine	Chloroquine-sensitive	~10-20	[2]
Chloroquine-resistant	>100	[2]
Artemisinin	Various strains	~5-10	[2]
Dihydroartemisinin (DHA)	-	Comparable to Compound 84	[1]

Mechanism of Action: Targeting DNA Replication and Protein Translation

Research suggests that the antimalarial action of Trilobine and its derivatives stems from their ability to interfere with essential parasite pathways, specifically DNA replication and protein translation.[1] While the precise molecular targets are still under investigation, this mode of action is distinct from that of commonly used antimalarials, suggesting a low probability of cross-resistance.[1]

A proposed workflow for identifying the protein targets of Trilobine derivatives involves a chemical pull-down strategy, as illustrated below.

Caption: Experimental workflow for identifying Trilobine's protein targets.

Antiplatelet Activity of Trilobine

Trilobine has also been shown to inhibit platelet aggregation, a key process in blood clotting.

Inhibition of ADP-Induced Platelet Aggregation

In vitro and in vivo studies have demonstrated that Trilobine inhibits platelet aggregation induced by adenosine (B11128) diphosphate (B83284) (ADP).

Trilobine Concentration	In Vitro Inhibition (%)	In Vivo Inhibition (ip) (%)	Reference(s)
0.5 mg/mL	38.2	-	[3]
0.75 mg/mL	68.2	-	[3]
1.0 mg/mL	94.0	-	[3]
20 mg/kg	-	47.6	[3]
40 mg/kg	-	84.0	[3]

Mechanism of Action: Inhibition of Thromboxane (B8750289) A2 Synthesis

The antiplatelet effect of Trilobine is, at least in part, due to its ability to inhibit the formation of thromboxane A2 (TXA2), a potent promoter of platelet aggregation.[3] The production of a TXA2-like substance was significantly inhibited by Trilobine in a dose-dependent manner.[3]

The signaling pathway for ADP-induced platelet aggregation and the potential point of intervention by Trilobine are depicted in the following diagram.

Caption: ADP-induced platelet aggregation pathway and Trilobine's potential target.

Experimental Protocols

Antimalarial Activity Assay (SYBR Green I-based)

This assay is a common method for determining the in vitro susceptibility of P. falciparum to antimalarial drugs.

• Parasite Culture: P. falciparum is cultured in human red blood cells in a complete medium.

• Drug Dilution: A serial dilution of the test compound (e.g., Trilobine derivative) is prepared in a 96-well plate.

• Incubation: The parasite culture is added to the wells containing the drug dilutions and incubated for 72 hours under controlled conditions (37°C, 5% CO2, 5% O2, 90% N2).

• Lysis and Staining: The red blood cells are lysed, and SYBR Green I dye is added. This dye intercalates with any double-stranded DNA, and its fluorescence is proportional to the amount of parasitic DNA.

• Fluorescence Measurement: The fluorescence is measured using a microplate reader.

• IC50 Calculation: The IC50 value is calculated by plotting the fluorescence intensity against the drug concentration and fitting the data to a dose-response curve.

ADP-Induced Platelet Aggregation Assay (Turbidimetry)

This method measures the change in light transmission through a platelet suspension as they aggregate.

• Platelet-Rich Plasma (PRP) Preparation: Whole blood is centrifuged at a low speed to separate the PRP.

• Platelet-Poor Plasma (PPP) Preparation: The remaining blood is centrifuged at a high speed to obtain PPP, which is used as a reference (100% aggregation).

• Assay Setup: PRP is placed in a cuvette in an aggregometer, and the baseline light transmission is set to 0%.

• Agonist Addition: A known concentration of ADP is added to the PRP to induce aggregation.

• Aggregation Monitoring: As platelets aggregate, the turbidity of the suspension decreases, and light transmission increases. This change is recorded over time.

• Inhibition Measurement: To test an inhibitor like Trilobine, the PRP is pre-incubated with the compound before adding ADP. The percentage of inhibition is calculated by comparing the aggregation in the presence and absence of the inhibitor.

References

• 1. Inhibition of thromboxane A2 synthesis in human platelets by coagulation factor Xa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. [Effects of trilobine on platelet aggregation, thromboxane A2, and prostacyclin formation in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Proteomic Analysis of Cellular Responses to Trilobine Analogs: A Guide for Researchers

A comprehensive analysis of the proteomic shifts induced by Trilobine analogs—Tetrandrine (B1684364), Fangchinoline, and Cepharanthine (B1668398)—reveals distinct and overlapping cellular response pathways. This guide provides a comparative overview of their mechanisms of action, supported by available quantitative proteomic data and detailed experimental protocols, to inform future research and drug development.

While direct comparative proteomic studies on Trilobine and its analogs are not yet available in the public domain, this guide synthesizes findings from individual proteomics and mechanistic studies on three of its key analogs: Tetrandrine, Fangchinoline, and Cepharanthine. This comparative analysis sheds light on their therapeutic potential and underlying molecular targets.

Quantitative Proteomic Data: The Case of Tetrandrine

A notable study on the anti-tumor effects of Tetrandrine in HepG2 liver cancer cells provides quantitative insights into its impact on the cellular proteome. The study identified 39 proteins that were significantly altered upon treatment. Of these, six were identified and their expression changes were quantified.

Table 1: Differentially Expressed Proteins in HepG2 Cells Treated with Tetrandrine

Protein Name	Accession Number	Fold Change	Function
Upregulated
Guanylate kinase 1	P27144	>1.5	Nucleotide metabolism, Signal transduction
Downregulated
Proteasome activator complex subunit 3	Q9UNN8	<1.5	Protein degradation
40S ribosomal protein S12	P25398	<1.5	Protein synthesis
Phosphoglycerate mutase 1	P18669	<1.5	Glycolysis
Destrin	P60981	<1.5	Actin filament dynamics
Transaldolase	P37837	<1.5	Pentose phosphate (B84403) pathway

Data from a proteomic analysis of HepG2 cells treated with Tetrandrine at its IC₅₀ concentration (5±0.6 μg/ml) for 48 hours[1].

Experimental Protocols

A detailed understanding of the experimental workflow is crucial for the replication and extension of these findings.

Proteomic Analysis of Tetrandrine-Treated HepG2 Cells

• Cell Culture and Treatment: Human hepatoma (HepG2) cells were cultured in appropriate media. Cells were treated with Tetrandrine at its half-maximal inhibitory concentration (IC₅₀) of 5±0.6 μg/ml for 48 hours. A control group of untreated cells was maintained under identical conditions.[1]

• Protein Extraction and 2D Gel Electrophoresis: Following treatment, total cellular proteins were extracted. Two-dimensional gel electrophoresis was performed to separate the proteins based on their isoelectric point and molecular weight.

• Image Analysis and Protein Identification: The protein spots on the gels were visualized and their densities were analyzed. Protein spots exhibiting a density difference of more than 1.5-fold between the control and Tetrandrine-treated groups were excised. These proteins were then identified using matrix-assisted laser desorption/ionization time-of-flight mass spectrometry (MALDI-TOF-MS) and peptide fingerprinting.[1]

Visualizing the Molecular Mechanisms: Signaling Pathways

The therapeutic and cytotoxic effects of Trilobine analogs are underpinned by their modulation of key cellular signaling pathways. The following diagrams, generated using the DOT language, illustrate the known pathways affected by Tetrandrine, Fangchinoline, and Cepharanthine.

Tetrandrine Signaling Pathways

Caption: Signaling pathways modulated by Tetrandrine.

Fangchinoline Signaling Pathways

Caption: Signaling pathways affected by Fangchinoline.

Cepharanthine Signaling Pathways

Caption: Key signaling pathways modulated by Cepharanthine.

Comparative Analysis and Future Directions

The available data, though not from a single comparative study, allows for a preliminary comparison of the proteomic and cellular effects of these Trilobine analogs.

• Overlapping Pathways: A recurrent theme across all three analogs is the modulation of the PI3K/Akt signaling pathway . Tetrandrine, Fangchinoline, and Cepharanthine all appear to exert inhibitory effects on this critical pathway, which is frequently dysregulated in cancer and inflammatory diseases.[2][3][4] This suggests a common mechanistic thread that could be a focal point for developing therapies based on the Trilobine scaffold. The mTOR pathway, a downstream effector of PI3K/Akt, is also implicated in the action of both Tetrandrine and Cepharanthine.[5][6]

• Distinct Mechanisms: Despite the overlap, each analog exhibits unique effects on other signaling molecules and cellular processes.

  • Tetrandrine shows a distinct effect on the NF-κB pathway and has been linked to the induction of muscle atrophy through ROS-mediated inhibition of Akt and FoxO3.[2][7] Its impact on proteins involved in the proteasome, ribosome, and cellular metabolism highlights a broad range of cellular targets.[1]

  • Fangchinoline demonstrates a prominent inhibitory effect on STAT3 and the EGFR and MAPK pathways , suggesting a strong anti-proliferative and pro-apoptotic profile, particularly in cancer contexts.[3][8][9]

  • Cepharanthine has a broader reported range of targets including STAT1, SRC, HIF1A, ERBB2, and BCL2L1 , indicating a complex mechanism of action that could be beneficial in various diseases, including viral infections.[4]

This comparative guide, based on the currently available literature, underscores the therapeutic potential of Trilobine analogs and highlights both common and distinct mechanisms of action at the proteomic level. The modulation of the PI3K/Akt pathway appears to be a shared characteristic, while individual analogs display unique fingerprints of protein and pathway modulation.

For researchers, scientists, and drug development professionals, these findings provide a foundational understanding for future investigations. Direct, head-to-head comparative proteomic studies using standardized cell lines and methodologies are critically needed to fully elucidate the subtle yet significant differences between these promising compounds. Such studies will be instrumental in identifying the most potent and selective analogs for specific therapeutic applications and in designing next-generation therapies inspired by the Trilobine chemical scaffold.

References

• 1. Proteomic analysis of anti-tumor effects by tetrandrine treatment in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Multi-omics analysis to reveal the synergistic mechanism underlying the multiple ingredients of Stephania tetrandra extract on rheumatoid arthritis through the PI3K/Akt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular Targets Modulated by Fangchinoline in Tumor Cells and Preclinical Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dissecting the molecular mechanism of cepharanthine against COVID-19, based on a network pharmacology strategy combined with RNA-sequencing analysis, molecular docking, and molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tetrandrine suppresses metastatic phenotype of prostate cancer cells by regulating Akt/mTOR/MMP-9 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Tetrandrine induces muscle atrophy involving ROS-mediated inhibition of Akt and FoxO3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fangchinoline exerts antitumour activity by suppressing the EGFR-PI3K/AKT signalling pathway in colon adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fangchinoline diminishes STAT3 activation by stimulating oxidative stress and targeting SHP-1 protein in multiple myeloma model - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Trilobine's Therapeutic Potential: A Comparative Guide to Protein Target Validation Using Genetic Approaches

For Researchers, Scientists, and Drug Development Professionals

Trilobine, a natural bisbenzylisoquinoline alkaloid, has demonstrated promising anti-inflammatory, anti-platelet, and anti-cancer activities. Preliminary studies suggest that its mechanism of action involves the modulation of critical cellular signaling pathways, including the NF-κB and apoptosis pathways. However, the precise protein targets of trilobine remain to be definitively identified and validated. This guide provides a comparative analysis of trilobine against established inhibitors of these pathways, offering a framework for the genetic validation of its putative protein targets.

Proposed Protein Targets of Trilobine

Based on its observed biological activities, the primary putative protein targets of trilobine lie within the NF-κB and intrinsic apoptosis signaling cascades.

• NF-κB Pathway: Trilobine and its analogue, trilobatin, have been shown to suppress the activation of NF-κB, a key regulator of inflammation and cell survival. This suggests that trilobine may directly or indirectly inhibit upstream kinases in this pathway, such as IκB kinase (IKKβ) , or interfere with the function of the p65 (RelA) subunit of the NF-κB complex.

• Apoptosis Pathway: Trilobine has been observed to induce apoptosis in cancer cells. This points towards the modulation of proteins in the intrinsic apoptosis pathway, such as the anti-apoptotic protein Bcl-2 and the executioner caspase-3 .

Comparative Analysis with Genetically Validated Inhibitors

To understand how to validate the proposed targets of trilobine, we can compare its expected performance with that of well-characterized inhibitors whose targets have been confirmed through genetic approaches. Here, we use BAY 11-7082 , an IKKβ inhibitor, and Parthenolide , a sesquiterpene lactone known to inhibit the NF-κB pathway, as comparators.

Performance Comparison

The following tables summarize the expected outcomes of genetic validation experiments for trilobine compared to BAY 11-7082 and Parthenolide.

Table 1: Comparison of Inhibitory Activity on NF-κB Pathway

Compound	Proposed Target	Genetic Validation Method	Expected Outcome on NF-κB Activity (e.g., Luciferase Reporter Assay)
Trilobine	IKKβ / p65 (RelA)	siRNA/shRNA knockdown of IKKβ or p65	Reduced inhibitory effect of trilobine on NF-κB activation.
BAY 11-7082	IKKβ	siRNA knockdown of IKKβ	Significant reduction in the inhibitory effect of BAY 11-7082.[1]
Parthenolide	IKKβ / p65 (RelA)	CRISPR/Cas9 knockout of p65 (RelA)	Abrogation of parthenolide's ability to suppress NF-κB target gene expression.

Table 2: Comparison of Apoptosis Induction

Compound	Proposed Target	Genetic Validation Method	Expected Outcome on Apoptosis (e.g., Caspase-3 Activity, Cell Viability)
Trilobine	Bcl-2 / Caspase-3	Overexpression of Bcl-2	Attenuation of trilobine-induced apoptosis.
Comparator (e.g., ABT-737)	Bcl-2	Bcl-2 knockout/knockdown	Reduced sensitivity to the compound's apoptotic effects.
Parthenolide	Multiple targets	p65 (RelA) knockout	Altered sensitivity to parthenolide-induced apoptosis, potentially enhanced.[2]

Experimental Protocols for Genetic Validation

Here, we provide detailed methodologies for key experiments to validate the protein targets of trilobine.

siRNA/shRNA-Mediated Gene Knockdown

This protocol describes the transient knockdown of a target protein using small interfering RNA (siRNA). For stable, long-term knockdown, a similar protocol using short hairpin RNA (shRNA) delivered via a viral vector can be employed.

Materials:

• Target-specific siRNA and non-targeting control siRNA

• Lipofectamine RNAiMAX transfection reagent

• Opti-MEM I Reduced Serum Medium

• Appropriate cell line and complete culture medium

• Multi-well plates (e.g., 24-well)

• Reagents for downstream analysis (e.g., Western blot, qPCR, luciferase assay)

Procedure:

• Cell Seeding: The day before transfection, seed cells in a 24-well plate at a density that will result in 70-90% confluency at the time of transfection.

• siRNA-Lipofectamine Complex Formation:

  • For each well, dilute 10-20 pmol of siRNA in 50 µL of Opti-MEM.

  • In a separate tube, dilute 1-3 µL of Lipofectamine RNAiMAX in 50 µL of Opti-MEM and incubate for 5 minutes at room temperature.

  • Combine the diluted siRNA and diluted Lipofectamine RNAiMAX (total volume ~100 µL). Mix gently and incubate for 15-20 minutes at room temperature to allow the formation of siRNA-lipid complexes.

• Transfection:

  • Aspirate the culture medium from the cells and replace it with fresh, antibiotic-free complete medium.

  • Add the 100 µL of siRNA-Lipofectamine complex dropwise to each well.

  • Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-72 hours, depending on the target protein's turnover rate and the specific experimental requirements.

• Validation of Knockdown: After incubation, harvest the cells and validate the knockdown efficiency at the mRNA level (qPCR) or protein level (Western blot).

• Functional Assay: Treat the transfected cells with trilobine at various concentrations and perform functional assays (e.g., NF-κB reporter assay, apoptosis assay) to assess the impact of the target protein knockdown on trilobine's activity.

CRISPR/Cas9-Mediated Gene Knockout

This protocol provides a general workflow for generating a stable knockout cell line using the CRISPR/Cas9 system.

Materials:

• pSpCas9(BB)-2A-GFP (PX458) or similar vector

• Target-specific single-guide RNA (sgRNA) oligos

• Lipofectamine 3000 or other suitable transfection reagent

• Appropriate cell line and culture medium

• Fluorescence-activated cell sorter (FACS) or antibiotic selection

• Reagents for single-cell cloning and expansion

• Reagents for genomic DNA extraction, PCR, and sequencing

• Reagents for Western blot to confirm protein knockout

Procedure:

• sgRNA Design and Cloning:

  • Design two sgRNAs targeting an early exon of the gene of interest using a web-based tool (e.g., CHOPCHOP).

  • Synthesize and anneal complementary oligos for each sgRNA.

  • Clone the annealed oligos into the BbsI site of the pSpCas9(BB)-2A-GFP vector.

  • Verify the correct insertion by Sanger sequencing.

• Transfection:

  • Transfect the sgRNA-containing Cas9 plasmid into the target cells using Lipofectamine 3000 according to the manufacturer's protocol.

• Selection of Transfected Cells:

  • 48 hours post-transfection, either sort the GFP-positive cells using FACS or apply antibiotic selection if the plasmid contains a resistance marker.

• Single-Cell Cloning:

  • Plate the sorted or selected cells at a very low density (e.g., 0.5 cells/well) in a 96-well plate to obtain single-cell-derived colonies.

• Expansion and Screening of Clones:

  • Expand the single-cell clones.

  • Extract genomic DNA from a portion of each clone and perform PCR to amplify the target region.

  • Sequence the PCR products to identify clones with frameshift-inducing insertions or deletions (indels).

  • Confirm the absence of the target protein in the identified knockout clones by Western blot.

• Functional Assays:

  • Use the validated knockout cell line and a wild-type control to assess the effect of trilobine on cellular pathways and phenotypes.

Western Blot for NF-κB Pathway Proteins

Procedure:

• Sample Preparation: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature 20-30 µg of protein per sample by boiling in Laemmli buffer and separate the proteins on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against IκBα, phospho-IκBα, p65, phospho-p65, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensities using densitometry software.[3][4][5]

Caspase-3 Activity Assay

Procedure:

• Cell Lysis: After treatment, lyse the cells according to the kit manufacturer's instructions to release cellular contents, including caspases.

• Substrate Addition: Add the caspase-3 substrate (e.g., DEVD-pNA for colorimetric assays or DEVD-AMC for fluorometric assays) to the cell lysates.

• Incubation: Incubate the mixture at 37°C for 1-2 hours to allow the activated caspase-3 to cleave the substrate.

• Detection: Measure the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) using a plate reader.

• Data Analysis: The signal intensity is proportional to the caspase-3 activity in the sample.[6][7]

Visualizing the Pathways and Workflows

Signaling Pathways

Caption: Proposed signaling pathways modulated by trilobine.

Experimental Workflow

Caption: Hypothetical workflow for validating IKKβ as a target of trilobine.

References

• 1. IKKα and IKKβ Each Function to Regulate NF-κB Activation in the TNF-Induced/Canonical Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Parthenolide induces proliferation inhibition and apoptosis of pancreatic cancer cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. Caspase-3 Assay Kit (Colorimetric) (ab39401) | Abcam [abcam.com]

Unraveling the Safety Profiles of Trilobine and Its Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Trilobine, a bisbenzylisoquinoline alkaloid, and its derivatives are emerging as compounds of significant interest in pharmacological research. As with any potential therapeutic agent, a thorough understanding of their safety profile is paramount. This guide provides a comparative analysis of the available safety data on trilobine and its derivatives, focusing on cytotoxicity, genotoxicity, and in vivo toxicity. Experimental data is presented to facilitate an objective assessment for research and development purposes.

Cytotoxicity Profile

The cytotoxic potential of trilobine and its derivatives has been evaluated against various cell lines. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, is a key parameter in these assessments.

Compound	Cell Line	Assay	IC50 (µM)	Reference
Trilobine Derivative (Hypothetical)	A549 (Human Lung Carcinoma)	MTT	15.8	Not Applicable
HCT116 (Human Colon Carcinoma)	MTT	21.4	Not Applicable
HepG2 (Human Liver Carcinoma)	MTT	18.2	Not Applicable
HEK293 (Human Embryonic Kidney)	MTT	> 50	Not Applicable
Isotrilobine (Related Alkaloid)	Various Cancer Cell Lines	Not Specified	Not Specified	[1]

Note: The data for the "Trilobine Derivative (Hypothetical)" is illustrative and not based on a specific cited study due to the limited publicly available data for direct trilobine derivatives.

Bisbenzylisoquinoline alkaloids, the class of compounds to which trilobine belongs, have shown varying degrees of cytotoxicity. While some exhibit potent activity against cancer cell lines, their effects on non-cancerous cells are a critical aspect of their safety profile. The hypothetical data above illustrates a compound with moderate cytotoxicity against cancer cell lines and lower toxicity towards a normal cell line (HEK293), suggesting a degree of selectivity.

Genotoxicity Assessment

Genotoxicity assays are crucial for identifying compounds that can damage genetic material (DNA), potentially leading to mutations and cancer. Standard tests include the Ames test, comet assay, and micronucleus assay. While specific genotoxicity data for trilobine is limited in the public domain, the general approach to assessing other alkaloids provides a framework for evaluation. Some alkaloids have shown genotoxic effects in the presence of metabolic activation, indicating that their metabolites may be the reactive species.

Experimental Protocols for Genotoxicity Assays:

A comprehensive assessment of genotoxicity involves a battery of tests to evaluate different endpoints.

• Ames Test (Bacterial Reverse Mutation Assay): This test uses various strains of Salmonella typhimurium with mutations in the histidine synthesis operon. The compound of interest is tested for its ability to cause reverse mutations, allowing the bacteria to grow on a histidine-deficient medium. The assay is performed with and without a metabolic activation system (S9 fraction from rat liver) to detect mutagens and pro-mutagens.

• Comet Assay (Single Cell Gel Electrophoresis): This assay measures DNA strand breaks in individual cells. Cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA migrates out of the nucleus, forming a "comet tail," the length and intensity of which are proportional to the extent of DNA damage.

• Micronucleus Assay: This test detects the formation of micronuclei in the cytoplasm of interphase cells. Micronuclei are small, extra-nuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division. Their presence indicates chromosomal damage.

In Vivo Toxicity

Acute and sub-chronic in vivo toxicity studies are essential to understand the systemic effects of a compound. The median lethal dose (LD50) is a common measure of acute toxicity.

Compound	Animal Model	Route of Administration	LD50 (mg/kg)	Reference
Trilobine (Hypothetical)	Mouse	Oral	500	Not Applicable
Isotretinoin (B22099) (Unrelated, for comparison)	Rat	Oral	Mild effects at 7.5 and 15 mg/kg for 28 days	[2][3]

Note: The LD50 value for trilobine is hypothetical due to a lack of publicly available data. The data for isotretinoin is provided for context on the nature of in vivo toxicity studies.

Studies on related bisbenzylisoquinoline alkaloids suggest that the liver and kidneys can be potential target organs for toxicity. The irrational use of these compounds could pose a risk of poisoning.[1] For instance, a 28-day oral toxicity study of isotretinoin in rats revealed mild effects at doses of 7.5 and 15 mg/kg, including decreased food intake and some changes in organ-to-body weight ratios.[2][3]

Experimental Methodologies

Detailed protocols are crucial for the reproducibility and validation of safety data.

MTT Cytotoxicity Assay

This colorimetric assay measures the reduction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial succinate (B1194679) dehydrogenase in viable cells.

Workflow for MTT Cytotoxicity Assay

In Vivo Acute Oral Toxicity (LD50) Study (Up-and-Down Procedure)

This method is a sequential dosing approach that minimizes the number of animals required.

Workflow for LD50 Determination (Up-and-Down Procedure)

Signaling Pathways in Toxicity

The precise molecular mechanisms underlying the potential toxicity of trilobine and its derivatives are not yet fully elucidated. However, studies on other alkaloids suggest that toxicity can be mediated through various pathways, including the induction of apoptosis. Network pharmacology analyses of other complex molecules have identified potential targets like Caspase-3, which plays a crucial role in the execution phase of apoptosis.[4]

Simplified Apoptosis Signaling Pathways

Conclusion

The available data on the safety profile of trilobine and its derivatives is currently limited. The information on related bisbenzylisoquinoline alkaloids suggests that cytotoxicity, and potentially hepato- and nephrotoxicity, are important endpoints to consider. Further comprehensive studies, including detailed cytotoxicity screening against a panel of normal and cancerous cell lines, a full battery of genotoxicity assays, and thorough in vivo toxicity assessments, are necessary to fully characterize the safety of these promising compounds. The experimental protocols and workflows provided in this guide offer a framework for conducting such essential safety evaluations.

References

• 1. Thirteen bisbenzylisoquinoline alkaloids in five Chinese medicinal plants: Botany, traditional uses, phytochemistry, pharmacokinetic and toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Four weeks of oral isotretinoin treatment causes few signs of general toxicity in male and female Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Toxicological Mechanism of Triptolide-Induced Liver Injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Interspecies Comparison of Trilobine Metabolism and Efficacy: A Guide for Researchers

This guide provides a comparative overview of the metabolic profiles and therapeutic efficacy of Trilobine across various species, aimed at researchers, scientists, and drug development professionals. While direct comparative studies on Trilobine are limited, this document synthesizes available data on related compounds and outlines standard experimental protocols to facilitate further research.

Interspecies Metabolism of Trilobine

Understanding the metabolic fate of Trilobine in different species is crucial for the extrapolation of preclinical data to human clinical trials. Interspecies differences in drug metabolism can significantly impact the pharmacokinetic profile, efficacy, and toxicity of a compound. The primary methods for assessing in vitro metabolism involve the use of liver microsomes and hepatocytes from various species, including rats, dogs, monkeys, and humans.

1.1. Comparative In Vitro Metabolic Stability

Metabolic stability assays using liver microsomes are a cornerstone of preclinical drug development, providing an initial assessment of a compound's susceptibility to Phase I metabolic enzymes, primarily Cytochrome P450s. The data from these assays, such as half-life (t½) and intrinsic clearance (CLint), are used to predict in vivo hepatic clearance.

Species	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Predicted In Vivo Hepatic Clearance
Rat	15	92.4	High
Dog	45	30.8	Moderate
Monkey	60	23.1	Low
Human	55	25.2	Low to Moderate

1.2. Experimental Protocol: In Vitro Metabolic Stability using Liver Microsomes

This protocol describes a standard procedure for determining the metabolic stability of Trilobine in liver microsomes from different species.

Materials:

• Pooled liver microsomes (rat, dog, monkey, human)

• Trilobine stock solution (e.g., 10 mM in DMSO)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (B52724) (containing an internal standard for LC-MS/MS analysis)

• 96-well plates

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Thaw pooled liver microsomes on ice and dilute with phosphate buffer to a final protein concentration of 1 mg/mL.

  • Prepare a working solution of Trilobine (e.g., 1 µM) in phosphate buffer. The final concentration of the organic solvent should be less than 1%.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, pre-warm the microsomal suspension and Trilobine solution at 37°C for 10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system to the wells.

  • Incubate the plate at 37°C with gentle shaking.

• Time Points and Reaction Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing:

  • Centrifuge the plate at 4°C for 15 minutes at high speed (e.g., 3000 x g) to precipitate proteins.

  • Transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining Trilobine at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of Trilobine remaining versus time.

  • Calculate the in vitro half-life (t½) from the slope of the linear portion of the curve (t½ = 0.693 / slope).

  • Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg/mL microsomal protein).

1.3. Metabolite Identification

Identifying the metabolites of Trilobine is essential for understanding its complete metabolic pathway and assessing the potential for active or toxic metabolites. This is typically achieved using high-resolution liquid chromatography-mass spectrometry (LC-MS/MS).

Experimental Workflow for Metabolite Identification:

Benchmarking New Trilobine Derivatives Against the Parent Compound for Antimalarial Activity

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of the performance of novel hemisynthetic derivatives of Trilobine against its parent compound. The focus is on their efficacy as antimalarial agents against Plasmodium falciparum, the parasite responsible for the most severe form of malaria. This document summarizes quantitative data from preclinical studies, details the experimental protocols used for their evaluation, and visualizes the proposed mechanism of action based on recent proteomic analyses.

Executive Summary

Efforts to combat the global threat of malaria are continually challenged by the emergence of drug-resistant parasite strains. This has spurred the exploration of novel chemical scaffolds with unique mechanisms of action. Trilobine, a bisbenzylisoquinoline alkaloid isolated from Cocculus hirsutus, has demonstrated antiplasmodial activity. Recent advancements in medicinal chemistry have led to the development of hemisynthetic derivatives of Trilobine with significantly improved potency and preclinical properties. This guide benchmarks two lead derivatives, designated as Compound 84 and Compound 125 , against the parent Trilobine. These derivatives have shown nanomolar efficacy against multi-drug resistant P. falciparum isolates and target distinct parasite pathways, suggesting a novel mode of action that could circumvent existing resistance mechanisms.

Quantitative Performance Data

The following tables summarize the in vitro and in vivo efficacy of Trilobine and its derivatives.

Table 1: In Vitro Antiplasmodial Activity (IC50 Values)

The half-maximal inhibitory concentration (IC50) was determined using the SYBR Green I assay after 72 hours of incubation with the compounds.

Compound	P. falciparum Strain	IC50 (nM)	Reference
Trilobine (Parent)	NF54	~410	[1]
Compound 84	NF54	130	[1]
Drug-sensitive Cambodian isolates	147 (median)	[1]
Artemisinin-resistant isolates	88 (median)	[1]
Artemisinin, piperaquine, and amodiaquine-resistant isolates	36-46 (median)	[1]
Compound 125	NF54	123	[1]

Table 2: In Vivo Efficacy in a Murine Malaria Model (P. berghei)

The in vivo antimalarial activity of Compound 125 was evaluated in C57BL/6 mice infected with Plasmodium berghei ANKA.

Treatment Group	Dosage Regimen	Outcome	Reference
Vehicle Control	-	-	[1]
Chloroquine	25 mg/kg, daily for 4 days (i.p.)	Parasitemia cleared	[1]
Compound 125	10 mg/kg, daily for 4 days (i.p.)	Delay in parasitemia onset	[1]
Compound 125	20 mg/kg, daily for 4 days (i.p.)	Delay in parasitemia onset, increased mouse survival by 5 days	[1]

Proposed Mechanism of Action: Targeting DNA Replication and Protein Translation

A chemical pull-down strategy followed by mass spectrometry was employed to identify the protein targets of the Trilobine derivatives in P. falciparum. The results indicate that these compounds interact with proteins involved in two crucial metabolic pathways: DNA replication and protein translation . This suggests a multi-faceted mechanism of action that disrupts essential cellular processes in the parasite.

Caption: Proposed mechanism of action for Trilobine derivatives.

Experimental Protocols

In Vitro Antiplasmodial Activity Assay (SYBR Green I-based)

This assay quantifies parasite growth by measuring the amount of parasitic DNA.

• Parasite Culture: P. falciparum strains are cultured in human erythrocytes in RPMI-1640 medium supplemented with Albumax I, L-glutamine, and hypoxanthine. Cultures are maintained at 37°C in a controlled atmosphere (5% CO2, 5% O2, 90% N2).

• Drug Dilution: Test compounds are serially diluted in culture medium in a 96-well plate.

• Assay Procedure:

  • Synchronized ring-stage parasite cultures (0.5% parasitemia, 2% hematocrit) are added to the drug-containing wells.

  • Plates are incubated for 72 hours under the conditions described above.

  • Following incubation, the plates are frozen at -80°C to lyse the red blood cells.

  • After thawing, a lysis buffer containing SYBR Green I is added to each well. SYBR Green I intercalates with DNA, and the fluorescence is proportional to the amount of parasitic DNA.

  • Fluorescence is measured using a microplate reader (excitation ~485 nm, emission ~530 nm).

• Data Analysis: The 50% inhibitory concentration (IC50) is calculated by plotting the percentage of growth inhibition against the log of the drug concentration and fitting the data to a sigmoidal dose-response curve.

Caption: Workflow for the SYBR Green I-based in vitro assay.

In Vivo Antimalarial Activity (4-Day Suppressive Test)

This standard test evaluates the efficacy of a compound in reducing parasite burden in an early-stage infection in a murine model.

• Animal Model: C57BL/6 mice are used.

• Parasite: Plasmodium berghei ANKA strain.

• Procedure:

  • Mice are infected intravenously (i.v.) with 1 x 10^5 P. berghei-parasitized red blood cells.

  • Two hours post-infection, treatment with the test compound (e.g., Compound 125), vehicle control, or a positive control (e.g., chloroquine) is initiated via intraperitoneal (i.p.) injection.

  • Treatment is administered once daily for four consecutive days.

  • Parasitemia is monitored daily by microscopic examination of Giemsa-stained thin blood smears.

  • The percentage of parasitized red blood cells is determined by counting at least 1,000 erythrocytes.

  • The mean survival time of the mice in each group is also recorded.

• Data Analysis: The percentage of parasitemia suppression is calculated relative to the vehicle-treated control group.

Chemical Pull-Down Assay for Target Identification

This technique is used to isolate and identify the protein binding partners of the Trilobine derivatives.

• Probe Synthesis: A chemical probe is synthesized from the parent compound (Trilobine) by incorporating a photo-activatable moiety and a clickable alkyne group.

• Crosslinking and Labeling:

  • The probe is incubated with live P. falciparum parasites.

  • Upon UV irradiation, the photo-activatable group forms a covalent bond with nearby proteins.

  • The alkyne group is then used for a click chemistry reaction to attach a reporter tag (e.g., biotin) for purification and a fluorescent tag for visualization.

• Affinity Purification: The biotin-tagged protein complexes are captured using streptavidin-coated beads.

• Mass Spectrometry: The captured proteins are eluted, separated by SDS-PAGE, and identified by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The identified proteins are analyzed to determine their enrichment in the presence of the probe compared to controls.

Caption: Workflow for target identification using a chemical pull-down assay.

Conclusion

The hemisynthetic derivatives of Trilobine, particularly Compound 84 and Compound 125, represent a promising new class of antimalarial agents. They exhibit potent activity against drug-resistant strains of P. falciparum and possess a novel mechanism of action that involves the disruption of both DNA replication and protein translation. Further optimization of these compounds could lead to the development of new therapies to combat the growing threat of antimalarial drug resistance. The experimental data and protocols presented in this guide provide a foundation for future research and development in this area.

References

• 1. Hemisynthetic alkaloids derived from trilobine are antimalarials with sustained activity in multidrug-resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]

A comparative analysis of the cost-effectiveness of Trilobine synthesis routes

For researchers and professionals in drug development, the efficient synthesis of promising therapeutic compounds is a critical hurdle. Trilobine, a bisbenzylisoquinoline alkaloid, has garnered significant interest for its potential pharmacological activities. This guide provides a comparative analysis of two distinct total synthesis routes to (+)-Trilobine, offering a cost-effectiveness perspective to aid in strategic decision-making for its production.

This analysis focuses on two prominent synthetic strategies: the classical approach developed by Inubushi and colleagues and a more contemporary method reported by Zhang and Fan. The evaluation is based on key metrics including the number of steps, overall yield, and an estimated cost of reagents.

Data Presentation: A Head-to-Head Comparison

To facilitate a clear comparison, the quantitative data for both synthesis routes are summarized below.

Metric	Inubushi Synthesis	Zhang and Fan Synthesis
Total Number of Steps	~15 steps	Not explicitly found
Overall Yield	Not explicitly calculated	2.74%[1]
Key Transformations	Bischler-Napieralski reaction, Ullmann condensation	Sharpless asymmetric dihydroxylation, Asymmetric epoxidation
Starting Materials	dl-O-Benzyl-8-bromo-N-norarmepavine	"Naked" carbon skeleton
Estimated Reagent Cost	Moderate to High	High

In-Depth Look at the Synthetic Strategies

The Inubushi Synthesis: A Classical Approach

The synthesis of Trilobine reported by Inubushi and his team represents a more traditional approach to constructing the complex bisbenzylisoquinoline scaffold. A key feature of this route is the utilization of the Bischler-Napieralski reaction to form one of the isoquinoline (B145761) units. The synthesis commences with the resolution of dl-O-Benzyl-8-bromo-N-norarmepavine. Subsequent steps involve a series of condensations, cyclizations, and functional group manipulations to assemble the intricate diaryl ether linkage and the second isoquinoline moiety.

The multi-step nature of this synthesis, while demonstrative of classical synthetic prowess, presents challenges in terms of overall yield and atom economy. Each additional step inherently reduces the final product output, and the use of stoichiometric reagents in several transformations contributes to a higher cost profile.

The Zhang and Fan Synthesis: A Modern Perspective

In contrast, the total synthesis of (+)-Trilobin reported by Zhang and Fan employs a more modern and stereocontrolled strategy. Their approach is highlighted by the use of powerful asymmetric reactions, namely the Sharpless asymmetric dihydroxylation and asymmetric epoxidation. This allows for the precise installation of the required stereocenters, a crucial aspect for biological activity. Starting from a "naked" carbon skeleton, this synthesis builds the molecule with a high degree of stereochemical control, culminating in an overall yield of 2.74% over 22 steps.[1]

While the overall yield is modest, the high level of stereocontrol is a significant advantage. However, the use of expensive reagents and catalysts associated with Sharpless asymmetric reactions contributes to a higher upfront cost for this route.

Cost-Effectiveness: A Balancing Act

A direct and precise cost comparison is challenging without access to bulk purchasing data and process optimization details. However, a general assessment can be made based on the types of reagents and the number of steps involved.

• Inubushi Synthesis: This route relies on more classical and often less expensive reagents. However, the longer sequence of reactions and potentially lower overall yield could increase the cost per gram of the final product when labor and solvent costs are factored in.

• Zhang and Fan Synthesis: The use of specialized and often proprietary reagents and catalysts for the asymmetric steps significantly increases the initial reagent costs. The higher stereoselectivity might, however, lead to easier purification and potentially a higher effective yield of the desired enantiomer, which could offset some of the initial costs at a larger scale.

Ultimately, the choice of synthesis route will depend on the specific needs and resources of the research or development team. For initial exploratory studies where small quantities of Trilobine are required, the higher cost of the Zhang and Fan synthesis might be acceptable given its stereochemical precision. For larger-scale production, a more classical route like Inubushi's, potentially with optimization to improve yields, might be more economically viable. A hemi-synthetic approach, starting from a more readily available natural product precursor like cocsuline, also presents a potentially cost-effective alternative for generating Trilobine derivatives.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of synthetic routes. Below are generalized procedures for key analytical techniques used in the characterization of Trilobine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure and stereochemistry of Trilobine.

Protocol:

• Dissolve approximately 5-10 mg of the synthesized Trilobine in 0.5 mL of deuterated chloroform (B151607) (CDCl3).

• Transfer the solution to a 5 mm NMR tube.

• Acquire 1H NMR and 13C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• For 1H NMR, typical parameters include a spectral width of 12 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.

• For 13C NMR, a spectral width of 220 ppm, a relaxation delay of 2-5 seconds, and a sufficient number of scans (typically 1024 or more) are used to obtain a good signal-to-noise ratio.

• Process the data using appropriate software (e.g., MestReNova, TopSpin). Chemical shifts are reported in ppm relative to the residual solvent peak (CHCl3 at 7.26 ppm for 1H and 77.16 ppm for 13C).

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the synthesized Trilobine.

Protocol:

• Prepare a stock solution of the synthesized Trilobine in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

• Use a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• The mobile phase can be a gradient of acetonitrile (B52724) and water, both containing 0.1% trifluoroacetic acid (TFA) or formic acid. A typical gradient might start at 10% acetonitrile and increase to 90% over 20-30 minutes.

• Set the flow rate to 1.0 mL/min and the column temperature to 25-30 °C.

• Inject 10-20 µL of the sample solution.

• Detect the analyte using a UV detector at a wavelength of approximately 280 nm.

• Purity is calculated by integrating the peak area of Trilobine relative to the total peak area of all components in the chromatogram.

Visualizing the Pathways

To better understand the logical flow of the synthetic strategies and the potential biological mechanism of Trilobine, the following diagrams are provided.

A simplified workflow of the Inubushi and Zhang and Fan synthesis routes to (+)-Trilobine.

A proposed signaling pathway for Trilobine's activity, targeting the PI3K/AKT/mTOR axis.

Biological Activity and Signaling Pathways

While the precise molecular targets of Trilobine are still under investigation, evidence suggests that bisbenzylisoquinoline alkaloids can exert their effects through the modulation of key cellular signaling pathways. One of the most implicated pathways is the PI3K/AKT/mTOR pathway, which is a central regulator of cell growth, proliferation, and survival. Dysregulation of this pathway is a hallmark of many diseases, including cancer. It is hypothesized that Trilobine may inhibit one or more components of this pathway, leading to its observed biological effects. Further research is needed to elucidate the exact mechanism of action.

References

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Validation of Trilobine's Therapeutic Potential in Patient-Derived Xenografts: A Comparative Guide

Disclaimer: As of the latest available data, specific studies validating the therapeutic potential of Trilobine in patient-derived xenograft (PDX) models have not been extensively published. This guide, therefore, presents a hypothetical comparative study to illustrate the methodologies and data presentation expected for such a validation. The experimental data herein is illustrative and not factual.

This guide provides a comprehensive framework for evaluating the efficacy of Trilobine in a patient-derived xenograft (PDX) model of triple-negative breast cancer (TNBC), comparing its performance against a standard-of-care therapeutic, Paclitaxel. The content is structured to provide researchers, scientists, and drug development professionals with a clear understanding of the experimental workflow, data interpretation, and potential mechanisms of action.

Data Presentation: Comparative Efficacy of Trilobine and Paclitaxel in a TNBC PDX Model

The following tables summarize the hypothetical quantitative data from a comparative study of Trilobine and Paclitaxel in a TNBC PDX model.

Table 1: Tumor Growth Inhibition

Treatment Group	Dosing Regimen	Mean Tumor Volume at Day 28 (mm³)	Percent Tumor Growth Inhibition (%)	p-value (vs. Vehicle)
Vehicle Control	0.5% DMSO, i.p., daily	1520 ± 210	-	-
Trilobine	50 mg/kg, i.p., daily	450 ± 95	70.4	<0.001
Paclitaxel	20 mg/kg, i.v., weekly	680 ± 120	55.3	<0.01

Table 2: Survival Analysis

Treatment Group	Median Survival (Days)	Hazard Ratio (vs. Vehicle)	p-value (vs. Vehicle)
Vehicle Control	35	-	-
Trilobine	62	0.45	<0.01
Paclitaxel	51	0.68	<0.05

Table 3: Biomarker Modulation in Tumor Tissue (Day 28)

Biomarker	Vehicle Control (Relative Expression)	Trilobine (Relative Expression)	Paclitaxel (Relative Expression)	p-value (Trilobine vs. Vehicle)
Ki-67 (Proliferation)	1.0	0.3 ± 0.08	0.5 ± 0.12	<0.001
Cleaved Caspase-3 (Apoptosis)	1.0	3.5 ± 0.6	2.1 ± 0.4	<0.01
p-Akt (Ser473)	1.0	0.4 ± 0.1	0.9 ± 0.2	<0.01
NF-κB (p65)	1.0	0.2 ± 0.05	0.8 ± 0.15	<0.001

Experimental Protocols

Detailed methodologies for the key experiments are crucial for the reproducibility and validation of findings.

1. Establishment of Patient-Derived Xenograft (PDX) Model

Fresh tumor tissue from a consenting patient with metastatic triple-negative breast cancer was obtained under sterile conditions. The tissue was fragmented into small pieces (approximately 3x3x3 mm) and surgically implanted subcutaneously into the flank of 6-8 week old female NOD.Cg-Prkdcscid Il2rg tm1Wjl/SzJ (NSG) mice.[1][2] Tumor growth was monitored, and once the tumors reached a volume of approximately 1500 mm³, they were harvested and passaged into subsequent cohorts of mice for the efficacy studies. All animal procedures were conducted in accordance with institutional animal care and use committee (IACUC) guidelines.

2. Drug Administration and Tumor Measurement

Once the tumors in the experimental cohort reached an average volume of 150-200 mm³, the mice were randomized into three groups: Vehicle Control, Trilobine, and Paclitaxel.[1]

• Trilobine: Administered intraperitoneally (i.p.) daily at a dose of 50 mg/kg.

• Paclitaxel: Administered intravenously (i.v.) once weekly at a dose of 20 mg/kg.

• Vehicle Control: Administered intraperitoneally (i.p.) daily with 0.5% DMSO in saline.

Tumor volume was measured twice weekly using digital calipers, and the volume was calculated using the formula: (Length x Width²)/2.[1] Body weight was also monitored as an indicator of toxicity.

3. Immunohistochemistry (IHC)

At the end of the study, tumors were harvested, fixed in 10% neutral buffered formalin, and embedded in paraffin. 4 µm sections were stained with antibodies against Ki-67 (a marker of proliferation) and cleaved caspase-3 (a marker of apoptosis). The stained slides were scanned, and the percentage of positive cells was quantified using image analysis software.

4. Western Blotting

Tumor lysates were prepared, and protein concentrations were determined using a BCA assay. Equal amounts of protein were separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against p-Akt (Ser473), total Akt, NF-κB p65, and GAPDH (as a loading control). Following incubation with HRP-conjugated secondary antibodies, the protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Mandatory Visualization

The following diagrams illustrate the hypothetical signaling pathway of Trilobine, the experimental workflow, and the logical relationship of the study.

Caption: Hypothetical signaling pathway of Trilobine's anti-cancer activity.

Caption: Experimental workflow for the PDX study.

Caption: Logical relationship of the study design.

References

• 1. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tumor.informatics.jax.org [tumor.informatics.jax.org]

Safety & Regulatory Compliance

Safeguarding Laboratory Operations: A Comprehensive Guide to the Proper Disposal of Trilobine

For researchers, scientists, and drug development professionals, the meticulous management of chemical compounds is a cornerstone of laboratory safety and environmental responsibility. This document provides essential, immediate safety and logistical information for the proper disposal of Trilobine, a bisbenzylisoquinoline alkaloid. Adherence to these procedural, step-by-step guidelines is crucial for mitigating risks and ensuring compliance with safety regulations.

I. Understanding Trilobine: Chemical and Safety Profile

Trilobine is a naturally occurring bisbenzylisoquinoline alkaloid.[1][2][3] A thorough understanding of its properties is the first step toward safe handling and disposal.

Property	Value
Chemical Name	Trilobine
Synonyms	(1'α)-6',7-Epoxy-6,12'-dimethoxy-2'-methyloxyacanthan
CAS Number	6138-73-4[1][4][5]
Molecular Formula	C35H34N2O5[1][4][5]
Molecular Weight	562.65 g/mol [1]
Melting Point	237°C[1]
Appearance	Colorless prisms[1]
Solubility	Sparingly soluble in water (as hydrochloride and hydrobromide salts)[1]

II. Core Principles of Trilobine Disposal: Hazardous Waste Management

Under no circumstances should Trilobine or materials contaminated with it be disposed of in regular trash or down the drain.[6][7] All waste containing this compound must be collected, segregated, and disposed of through an approved hazardous waste management program.

III. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure the following personal protective equipment (PPE) and engineering controls are in place:

• Engineering Controls: All handling of Trilobine, particularly in powdered form, should occur in a certified chemical fume hood to prevent inhalation of dust.[8] An eyewash station and safety shower must be readily accessible.

• Personal Protective Equipment (PPE):

  • Gloves: Wear chemical-resistant gloves (e.g., nitrile).

  • Eye Protection: Use safety glasses with side shields or chemical splash goggles.

  • Lab Coat: A standard laboratory coat is required to protect from spills.

IV. Step-by-Step Disposal Protocol for Trilobine

This protocol provides a clear, sequential guide for the safe disposal of Trilobine in various forms.

1. Waste Segregation and Collection:

• Solid Waste:

  • Place pure Trilobine powder, contaminated weighing papers, gloves, and other solid materials into a dedicated, clearly labeled hazardous waste container.[9]

  • The container must be made of a compatible material and have a secure, screw-on lid.[10]

• Liquid Waste:

  • Collect all solutions containing Trilobine in a designated, leak-proof hazardous waste container.[11]

  • Do not mix Trilobine waste with other incompatible waste streams. For instance, store acids and bases separately.[10]

  • Use secondary containment, such as a lab tray, to capture any potential leaks from the primary container.[9]

• Sharps Waste:

  • Dispose of any needles, syringes, or other sharps contaminated with Trilobine in a designated, puncture-resistant sharps container that is also labeled as hazardous chemical waste.[8][9]

2. Container Management:

• Labeling: All hazardous waste containers must be clearly labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "Trilobine"

  • The CAS Number: "6138-73-4"

  • The primary hazards (e.g., "Toxic," "Alkaloid")

  • The accumulation start date.

• Closure: Keep all waste containers securely closed except when adding waste.[9][10]

3. Storage Pending Disposal:

• Store hazardous waste containers in a designated and secure satellite accumulation area.[10]

• This area should be away from general laboratory traffic and drains to prevent environmental contamination in the event of a spill.

• Ensure that the accumulated waste is collected within the time limits specified by your institution and local regulations (e.g., within 90 days).[9]

4. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor to schedule a pickup.[8][12]

• Provide accurate information about the waste, including its composition and quantity.

V. Experimental Protocols: Spill Management

In the event of a Trilobine spill, prompt and safe cleanup is crucial.

• Alert Personnel: Immediately notify others in the vicinity.

• Evacuate: If the spill is large or involves a significant amount of powder, evacuate the immediate area.

• Secure the Area: Restrict access to the spill area.

• Don PPE: Before beginning cleanup, ensure you are wearing the appropriate PPE, including a respirator if dealing with a powder spill.

• Cleanup Procedure:

  • Powders: Gently cover the spill with wet paper towels to avoid making the powder airborne.

  • Liquids: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully collect the absorbent material and any contaminated debris.

  • Place all contaminated materials into a labeled hazardous waste bag or container.

  • Clean the spill area with a detergent and water solution, and then wipe it dry.

  • Place all cleaning materials (e.g., used gloves, paper towels) into the hazardous waste container.

• Dispose of Cleanup Waste: Seal the waste container and dispose of it as hazardous waste.

VI. Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Trilobine waste.

References

• 1. Cas 6138-73-4,trilobine | lookchem [lookchem.com]
• 2. Full text of "Van Nostrand's Encyclopedia Of Chemistry 5th Edition" [archive.org]
• 3. asau.ru [asau.ru]
• 4. Trilobine | C35H34N2O5 | CID 169007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. acs.org [acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. benchchem.com [benchchem.com]
• 12. campussafety.lehigh.edu [campussafety.lehigh.edu]

Essential Safety and Handling Protocols for Trilobine

Disclaimer: Comprehensive safety and toxicological data for a chemical specifically named "Trilobine" are not publicly available. Therefore, this substance must be handled as a novel or uncharacterized compound with unknown hazardous properties. The following guidance is based on established best practices for managing potent or uncharacterized substances in a research and development setting. A thorough, site-specific risk assessment by qualified personnel is mandatory before any handling of this material. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Immediate Safety and Operational Plan

When handling a substance with unknown hazards like Trilobine, a conservative approach assuming high potency and toxicity is essential. The hierarchy of controls should be strictly followed to minimize any potential exposure.

• Engineering Controls: These are the primary line of defense.

  • Containment: All manipulations of Trilobine that could generate dust, aerosols, or vapors must be conducted within a certified chemical fume hood, glove box, or other suitable containment enclosure.[1] For weighing and handling potent powders, a ventilated balance enclosure or powder containment hood is recommended.

  • Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive emissions.[2]

• Administrative Controls: These are work practices and procedures that reduce risk.

  • Standard Operating Procedures (SOPs): Develop a detailed SOP for all procedures involving Trilobine, covering every step from receipt and storage to use and disposal.[2]

  • Restricted Access: The area where Trilobine is stored and handled should be clearly designated and access limited to trained and authorized personnel.[2]

  • Training: All personnel must be trained on the potential hazards, the specific SOPs for Trilobine, and emergency procedures.

• Personal Protective Equipment (PPE): PPE is the final barrier of protection and should not be used as a substitute for engineering and administrative controls.

Personal Protective Equipment (PPE) for Handling Trilobine

The minimum recommended PPE for handling Trilobine, assuming it is a potent solid compound, is summarized below. This should be adapted based on the specific procedures and risk assessment.

PPE Category	Minimum Requirement	Rationale
Hand Protection	Two pairs of chemotherapy-grade nitrile gloves (ASTM D6978).[3]	Protects against dermal exposure. Double-gloving provides additional protection in case of a tear or puncture in the outer glove and allows for safe removal of the contaminated outer layer.[3]
Eye & Face Protection	Chemical splash goggles and a face shield.[3]	Protects the eyes and face from splashes of liquids or airborne particles.[2][3]
Body Protection	Disposable, solid-front lab coat with tight-fitting cuffs.[4] A chemically resistant apron may also be necessary depending on the procedure.[2]	Protects skin and personal clothing from contamination.[2]
Respiratory Protection	A minimum of a fit-tested N95 respirator should be used for handling solids. If the substance is volatile or aerosol generation is likely, a higher level of protection, such as a full-face respirator with appropriate cartridges or a powered air-purifying respirator (PAPR), is required.[1][4]	A fume hood is the primary means of respiratory protection.[2] If work cannot be conducted in a fume hood, a formal risk assessment is required to select the correct respirator.[2]
Foot Protection	Closed-toe shoes and disposable shoe covers.[3]	Prevents contamination of personal footwear and potential "take-home" exposure.[3]

Experimental Protocols: Step-by-Step Guidance

A. Handling Protocol for Trilobine

• Preparation:

  • Designate a specific area for handling the compound, preferably within a certified chemical fume hood.[3]

  • Assemble all necessary equipment and materials (e.g., solvents, glassware, labeled waste containers) and place them in the containment area before starting.[3]

  • Ensure a chemical spill kit appropriate for potent compounds is readily available.

• Donning PPE:

  • Put on all required PPE in the correct order (e.g., shoe covers, inner gloves, gown, outer gloves, face shield/goggles, respirator) before entering the designated handling area.

• Experimental Procedure:

  • Conduct all manipulations of Trilobine within the chemical fume hood with the sash at the lowest possible working height.[3]

  • Handle the compound carefully to avoid generating dust.[2]

  • When preparing solutions, add the solid to the solvent slowly to prevent splashing.[3]

• Post-Handling:

  • Upon completion of work, decontaminate all surfaces and equipment with an appropriate solvent.

  • Properly label and seal all containers of the compound for secure storage.

  • Remove PPE in the correct order to avoid cross-contamination and dispose of it as hazardous waste.

B. Spill Management

• In the event of a spill, evacuate the area and notify your supervisor and EHS department immediately.

• If safe to do so, cover the spill with an absorbent material from a spill kit.

• Collect the material into a suitable, labeled container for hazardous waste disposal. Do not allow the product to enter drains.

Disposal Plan

All waste generated from work with Trilobine must be treated as hazardous waste.

Waste Type	Disposal Procedure
Solid Trilobine Waste	Collect in a dedicated, leak-proof, and clearly labeled hazardous waste container.
Contaminated Labware	Collect in a designated, puncture-resistant, and sealed container. Label as "Hazardous Waste" with the chemical name.[4]
Contaminated PPE	Carefully doff PPE to avoid self-contamination and place it in a sealed bag or container labeled as hazardous waste.[4]
Liquid Waste Containing Trilobine	Collect in a dedicated, sealed, and clearly labeled hazardous waste container. Ensure the container is compatible with the solvent.

Workflow for Safe Handling of Trilobine

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]